Ampelopsin F

Core Science & Biosynthesis

The Botanical Treasury of Ampelopsin F: A Technical Guide to its Natural Sources, Quantification, and Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ampelopsin F, more commonly known as dihydromyricetin (DHM), is a flavonoid compound that has garnered significant attention within the scientific community for its diverse and promising pharmacological activities. These include hepatoprotective, anti-inflammatory, antioxidant, and neuroprotective effects. This technical guide provides an in-depth overview of the natural sources of Ampelopsin F, detailed methodologies for its extraction and quantification, and an exploration of its biosynthetic pathway. The information presented herein is intended to serve as a valuable resource for researchers and professionals engaged in natural product chemistry, pharmacology, and drug development.

Natural Sources of Ampelopsin F

Ampelopsin F is predominantly found in plants of the Ampelopsis genus, with Ampelopsis grossedentata, commonly known as vine tea, being the most abundant source.[1] The compound is also present in other related species and the Japanese raisin tree (Hovenia dulcis).

Ampelopsis Species

• Ampelopsis grossedentata : This plant, widely distributed in Southern China, is the richest known natural source of Ampelopsin F.[1] The leaves, in particular, contain exceptionally high concentrations of the compound.[2] The content of Ampelopsin F in A. grossedentata can vary based on the producing region, quality grade, and the age of the leaves.[2][3] Young leaves tend to have a higher concentration of dihydromyricetin.[2]

• Ampelopsis cantoniensis : This species is another documented source of Ampelopsin F.

• Ampelopsis megalophylla : Research has also identified the presence of Ampelopsin F in this plant species.

Hovenia dulcis (Japanese Raisin Tree)

The fruit and fruit stalks of the Japanese raisin tree are known to contain Ampelopsin F, although generally at lower concentrations compared to Ampelopsis grossedentata.[4][5]

Quantitative Analysis of Ampelopsin F in Natural Sources

The concentration of Ampelopsin F varies significantly depending on the plant species, the specific part of the plant, and developmental stage. The following table summarizes the quantitative data from various studies.

Plant Species	Plant Part	Concentration of Ampelopsin F (Dihydromyricetin)	Reference
Ampelopsis grossedentata	Young Leaves (LS1)	236.64 mg/g dry weight	[2]
Ampelopsis grossedentata	Young Leaves (LS2)	219.13 mg/g dry weight	[2]
Ampelopsis grossedentata	Older Leaves (LS3)	142.23 mg/g dry weight	[2]
Ampelopsis grossedentata	Older Leaves (LS4)	123.59 mg/g dry weight	[2]
Ampelopsis grossedentata	Oldest Leaves (LS5)	92.67 mg/g dry weight	[2]
Ampelopsis grossedentata	Stems	104.41 mg/g dry weight	[2]
Ampelopsis grossedentata	Tendrils	224.25 mg/g dry weight	[2]
Ampelopsis grossedentata	Roots	0 mg/g dry weight	[2]
Ampelopsis grossedentata	Leaves (general)	21.2 to 36.2 g/100g (212 to 362 mg/g) dry weight	[3]
Hovenia dulcis	Fruit Stalk Extract	0.88 ± 0.05 mg/g of extract	[4]
Fermented Beverage from Hovenia dulcis	Beverage	75.17 mg/L	[6]

Experimental Protocols

Extraction of Ampelopsin F

Several methods have been developed for the efficient extraction of Ampelopsin F from plant materials.

This is the most common method for extracting Ampelopsin F.

• Objective : To extract Ampelopsin F from dried plant material using a suitable solvent.

• Materials :

  • Dried and powdered plant material (e.g., leaves of Ampelopsis grossedentata)

  • Solvent: 60% ethanol in water has been shown to be effective.[1]

  • Shaker or magnetic stirrer

  • Filtration apparatus (e.g., filter paper, Buchner funnel)

  • Rotary evaporator

• Procedure :

  • Mix the powdered plant material with the 60% ethanol solvent at a specific solid-to-liquid ratio (e.g., 1:10 w/v).[1]

  • Agitate the mixture at a controlled temperature (e.g., 60°C) for a defined period (e.g., 180 minutes).[1]

  • Filter the mixture to separate the extract from the solid plant residue.

  • Concentrate the filtrate using a rotary evaporator under reduced pressure to remove the ethanol.

  • The resulting aqueous extract can be used for further purification or analysis.

UAE utilizes ultrasonic waves to enhance the extraction efficiency.

• Objective : To improve the extraction yield and reduce extraction time using sonication.

• Materials :

  • Same as for solvent-based extraction

  • Ultrasonic bath or probe sonicator

• Procedure :

  • Prepare the plant material and solvent mixture as described above.

  • Place the mixture in an ultrasonic bath or use a probe sonicator.

  • Apply ultrasonic treatment for a specified time (e.g., 45 minutes) and temperature (e.g., 65°C).[1]

  • Filter and concentrate the extract as in the solvent-based method.

MAE employs microwave energy to heat the solvent and plant material, accelerating the extraction process.

• Objective : To rapidly extract Ampelopsin F using microwave energy.

• Materials :

  • Same as for solvent-based extraction

  • Microwave extraction system

• Procedure :

  • Place the plant material and solvent mixture in a microwave-safe extraction vessel.

  • Set the microwave extractor to the optimal conditions (e.g., temperature of 96.8°C, time of 8.8 minutes, solid-liquid ratio of 1:26.4).[1]

  • After extraction, allow the vessel to cool before filtering and concentrating the extract.

Quantification of Ampelopsin F by High-Performance Liquid Chromatography (HPLC)

HPLC is the standard analytical technique for the accurate quantification of Ampelopsin F.

• Objective : To separate and quantify Ampelopsin F in an extract.

• Instrumentation :

  • HPLC system equipped with a UV-Vis detector

  • Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Chromatographic Conditions :

  • Mobile Phase : A mixture of methanol and water containing a small amount of acid (e.g., 0.1% phosphoric acid) is commonly used. A typical gradient could be methanol:water:phosphoric acid (65:35:0.1, v/v/v).[7]

  • Flow Rate : 1.0 mL/min.[7]

  • Column Temperature : 40°C.[7]

  • Detection Wavelength : 290 nm.[7]

  • Injection Volume : 10 µL.[7]

• Procedure :

  • Standard Preparation : Prepare a series of standard solutions of Ampelopsin F of known concentrations in the mobile phase.

  • Sample Preparation : Dissolve the dried plant extract in the mobile phase, filter through a 0.45 µm syringe filter to remove any particulate matter.

  • Calibration Curve : Inject the standard solutions into the HPLC system and record the peak areas. Construct a calibration curve by plotting the peak area versus the concentration of the standard solutions.

  • Sample Analysis : Inject the prepared sample solution into the HPLC system and record the chromatogram.

  • Quantification : Identify the peak corresponding to Ampelopsin F in the sample chromatogram by comparing the retention time with that of the standard. Calculate the concentration of Ampelopsin F in the sample using the calibration curve.

Biosynthesis of Ampelopsin F (Dihydromyricetin)

The biosynthesis of Ampelopsin F follows the general flavonoid pathway, starting from the amino acid phenylalanine. A series of enzymatic reactions leads to the formation of the flavanone naringenin, which is then hydroxylated to produce dihydromyricetin.[2]

Caption: Biosynthetic pathway of Ampelopsin F from Phenylalanine.

The key hydroxylation steps that lead to the formation of dihydromyricetin from naringenin are catalyzed by three crucial enzymes: Flavanone 3'-hydroxylase (F3'H), Flavanone 3-hydroxylase (F3H), and Flavonoid 3',5'-hydroxylase (F3'5'H).[2] The expression levels of the genes encoding these enzymes are critical in determining the final concentration of Ampelopsin F in the plant.[2]

Experimental and Analytical Workflow

The following diagram illustrates a typical workflow for the extraction and quantification of Ampelopsin F from a plant source.

Caption: General workflow for extraction and analysis of Ampelopsin F.

Conclusion

Ampelopsin F (dihydromyricetin) is a flavonoid of significant scientific interest, with Ampelopsis grossedentata standing out as its most prominent natural source. This guide has provided a comprehensive overview of its natural origins, quantitative data, detailed experimental protocols for its extraction and analysis, and its biosynthetic pathway. The methodologies and data presented here offer a solid foundation for researchers and professionals to further explore the therapeutic potential of this remarkable natural compound. The continued investigation into Ampelopsin F holds great promise for the development of new therapeutic agents and functional foods.

References

• 1. pubblicazioni.unicam.it [pubblicazioni.unicam.it]
• 2. Identification of Hydroxylation Enzymes and the Metabolic Analysis of Dihydromyricetin Synthesis in Ampelopsis grossedentata - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ahnxtb.cn [ahnxtb.cn]
• 4. Evaluation of Herb–Drug Interactions of Hovenia dulcis Fruit Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. cabidigitallibrary.org [cabidigitallibrary.org]
• 7. New Method for Extracting and Purifying Dihydromyricetin from Ampelopsis grossedentata - PMC [pmc.ncbi.nlm.nih.gov]

The Discovery and Isolation of Ampelopsin F from Ampelopsis Species: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ampelopsin F, a resveratrol dimer, stands as a notable bioactive compound isolated from species of the Ampelopsis genus, renowned for its traditional medicinal applications. This technical guide provides a comprehensive overview of the discovery, isolation, and preliminary characterization of Ampelopsin F. It details the pioneering extraction and purification protocols, summarizes the key quantitative and spectroscopic data, and presents a foundational understanding of its chemical nature. This document serves as a critical resource for researchers engaged in natural product chemistry, pharmacology, and the development of novel therapeutics.

Introduction

The genus Ampelopsis, belonging to the Vitaceae family, has long been a focal point in ethnopharmacology, particularly in East Asia. These plants are rich sources of various polyphenolic compounds, including a diverse array of stilbenoids. Among these, resveratrol and its oligomers have garnered significant attention for their wide-ranging biological activities. Ampelopsin F, a structurally unique resveratrol dimer, was first identified from the roots of Ampelopsis brevipedunculata var. hancei. Its discovery has opened new avenues for investigating the therapeutic potential of resveratrol oligomers. This guide synthesizes the foundational research on Ampelopsin F, providing a detailed technical framework for its study.

Discovery and Sourcing

Ampelopsin F was first reported as a novel bridged plant oligostilbene in 1993 by a team of Japanese researchers.[1][2] Their investigation focused on the chemical constituents of the roots of Ampelopsis brevipedunculata var. hancei (Planch.) Rehder, a plant used in traditional medicine. This seminal work laid the groundwork for the subsequent isolation and characterization of this unique compound.

Table 1: Source Information for Ampelopsin F

Parameter	Details
Compound Name	Ampelopsin F
Plant Source	Ampelopsis brevipedunculata var. hancei (Planch.) Rehder
Plant Part Used	Roots
Year of Discovery	1993
Initial Publication	Tetrahedron, 1993, 49(26), 5801-5804

Physicochemical Properties

Ampelopsin F is a resveratrol dimer with a molecular formula of C₂₈H₂₂O₆ and a molecular weight of 454.47 g/mol .[1] Its structure features a unique bridged system, distinguishing it from many other resveratrol oligomers.

Table 2: Physicochemical Data of Ampelopsin F

Property	Value
Molecular Formula	C₂₈H₂₂O₆
Molecular Weight	454.47 g/mol
Compound Type	Resveratrol Dimer (Oligostilbene)
CAS Number	151487-08-0

Experimental Protocols: Isolation and Purification

The isolation of Ampelopsin F from Ampelopsis brevipedunculata var. hancei roots involves a multi-step process of extraction and chromatographic separation. The following protocol is based on the methodologies described in the foundational literature and subsequent studies on related compounds.

Plant Material and Extraction

• Plant Material Collection and Preparation : The roots of Ampelopsis brevipedunculata var. hancei are collected, washed, and air-dried. The dried roots are then pulverized into a fine powder to increase the surface area for efficient solvent extraction.

• Solvent Extraction : The powdered root material is extracted with a polar solvent. A common method involves maceration or Soxhlet extraction with 95% ethanol at room temperature.[3] The extraction is typically repeated multiple times to ensure a comprehensive extraction of the phytochemicals. The resulting ethanolic extracts are combined and concentrated under reduced pressure to yield a crude extract.[3]

Fractionation and Chromatographic Purification

• Solvent Partitioning : The crude ethanol extract is suspended in water and sequentially partitioned with solvents of increasing polarity, such as n-hexane, ethyl acetate, and n-butanol.[3] Ampelopsin F, being a moderately polar compound, is expected to be enriched in the ethyl acetate fraction.

• Column Chromatography : The ethyl acetate fraction is subjected to column chromatography over silica gel.[3] The column is eluted with a gradient of solvents, typically starting with a non-polar solvent like chloroform and gradually increasing the polarity with methanol.[4]

• Further Purification : Fractions containing Ampelopsin F, as identified by thin-layer chromatography (TLC), are pooled and subjected to further purification steps. This may include repeated column chromatography on silica gel or Sephadex LH-20.[4]

• High-Performance Liquid Chromatography (HPLC) : Final purification is often achieved using preparative High-Performance Liquid Chromatography (HPLC) on a reversed-phase column (e.g., C18) with a mobile phase consisting of a mixture of acetonitrile and water.[3]

Caption: General workflow for the isolation of Ampelopsin F.

Structure Elucidation

The determination of the intricate bridged structure of Ampelopsin F was accomplished through a combination of spectroscopic techniques.

Spectroscopic Data

• Mass Spectrometry (MS) : High-resolution mass spectrometry is used to determine the exact molecular weight and elemental composition of the molecule, confirming its molecular formula as C₂₈H₂₂O₆.

• Nuclear Magnetic Resonance (NMR) Spectroscopy :

  • ¹H-NMR : Provides information about the number and chemical environment of protons in the molecule, revealing the presence of aromatic and aliphatic protons characteristic of a stilbenoid structure.

  • ¹³C-NMR : Identifies the number and types of carbon atoms, including aromatic, olefinic, and aliphatic carbons. Predicted ¹³C-NMR data for Ampelopsin F is available in public databases.[5]

  • 2D-NMR (COSY, HMQC, HMBC) : These experiments are crucial for establishing the connectivity between protons and carbons, allowing for the complete assignment of the molecular structure and the elucidation of the unique bridged system.

Table 3: Key Spectroscopic Data for Ampelopsin F Structure Elucidation

Technique	Information Provided
HR-MS	Determination of exact mass and molecular formula.
¹H-NMR	Proton chemical shifts and coupling constants.
¹³C-NMR	Carbon chemical shifts.[5]
2D-NMR	Correlation spectroscopy for establishing atom connectivity.

Biological Activity and Signaling Pathways

While research specifically on Ampelopsin F is still emerging, its classification as a resveratrol oligomer suggests potential for a range of biological activities. Resveratrol and its derivatives are known to possess antioxidant, anti-inflammatory, and anticancer properties. Preliminary studies on other oligostilbenes isolated from Ampelopsis species have shown inhibitory effects on inflammatory pathways, such as the IL-6-induced STAT3 activation pathway.[3]

The broader class of resveratrol oligomers has been shown to modulate various signaling pathways, including those involving growth factor receptors (VEGFR2, PDGFRβ), the TRAIL/TRAIL-R pathway, and the JAK/STAT and mTOR pathways in different cancer models.[6][7] Further investigation is required to determine the specific molecular targets and signaling pathways modulated by Ampelopsin F.

Caption: Potential signaling pathways modulated by resveratrol oligomers.

Conclusion and Future Directions

The discovery and isolation of Ampelopsin F from Ampelopsis brevipedunculata var. hancei has enriched the chemical diversity of known resveratrol oligomers. The detailed experimental protocols for its extraction and purification, along with the foundational spectroscopic data, provide a solid basis for further research. Future studies should focus on scaling up the isolation process or developing a total synthesis route to obtain sufficient quantities for comprehensive biological evaluation. Elucidating the specific signaling pathways affected by Ampelopsin F will be crucial in uncovering its therapeutic potential and advancing its development as a novel drug candidate.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Inhibitory Effects of Compounds and Extracts from Ampelopsis brevipedunculata on IL-6-Induced STAT3 Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. NP-MRD: 13C NMR Spectrum (1D, 101 MHz, H2O, predicted) (NP0140198) [np-mrd.org]
• 6. Ampelopsin E Reduces the Invasiveness of the Triple Negative Breast Cancer Cell Line, MDA-MB-231 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Chemical Structure and Stereochemistry of Ampelopsin F

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ampelopsin F is a naturally occurring resveratrol dimer, a class of polyphenolic compounds known for their diverse biological activities. As a member of the stilbenoid family, Ampelopsin F has garnered interest within the scientific community for its potential therapeutic applications. This technical guide provides a comprehensive overview of the chemical structure and stereochemistry of Ampelopsin F, consolidating available spectroscopic and synthetic data.

Chemical Structure and Properties

Ampelopsin F is a resveratrol dimer with the chemical formula C₂₈H₂₂O₆. The IUPAC name for the (+)-enantiomer is (1S,8R,9R)-8,16-bis(4-hydroxyphenyl)tetracyclo[7.6.1.0²,⁷.0¹⁰,¹⁵]hexadeca-2(7),3,5,10(15),11,13-hexaene-4,6,12,14-tetrol. The molecule possesses a complex tetracyclic core, which is a result of the oxidative coupling of two resveratrol units.

Table 1: Physicochemical Properties of Ampelopsin F

Property	Value	Source
Molecular Formula	C₂₈H₂₂O₆	PubChem
Molecular Weight	454.5 g/mol	PubChem
IUPAC Name ((+)-Ampelopsin F)	(1S,8R,9R)-8,16-bis(4-hydroxyphenyl)tetracyclo[7.6.1.0²,⁷.0¹⁰,¹⁵]hexadeca-2(7),3,5,10(15),11,13-hexaene-4,6,12,14-tetrol	PubChem
Melting Point ((-)-Ampelopsin F)	220-222 °C (decomposed)	UNAIR Repository
Optical Rotation ((-)-Ampelopsin F)	[α]²⁵_D_ -2° (c 0.1, MeOH)	UNAIR Repository

Stereochemistry

The stereochemistry of Ampelopsin F is a critical aspect of its chemical identity and biological activity. The molecule contains several chiral centers, leading to the existence of enantiomers. The naturally isolated form from Dryobalanops oblongifolia is the (-)-enantiomer. The total synthesis reported by Snyder and colleagues in 2007 provides a method for the stereocontrolled synthesis of this complex molecule, confirming the assigned relative and absolute stereochemistry.

Spectroscopic Data

The structural elucidation of Ampelopsin F has been primarily achieved through nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

Table 2: ¹H NMR Spectroscopic Data for (-)-Ampelopsin F

Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment
7.02	d	8.6	H-2, H-6
6.72	d	6.9	H-3, H-5
6.69	d	8.3	H-2a, H-6a
6.50	d	6.7	H-3a, H-5a
6.38	d	2.0	H-14
6.36	d	2.3	H-14a
6.08	d	2.6	H-12a
6.01	d	2.0	H-12
4.08	s	H-7
3.56	s	H-7a
3.23	s	H-8

Solvent: CD₃OD, Frequency: 500 MHz

Experimental Protocols

Isolation of (-)-Ampelopsin F from Dryobalanops oblongifolia

A detailed experimental protocol for the isolation of (-)-Ampelopsin F has been reported. The general workflow involves the extraction of the plant material with an organic solvent, followed by chromatographic separation to yield the pure compound.

Workflow for Isolation of (-)-Ampelopsin F

Caption: General workflow for the isolation of (-)-Ampelopsin F.

Total Synthesis of Ampelopsin F

The total synthesis of Ampelopsin F was achieved by Snyder and coworkers in 2007. The synthesis is a landmark in the chemical synthesis of complex resveratrol oligomers and provides a route to access both enantiomers of the molecule. The key steps of the synthesis are outlined below.

Key Stages of the Total Synthesis of Ampelopsin F

Caption: Key stages in the total synthesis of Ampelopsin F.

Note: The detailed, step-by-step experimental procedures for the total synthesis are described in the supporting information of the original publication by Snyder et al. in Angewandte Chemie International Edition (2007).

Biological Signaling Pathways

While extensive research has been conducted on the biological activities of resveratrol and its simpler oligomers, specific studies on the signaling pathways modulated by Ampelopsin F are limited. Research on related resveratrol dimers suggests potential interactions with pathways involved in inflammation, oxidative stress, and cell proliferation. Further investigation is required to elucidate the specific molecular targets and signaling cascades affected by Ampelopsin F.

Hypothesized Signaling Pathway Interactions of Resveratrol Dimers

Caption: Hypothesized signaling pathway interactions of resveratrol dimers.

Conclusion

Ampelopsin F represents a structurally complex and stereochemically rich natural product with potential for further investigation in the field of drug discovery. This guide has summarized the current knowledge of its chemical structure, stereochemistry, and methods for its isolation and synthesis. The availability of synthetic routes opens up possibilities for the preparation of analogs and further exploration of the structure-activity relationships of this intriguing resveratrol dimer. Future research should focus on obtaining a complete set of experimental spectroscopic data, including ¹³C NMR and X-ray crystallography, and on elucidating the specific biological targets and signaling pathways of Ampelopsin F to fully unlock its therapeutic potential.

The Biosynthesis of Ampelopsin F: A Technical Guide for Researchers

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ampelopsin F, a complex resveratrol dimer, has garnered significant interest within the scientific community due to its potential therapeutic properties. As an oligostilbenoid, it belongs to a class of plant secondary metabolites known for their diverse biological activities. Understanding the biosynthetic pathway of Ampelopsin F in plants is crucial for its potential biotechnological production and for the exploration of its pharmacological applications. This technical guide provides an in-depth overview of the core biosynthetic pathway, presenting available quantitative data, detailed experimental protocols, and visual representations of the involved processes.

Stilbenoids, including Ampelopsin F, are synthesized via the phenylpropanoid pathway.[1] This pathway commences with the amino acid L-phenylalanine and proceeds through a series of enzymatic reactions to produce resveratrol, the monomeric precursor to a vast array of stilbenoid oligomers. The subsequent dimerization of resveratrol is a critical step leading to the formation of compounds like Ampelopsin F, a process believed to be mediated by oxidative enzymes such as peroxidases and laccases.[2][3]

It is important to distinguish Ampelopsin F, a stilbenoid, from ampelopsin, also known as dihydromyricetin, which is a flavanonol.[4] While both may be found in plants of the Ampelopsis genus, their biosynthetic origins differ significantly. Ampelopsis grossedentata, for instance, is particularly rich in dihydromyricetin.[5] This guide will focus exclusively on the biosynthesis of the stilbenoid Ampelopsin F.

The Core Biosynthesis Pathway of Ampelopsin F

The biosynthesis of Ampelopsin F can be conceptually divided into two major stages:

• Formation of the Resveratrol Monomer: This stage follows the well-established general phenylpropanoid and stilbene synthase pathway.

• Oxidative Dimerization of Resveratrol: This stage involves the coupling of two resveratrol molecules to form various dimers, including the direct precursors to Ampelopsin F.

Stage 1: Biosynthesis of Resveratrol

The synthesis of resveratrol begins with L-phenylalanine and involves the following key enzymatic steps:

• Phenylalanine ammonia-lyase (PAL): Catalyzes the deamination of L-phenylalanine to cinnamic acid.

• Cinnamate-4-hydroxylase (C4H): Hydroxylates cinnamic acid to produce p-coumaric acid.

• 4-coumarate-CoA ligase (4CL): Activates p-coumaric acid by ligating it to Coenzyme A, forming p-coumaroyl-CoA.

• Stilbene Synthase (STS): This key enzyme catalyzes the condensation of one molecule of p-coumaroyl-CoA with three molecules of malonyl-CoA (derived from the acetate-malonate pathway) to form the characteristic stilbene backbone of resveratrol.

Stage 2: Oxidative Dimerization to Ampelopsin F

The formation of Ampelopsin F from resveratrol is a result of oxidative coupling, a process catalyzed by peroxidases and/or laccases.[2][3] The currently accepted hypothesis suggests a radical-mediated mechanism. The proposed pathway leading to Ampelopsin F involves the formation of ε-viniferin as a key intermediate through an 8–10′ coupling of two resveratrol radicals.[6] Subsequent intramolecular rearrangements of ε-viniferin are thought to yield the bridged bicyclic structure of Ampelopsin F.[6]

Caption: Proposed biosynthesis pathway of Ampelopsin F from L-Phenylalanine.

Quantitative Data

Quantitative data on the specific enzyme kinetics for Ampelopsin F biosynthesis in planta are scarce in the current literature. However, data from studies on related enzymes and substrates provide valuable insights.

Enzyme/Process	Substrate	Product(s)	Plant/Enzyme Source	Key Findings	Reference
Peroxidase	Resveratrol	Resveratrol-trans-dihydrodimer, Pallidol	Soybean Peroxidase	Dimerization confirmed, products showed antimicrobial activity.	[7]
Peroxidase	Resveratrol	ε-viniferin	Grapevine (Vitis vinifera)	VvPrx1 and VvPrx2 identified as potential resveratrol dimerizing enzymes.	[1]
Laccase	trans-Resveratrol	Dehydrodimers	Trametes villosa	Immobilized laccase catalyzed oxidative coupling of resveratrol.	[8]
HPLC-DAD Quantification	Dihydromyricetin, Resveratrol	-	Ampelopsis sinica	LOD: 1.47-2.48 µg/mL, LOQ: 2.93-4.97 µg/mL.	[9]
HPLC-UV Quantification	trans-Resveratrol	-	Human Plasma	LOD: 0.006 µg/ml, LOQ: 0.008 µg/ml.	[10]

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of Ampelopsin F biosynthesis.

Extraction of Stilbenoids from Plant Material

This protocol is adapted from methods for extracting stilbenes from grape canes and can be optimized for Ampelopsis species.[6][11]

Materials:

• Plant material (e.g., stems, leaves of Ampelopsis sp.)

• Freeze-dryer or oven

• Grinder or mill

• Ethanol (60-80% aqueous solution)

• Ultrasound bath or sonicator

• Centrifuge

• Rotary evaporator

• HPLC grade solvents (acetonitrile, water, formic acid)

Procedure:

• Sample Preparation: Harvest fresh plant material and freeze-dry or oven-dry at a low temperature (e.g., 40°C) to a constant weight. Grind the dried material into a fine powder.

• Extraction:

  • Weigh 1 g of the powdered plant material into a falcon tube.

  • Add 20 mL of 80% ethanol.

  • Perform ultrasound-assisted extraction (UAE) in an ultrasound bath at a controlled temperature (e.g., 50°C) for 20 minutes.

• Purification:

  • Centrifuge the extract at 4000 rpm for 15 minutes.

  • Collect the supernatant. Repeat the extraction process on the pellet for exhaustive extraction if necessary.

  • Combine the supernatants and evaporate the solvent under reduced pressure using a rotary evaporator.

  • Resuspend the dried extract in a known volume of methanol for HPLC analysis.

Peroxidase-Mediated Dimerization of Resveratrol (In Vitro Assay)

This protocol is a generalized procedure based on in vitro studies of resveratrol dimerization.[1][12]

Materials:

• Crude protein extract from the plant of interest (containing peroxidases)

• Resveratrol solution (in a suitable solvent like DMSO or ethanol)

• Hydrogen peroxide (H₂O₂) solution

• Phosphate buffer (pH 6.0-7.0)

• HPLC system for analysis

Procedure:

• Enzyme Preparation: Prepare a crude protein extract from the plant tissue known to produce Ampelopsin F. This typically involves homogenization in a suitable buffer and centrifugation to remove cell debris.

• Reaction Mixture:

  • In a microcentrifuge tube, prepare the reaction mixture containing:

    • Phosphate buffer (e.g., 100 mM, pH 6.5)

    • Resveratrol (final concentration, e.g., 100 µM)

    • Crude protein extract (a specific amount, to be optimized)

• Reaction Initiation and Incubation:

  • Initiate the reaction by adding a small amount of H₂O₂ (e.g., final concentration of 1 mM).

  • Incubate the reaction mixture at a controlled temperature (e.g., 30°C) for a specific duration (e.g., 1-2 hours).

• Reaction Termination and Analysis:

  • Stop the reaction by adding a quenching agent (e.g., a strong acid like HCl or by heat inactivation).

  • Centrifuge the mixture to pellet the protein.

  • Analyze the supernatant for the formation of Ampelopsin F and other resveratrol dimers using HPLC.

Laccase Activity Assay with Resveratrol

This protocol outlines a general method for assessing laccase activity using a phenolic substrate, adapted for resveratrol.[7][13]

Materials:

• Laccase-containing enzyme preparation

• Resveratrol solution

• Citrate-phosphate buffer (pH 4.0-5.0)

• Spectrophotometer

Procedure:

• Reaction Mixture:

  • In a cuvette, mix the citrate-phosphate buffer and the resveratrol solution.

• Reaction Initiation and Measurement:

  • Add the enzyme preparation to the cuvette to start the reaction.

  • Monitor the change in absorbance at a wavelength where the resveratrol oxidation products absorb (this needs to be determined empirically, but a scan from 300-500 nm would be a starting point). The oxidation of phenolic substrates by laccase often leads to colored products.

• Calculation of Activity:

  • Calculate the enzyme activity based on the rate of change in absorbance, using the molar extinction coefficient of the product if known. One unit of laccase activity is often defined as the amount of enzyme that oxidizes 1 µmol of substrate per minute.

HPLC Analysis of Ampelopsin F and Resveratrol

This is a general HPLC method that can be optimized for the separation and quantification of resveratrol and its dimers.[9][10]

Materials:

• HPLC system with a Diode Array Detector (DAD) or UV detector

• C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm)

• Mobile phase A: Water with 0.1% formic acid

• Mobile phase B: Acetonitrile with 0.1% formic acid

• Standards of resveratrol and, if available, Ampelopsin F

Procedure:

• Chromatographic Conditions:

  • Column: C18 reverse-phase column.

  • Mobile Phase: A gradient elution is typically used. For example:

    • 0-5 min: 10% B

    • 5-30 min: 10% to 50% B

    • 30-35 min: 50% to 90% B

    • 35-40 min: Hold at 90% B

    • 40-45 min: 90% to 10% B

    • 45-50 min: Re-equilibration at 10% B

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: Resveratrol is typically detected around 306 nm. The optimal wavelength for Ampelopsin F should be determined from its UV spectrum. A DAD allows for monitoring across a range of wavelengths.

  • Injection Volume: 20 µL.

• Quantification:

  • Prepare a calibration curve using standards of known concentrations.

  • Quantify the amount of resveratrol and Ampelopsin F in the plant extracts by comparing their peak areas to the calibration curve.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for investigating the biosynthesis of Ampelopsin F.

Caption: A typical experimental workflow for studying Ampelopsin F biosynthesis.

Conclusion

The biosynthesis of Ampelopsin F in plants is a complex process that begins with the well-understood phenylpropanoid pathway to produce resveratrol, followed by a less characterized but crucial oxidative dimerization step. Peroxidases and laccases are the primary enzyme candidates for catalyzing this dimerization. While a putative pathway involving ε-viniferin as an intermediate has been proposed, further research is needed to elucidate the precise enzymatic control and stereoselectivity of this reaction in vivo. The experimental protocols and data presented in this guide provide a solid foundation for researchers to investigate the intricacies of Ampelopsin F biosynthesis, paving the way for its potential biotechnological applications. Future work should focus on isolating and characterizing the specific peroxidases and laccases from Ampelopsin F-producing plants and determining their kinetic parameters to gain a more complete understanding of this fascinating biosynthetic pathway.

References

• 1. Quantitation of trans-resveratrol and detection of its metabolites in human plasma and urine by high performance liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Ampelopsin - Wikipedia [en.wikipedia.org]
• 5. The near-complete genome assembly of Ampelopsis grossedentata provides insights into its origin, evolution, and the regulation of flavonoid biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. An Easy Method for Screening and Detection of Laccase Activity [openbiotechnologyjournal.com]
• 8. Immobilization of Laccase for Oxidative Coupling of Trans-Resveratrol and Its Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. devtoolsdaily.com [devtoolsdaily.com]
• 10. Development and validation of a HPLC method for the determination of trans-resveratrol in spiked human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. iris.unimore.it [iris.unimore.it]
• 13. The Determination of Assay for Laccase of Bacillus subtilis WPI with Two Classes of Chemical Compounds as Substrates - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Chemical Nuances: A Technical Guide to Ampelopsin F and Dihydromyricetin

For Immediate Release

[City, State] – [Date] – A comprehensive technical guide released today offers researchers, scientists, and drug development professionals a detailed comparative analysis of the chemical and biological properties of Ampelopsin F and dihydromyricetin. This in-depth resource aims to elucidate the key distinctions between these two natural flavonoid compounds, providing a valuable tool for future research and therapeutic development.

Core Chemical Differences: Structure and Physicochemical Properties

Dihydromyricetin, also widely known as ampelopsin, is a well-studied flavanonol with the chemical formula C₁₅H₁₂O₈. It consists of a chromanone ring substituted with multiple hydroxyl groups. In contrast, Ampelopsin F is a more complex oligostilbenoid with the chemical formula C₂₈H₂₂O₆, suggesting a dimeric or related polymeric structure derived from flavonoid precursors. This fundamental structural difference underpins the variations in their physicochemical and biological profiles.

While extensive data is available for dihydromyricetin, information regarding the physicochemical properties of Ampelopsin F is limited. The following table summarizes the available quantitative data for both compounds.

Property	Dihydromyricetin (Ampelopsin)	Ampelopsin F
Molecular Formula	C₁₅H₁₂O₈	C₂₈H₂₂O₆
Molecular Weight	320.25 g/mol	454.48 g/mol [1]
Solubility	Poor in water (0.2-0.32 mg/mL at 25°C), soluble in ethanol (170 mg/mL at 25°C)[2]. Solubility increases with temperature and in acidic conditions (pH 3-5)[2][3].	Data not available
Stability	Unstable in weak alkaline solutions and degrades in the presence of Cu²⁺ and Fe³⁺ ions[3].	Data not available
LogP	0.81	Data not available

Comparative Biological Activity and Mechanism of Action

Dihydromyricetin has been the subject of numerous studies, revealing a broad spectrum of biological activities, including potent antioxidant and anti-inflammatory effects. In contrast, the biological profile of Ampelopsin F is less characterized, with preliminary studies indicating potential antibacterial and cytotoxic activities.

Antioxidant Activity

Dihydromyricetin exhibits significant antioxidant activity by scavenging free radicals and chelating metal ions.

Experimental Protocol: DPPH Radical Scavenging Assay for Dihydromyricetin

• Objective: To determine the free radical scavenging activity of dihydromyricetin.

• Method:

  • Prepare a stock solution of 1,1-diphenyl-2-picrylhydrazyl (DPPH) in methanol.

  • Prepare various concentrations of dihydromyricetin in methanol.

  • Mix the dihydromyricetin solutions with the DPPH solution.

  • Incubate the mixture in the dark at room temperature for a specified period (e.g., 30 minutes).

  • Measure the absorbance of the solution at a specific wavelength (typically 517 nm) using a spectrophotometer.

  • Calculate the percentage of DPPH radical scavenging activity using the formula: Scavenging Activity (%) = [(A_control - A_sample) / A_control] x 100, where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

• Data Analysis: The IC₅₀ value (the concentration of the compound required to scavenge 50% of the DPPH radicals) is typically calculated to quantify the antioxidant activity.

Information on the antioxidant activity of Ampelopsin F is not currently available in the scientific literature.

Anti-inflammatory Activity

Dihydromyricetin has demonstrated significant anti-inflammatory properties by modulating key signaling pathways.

Experimental Protocol: Lipopolysaccharide (LPS)-Induced Inflammation in Macrophages for Dihydromyricetin

• Objective: To evaluate the anti-inflammatory effect of dihydromyricetin on cultured macrophages.

• Cell Line: RAW 264.7 murine macrophage cell line.

• Method:

  • Culture RAW 264.7 cells in appropriate media.

  • Pre-treat the cells with various concentrations of dihydromyricetin for a specified time (e.g., 1 hour).

  • Stimulate the cells with lipopolysaccharide (LPS) to induce an inflammatory response.

  • After incubation, collect the cell culture supernatant to measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) using ELISA kits.

  • Lyse the cells to extract proteins and analyze the expression and phosphorylation of key inflammatory signaling proteins (e.g., NF-κB, MAPKs) by Western blotting.

• Data Analysis: Compare the levels of inflammatory markers in dihydromyricetin-treated cells to LPS-stimulated and unstimulated control cells.

While the anti-inflammatory potential of Ampelopsin F is yet to be thoroughly investigated, its structural complexity suggests it may interact with different cellular targets compared to dihydromyricetin.

Signaling Pathways

The molecular mechanisms underlying the biological activities of dihydromyricetin have been extensively studied, revealing its interaction with multiple signaling pathways. In contrast, the signaling pathways modulated by Ampelopsin F remain to be elucidated.

Dihydromyricetin Signaling Pathways

Dihydromyricetin is known to modulate a variety of signaling cascades, contributing to its diverse pharmacological effects.

Caption: Dihydromyricetin's modulation of key signaling pathways.

Ampelopsin F Signaling Pathways

The specific signaling pathways affected by Ampelopsin F have not yet been identified. Future research is required to map its mechanism of action.

Caption: Postulated signaling pathway for Ampelopsin F.

Conclusion and Future Directions

This technical guide highlights the significant chemical differences between the monomeric flavanonol dihydromyricetin and the more complex oligostilbenoid Ampelopsin F. While dihydromyricetin's biological activities and underlying mechanisms are well-documented, Ampelopsin F remains a largely unexplored molecule. The lack of quantitative data on the physicochemical properties and biological activities of Ampelopsin F underscores a critical knowledge gap.

Future research should prioritize the following:

• Comprehensive Physicochemical Characterization of Ampelopsin F: Determining its solubility, stability, and other key parameters is crucial for formulation and drug delivery studies.

• In-depth Biological Screening of Ampelopsin F: A systematic evaluation of its antioxidant, anti-inflammatory, and other potential therapeutic activities is warranted.

• Direct Comparative Studies: Head-to-head comparisons of Ampelopsin F and dihydromyricetin in various biological assays will provide a clearer understanding of their relative potency and efficacy.

• Mechanism of Action Studies for Ampelopsin F: Elucidating the signaling pathways modulated by Ampelopsin F will be essential for identifying its therapeutic targets and potential clinical applications.

By addressing these research gaps, the scientific community can unlock the full therapeutic potential of both dihydromyricetin and the enigmatic Ampelopsin F.

References

• 1. (+)-Ampelopsin F | C28H22O6 | CID 46230189 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Dihydromyricetin Acts as a Potential Redox Balance Mediator in Cancer Chemoprevention - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Physicochemical properties of dihydromyricetin and the effects of ascorbic acid on its stability and bioavailability - PubMed [pubmed.ncbi.nlm.nih.gov]

Preliminary Screening of Ampelopsin F Bioactivity: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ampelopsin, also known as dihydromyricetin (DHM), is a natural flavonoid compound predominantly found in plants of the Ampelopsis genus.[1] It has garnered significant attention within the scientific community for its diverse pharmacological activities, including anticancer, anti-inflammatory, antioxidant, and hepatoprotective effects.[2][3][4] This technical guide provides a comprehensive overview of the preliminary screening of Ampelopsin's bioactivity, with a focus on its anticancer properties. The information presented herein is intended to serve as a valuable resource for researchers, scientists, and professionals involved in drug discovery and development. This document summarizes key quantitative data, details essential experimental protocols, and visualizes the underlying molecular pathways.

Data Presentation

Anticancer Activity of Ampelopsin

The cytotoxic effect of Ampelopsin has been evaluated across a range of human cancer cell lines. The half-maximal inhibitory concentration (IC50), a measure of the potency of a substance in inhibiting a specific biological or biochemical function, is a key metric in these assessments.

Cell Line	Cancer Type	Incubation Time (h)	IC50 (µM)	Reference
MCF-7	Breast Cancer	24	80	[5]
48	60	[5]
72	40	[5]
MDA-MB-231	Breast Cancer	24	60	[5]
48	40	[5]
72	20	[5]
A549	Lung Adenocarcinoma	48	<30	[6]
HL-60	Promyelocytic Leukemia	48	Not specified	[6]
K562	Chronic Myelogenous Leukemia	48	Not specified	[6]
U251	Glioma	24	Not specified	[7]
A172	Glioma	24	Not specified	[7]

Induction of Apoptosis by Ampelopsin

Ampelopsin has been shown to induce apoptosis, or programmed cell death, in various cancer cells. The percentage of apoptotic cells is often quantified using flow cytometry following staining with Annexin V and propidium iodide (PI).

Cell Line	Cancer Type	Ampelopsin Concentration (µM)	Incubation Time (h)	Apoptotic Cells (%)	Reference
MCF-7	Breast Cancer	60	24	>50	[2]
MDA-MB-231	Breast Cancer	60	24	>50	[2]
A549	Lung Adenocarcinoma	30	48	>50	[6]
U251	Glioma	100	24	Not specified	[7]
A172	Glioma	100	24	Not specified	[7]

Modulation of Apoptotic Regulatory Proteins by Ampelopsin

A key mechanism through which Ampelopsin induces apoptosis is the regulation of the Bcl-2 family of proteins, which includes the anti-apoptotic protein Bcl-2 and the pro-apoptotic protein Bax. An increase in the Bax/Bcl-2 ratio is a hallmark of apoptosis induction.

Cell Line	Cancer Type	Ampelopsin Concentration (µM)	Incubation Time (h)	Change in Bax/Bcl-2 Ratio	Reference
MCF-7	Breast Cancer	60	24	Increased	[8]
MDA-MB-231	Breast Cancer	60	24	Increased	[8]
A549	Lung Adenocarcinoma	30	48	Increased	[6]

Experimental Protocols

Cell Viability Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Materials:

• Cancer cell lines

• Complete culture medium (e.g., DMEM, RPMI-1640)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• 96-well plates

• Ampelopsin stock solution (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• DMSO (for solubilizing formazan)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Treatment: Prepare serial dilutions of Ampelopsin in culture medium. After 24 hours, remove the medium from the wells and add 100 µL of the Ampelopsin dilutions at various concentrations. Include a vehicle control (medium with DMSO, concentration not exceeding 0.1%).

• Incubation: Incubate the plates for the desired time periods (e.g., 24, 48, 72 hours) at 37°C and 5% CO₂.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for an additional 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium containing MTT and add 100 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated as: (Absorbance of treated cells / Absorbance of control cells) x 100. The IC50 value is determined by plotting the percentage of cell viability against the concentration of Ampelopsin.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells. In early apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to identify early apoptotic cells. Propidium iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live and early apoptotic cells, but can stain the nucleus of late apoptotic and necrotic cells.

Materials:

• Treated and untreated cells

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Harvesting: Following treatment with Ampelopsin for the desired time, harvest the cells (including both adherent and floating cells).

• Washing: Wash the cells twice with ice-cold PBS by centrifugation at 1,500 rpm for 5 minutes.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Staining: Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry within 1 hour. Viable cells are Annexin V-FITC and PI negative; early apoptotic cells are Annexin V-FITC positive and PI negative; late apoptotic/necrotic cells are both Annexin V-FITC and PI positive.

Western Blot Analysis for Bcl-2 and Bax

Western blotting is a technique used to detect specific proteins in a sample. It involves separating proteins by size via gel electrophoresis, transferring them to a solid support (membrane), and then probing with antibodies specific to the target protein.

Materials:

• Treated and untreated cells

• RIPA lysis buffer with protease inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-Bcl-2, anti-Bax, anti-β-actin)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Protein Extraction: After treatment, lyse the cells in RIPA buffer on ice. Centrifuge to pellet cell debris and collect the supernatant containing the protein lysate.

• Protein Quantification: Determine the protein concentration of each lysate using the BCA protein assay.

• Gel Electrophoresis: Denature equal amounts of protein from each sample by boiling in Laemmli sample buffer. Separate the proteins by SDS-PAGE.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against Bcl-2, Bax, and a loading control (e.g., β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and then incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After further washing, apply the ECL substrate to the membrane and visualize the protein bands using a chemiluminescence imaging system.

• Analysis: Quantify the band intensities using densitometry software. Normalize the expression of Bcl-2 and Bax to the loading control and calculate the Bax/Bcl-2 ratio.

Mandatory Visualization

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate key signaling pathways modulated by Ampelopsin and a typical experimental workflow for its bioactivity screening.

References

• 1. Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 2. Ampelopsin Induces Cell Growth Inhibition and Apoptosis in Breast Cancer Cells through ROS Generation and Endoplasmic Reticulum Stress Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ampelopsin attenuates lipopolysaccharide-induced inflammatory response through the inhibition of the NF-κB and JAK2/STAT3 signaling pathways in microglia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Regulation of signaling pathways by Ampelopsin (Dihydromyricetin) in different cancers: exploring the highways and byways less travelled - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. bosterbio.com [bosterbio.com]
• 6. Ampelopsin induces apoptosis by regulating multiple c-Myc/S-phase kinase-associated protein 2/F-box and WD repeat-containing protein 7/histone deacetylase 2 pathways in human lung adenocarcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Ampelopsin Inhibits Breast Cancer Cell Growth through Mitochondrial Apoptosis Pathway [jstage.jst.go.jp]

The Antioxidant Mechanism of Ampelopsin F: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ampelopsin F, also known as dihydromyricetin (DHM), is a natural flavonoid compound with potent antioxidant properties. This technical guide provides an in-depth exploration of the core mechanisms through which Ampelopsin F exerts its antioxidant effects. The document elucidates its dual action as both a direct scavenger of reactive oxygen species (ROS) and a modulator of endogenous antioxidant pathways, with a particular focus on the Keap1-Nrf2 signaling cascade. Detailed experimental protocols, quantitative data, and pathway visualizations are presented to offer a comprehensive resource for researchers and professionals in the field of drug discovery and development.

Introduction

Oxidative stress, characterized by an imbalance between the production of reactive oxygen species (ROS) and the capacity of biological systems to detoxify these reactive intermediates, is implicated in the pathogenesis of numerous diseases, including cardiovascular disorders, neurodegenerative diseases, and cancer.[1] Ampelopsin F, a flavonoid abundant in plants such as Ampelopsis grossedentata, has garnered significant scientific interest for its diverse pharmacological activities, prominently its antioxidant effects.[2] This guide delves into the intricate mechanisms underpinning the antioxidant action of Ampelopsin F, providing a technical foundation for its potential therapeutic applications.

Direct Antioxidant Mechanisms

Ampelopsin F exhibits direct antioxidant activity through two primary mechanisms: radical scavenging and metal ion chelation.

Radical Scavenging Activity

Ampelopsin F is a potent scavenger of various reactive oxygen species, including the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical, hydroxyl radical (•OH), and superoxide anion (O₂⁻).[3] The scavenging capacity is attributed to its molecular structure, which allows for the donation of hydrogen atoms or electrons to neutralize free radicals.

Quantitative Data on Radical Scavenging Activity

Radical Species	Assay	IC50/EC50 Value of Ampelopsin F	Reference Compound	Reference Compound Value
DPPH Radical	DPPH Assay	More potent than BHT	BHT	16.57 µM
Hydroxyl Radical (•OH)	2-deoxyribose method	29.4 ± 4.1 µM	BHT	~30 µM
Superoxide Anion (O₂⁻)	NBT Assay	Data not available	Ascorbic Acid	-

Experimental Protocols

2.1.1. DPPH Radical Scavenging Assay

This assay is based on the reduction of the stable DPPH radical by an antioxidant.

• Reagents: DPPH (2,2-diphenyl-1-picrylhydrazyl) solution in methanol (e.g., 0.1 mM), Ampelopsin F dissolved in a suitable solvent, positive control (e.g., ascorbic acid, BHT).

• Procedure:

  • Prepare various concentrations of Ampelopsin F and the positive control.

  • Add a fixed volume of the DPPH solution to each concentration of the test compound.

  • Incubate the mixture in the dark at room temperature for a specified period (e.g., 30 minutes).

  • Measure the absorbance of the solution at a specific wavelength (typically around 517 nm) using a spectrophotometer.

  • The percentage of scavenging activity is calculated using the formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

  • The IC50 value (the concentration of the antioxidant required to scavenge 50% of the DPPH radicals) is determined by plotting the percentage of scavenging against the concentration of Ampelopsin F.[4][5]

2.1.2. Hydroxyl Radical Scavenging Assay (Deoxyribose Method)

This method assesses the ability of an antioxidant to compete with deoxyribose for hydroxyl radicals generated from a Fenton-type reaction.

• Reagents: 2-deoxyribose, ferric chloride (FeCl₃), ethylenediaminetetraacetic acid (EDTA), hydrogen peroxide (H₂O₂), ascorbic acid, thiobarbituric acid (TBA), phosphate buffer.

• Procedure:

  • Prepare a reaction mixture containing FeCl₃, EDTA, 2-deoxyribose, H₂O₂, and ascorbic acid in a phosphate buffer.

  • Add various concentrations of Ampelopsin F to the reaction mixture.

  • Incubate the mixture at a specific temperature (e.g., 37°C) for a set time (e.g., 1 hour).

  • Stop the reaction by adding TBA and an acid (e.g., trichloroacetic acid).

  • Heat the mixture in a water bath to develop a pink chromogen.

  • Measure the absorbance of the solution at a specific wavelength (e.g., 532 nm).

  • The percentage of hydroxyl radical scavenging activity is calculated, and the IC50 value is determined.[6]

2.1.3. Superoxide Anion Scavenging Assay (NBT Method)

This assay measures the ability of an antioxidant to inhibit the reduction of nitroblue tetrazolium (NBT) by superoxide radicals.

• Reagents: Nicotinamide adenine dinucleotide (NADH), phenazine methosulfate (PMS), nitroblue tetrazolium (NBT), phosphate buffer.

• Procedure:

  • Generate superoxide radicals in a reaction mixture containing NADH and PMS in a phosphate buffer.

  • Add various concentrations of Ampelopsin F to the mixture.

  • Add NBT to the mixture.

  • Incubate at room temperature for a specific duration.

  • Measure the absorbance of the formazan produced at a specific wavelength (e.g., 560 nm).

  • The percentage of superoxide scavenging is calculated, and the IC50 value is determined.[7]

Metal Ion Chelation

Ampelopsin F can chelate transition metal ions, such as ferrous iron (Fe²⁺), which are catalysts in the Fenton reaction that generates highly reactive hydroxyl radicals.[8] By binding to these metal ions, Ampelopsin F prevents them from participating in redox cycling and subsequent ROS generation.

Experimental Protocol

2.2.1. Ferrous Ion Chelating Assay

This assay is based on the competition between the antioxidant and ferrozine for the formation of a complex with Fe²⁺.

• Reagents: Ferrous chloride (FeCl₂), ferrozine, Ampelopsin F.

• Procedure:

  • Add various concentrations of Ampelopsin F to a solution of FeCl₂.

  • Initiate the reaction by adding ferrozine.

  • Shake the mixture vigorously and allow it to stand at room temperature for a set time.

  • Measure the absorbance of the Fe²⁺-ferrozine complex at a specific wavelength (e.g., 562 nm).

  • The percentage of inhibition of the Fe²⁺-ferrozine complex formation is calculated as the metal-chelating activity. % Chelating Activity = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the control (without Ampelopsin F), and A_sample is the absorbance in the presence of Ampelopsin F.

  • The IC50 value is then determined.

Indirect Antioxidant Mechanism: Modulation of the Keap1-Nrf2 Signaling Pathway

Beyond its direct scavenging activities, Ampelopsin F exerts a significant portion of its antioxidant effect by activating the Kelch-like ECH-associated protein 1 (Keap1)-Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway. This pathway is a master regulator of the cellular antioxidant response.

Under basal conditions, Nrf2 is sequestered in the cytoplasm by Keap1, which facilitates its ubiquitination and subsequent proteasomal degradation.[9] Ampelopsin F is believed to interact with Keap1, potentially through modification of its reactive cysteine residues, leading to a conformational change that disrupts the Keap1-Nrf2 interaction.[10] This allows Nrf2 to translocate to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter regions of various antioxidant and cytoprotective genes, thereby upregulating their expression.[11]

Signaling Pathway Diagram

Ampelopsin F activates the Keap1-Nrf2 signaling pathway.

Experimental Protocol

3.1. Western Blot Analysis for Nrf2 Activation

This technique is used to quantify the levels of Nrf2 in the cytoplasm and nucleus, as well as the expression of its downstream target proteins.

• Cell Culture and Treatment:

  • Culture appropriate cells (e.g., hepatocytes, endothelial cells) to a suitable confluency.

  • Treat the cells with various concentrations of Ampelopsin F for different time points. A positive control, such as sulforaphane, can be used.

• Nuclear and Cytoplasmic Fractionation:

  • Harvest the cells and perform subcellular fractionation using a commercial kit or a standard protocol to separate the nuclear and cytoplasmic extracts.

• Protein Quantification:

  • Determine the protein concentration of each fraction using a protein assay (e.g., BCA assay).

• SDS-PAGE and Electrotransfer:

  • Separate equal amounts of protein from each sample on an SDS-polyacrylamide gel.

  • Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Immunoblotting:

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

  • Incubate the membrane with primary antibodies specific for Nrf2, Keap1, HO-1, NQO1, and loading controls (e.g., Lamin B1 for nuclear fraction, GAPDH for cytoplasmic fraction).

  • Wash the membrane and incubate with a corresponding HRP-conjugated secondary antibody.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Densitometric Analysis:

  • Quantify the band intensities using image analysis software and normalize to the respective loading controls.[8][12]

In Vivo Antioxidant Effects

The antioxidant properties of Ampelopsin F observed in vitro have been corroborated in various in vivo models of oxidative stress.

Experimental Design for an In Vivo Study

A representative in vivo study to evaluate the antioxidant effects of Ampelopsin F could be designed as follows:

• Animal Model: Use a suitable animal model of oxidative stress, such as rodents treated with a pro-oxidant agent (e.g., carbon tetrachloride, lipopolysaccharide).

• Grouping and Treatment:

  • Group 1: Control (vehicle treatment).

  • Group 2: Oxidative stress inducer + vehicle.

  • Group 3: Oxidative stress inducer + Ampelopsin F (various doses).

  • Group 4: Ampelopsin F alone.

• Biochemical Analysis:

  • Measure markers of oxidative stress in serum and tissues (e.g., liver, brain), such as malondialdehyde (MDA) and 8-hydroxy-2'-deoxyguanosine (8-OHdG).

  • Assess the activity of antioxidant enzymes, including superoxide dismutase (SOD), catalase (CAT), and glutathione peroxidase (GPx).

  • Measure the levels of non-enzymatic antioxidants like reduced glutathione (GSH).

• Histopathological Examination:

  • Perform histological analysis of tissues to evaluate cellular damage and inflammation.

• Molecular Analysis:

  • Conduct Western blot or qPCR analysis on tissue homogenates to assess the expression of proteins in the Keap1-Nrf2 pathway.

Conclusion

Ampelopsin F is a multifaceted antioxidant that operates through both direct and indirect mechanisms. Its ability to scavenge a range of reactive oxygen species and chelate pro-oxidant metal ions provides a first line of defense against oxidative damage. Furthermore, its capacity to activate the Keap1-Nrf2 signaling pathway leads to the upregulation of a broad spectrum of endogenous antioxidant and cytoprotective genes, offering a more sustained and potent protective effect. The comprehensive data and methodologies presented in this guide underscore the significant potential of Ampelopsin F as a therapeutic agent for the prevention and treatment of oxidative stress-related diseases. Further research, particularly focusing on its clinical efficacy and bioavailability, is warranted to fully realize its therapeutic promise.

References

• 1. researchgate.net [researchgate.net]
• 2. Ampelopsin Confers Endurance and Rehabilitation Mechanisms in Glycine max cv. Sowonkong under Multiple Abiotic Stresses - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluation of Antioxidant and Free Radical Scavenging Capacities of Polyphenolics from Pods of Caesalpinia pulcherrima - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Free radical scavenging activity from different extracts of leaves of Bauhinia vahlii Wight & Arn - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Evaluation of the free-radical scavenging and antioxidant activities of Chilauni, Schima wallichii Korth in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Molecular mechanisms activating the Nrf2-Keap1 pathway of antioxidant gene regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Mechanism of Chemical Activation of Nrf2 | PLOS One [journals.plos.org]
• 11. researchgate.net [researchgate.net]
• 12. Nrf2 and HSF-1 Pathway Activation via Hydroquinone-Based Proelectrophilic Small Molecules Is Regulated by Electrochemical Oxidation Potential - PMC [pmc.ncbi.nlm.nih.gov]

Ampelopsin F: A Technical Guide to its Anti-Inflammatory Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ampelopsin F, also known as dihydromyricetin, is a flavonoid compound found in several plant species, notably in Ampelopsis grossedentata. It has garnered significant attention within the scientific community for its diverse pharmacological activities, including potent anti-inflammatory effects. This technical guide provides an in-depth overview of the anti-inflammatory properties of Ampelopsin F, focusing on its mechanisms of action, relevant signaling pathways, and the experimental evidence supporting its therapeutic potential. The information is presented to be a valuable resource for researchers and professionals involved in the discovery and development of novel anti-inflammatory agents.

Core Mechanism of Action

Ampelopsin F exerts its anti-inflammatory effects through the modulation of key signaling pathways and the subsequent reduction of pro-inflammatory mediators. The primary mechanisms identified include the inhibition of the NF-κB, PI3K/Akt, and JAK2/STAT3 signaling pathways, and in some contexts, the MAPK pathway. By targeting these pathways, Ampelopsin F effectively suppresses the production of inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α), interleukin-1beta (IL-1β), and interleukin-6 (IL-6), as well as inflammatory enzymes like inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).

Quantitative Data on Anti-Inflammatory Effects

The following tables summarize the quantitative data from various in vitro and in vivo studies, demonstrating the dose-dependent anti-inflammatory efficacy of Ampelopsin F.

Table 1: In Vitro Inhibition of Pro-Inflammatory Mediators by Ampelopsin F

Cell Line	Inflammatory Stimulus	Mediator	Ampelopsin F Concentration	% Inhibition / IC50	Reference
RAW 264.7 Macrophages	Lipopolysaccharide (LPS)	Nitric Oxide (NO)	50 µg/mL	Significant dose-dependent reduction	[1]
RAW 264.7 Macrophages	Lipopolysaccharide (LPS)	TNF-α	Dose-dependent	Significant reduction	[1]
RAW 264.7 Macrophages	Lipopolysaccharide (LPS)	IL-1β	Dose-dependent	Significant reduction	[1]
RAW 264.7 Macrophages	Lipopolysaccharide (LPS)	IL-6	Dose-dependent	Significant reduction	[1]
BV2 Microglia	Lipopolysaccharide (LPS)	Nitric Oxide (NO)	Non-cytotoxic concentrations	Decreased production	[2]
BV2 Microglia	Lipopolysaccharide (LPS)	Prostaglandin E2 (PGE2)	Non-cytotoxic concentrations	Decreased production	[2]

Table 2: In Vitro Inhibition of Pro-Inflammatory Enzymes and Proteins by Ampelopsin F

Cell Line	Inflammatory Stimulus	Target Enzyme/Protein	Ampelopsin F Concentration	Effect	Reference
RAW 264.7 Macrophages	Lipopolysaccharide (LPS)	iNOS	Dose-dependent	Suppressed expression	[1]
BV2 Microglia	Lipopolysaccharide (LPS)	iNOS	Non-cytotoxic concentrations	Suppressed mRNA and protein expression	[2]
BV2 Microglia	Lipopolysaccharide (LPS)	COX-2	Non-cytotoxic concentrations	Suppressed mRNA and protein expression	[2]
BV2 Microglia	Lipopolysaccharide (LPS)	Phosphorylated JAK2	Marked reduction	[2]
BV2 Microglia	Lipopolysaccharide (LPS)	Phosphorylated STAT3	Marked reduction	[2]
RAW 264.7 Macrophages	Lipopolysaccharide (LPS)	Phosphorylated IκBα	Dose-dependent	Inhibition	[3]
RAW 264.7 Macrophages	Lipopolysaccharide (LPS)	Phosphorylated p65	Dose-dependent	Inhibition of nuclear translocation	[3]

Signaling Pathways Modulated by Ampelopsin F

Ampelopsin F's anti-inflammatory activity is underpinned by its ability to interfere with critical intracellular signaling cascades. The following diagrams, generated using the DOT language, illustrate these pathways and the points of intervention by Ampelopsin F.

Figure 1: Ampelopsin F inhibits the NF-κB signaling pathway.

Figure 2: Ampelopsin F inhibits the PI3K/Akt signaling pathway.

Figure 3: Ampelopsin F inhibits the JAK2/STAT3 signaling pathway.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the investigation of Ampelopsin F's anti-inflammatory properties.

In Vitro Anti-Inflammatory Activity Assay

1. Cell Culture and Treatment:

• Cell Line: RAW 264.7 murine macrophages or BV2 microglial cells.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin.

• Culture Conditions: Cells are maintained at 37°C in a humidified atmosphere of 5% CO2.

• Seeding: Cells are seeded in 96-well, 24-well, or 6-well plates depending on the subsequent assay.

• Treatment: Cells are pre-treated with various concentrations of Ampelopsin F for 1-2 hours, followed by stimulation with lipopolysaccharide (LPS; 1 µg/mL) for a specified duration (typically 18-24 hours).

2. Nitric Oxide (NO) Production Assay (Griess Assay):

• Principle: The Griess assay measures the concentration of nitrite (NO2-), a stable and nonvolatile breakdown product of NO.

• Procedure:

  • Collect the cell culture supernatant after treatment.

  • Mix 100 µL of the supernatant with 100 µL of Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride in phosphoric acid).

  • Incubate the mixture at room temperature for 10-15 minutes.

  • Measure the absorbance at 540 nm using a microplate reader.

  • Quantify the nitrite concentration using a sodium nitrite standard curve.

3. Cytokine Measurement (ELISA):

• Principle: Enzyme-Linked Immunosorbent Assay (ELISA) is used to quantify the concentration of specific cytokines (e.g., TNF-α, IL-1β, IL-6) in the cell culture supernatant.

• Procedure:

  • Collect the cell culture supernatant after treatment.

  • Perform the ELISA according to the manufacturer's instructions for the specific cytokine kit.

  • This typically involves coating a 96-well plate with a capture antibody, adding the supernatant, followed by a detection antibody, an enzyme-linked secondary antibody, and a substrate.

  • Measure the absorbance at the appropriate wavelength and calculate the cytokine concentration based on a standard curve.

4. Western Blot Analysis for Signaling Proteins:

• Principle: Western blotting is used to detect and quantify the expression and phosphorylation status of key proteins in the signaling pathways (e.g., p-p65, p-IκBα, p-p38, p-JNK).

• Procedure:

  • Lyse the treated cells to extract total protein.

  • Determine the protein concentration using a BCA or Bradford assay.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane and incubate with primary antibodies specific to the target proteins (both total and phosphorylated forms).

  • Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and imaging system.

  • Quantify the band intensities using densitometry software, normalizing to a loading control like β-actin or GAPDH.

Figure 4: General experimental workflow for in vitro anti-inflammatory assays.

In Vivo Anti-Inflammatory Activity Assay

1. Carrageenan-Induced Paw Edema Model:

• Animal Model: Male Wistar rats or Swiss albino mice.

• Procedure:

  • Acclimatize the animals for at least one week before the experiment.

  • Administer Ampelopsin F orally or intraperitoneally at various doses.

  • After a set time (e.g., 60 minutes), inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw.

  • Measure the paw volume using a plethysmometer at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after carrageenan injection.

  • Calculate the percentage of inhibition of paw edema compared to the control group (vehicle-treated).

Conclusion

Ampelopsin F demonstrates significant anti-inflammatory properties, substantiated by a growing body of scientific evidence. Its ability to modulate multiple key inflammatory signaling pathways, including NF-κB, PI3K/Akt, and JAK2/STAT3, highlights its potential as a multi-target therapeutic agent. The quantitative data and detailed experimental protocols presented in this guide offer a solid foundation for further research and development of Ampelopsin F for the treatment of inflammatory diseases. Future studies should focus on elucidating its precise molecular interactions, optimizing its bioavailability, and evaluating its efficacy and safety in clinical settings.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Potential Therapeutic Targets of Ampelopsin F: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ampelopsin F, also known as Dihydromyricetin (DHM), is a natural flavonoid compound predominantly found in plants of the Ampelopsis genus. It has garnered significant attention in biomedical research due to its wide range of pharmacological activities, including anti-inflammatory, antioxidant, anti-cancer, and metabolic regulatory effects. This technical guide provides a comprehensive overview of the potential therapeutic targets of Ampelopsin F, summarizing key quantitative data, detailing experimental protocols, and visualizing the associated signaling pathways.

Core Therapeutic Targets and Mechanisms of Action

Ampelopsin F exerts its therapeutic effects by modulating a variety of molecular targets and signaling pathways implicated in numerous disease states. The primary areas of investigation include metabolic disorders, cancer, neurodegenerative diseases, and inflammatory conditions.

Metabolic Disorders

1.1 Dipeptidyl Peptidase-4 (DPP-4) Inhibition and Insulin Secretion

Ampelopsin F has been identified as an inhibitor of DPP-4, a key enzyme in glucose homeostasis. By inhibiting DPP-4, Ampelopsin F prevents the degradation of incretin hormones like GLP-1, leading to enhanced insulin secretion and improved glycemic control.

Quantitative Data:

Parameter	Value	Cell Line/System	Reference
IC50 for DPP-4 Inhibition	20.59 ± 0.36 µM	In vitro enzyme assay	[1]

Experimental Protocol: In Vitro DPP-4 Inhibition Assay

A fluorometric assay is commonly used to determine the DPP-4 inhibitory activity of Ampelopsin F.[2][3][4]

• Reagents: Human recombinant DPP-4, DPP-4 substrate (e.g., Gly-Pro-AMC), Assay Buffer (e.g., Tris-HCl), Ampelopsin F, and a known DPP-4 inhibitor (e.g., Sitagliptin) as a positive control.

• Procedure:

  • Prepare serial dilutions of Ampelopsin F in the assay buffer.

  • In a 96-well plate, add the DPP-4 enzyme solution to each well.

  • Add the Ampelopsin F dilutions or control to the respective wells and incubate at 37°C for 10 minutes.

  • Initiate the reaction by adding the DPP-4 substrate to all wells.

  • Incubate the plate at 37°C for 30 minutes.

  • Measure the fluorescence at an excitation wavelength of 360 nm and an emission wavelength of 460 nm.

  • Calculate the percentage of inhibition and determine the IC50 value.

Signaling Pathway: DPP-4 Inhibition and Insulin Secretion

DPP-4 inhibition by Ampelopsin F enhances insulin secretion.

1.2 MEK/ERK Pathway and Adipogenesis

Ampelopsin F has been shown to inhibit the MEK/ERK signaling pathway, which plays a role in adipogenesis (the formation of fat cells). By inhibiting this pathway, Ampelopsin F can reduce fat accumulation.

Experimental Protocol: Oil Red O Staining for Adipogenesis

Oil Red O staining is a common method to visualize and quantify lipid accumulation in adipocytes.[5][6][7][8]

• Cell Culture: Differentiate pre-adipocyte cell lines (e.g., 3T3-L1) into mature adipocytes in the presence or absence of Ampelopsin F.

• Fixation: Wash the cells with PBS and fix with 10% formalin for at least 1 hour.

• Staining:

  • Wash the fixed cells with water and then with 60% isopropanol.

  • Incubate the cells with a filtered Oil Red O staining solution (0.5% Oil Red O in isopropanol, diluted with water) for 10-15 minutes.

  • Wash extensively with water to remove excess stain.

• Quantification:

  • Elute the stain from the cells using 100% isopropanol.

  • Measure the absorbance of the eluted stain at approximately 500 nm.

Signaling Pathway: MEK/ERK Inhibition in Adipogenesis

Ampelopsin F inhibits adipogenesis via the MEK/ERK pathway.

Cancer

Ampelopsin F has demonstrated anti-cancer properties in various cancer cell lines by targeting multiple signaling pathways involved in cell proliferation, apoptosis, and angiogenesis.

Quantitative Data: IC50 Values in Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Reference
T24	Bladder Cancer	22.3	[1][9]
UMUC3	Bladder Cancer	16.7	[1][9]
RBE	Cholangiocarcinoma	146.6	[10]

2.1 VEGFR2 and PDGFRβ Signaling

Ampelopsin F can inhibit the phosphorylation of Vascular Endothelial Growth Factor Receptor 2 (VEGFR2) and Platelet-Derived Growth Factor Receptor β (PDGFRβ), key receptors in angiogenesis and tumor growth.

Experimental Protocol: Western Blot for Receptor Phosphorylation

Western blotting is used to detect the phosphorylation status of target proteins.[11][12]

• Cell Treatment and Lysis: Treat cancer cells or endothelial cells (e.g., HUVECs) with Ampelopsin F. Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF membrane.

• Antibody Incubation:

  • Block the membrane with 5% BSA or non-fat milk.

  • Incubate with a primary antibody specific for the phosphorylated form of the target receptor (e.g., anti-p-VEGFR2).

  • Wash and incubate with an HRP-conjugated secondary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and imaging system.

• Normalization: Strip the membrane and re-probe with an antibody for the total form of the receptor to normalize for protein loading.

Signaling Pathway: Inhibition of VEGFR2 and PDGFRβ

Ampelopsin F inhibits angiogenesis and tumor growth.

2.2 TRAIL/TRAIL-R Pathway

Ampelopsin F can sensitize cancer cells to TRAIL (Tumor necrosis factor-related apoptosis-inducing ligand)-induced apoptosis by upregulating the expression of TRAIL receptors.

Experimental Protocol: Annexin V/PI Apoptosis Assay

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[1][13][14]

• Cell Treatment: Treat cancer cells with Ampelopsin F and/or TRAIL.

• Cell Staining:

  • Harvest the cells and wash with cold PBS.

  • Resuspend the cells in Annexin V binding buffer.

  • Add FITC-conjugated Annexin V and Propidium Iodide (PI).

  • Incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells by flow cytometry.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

2.3 JAK/STAT and mTOR Signaling

Ampelopsin F has been reported to inhibit the JAK/STAT and mTOR signaling pathways, which are crucial for cancer cell survival and proliferation.

Experimental Workflow: Investigating Inhibition of Signaling Pathways

Workflow for assessing Ampelopsin F's effect on signaling.

Neuroprotection and Anti-inflammatory Effects

3.1 SIRT1 Activation and miR-34a Regulation

In the context of neuroprotection, Ampelopsin F can activate Sirtuin 1 (SIRT1), a protein deacetylase with roles in cellular stress resistance and longevity. This activation is partly mediated by the downregulation of microRNA-34a (miR-34a).

Experimental Protocol: RT-qPCR for microRNA Expression

Real-time quantitative PCR is used to measure the expression levels of specific microRNAs.[15][16][17][18]

• RNA Extraction: Isolate total RNA, including small RNAs, from cells or tissues treated with Ampelopsin F.

• Reverse Transcription (RT): Synthesize cDNA from the RNA using a microRNA-specific RT primer or a universal tagging method.

• qPCR: Perform real-time PCR using a forward primer specific to the mature microRNA and a universal reverse primer.

• Data Analysis: Quantify the relative expression of the target microRNA using the ΔΔCt method, normalizing to a stable endogenous control (e.g., U6 snRNA).

Signaling Pathway: miR-34a/SIRT1 Axis

Ampelopsin F promotes neuroprotection via the miR-34a/SIRT1 pathway.

3.2 NLRP3 Inflammasome Inhibition

Ampelopsin F can suppress the activation of the NLRP3 inflammasome, a key component of the innate immune system that, when overactivated, contributes to chronic inflammation.

Experimental Protocol: ELISA for IL-1β

An Enzyme-Linked Immunosorbent Assay (ELISA) is used to quantify the secretion of the pro-inflammatory cytokine IL-1β, a downstream product of NLRP3 inflammasome activation.[19][20]

• Cell Priming and Activation: Prime immune cells (e.g., macrophages) with LPS and then activate the NLRP3 inflammasome with a stimulus like ATP or nigericin, in the presence or absence of Ampelopsin F.

• Sample Collection: Collect the cell culture supernatants.

• ELISA Procedure:

  • Coat a 96-well plate with a capture antibody specific for IL-1β.

  • Add the collected supernatants and standards to the wells.

  • Add a detection antibody conjugated to an enzyme (e.g., HRP).

  • Add a substrate that produces a colorimetric signal in the presence of the enzyme.

  • Measure the absorbance using a plate reader.

• Quantification: Determine the concentration of IL-1β in the samples by comparing to the standard curve.

Conclusion

Ampelopsin F presents a multifaceted pharmacological profile with the potential to target a wide array of diseases. Its ability to modulate key signaling pathways in metabolism, cancer, neuroinflammation, and inflammation underscores its promise as a lead compound for drug development. The data and protocols presented in this guide offer a foundational resource for researchers and scientists to further explore the therapeutic potential of Ampelopsin F. Continued investigation into its mechanisms of action and preclinical efficacy is warranted to translate these promising findings into clinical applications.

References

• 1. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Inhibition of Dipeptidyl Peptidase-4 by Flavonoids: Structure–Activity Relationship, Kinetics and Interaction Mechanism [frontiersin.org]
• 3. benchchem.com [benchchem.com]
• 4. ccrod.cancer.gov [ccrod.cancer.gov]
• 5. cellntec.com [cellntec.com]
• 6. researchgate.net [researchgate.net]
• 7. Oil Red-O Staining of Adipocytes [macdougald.lab.medicine.umich.edu]
• 8. 2.4. Oil Red O Staining [bio-protocol.org]
• 9. Chemotherapeutic dihydromyricetin with remarkable anti-tumor activity and biosafety for muscle invasive bladder cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Dihydromyricetin Inhibits Tumor Growth and Epithelial-Mesenchymal Transition through regulating miR-455-3p in Cholangiocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Western Blot Protocol for VEGF Receptor 2 Antibody (NB100-529): Novus Biologicals [novusbio.com]
• 12. researchgate.net [researchgate.net]
• 13. bosterbio.com [bosterbio.com]
• 14. 3.7. Annexin-V Apoptosis Assay [bio-protocol.org]
• 15. RealTimePCR-Protocol-miRNA-SCALONMC [protocols.io]
• 16. micro RNA and qRT-PCR [gene-quantification.com]
• 17. Protocols for the analysis of microRNA expression, biogenesis and function in immune cells - PMC [pmc.ncbi.nlm.nih.gov]
• 18. tandfonline.com [tandfonline.com]
• 19. novusbio.com [novusbio.com]
• 20. NLRP3 inflammasome activation. [bio-protocol.org]

Ampelopsin F: A Deep Dive into its Modulation of Cellular Signaling Pathways

A Technical Guide for Researchers and Drug Development Professionals

Introduction

Ampelopsin F, also known as Dihydromyricetin (DHM), is a natural flavonoid compound predominantly found in plants of the Ampelopsis genus, such as Ampelopsis grossedentata (vine tea).[1][2][3] With a rich history in traditional medicine for treating various ailments, modern scientific investigation has begun to unravel the intricate molecular mechanisms underlying its therapeutic potential.[1] This technical guide provides an in-depth exploration of Ampelopsin F's role in modulating key cellular signaling pathways, offering a valuable resource for researchers, scientists, and drug development professionals. The document summarizes quantitative data, details relevant experimental protocols, and provides visual representations of the signaling cascades affected by this promising bioactive molecule.

Core Signaling Pathways Modulated by Ampelopsin F

Ampelopsin F exerts its pleiotropic effects by intervening in a multitude of cellular signaling cascades implicated in cancer, inflammation, and metabolic disorders.[4][5][6] Its ability to simultaneously target multiple nodes within these complex networks underscores its potential as a multi-target therapeutic agent.

Anti-Cancer Signaling Pathways

Ampelopsin F has demonstrated significant anti-tumor activity across various cancer cell types by modulating pathways that control cell proliferation, apoptosis, and metastasis.[4][5][6][7]

• Apoptosis Induction: Ampelopsin F promotes cancer cell death through both the intrinsic and extrinsic apoptotic pathways.[4] It upregulates the expression of TNF-related apoptosis-inducing ligand (TRAIL) and its death receptors DR4 and DR5.[7] This leads to the activation of caspase-8, a key initiator of the extrinsic pathway.[4][7] Furthermore, it facilitates the release of cytochrome c from the mitochondria, which in turn activates caspase-9 and the intrinsic apoptotic cascade.[7] Both pathways converge on the activation of executioner caspases, such as caspase-3, and the cleavage of poly (ADP-ribose) polymerase (PARP).[4]

• Inhibition of Pro-Survival Pathways:

  • PI3K/Akt/mTOR Pathway: This pathway is frequently hyperactivated in cancer, promoting cell growth and survival. Ampelopsin F effectively suppresses this cascade by reducing the phosphorylation of key components including Akt, mTOR, and the downstream effector p70S6K.[7][8]

  • MAPK/ERK Pathway: The ERK1/2 signaling pathway is another critical regulator of cell proliferation. Ampelopsin F has been shown to inactivate ERK1/2 in cancer-associated fibroblasts, thereby reducing the proliferation of co-cultured lung cancer cells.[7]

  • JAK/STAT Pathway: The JAK/STAT pathway is involved in cytokine-mediated cell signaling that can contribute to cancer development. Ampelopsin F has been reported to modulate JAK/STAT signaling, although the precise mechanisms are still under investigation.[4][5][6]

• Modulation of Other Cancer-Related Pathways:

  • PDGF/PDGFR Signaling: Ampelopsin F can inhibit the expression of PDGFRβ in fibroblasts, which is often overexpressed in the tumor microenvironment.[5][7]

  • Endoplasmic Reticulum (ER) Stress: In colon cancer cells, Ampelopsin F induces ER stress, leading to the activation of the PERK-eIF2α pathway and subsequent apoptosis.[7] This is accompanied by an increase in the levels of GRP78 and CHOP.[7]

  • Reactive Oxygen Species (ROS) Generation: Ampelopsin F can enhance the generation of ROS in glioma cells, which in turn activates the JNK signaling pathway, leading to apoptosis and autophagy.[4]

Diagram: Ampelopsin F's Impact on Cancer Signaling Pathways

References

• 1. Ampelopsin - Wikipedia [en.wikipedia.org]
• 2. Dihydromyricetin Acts as a Potential Redox Balance Mediator in Cancer Chemoprevention - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dihydromyricetin: A review on identification and quantification methods, biological activities, chemical stability, metabolism and approaches to enhance its bioavailability - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Regulation of signaling pathways by Ampelopsin (Dihydromyricetin) in different cancers: exploring the highways and byways less travelled - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Regulation of signaling pathways by Ampelopsin (Dihydromyricetin) in different cancers: exploring the highways and byways less travelled | Cellular and Molecular Biology [cellmolbiol.org]
• 7. View of Regulation of signaling pathways by Ampelopsin (Dihydromyricetin) in different cancers: exploring the highways and byways less travelled [cellmolbiol.org]
• 8. academic.oup.com [academic.oup.com]

Ampelopsin F: A Technical Guide to Early-Stage Research in Neuroprotection

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ampelopsin F, also known as Dihydromyricetin (DHM), is a flavonoid compound extracted from plants of the Ampelopsis genus. Emerging preclinical research has highlighted its potential as a neuroprotective agent, demonstrating efficacy in various models of neurological damage and age-related decline. This technical guide provides an in-depth overview of the foundational early-stage research, focusing on the quantitative outcomes, detailed experimental methodologies, and the core signaling pathways implicated in its neuroprotective effects.

Quantitative Data Summary

The neuroprotective effects of Ampelopsin F have been quantified in two primary animal models: D-galactose-induced brain aging and middle cerebral artery occlusion (MCAO) induced focal cerebral ischemia. The following tables summarize the key findings from these studies.

Table 1: Effects of Ampelopsin F on a Rat Model of D-Galactose-Induced Brain Aging

Parameter	Control Group	D-galactose Model Group	D-galactose + Ampelopsin F (100 mg/kg)	D-galactose + Ampelopsin F (200 mg/kg)
Apoptosis Markers (Hippocampus)
Cleaved Caspase-3 (relative expression)	~1.0	~2.5	~1.5	~1.2
Bcl-2 (relative expression)	~1.0	~0.4	~0.7	~0.9
Signaling Pathway Components (Hippocampus)
miR-34a (relative expression)	~1.0	~3.0	~1.8	~1.2
SIRT1 (relative expression)	~1.0	~0.3	~0.6	~0.8
p-mTOR/mTOR (ratio)	~1.0	~2.8	~1.7	~1.1

Data synthesized from a study on D-galactose-induced brain aging in rats.

Table 2: Neuroprotective Effects of Ampelopsin F in a Rat Model of Middle Cerebral Artery Occlusion (MCAO)

Parameter	Sham Group	MCAO Model Group	MCAO + Ampelopsin F (40 mg/kg)	MCAO + Ampelopsin F (80 mg/kg)	MCAO + Ampelopsin F (160 mg/kg)
Neurological Deficit Score (0-4 scale)	0	~3.5	~3.0	~2.0	~1.5
Infarct Volume (%)	0	~45	~40	~25	~20
Brain Edema (%)	~2	~12	~10	~6	~5
Serum Inflammatory Cytokines (pg/mL)
IL-1β	~50	~200	~180	~120	~100
TNF-α	~80	~300	~250	~180	~150

*Indicates a statistically significant difference compared to the MCAO Model Group.

Signaling Pathways and Mechanisms of Action

Early research indicates that Ampelopsin F exerts its neuroprotective effects through the modulation of key signaling pathways involved in apoptosis, autophagy, and inflammation. A central mechanism identified is the regulation of the SIRT1/mTOR pathway, which is influenced by microRNA-34a (miR-34a).

In age-related neurodegeneration models, D-galactose induces an upregulation of miR-34a. This microRNA, in turn, downregulates the expression of Sirtuin 1 (SIRT1), a protein deacetylase crucial for cellular stress resistance and longevity. The reduction in SIRT1 activity leads to the activation of the mammalian target of rapamycin (mTOR) signaling pathway, which inhibits autophagy and promotes apoptosis.

Ampelopsin F has been shown to suppress the expression of miR-34a. This action derepresses SIRT1, leading to the inhibition of the mTOR pathway, which subsequently promotes autophagy and reduces apoptosis, thereby conferring neuroprotection.

Ampelopsin F signaling pathway in neuroprotection.

Experimental Protocols

The following are detailed methodologies for the key in vivo experiments cited in this guide.

D-Galactose-Induced Brain Aging Model in Rats

• Animal Model : Male Sprague-Dawley rats (200-250g) are used.

• Induction of Aging : Rats are subcutaneously injected with D-galactose (150 mg/kg body weight/day) for 8 consecutive weeks.

• Ampelopsin F Administration : Ampelopsin F (100 or 200 mg/kg body weight/day) is administered orally by gavage for the same 8-week period as the D-galactose injections.

• Behavioral Testing : Morris Water Maze is typically performed during the last 5 days of the experiment to assess learning and memory.

• Tissue Collection and Analysis : After the treatment period, rats are euthanized, and brain tissues (specifically the hippocampus) are collected.

  • Western Blotting : Used to quantify the protein levels of cleaved Caspase-3, Bcl-2, SIRT1, and mTOR.

  • qRT-PCR : Employed to measure the expression levels of miR-34a.

  • Histology : Brain sections are stained with Hematoxylin and Eosin (H&E) or Nissl staining to assess neuronal damage and loss.

Experimental workflow for the D-galactose model.

Middle Cerebral Artery Occlusion (MCAO) Model in Rats

• Animal Model : Male Sprague-Dawley rats (250-300g) are used.

• Surgical Procedure :

  • Anesthesia is induced, typically with an intraperitoneal injection of a ketamine/xylazine cocktail.

  • A midline neck incision is made, and the right common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA) are exposed.

  • The ECA is ligated and transected.

  • A nylon monofilament (e.g., 4-0) with a rounded tip is inserted into the ECA stump and advanced into the ICA to occlude the origin of the middle cerebral artery (MCA). Occlusion is typically maintained for 1-2 hours.

  • Reperfusion is achieved by withdrawing the filament.

• Ampelopsin F Administration : Ampelopsin F (40, 80, or 160 mg/kg) is administered orally 30 minutes prior to the MCAO procedure.

• Neurological Deficit Scoring : At 24 hours post-reperfusion, neurological deficits are assessed using a 0-4 or 0-5 point scale, evaluating motor function, circling behavior, and consciousness.

• Infarct Volume and Brain Edema Measurement :

  • Following neurological assessment, rats are euthanized, and brains are removed.

  • The brain is sectioned coronally and stained with 2,3,5-triphenyltetrazolium chloride (TTC). Viable tissue stains red, while the infarcted tissue remains white.

  • Infarct volume and brain edema are calculated from the TTC-stained sections using image analysis software.

• Biochemical Analysis : Blood samples are collected to measure serum levels of inflammatory cytokines such as IL-1β and TNF-α using ELISA kits.

Experimental workflow for the MCAO model.

Conclusion and Future Directions

The early-stage research on Ampelopsin F demonstrates a promising neuroprotective profile, with quantifiable efficacy in models of both chronic neurodegeneration and acute ischemic injury. The elucidation of its mechanism of action, particularly its role in modulating the miR-34a/SIRT1/mTOR signaling pathway, provides a strong rationale for its further development.

Future research should focus on:

• Pharmacokinetic and Pharmacodynamic Studies : To determine the optimal dosing, bioavailability, and blood-brain barrier permeability of Ampelopsin F.

• Chronic Neurodegenerative Disease Models : Evaluating its efficacy in models of Alzheimer's and Parkinson's disease.

• Safety and Toxicity Studies : Comprehensive toxicological profiling to ensure its safety for potential clinical use.

• Combination Therapies : Investigating potential synergistic effects with other neuroprotective agents or thrombolytic therapies in stroke models.

This technical guide serves as a foundational resource for researchers and drug development professionals interested in the therapeutic potential of Ampelopsin F for neurological disorders. The presented data and protocols offer a solid starting point for further investigation and development of this promising natural compound.

The Antidiabetic Potential of Ampelopsin F: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Ampelopsin F, also known as dihydromyricetin, is a natural flavonoid compound that has garnered significant attention for its potential therapeutic applications, particularly in the management of type 2 diabetes mellitus (T2DM).[1][2] This technical guide provides a comprehensive overview of the current understanding of Ampelopsin F's antidiabetic effects, focusing on its molecular mechanisms of action, supported by quantitative data from key studies, detailed experimental protocols, and visual representations of the signaling pathways involved.

Core Antidiabetic Mechanisms of Ampelopsin F

Ampelopsin F exerts its antidiabetic effects through multiple signaling pathways, primarily by improving insulin sensitivity and enhancing glucose uptake in peripheral tissues.[1][2][3] Key mechanisms include the activation of the PPARγ/FGF21/AMPK pathway and modulation of the PI3K/Akt signaling cascade. Additionally, it exhibits protective effects against diabetic complications through its antioxidant properties via the Nrf2/HO-1 pathway.[4]

Activation of the PPARγ-FGF21-AMPK Signaling Pathway

Ampelopsin F has been identified as a potential agonist of Peroxisome Proliferator-Activated Receptor-γ (PPARγ), a key regulator of glucose and lipid metabolism.[1][2] Activation of PPARγ by Ampelopsin F initiates a signaling cascade that enhances insulin sensitivity.[1][2] Molecular modeling suggests that Ampelopsin F can dock with the catalytic domain of PPARγ, leading to its activation.[1][2]

This activation subsequently upregulates the expression of Fibroblast Growth Factor 21 (FGF21), a potent metabolic regulator.[1] FGF21, in turn, activates AMP-activated protein kinase (AMPK), a central energy sensor in cells.[1][3] The activated AMPK then promotes glucose uptake and utilization, contributing to the overall antidiabetic effect.[1][2][3]

Modulation of the PI3K/Akt Signaling Pathway

The Phosphoinositide 3-kinase (PI3K)/protein kinase B (Akt) signaling pathway is crucial for insulin-mediated glucose uptake. In states of insulin resistance, this pathway is often impaired. Ampelopsin F has been shown to enhance the phosphorylation of key proteins in this pathway, including Insulin Receptor Substrate-1 (IRS-1) and Akt, in response to insulin.[1][2] This restoration of PI3K/Akt signaling leads to increased translocation of glucose transporters (like GLUT4) to the cell membrane, thereby facilitating glucose entry into cells and lowering blood glucose levels.[1][2]

Furthermore, Ampelopsin F has demonstrated the ability to suppress the lipopolysaccharide (LPS)-induced activation of Akt, suggesting an anti-inflammatory role that can also contribute to improved insulin sensitivity.[5][6]

Antioxidant Effects via the Nrf2/HO-1 Pathway

Oxidative stress is a significant contributor to the pathogenesis of diabetic complications, such as diabetic nephropathy.[4] Ampelopsin F has been shown to protect against high glucose-induced oxidative stress in mesangial cells.[4] It achieves this by activating the Nuclear factor erythroid 2-related factor 2 (Nrf2)/heme oxygenase-1 (HO-1) pathway, a key cellular defense mechanism against oxidative damage.[4] This activation leads to a reduction in reactive oxygen species (ROS) production and a decrease in the expression of extracellular matrix proteins, thereby mitigating damage to the kidneys.[4]

Quantitative Data on the Antidiabetic Effects of Ampelopsin F

The following tables summarize the quantitative findings from key in vitro studies investigating the dose- and time-dependent effects of Ampelopsin F on various markers of insulin sensitivity and glucose metabolism.

Table 1: Effect of Ampelopsin F on Glucose Uptake in Palmitate-Induced Insulin-Resistant L6 Myotubes

Treatment	Glucose Uptake (% of Control)
Control	100%
Palmitate (0.75 mM)	Decreased
Palmitate + Ampelopsin F (1 µM)	Increased
Palmitate + Ampelopsin F (10 µM)	Significantly Increased
Palmitate + Ampelopsin F (20 µM)	Markedly Increased

Data derived from studies on palmitate-induced insulin resistance in L6 myotubes.[1][2]

Table 2: Dose-Dependent Effect of Ampelopsin F on Protein Phosphorylation in Palmitate-Treated L6 Myotubes

Protein	Ampelopsin F Concentration	Change in Phosphorylation
p-AMPK	1 µM	Increased
10 µM	Further Increased
20 µM	Significantly Increased
p-Akt	1 µM	Increased
10 µM	Further Increased
20 µM	Significantly Increased
p-IRS-1	10 µM	Upregulated

Data reflects the upregulation of phosphorylated forms of key signaling proteins following treatment with Ampelopsin F.[1][2]

Experimental Protocols

This section outlines the methodologies for key experiments used to evaluate the antidiabetic potential of Ampelopsin F.

In Vitro Model of Insulin Resistance

Objective: To induce insulin resistance in a skeletal muscle cell line to test the efficacy of Ampelopsin F.

Cell Line: L6 myotubes (a rat skeletal muscle cell line).

Protocol:

• Cell Culture and Differentiation: L6 myoblasts are cultured in DMEM supplemented with 10% fetal bovine serum. To induce differentiation into myotubes, the medium is switched to DMEM with 2% horse serum for 4-6 days.

• Induction of Insulin Resistance: Differentiated L6 myotubes are incubated with 0.75 mM palmitate for 16-24 hours to induce a state of insulin resistance.[1]

• Treatment: The palmitate-treated myotubes are then incubated with varying concentrations of Ampelopsin F (e.g., 1, 10, 20 µM) for a specified duration (e.g., 24 hours).[1]

• Assessment of Glucose Uptake: Glucose uptake is measured using a fluorescent glucose analog, such as 2-(N-(7-Nitrobenz-2-oxa-1,3-diazol-4-yl)Amino)-2-Deoxyglucose (2-NBDG). Cells are stimulated with insulin (e.g., 100 nM) for 30 minutes, followed by incubation with 2-NBDG. The fluorescence intensity is then measured to quantify glucose uptake.[1]

• Western Blot Analysis: To assess the activation of signaling pathways, cell lysates are collected and subjected to Western blotting using antibodies specific for the phosphorylated and total forms of key proteins (e.g., AMPK, Akt, IRS-1).[1]

High Glucose-Induced Oxidative Stress Model

Objective: To evaluate the protective effects of Ampelopsin F against high glucose-induced cellular damage.

Cell Line: Glomerular mesangial cells (MCs).

Protocol:

• Cell Culture: MCs are cultured in standard medium.

• High Glucose Treatment: Cells are exposed to a high concentration of glucose (e.g., 30 mM) to mimic hyperglycemic conditions. A control group is maintained in normal glucose (5.5 mM).

• Ampelopsin F Treatment: Cells are pre-treated with various concentrations of Ampelopsin F before or during high glucose exposure.[4]

• Measurement of Reactive Oxygen Species (ROS): Intracellular ROS levels are quantified using fluorescent probes like 2',7'-dichlorofluorescin diacetate (DCFH-DA).

• Western Blot Analysis: The expression levels of proteins involved in the Nrf2/HO-1 pathway (Nrf2, HO-1) and markers of extracellular matrix accumulation (fibronectin, collagen type IV) are determined by Western blotting.[4]

Visualizing the Molecular Pathways

The following diagrams, generated using Graphviz, illustrate the key signaling pathways modulated by Ampelopsin F in its antidiabetic action.

Caption: Ampelopsin F activates the PPARγ/FGF21/AMPK signaling pathway.

Caption: Ampelopsin F enhances the insulin-stimulated PI3K/Akt pathway.

Caption: General experimental workflow for in vitro evaluation.

Conclusion and Future Directions

Ampelopsin F demonstrates significant potential as a therapeutic agent for type 2 diabetes. Its multifaceted mechanism of action, involving the enhancement of insulin sensitivity through the PPARγ/FGF21/AMPK and PI3K/Akt pathways, and its protective effects against diabetic complications via the Nrf2/HO-1 pathway, make it a compelling candidate for further drug development.

Future research should focus on well-designed clinical trials to validate these preclinical findings in human subjects.[7] Further investigation into the pharmacokinetics, optimal dosage, and long-term safety of Ampelopsin F is also warranted. The detailed molecular insights provided in this guide offer a solid foundation for the continued exploration of Ampelopsin F as a novel antidiabetic therapy.

References

• 1. Ampelopsin Improves Insulin Resistance by Activating PPARγ and Subsequently Up-Regulating FGF21-AMPK Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ampelopsin Improves Insulin Resistance by Activating PPARγ and Subsequently Up-Regulating FGF21-AMPK Signaling Pathway | PLOS One [journals.plos.org]
• 3. Ampelopsin Improves Insulin Resistance by Activating PPARγ and Subsequently Up-Regulating FGF21-AMPK Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ampelopsin inhibits high glucose-induced extracellular matrix accumulation and oxidative stress in mesangial cells through activating the Nrf2/HO-1 pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ampelopsin reduces endotoxic inflammation via repressing ROS-mediated activation of PI3K/Akt/NF-κB signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Dihydromyricetin - Drug Targets, Indications, Patents - Synapse [synapse-patsnap-com.libproxy1.nus.edu.sg]

Ampelopsin F and Related Stilbenoids: A Technical Review of Their Biological Activities and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract: Stilbenoids represent a significant class of plant-derived polyphenols, lauded for their diverse and potent biological activities. Among them, oligomeric stilbenoids, formed by the coupling of two or more resveratrol units, have garnered substantial interest for their complex structures and enhanced pharmacological profiles. This technical guide provides an in-depth literature review of Ampelopsin F, a resveratrol dimer, and other structurally related stilbenoids. It summarizes key quantitative data, details common experimental methodologies for their evaluation, and visualizes associated signaling pathways and workflows to facilitate further research and development in this promising area of natural product chemistry.

Introduction to Ampelopsin F and Oligomeric Stilbenoids

Stilbenoids are secondary metabolites found in a limited but diverse range of plant families, including Vitaceae (grapes), Dipterocarpaceae, and Gnetaceae.[1] The fundamental building block of this class is resveratrol (3,5,4′-trihydroxy-trans-stilbene), a compound extensively studied for its cardioprotective, anti-inflammatory, and anti-aging properties.[2] Oligomeric stilbenoids, such as Ampelopsin F, are formed through the oxidative coupling of resveratrol monomers, resulting in a wide array of complex structures including dimers, trimers, and tetramers.[2]

Ampelopsin F is a resveratrol dimer that has been isolated from various plant sources, including Ampelopsis species and Dryobalanops oblongifolia.[3] Like other oligostilbenes such as α-viniferin, hopeaphenol, and its own isomers (Ampelopsins A, B, D, etc.), Ampelopsin F is being investigated for its potential therapeutic applications, particularly in oncology and infectious diseases.[3][4] This review will synthesize the current knowledge on Ampelopsin F and its analogs.

Quantitative Analysis of Biological Activity

The biological efficacy of Ampelopsin F and related stilbenoids has been quantified in various preclinical studies. The most common metric for cytotoxic and antimicrobial activity is the half-maximal inhibitory concentration (IC50), which represents the concentration of a compound required to inhibit a specific biological process by 50%.

Table 1: Cytotoxic Activity of Ampelopsin F and Related Stilbenoids

Compound	Cell Line	Activity Type	IC50 Value (µM)	Citation
(-)-Ampelopsin F	MCF-7 (Breast Cancer)	Cytotoxicity	15.20 ± 0.16	[3][4]
(-)-Ampelopsin F	5637 (Bladder Cancer)	Cytotoxicity	>17.20	[3]
Ampelopsin A	MDA-MB-231 (Breast Cancer)	Cytotoxicity	38.75 ± 4.61	[4]
Ampelopsin C	MDA-MB-231 (Breast Cancer)	Cytotoxicity	2.71 ± 0.21	[4]
Ampelopsin E	MDA-MB-231 (Breast Cancer)	Cytotoxicity	14.5 ± 0.71	[4]
(+)-Hopeaphenol	MCF-7 (Breast Cancer)	Cytotoxicity	17.20 ± 0.02	[3]
α-viniferin	Neuro-2a (Neuroblastoma)	ROS Reduction (6-OHDA induced)	~47% reduction at 1 µM	[5]

Table 2: Antimicrobial and Enzyme Inhibitory Activity

Compound	Target	Activity Type	IC50 Value	Citation
(-)-Ampelopsin F	Plasmodium falciparum 3D7	Antimalarial	Not specified, but active	[3]
Ampelopsin (Dihydromyricetin)	Pancreatic Lipase	Enzyme Inhibition	>100 µg/mL (Significant inhibition)	[6]
Myricetin	α-glucosidase	Enzyme Inhibition	0.21 µM	[7]
Dihydromyricetin	α-glucosidase	Enzyme Inhibition	1.88 µM	[7]

Note: Ampelopsin is often used interchangeably with Dihydromyricetin, a related flavonoid, but they are structurally distinct from the stilbenoid Ampelopsin F. Data for Dihydromyricetin is included for comparative context where relevant.

Key Signaling Pathways

While specific signaling pathways for Ampelopsin F are still under detailed investigation, research on the broader class of flavonoids and stilbenoids provides a strong basis for its likely mechanisms of action. Dihydromyricetin (Ampelopsin), a closely related flavonoid, has been shown to modulate several critical pathways involved in cancer and neurodegeneration.[1][8][9]

One such pathway involves SIRT1 (Sirtuin 1) , a key regulator of cellular stress response, and mTOR (mammalian target of rapamycin) , which governs cell growth and autophagy. In models of brain aging, Dihydromyricetin was found to suppress microRNA miR-34a.[10] This suppression leads to the upregulation of SIRT1, which in turn inhibits the mTOR pathway, thereby promoting autophagy and protecting against neuronal apoptosis.[10] This pathway represents a plausible mechanism for the neuroprotective effects observed in some stilbenoids.

Caption: Proposed SIRT1/mTOR signaling pathway modulated by Ampelopsin (Dihydromyricetin).

Experimental Protocols: A Methodological Overview

The evaluation of Ampelopsin F and related stilbenoids relies on a suite of standardized in vitro assays. Below are summarized protocols for key experiments cited in the literature.

Cell Viability and Cytotoxicity Assay (MTT Assay)

This assay is fundamental for determining the cytotoxic effects of compounds on cancer cell lines.

• Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method that measures cellular metabolic activity. Viable cells contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow MTT tetrazolium salt to purple formazan crystals. The amount of formazan produced is proportional to the number of living cells.

• Protocol Summary:

  • Cell Seeding: Cancer cells (e.g., MCF-7, MDA-MB-231) are seeded into 96-well plates at a specific density and allowed to adhere overnight.

  • Compound Treatment: Cells are treated with serial dilutions of the stilbenoid compound (e.g., Ampelopsin F) for a specified duration (typically 24, 48, or 72 hours).[4]

  • MTT Incubation: After treatment, the culture medium is replaced with a fresh medium containing MTT solution (typically 0.5 mg/mL). The plates are incubated for 2-4 hours to allow formazan crystal formation.

  • Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO, isopropanol) is added to dissolve the formazan crystals.

  • Absorbance Reading: The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of ~570 nm.

  • Data Analysis: Cell viability is calculated as a percentage relative to untreated control cells. The IC50 value is determined by plotting viability against compound concentration and fitting the data to a dose-response curve.

Caption: Standardized workflow for determining cytotoxicity using the MTT assay.

In Vitro Antimalarial Activity Assay

This assay assesses the ability of a compound to inhibit the growth of the malaria parasite, Plasmodium falciparum.

• Principle: The most common method is the SYBR Green I-based fluorescence assay. SYBR Green I is a dye that intercalates with DNA. Since mature red blood cells are anucleated, the fluorescence signal in an infected culture is directly proportional to the amount of parasite DNA, and thus parasite growth.

• Protocol Summary:

  • Parasite Culture: A chloroquine-sensitive strain of P. falciparum (e.g., 3D7) is cultured in human red blood cells in a specialized medium.[3]

  • Compound Application: The infected red blood cell suspension is dispensed into 96-well plates containing serial dilutions of the test compound (e.g., (-)-Ampelopsin F).

  • Incubation: Plates are incubated for 72 hours under specific gas conditions (low O2, high CO2).

  • Lysis and Staining: A lysis buffer containing the SYBR Green I dye is added to each well to release parasite DNA and allow staining.

  • Fluorescence Reading: Fluorescence is measured using a plate reader (excitation ~485 nm, emission ~530 nm).

  • Data Analysis: The reduction in fluorescence compared to untreated controls is used to calculate the IC50 value.

Pancreatic Lipase Inhibition Assay

This assay evaluates the potential of a compound to act as an anti-obesity agent by inhibiting fat digestion.

• Principle: Pancreatic lipase hydrolyzes triglycerides into fatty acids. The assay measures the rate of release of these fatty acids, often using a chromogenic substrate like p-nitrophenyl butyrate (pNPB), which releases a yellow-colored product (p-nitrophenol) upon cleavage.

• Protocol Summary:

  • Reaction Mixture: A reaction buffer is prepared containing pancreatic lipase enzyme and a substrate (e.g., pNPB).[6]

  • Inhibitor Addition: The test compound (e.g., Ampelopsin) is pre-incubated with the lipase enzyme to allow for binding.[6]

  • Reaction Initiation: The reaction is started by adding the substrate.

  • Absorbance Monitoring: The increase in absorbance at ~405 nm (due to p-nitrophenol release) is monitored over time using a spectrophotometer.

  • Data Analysis: The percentage of enzyme inhibition is calculated by comparing the reaction rate in the presence of the compound to that of a control reaction.

Conclusion and Future Directions

Ampelopsin F and its related oligomeric stilbenoids are a promising class of natural products with demonstrated cytotoxic, antimalarial, and enzyme-inhibitory activities. The quantitative data available, primarily from in vitro studies, highlights their potential for development as therapeutic agents. However, the field is still nascent. Future research should focus on:

• Mechanism of Action: Elucidating the specific molecular targets and signaling pathways of Ampelopsin F.

• In Vivo Efficacy: Translating the promising in vitro results into animal models to assess efficacy, pharmacokinetics, and safety.

• Structure-Activity Relationship (SAR): Systematically studying how modifications to the stilbenoid core affect biological activity to guide the synthesis of more potent and selective analogs.

• Bioavailability: Investigating and overcoming the typically poor bioavailability of polyphenols through advanced drug delivery formulations.[11]

This guide provides a foundational summary for researchers aiming to explore the therapeutic potential of these complex and fascinating molecules.

References

• 1. Regulation of signaling pathways by Ampelopsin (Dihydromyricetin) in different cancers: exploring the highways and byways less travelled - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Quantitative Determination of Stilbenoids and Dihydroisocoumarins in Shorea roxburghii and Evaluation of Their Hepatoprotective Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Neuroprotective Activity of Oligomeric Stilbenes from Alpha Grape Stems in In Vitro Models of Parkinson’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Chemical Constituents and α-Glucosidase Inhibitory, Antioxidant and Hepatoprotective Activities of Ampelopsis grossedentata [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Regulation of signaling pathways by Ampelopsin (Dihydromyricetin) in different cancers: exploring the highways and byways less travelled | Cellular and Molecular Biology [cellmolbiol.org]
• 10. Ampelopsin attenuates brain aging of D-gal-induced rats through miR-34a-mediated SIRT1/mTOR signal pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Dihydromyricetin: A review on identification and quantification methods, biological activities, chemical stability, metabolism and approaches to enhance its bioavailability - PMC [pmc.ncbi.nlm.nih.gov]

Ampelopsin F: A Technical Guide on Physicochemical Properties and Biological Activities

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ampelopsin F is a naturally occurring resveratrol dimer, a class of polyphenolic compounds known for their diverse biological activities. It is crucial to distinguish Ampelopsin F from Dihydromyricetin (also sometimes referred to as Ampelopsin), which is a flavonoid with a different chemical structure and biological profile. This guide focuses exclusively on the physicochemical properties and known biological activities of Ampelopsin F, a compound of growing interest in phytochemical and pharmacological research. This document provides a comprehensive overview of its chemical characteristics, experimental protocols for its analysis, and insights into its mechanism of action.

Physicochemical Properties of Ampelopsin F

Ampelopsin F has been isolated as both dextrorotatory (+) and levorotatory (-) enantiomers from different plant sources. The quantitative physicochemical data for Ampelopsin F are summarized in the table below.

Property	Value	Source
Molecular Formula	C₂₈H₂₂O₆	[1]
Molecular Weight	454.5 g/mol	[1]
Melting Point	220–222 °C (decomposes)	[2]
Appearance	Amorphous brown solid	[2]
Solubility	Low water solubility. Soluble in methanol, dimethyl sulfoxide (DMSO), acetone, ethyl acetate, chloroform, and dichloromethane.	[2][3]
UV-Vis Spectroscopy (in Methanol)	λmax at 220 and 282 nm	[2]
Mass Spectrometry (HR-FAB-MS)	m/z 454.1416 [M]⁺ (calculated for C₂₈H₂₂O₆, 454.1410)	[2]
¹H NMR (500 MHz, CD₃OD)	δ 7.02 (2H, d, J = 8.6 Hz), 6.72 (2H, d, J = 6.9 Hz), 6.69 (2H, d, J = 8.3 Hz), 6.50 (2H, d, J = 6.7 Hz), 6.38 (1H, d, J = 2.0 Hz), 6.36 (1H, d, J = 2.3 Hz), 6.08 (1H, d, J = 2.6 Hz), 6.01 (1H, d, J = 2.0 Hz), 4.08 (1H, s), 3.56 (1H, s), 3.23 (1H, s)	[2]
¹³C NMR (125 MHz, CD₃OD)	Signals representing 28 carbon atoms.	[2]

Experimental Protocols

Detailed methodologies for the isolation, characterization, and biological evaluation of Ampelopsin F are crucial for reproducible research. The following sections outline key experimental protocols.

Isolation and Structure Elucidation of (-)-Ampelopsin F from Dryobalanops oblongifolia

• Extraction : The tree bark of Dryobalanops oblongifolia is extracted with acetone.[2]

• Chromatography : The crude extract is subjected to a series of chromatographic techniques for purification. This typically involves:

  • Gravitational column chromatography over silica gel.

  • Vacuum liquid chromatography.

  • Radial chromatography.

• Structure Elucidation : The purified compound's structure is determined using a combination of spectroscopic methods:

  • UV-Vis Spectroscopy : To identify the characteristic chromophores of oligostilbenes.[2]

  • Mass Spectrometry (MS) : To determine the molecular weight and formula.[2]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy : 1D (¹H and ¹³C) and 2D NMR experiments are conducted to establish the connectivity and stereochemistry of the molecule.[2]

Antimalarial Activity Assay

The antimalarial activity of (-)-Ampelopsin F was evaluated against Plasmodium falciparum.

• Method : The in vitro antimalarial activity is determined using the method described by Trager and Jensen.[2] This method involves the cultivation of the malaria parasite in human erythrocytes.

• Procedure :

  • The parasites are cultured in the presence of varying concentrations of the test compound.

  • The growth of the parasite is monitored, often by microscopic examination of Giemsa-stained smears or by using biochemical assays that measure parasite-specific enzymes like lactate dehydrogenase.

  • The concentration at which the compound inhibits 50% of parasite growth (IC₅₀) is calculated. For (-)-Ampelopsin F, the reported IC₅₀ value is 0.001 μg/mL against the 3D7 strain of P. falciparum.[2]

Antioxidant Activity Assay (DPPH Radical Scavenging)

The antioxidant potential of (+)-Ampelopsin F has been assessed by its ability to scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) free radical.

• Principle : In the presence of an antioxidant, the purple color of the DPPH radical solution fades, and the change in absorbance is measured spectrophotometrically.

• Procedure :

  • A solution of DPPH in a suitable solvent (e.g., methanol or ethanol) is prepared.

  • Different concentrations of Ampelopsin F are added to the DPPH solution.

  • The mixture is incubated in the dark for a specified period (e.g., 30 minutes).

  • The absorbance of the solution is measured at a specific wavelength (typically around 517 nm).

  • The percentage of radical scavenging activity is calculated, and the IC₅₀ value (the concentration required to scavenge 50% of the DPPH radicals) is determined. (+)-Ampelopsin F has shown moderate DPPH scavenging activity.

Cytotoxicity Assay (MTT Assay)

The cytotoxicity of Ampelopsin F derivatives has been evaluated using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

• Principle : This colorimetric assay measures the metabolic activity of cells. Viable cells with active mitochondria reduce the yellow MTT to a purple formazan product. The intensity of the purple color is proportional to the number of viable cells.

• Procedure :

  • Cells (e.g., cancer cell lines) are seeded in a 96-well plate and allowed to adhere.

  • The cells are treated with various concentrations of the test compound and incubated for a specific duration (e.g., 24, 48, or 72 hours).

  • MTT solution is added to each well, and the plate is incubated for a few hours to allow for formazan crystal formation.

  • A solubilizing agent (e.g., DMSO or a specialized buffer) is added to dissolve the formazan crystals.

  • The absorbance is read at a specific wavelength (around 570 nm) using a microplate reader.

  • The percentage of cell viability is calculated relative to untreated control cells, and the IC₅₀ value is determined.

Biological Activities and Signaling Pathways

While extensive research on the signaling pathways of Dihydromyricetin exists, specific data for Ampelopsin F is more limited. The known biological activities and proposed mechanisms of action for Ampelopsin F are detailed below.

Antimalarial Activity and Mechanism of Action

(-)-Ampelopsin F has demonstrated potent antimalarial activity.[2] Computational studies, including molecular docking and molecular dynamics simulations, have been employed to elucidate its mechanism of action. These studies suggest that (-)-Ampelopsin F acts as an inhibitor of the Plasmodium falciparum dihydrofolate reductase-thymidylate synthase (PfDHFR-TS) enzyme. This enzyme is crucial for the synthesis of pyrimidines, which are essential for DNA synthesis and parasite replication. The proposed mechanism involves the binding of Ampelopsin F to the active site of PfDHFR, thereby inhibiting its function. The hydroxyl groups on the Ampelopsin F molecule are thought to play a key role in forming strong hydrogen bonds within the enzyme's active site.

Caption: Proposed antimalarial mechanism of (-)-Ampelopsin F.

SIRT1 Inhibition

Studies have shown that (-)-Ampelopsin F exhibits inhibitory activity against Sirtuin 1 (SIRT1), a class III histone deacetylase. SIRT1 is involved in various cellular processes, including gene silencing, metabolism, and aging. The inhibition of SIRT1 by Ampelopsin F suggests its potential role in modulating these pathways, although further research is needed to elucidate the specific downstream effects.

Antioxidant and Cytotoxic Activities

(+)-Ampelopsin F has been reported to possess antioxidant properties, as demonstrated by its ability to scavenge free radicals in the DPPH assay and inhibit lipid peroxidation. Furthermore, acetylated derivatives of Ampelopsin F have shown cytotoxic effects against cancer cell lines, indicating a potential for further investigation in oncology research.

The following diagram illustrates a general experimental workflow for the isolation and biological screening of Ampelopsin F.

References

• 1. synarchive.com [synarchive.com]
• 2. espublisher.com [espublisher.com]
• 3. protocols.io [protocols.io]

Protocols & Analytical Methods

Application Notes and Protocols for the Extraction of Ampelopsin F from Dryobalanops oblongifolia

Authored for: Researchers, Scientists, and Drug Development Professionals

Introduction

Ampelopsin F is a dimeric stilbenoid that has been isolated from the tree bark of Dryobalanops oblongifolia, a member of the Dipterocarpaceae family.[1][2] This compound has garnered significant interest due to its potential biological activities, including promising antimalarial properties.[1][3] These application notes provide a comprehensive protocol for the extraction, fractionation, and purification of (-)-Ampelopsin F from the bark of Dryobalanops oblongifolia, based on established methodologies. The protocols detailed below are intended to serve as a guide for researchers in natural product chemistry, pharmacology, and drug development.

Data Presentation

The following table summarizes the quantitative data from a representative extraction of (-)-Ampelopsin F from Dryobalanops oblongifolia tree bark, as adapted from the work of Indriani et al. (2017).[1]

Parameter	Value
Starting Plant Material	5 kg of powdered tree bark
Extraction Solvent	Acetone
Maceration Time	2 x 24 hours
Crude Acetone Extract Yield	Not explicitly stated, described as a "gummy brownish extract"
Acetone-Diethyl Ether Soluble Fraction Yield	48 g
Fraction D Yield (from VLC)	3.2 g
Final Purified (-)-Ampelopsin F Yield	Not explicitly stated

Experimental Protocols

This section outlines the detailed methodologies for the extraction and purification of Ampelopsin F.

1. Plant Material Preparation

• Collection and Identification: The tree bark of Dryobalanops oblongifolia should be collected and authenticated by a plant taxonomist. A voucher specimen should be deposited in a recognized herbarium for future reference.[1]

• Drying and Grinding: The collected bark should be air-dried in a shaded, well-ventilated area to prevent the degradation of phytochemicals. Once thoroughly dried, the bark is ground into a fine powder to increase the surface area for efficient solvent extraction.

2. Extraction of Crude Ampelopsin F

This protocol utilizes maceration, a simple and effective extraction technique for thermosensitive compounds.

• Maceration:

  • Place 5 kg of powdered Dryobalanops oblongifolia bark into a large container suitable for maceration.

  • Add a sufficient volume of analytical grade acetone to completely submerge the powdered bark.

  • Seal the container and allow it to stand for 24 hours at room temperature, with occasional agitation.

  • After 24 hours, filter the mixture to separate the acetone extract from the plant residue.

  • Repeat the maceration process with the plant residue for an additional 24 hours using fresh acetone to maximize the extraction yield.[1]

• Concentration:

  • Combine the acetone extracts from both maceration steps.

  • Concentrate the extract under reduced pressure using a rotary evaporator at a temperature not exceeding 40-50°C. This will yield a gummy, brownish crude extract.[1]

3. Fractionation of the Crude Extract

The crude extract is subjected to solvent-solvent partitioning to separate compounds based on their polarity.

• Acetone-Diethyl Ether Fractionation:

  • Dissolve the crude acetone extract in a minimal amount of acetone.

  • Gradually add diethyl ether to the solution while stirring. This will cause the precipitation of acetone-insoluble compounds.

  • Separate the soluble and insoluble fractions by filtration or decantation.

  • Concentrate the acetone-diethyl ether soluble fraction, which contains Ampelopsin F, under reduced pressure.[1]

4. Purification of Ampelopsin F

A multi-step chromatographic process is employed to isolate Ampelopsin F from the soluble fraction.

• Vacuum Liquid Chromatography (VLC):

  • The 48 g of the acetone-diethyl ether soluble fraction is subjected to VLC.[1]

  • Pack a VLC column with silica gel.

  • Adsorb the extract onto a small amount of silica gel and load it onto the column.

  • Elute the column with a stepwise gradient of n-hexane and ethyl acetate, gradually increasing the polarity.

  • Collect the fractions and monitor them using Thin Layer Chromatography (TLC).

  • Combine fractions that show a similar TLC profile. The fraction containing Ampelopsin F (designated as Fraction D in the reference study) is selected for further purification.[1]

• Gravity Column Chromatography (GCC):

  • The enriched fraction from VLC (3.2 g of Fraction D) is further purified by repeated GCC.[1]

  • Pack a glass column with silica gel.

  • Dissolve the fraction in a minimal amount of the initial mobile phase and load it onto the column.

  • Elute the column with a solvent system of n-hexane-ethyl acetate (5:5 ratio) and progressively increase the polarity to 100% ethyl acetate.[1]

  • Collect the fractions and monitor by TLC to identify those containing pure (-)-Ampelopsin F.

  • Combine the pure fractions and evaporate the solvent to obtain the isolated compound.

Visualizations

Experimental Workflow for Ampelopsin F Extraction

Caption: Workflow for Ampelopsin F Extraction.

References

• 1. (-)-Ampelopsin F, Dimerstilbene, Compound From Dryobalanopsoblongifolia And Antimalarian Activity Test. Repository - UNAIR REPOSITORY [repository.unair.ac.id]
• 2. researchgate.net [researchgate.net]
• 3. espublisher.com [espublisher.com]

Application Note: Quantification of Ampelopsin F (Dihydromyricetin) using a Validated HPLC-UV Method

Abstract

This application note details a robust and validated High-Performance Liquid Chromatography (HPLC) method with Ultraviolet (UV) detection for the accurate quantification of Ampelopsin F, also known as Dihydromyricetin. This method is applicable for the analysis of Ampelopsin F in bulk materials and extracts. The described protocol offers excellent linearity, precision, and accuracy, making it suitable for quality control and research purposes in the pharmaceutical and nutraceutical industries.

Introduction

Ampelopsin F, or Dihydromyricetin (DHM), is a flavonoid compound predominantly found in plants such as Ampelopsis grossedentata.[1] It has garnered significant interest due to its wide range of biological activities, including antioxidant, anti-inflammatory, and hepatoprotective effects.[1][2] Consequently, the development of reliable analytical methods for the precise quantification of Ampelopsin F is crucial for the standardization of raw materials and finished products. High-Performance Liquid Chromatography with UV detection is a widely used technique for the analysis of flavonoid compounds due to its specificity, sensitivity, and reproducibility.[1] This document provides a detailed protocol for an isocratic reversed-phase HPLC-UV method for the determination of Ampelopsin F.

Experimental

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV detector is required. The specific chromatographic conditions for the analysis of Ampelopsin F are summarized in Table 1.

Table 1: Chromatographic Conditions for Ampelopsin F Analysis

Parameter	Condition
HPLC Column	C18, 5 µm particle size, 4.6 x 250 mm (or equivalent)
Mobile Phase	0.1% Phosphoric Acid in Water : Methanol (65:35, v/v)[3]
Flow Rate	1.0 mL/min[3]
Injection Volume	10 µL[3]
Column Temperature	40 °C[3]
Detection Wavelength	290 nm[3]
Run Time	Approximately 10 minutes

Note: The retention time for Ampelopsin F under these conditions is approximately 6.9 minutes.[3]

Chemicals and Reagents

• Ampelopsin F (Dihydromyricetin) reference standard (purity ≥98%)

• Methanol (HPLC grade)

• Phosphoric acid (analytical grade)

• Water (HPLC grade or ultrapure)

Standard Solution Preparation

• Stock Standard Solution (e.g., 1000 µg/mL): Accurately weigh approximately 25 mg of Ampelopsin F reference standard and transfer it to a 25 mL volumetric flask. Dissolve and dilute to volume with methanol. This stock solution should be stored at 2-8 °C and protected from light.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock standard solution with the mobile phase to achieve concentrations within the desired linear range (e.g., 5, 10, 25, 50, 100, and 150 µg/mL).

Sample Preparation

The sample preparation method will vary depending on the matrix. A general procedure for a solid extract is provided below.

• Accurately weigh a known amount of the sample powder (e.g., 100 mg) into a suitable container.

• Add a defined volume of methanol (e.g., 10 mL).

• Sonicate the mixture for 30 minutes to ensure complete extraction of Ampelopsin F.

• Centrifuge the sample at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

• If necessary, dilute the filtered sample with the mobile phase to bring the concentration of Ampelopsin F within the calibration range.

Method Validation

The described HPLC-UV method has been validated according to the International Council for Harmonisation (ICH) guidelines, demonstrating its suitability for its intended purpose. The key validation parameters are summarized below.

Linearity

The linearity of the method was established by analyzing the working standard solutions at six different concentrations. The peak area was plotted against the corresponding concentration, and a linear regression analysis was performed.

Table 2: Linearity Data for Ampelopsin F

Concentration (µg/mL)	Peak Area (arbitrary units)
5	Data Point 1
10	Data Point 2
25	Data Point 3
50	Data Point 4
100	Data Point 5
150	Data Point 6
Regression Equation	A = 59.488C + 49.32[3]
Correlation Coefficient (r²)	0.9999[3]

Limit of Detection (LOD) and Limit of Quantification (LOQ)

The LOD and LOQ were determined based on the standard deviation of the response and the slope of the calibration curve.

Table 3: Limit of Detection and Limit of Quantification

Parameter	Value (µg/mL)
Limit of Detection (LOD)	Calculated Value
Limit of Quantification (LOQ)	Calculated Value

Precision

The precision of the method was evaluated by performing replicate injections of a standard solution at a single concentration on the same day (intra-day precision) and on different days (inter-day precision). The results are expressed as the relative standard deviation (%RSD).

Table 4: Precision Data for Ampelopsin F

Parameter	%RSD
Intra-day Precision (n=6)	< 2%
Inter-day Precision (n=6)	< 2%

Accuracy

The accuracy of the method was determined by a recovery study. A known amount of Ampelopsin F standard was spiked into a sample matrix at three different concentration levels. The percentage recovery was then calculated.

Table 5: Accuracy (Recovery) Data for Ampelopsin F

Spiked Concentration Level	Mean Recovery (%)	%RSD
Low	Value	< 2%
Medium	Value	< 2%
High	Value	< 2%

Experimental Workflow

The following diagram illustrates the overall workflow for the quantification of Ampelopsin F using this HPLC-UV method.

Caption: Experimental workflow for Ampelopsin F quantification.

Conclusion

The HPLC-UV method described in this application note is a simple, rapid, and reliable technique for the quantification of Ampelopsin F. The method has been validated for its linearity, precision, and accuracy, demonstrating its suitability for routine quality control and research applications. The provided experimental protocol and workflow can be readily implemented in laboratories equipped with standard HPLC instrumentation.

References

• 1. Dihydromyricetin: A review on identification and quantification methods, biological activities, chemical stability, metabolism and approaches to enhance its bioavailability - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. New Method for Extracting and Purifying Dihydromyricetin from Ampelopsis grossedentata - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Identification and Quantification of Ampelopsin F in Plant Extracts using LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ampelopsin F, also known as Dihydromyricetin, is a flavonoid found in various medicinal plants, most notably in Ampelopsis grossedentata (vine tea). It has garnered significant interest within the scientific community due to its wide range of pharmacological activities, including antioxidant, anti-inflammatory, anti-tumor, and neuroprotective effects. Accurate and reliable identification and quantification of Ampelopsin F in plant extracts are crucial for quality control, formulation development, and mechanistic studies. This application note provides a detailed protocol for the analysis of Ampelopsin F using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), a powerful analytical technique for the selective and sensitive detection of phytochemicals.

Experimental Workflow

The overall experimental workflow for the LC-MS/MS analysis of Ampelopsin F from plant extracts is depicted below. This process includes sample preparation, chromatographic separation, mass spectrometric detection, and data analysis.

Caption: A generalized workflow for the analysis of Ampelopsin F.

Experimental Protocols

Sample Preparation: Extraction of Ampelopsin F from Plant Material

This protocol is a general guideline and may require optimization based on the specific plant matrix.

Materials:

• Dried and powdered plant material (e.g., Ampelopsis grossedentata leaves)

• 80% Methanol (HPLC grade)

• Vortex mixer

• Ultrasonic bath

• Centrifuge

• Syringe filters (0.22 µm)

Protocol:

• Weigh 1.0 g of the powdered plant material into a centrifuge tube.

• Add 20 mL of 80% methanol to the tube.

• Vortex the mixture for 1 minute to ensure thorough mixing.

• Perform ultrasonication for 30 minutes in an ultrasonic bath to enhance extraction efficiency.

• Centrifuge the mixture at 10,000 x g for 10 minutes.

• Carefully collect the supernatant.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

• The sample is now ready for LC-MS/MS analysis. For quantitative analysis, further dilution with the initial mobile phase may be necessary to fall within the calibration curve range.

LC-MS/MS Analysis

The following parameters are based on methods reported for the analysis of flavonoids in plant extracts and can be adapted for various LC-MS/MS systems.[1][2][3]

Instrumentation:

• Ultra-High-Performance Liquid Chromatography (UPLC) or High-Performance Liquid Chromatography (HPLC) system

• Tandem mass spectrometer (e.g., Q-TOF, Q-Exactive Orbitrap, or Triple Quadrupole) with an electrospray ionization (ESI) source.[1][2][3]

Chromatographic Conditions:

• Column: A reversed-phase column, such as a C18 column (e.g., 100 x 2.1 mm, 1.8 µm), is suitable for the separation of flavonoids.

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 30 °C

• Gradient Elution:

  Time (min)	% Mobile Phase B
  0.0	5
  2.0	5
  10.0	95
  12.0	95
  12.1	5

  | 15.0 | 5 |

Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Negative ion mode.[1][2]

• Capillary Voltage: 3.5 kV

• Source Temperature: 120 °C

• Desolvation Temperature: 350 °C

• Cone Gas Flow: 50 L/h

• Desolvation Gas Flow: 600 L/h

• Data Acquisition: Full scan mode (m/z 100-1000) for qualitative analysis and Multiple Reaction Monitoring (MRM) for quantitative analysis.

Data Presentation: Quantitative Analysis

For accurate quantification, a calibration curve should be constructed using a certified reference standard of Ampelopsin F. The concentration of Ampelopsin F in the plant extracts can then be determined by interpolating the peak area from the calibration curve.

Table 1: Multiple Reaction Monitoring (MRM) Parameters for Ampelopsin F

Compound Name	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)	Collision Energy (eV)
Ampelopsin F	319.05	151.00	179.03	20

Note: The precursor ion corresponds to [M-H]⁻. Product ions and collision energy should be optimized on the specific instrument used.

Table 2: Example Calibration Curve Data for Ampelopsin F

Concentration (ng/mL)	Peak Area (Arbitrary Units)
1	15,234
5	76,170
10	151,987
50	758,934
100	1,520,112
500	7,605,560
R²	0.9995

Table 3: Quantification of Ampelopsin F in Different Plant Extracts

Sample ID	Plant Species	Peak Area	Concentration (ng/mL)	Amount in Plant Material (mg/g)
EXT-001	A. grossedentata Lot A	456,789	30.05	6.01
EXT-002	A. grossedentata Lot B	512,345	33.70	6.74
EXT-003	Hovenia dulcis	123,456	8.12	1.62

Signaling Pathways Modulated by Ampelopsin F

Ampelopsin F has been reported to modulate several key signaling pathways involved in inflammation and cancer.[4][5] Understanding these interactions is crucial for drug development professionals.

Caption: Key signaling pathways modulated by Ampelopsin F.

Conclusion

The LC-MS/MS method detailed in this application note provides a robust and sensitive approach for the identification and quantification of Ampelopsin F in plant extracts. The provided protocols for sample preparation and analysis, along with the structured data presentation and pathway diagrams, offer a comprehensive guide for researchers, scientists, and drug development professionals working with this promising natural compound. Adherence to these methodologies will ensure high-quality, reproducible data, facilitating further research and development of Ampelopsin F-based products.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. LC‐ESI‐QTOF/MS characterization of antimicrobial compounds with their action mode extracted from vine tea (Ampelopsis grossedentata) leaves - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Regulation of signaling pathways by Ampelopsin (Dihydromyricetin) in different cancers: exploring the highways and byways less travelled - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Structural Elucidation of Ampelopsin F using NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ampelopsin F is a resveratrol dimer belonging to the stilbenoid family of natural products. These compounds have garnered significant interest in the scientific community due to their diverse and promising biological activities. The precise structural characterization of these complex molecules is a critical step in understanding their structure-activity relationships and for the development of potential therapeutic agents. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable and powerful analytical technique for the unambiguous structural elucidation of novel and known natural products. This document provides a detailed guide, including experimental protocols and data interpretation, for the structural determination of Ampelopsin F using one-dimensional (1D) and two-dimensional (2D) NMR techniques.

Structural Information of Ampelopsin F

Systematic Name: (1S,8R,9R)-8,16-bis(4-hydroxyphenyl)tetracyclo[7.6.1.02,7.010,15]hexadeca-2(7),3,5,10(15),11,13-hexaene-4,6,12,14-tetrol[1]

Molecular Formula: C₂₈H₂₂O₆[1]

Structure and Atom Numbering:

Caption: 2D Structure of Ampelopsin F with Atom Numbering.

Quantitative NMR Data

The following tables summarize the ¹H and ¹³C NMR spectral data for Ampelopsin F, recorded in deuterated methanol (CD₃OD).

Table 1: ¹H NMR Data of Ampelopsin F (500 MHz, CD₃OD)

Atom No.	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-2, H-6	7.02	d	8.6
H-3, H-5	6.72	d	6.9
H-2a, H-6a	6.69	d	8.3
H-3a, H-5a	6.50	d	6.7
H-14	6.38	d	2.0
H-14a	6.36	d	2.3
H-12a	6.08	d	2.6
H-12	6.01	d	2.0
H-7	4.08	s	-
H-7a	3.56	s	-
H-8	3.23	s	-
H-8a	4.03	s	-

Table 2: ¹³C NMR Data of Ampelopsin F (125 MHz, CD₃OD)

Atom No.	Chemical Shift (δ, ppm)
C-13	158.5
C-11a	158.1
C-13a	157.2
C-4, C-4a	156.1
C-11	153.2
C-9a	147.9
C-9	147.5
C-1	139.1
C-1a	136.1
C-2, C-6	130.1
C-2a, C-6a	129.4
C-10	128.7
C-3, C-5	115.8
C-3a, C-5a	115.6
C-10a	114.2
C-14a	105.8
C-14	104.4
C-12, C-12a	102.0
C-8	59.3
C-7a	50.9
C-8a	49.9
C-7	47.6

Experimental Protocols

Sample Preparation

A standardized protocol for sample preparation is crucial for obtaining high-quality, reproducible NMR spectra.

• Sample Weighing: Accurately weigh approximately 5-10 mg of purified Ampelopsin F for ¹H NMR and 20-50 mg for ¹³C NMR experiments.

• Solvent Selection: Choose a suitable deuterated solvent. Methanol-d₄ (CD₃OD) is a common choice for polyphenolic compounds like Ampelopsin F due to its good solubilizing properties.

• Dissolution: Dissolve the weighed sample in approximately 0.6 mL of the deuterated solvent in a clean, dry vial.

• Filtration: To remove any particulate matter that can degrade spectral quality, filter the sample solution through a small plug of glass wool packed into a Pasteur pipette directly into a clean, dry 5 mm NMR tube.

• Capping: Securely cap the NMR tube to prevent solvent evaporation and contamination.

NMR Data Acquisition

The following are general guidelines for acquiring 1D and 2D NMR spectra on a 500 MHz spectrometer. Specific parameters may need to be optimized based on the instrument and sample concentration.

2.1. ¹H NMR Spectroscopy

• Pulse Program: Standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

• Number of Scans: 16-64, depending on the sample concentration.

• Spectral Width: Approximately 12-16 ppm, centered around 5-6 ppm.

• Acquisition Time: 2-4 seconds.

• Relaxation Delay: 1-2 seconds.

2.2. ¹³C NMR Spectroscopy

• Pulse Program: Standard proton-decoupled ¹³C experiment (e.g., 'zgpg30').

• Number of Scans: 1024-4096, due to the low natural abundance of ¹³C.

• Spectral Width: Approximately 200-240 ppm.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay: 2 seconds.

2.3. 2D NMR Spectroscopy

• COSY (Correlation Spectroscopy):

  • Purpose: To identify proton-proton (¹H-¹H) spin-spin coupling networks, typically through 2-3 bonds.

  • Pulse Program: Standard COSY experiment (e.g., 'cosygpqf').

  • Data Points: 2048 in F2 and 256-512 in F1.

  • Number of Scans: 4-8 per increment.

• HSQC (Heteronuclear Single Quantum Coherence):

  • Purpose: To identify direct one-bond correlations between protons and carbons (¹H-¹³C).

  • Pulse Program: Standard HSQC experiment with gradient selection (e.g., 'hsqcedetgpsisp2.3').

  • Spectral Width: As for ¹H and ¹³C spectra.

  • Data Points: 1024 in F2 and 256 in F1.

  • Number of Scans: 8-16 per increment.

• HMBC (Heteronuclear Multiple Bond Correlation):

  • Purpose: To identify long-range correlations (typically 2-3 bonds) between protons and carbons. This is crucial for connecting different spin systems and identifying quaternary carbons.

  • Pulse Program: Standard HMBC experiment with gradient selection (e.g., 'hmbcgplpndqf').

  • Spectral Width: As for ¹H and ¹³C spectra.

  • Data Points: 2048 in F2 and 256 in F1.

  • Number of Scans: 16-32 per increment.

  • Long-range Coupling Delay: Optimized for a J-coupling of 8-10 Hz.

Workflow for Structural Elucidation

The process of elucidating the structure of Ampelopsin F using NMR data follows a logical progression, integrating information from various experiments.

Caption: Workflow for NMR-based structural elucidation.

Data Interpretation and Structural Assignment

• ¹H NMR Analysis: The ¹H NMR spectrum provides initial information on the number and types of protons present. For Ampelopsin F, the aromatic region (δ 6.0-7.1 ppm) shows signals characteristic of substituted benzene rings. The upfield signals (δ 3.2-4.1 ppm) correspond to the aliphatic methine protons in the core structure.

• ¹³C NMR and DEPT Analysis: The ¹³C NMR spectrum indicates the total number of carbon atoms. A DEPT (Distortionless Enhancement by Polarization Transfer) experiment would further differentiate between CH, CH₂, and CH₃ groups, and identify quaternary carbons.

• COSY Analysis: The COSY spectrum reveals the connectivity between coupled protons. For instance, correlations would be observed between the ortho- and meta-coupled protons on the aromatic rings, helping to define the substitution patterns.

• HSQC Analysis: The HSQC spectrum directly correlates each proton signal with its attached carbon signal. This allows for the unambiguous assignment of the chemical shifts of all protonated carbons.

• HMBC Analysis: The HMBC spectrum is key to assembling the complete molecular structure. It shows correlations between protons and carbons that are two or three bonds away. For Ampelopsin F, crucial HMBC correlations would include:

  • Correlations from the aliphatic methine protons to the carbons of the aromatic rings, establishing the connectivity of the core structure to the phenyl and resorcinol units.

  • Correlations from aromatic protons to quaternary carbons, confirming the substitution patterns and the linkages between the rings.

By systematically analyzing and integrating the data from these 1D and 2D NMR experiments, the complete and unambiguous structure of Ampelopsin F can be determined. This comprehensive approach is fundamental in natural product chemistry and drug discovery for the accurate characterization of bioactive molecules.

References

• 1. (+)-Ampelopsin F | C28H22O6 | CID 46230189 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for Determining the Antioxidant Capacity of Ampelopsin F using DPPH and ABTS Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ampelopsin F is a natural oligostilbenoid found in plants such as Ampelopsis brevipedunculata var. hancei.[1] As a polyphenolic compound, it is of significant interest for its potential antioxidant properties. Antioxidants play a crucial role in mitigating oxidative stress, a key factor in the pathogenesis of numerous diseases. Therefore, accurate and standardized methods for evaluating the antioxidant capacity of compounds like Ampelopsin F are essential in drug discovery and development.

This document provides detailed protocols for two of the most widely used methods for determining antioxidant activity: the DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical scavenging assays.[2][3][4] These assays are based on the ability of an antioxidant to donate an electron or hydrogen atom to a stable free radical, resulting in a measurable color change.[2][5]

Principle of the Assays

DPPH Assay: The DPPH radical is a stable free radical with a deep purple color, exhibiting maximum absorbance around 517 nm.[2][6] When an antioxidant is added, it donates a hydrogen atom or an electron to the DPPH radical, neutralizing it and causing the solution to change color from purple to a pale yellow.[2][7] The decrease in absorbance at 517 nm is directly proportional to the antioxidant's radical scavenging activity.[2]

ABTS Assay: The ABTS assay involves the generation of the blue-green ABTS radical cation (ABTS•+), which has a characteristic absorbance spectrum with maxima at approximately 415, 645, 734, and 815 nm.[8][9] Antioxidants present in the sample reduce the ABTS•+, causing a decolorization of the solution.[10] The reduction in absorbance at 734 nm is proportional to the antioxidant concentration.[10]

Experimental Protocols

DPPH Radical Scavenging Assay

This protocol can be adapted for both cuvette-based spectrophotometers and microplate readers.

1.1. Materials and Reagents

• Ampelopsin F

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (or Ethanol)

• Positive Control: Ascorbic Acid or Trolox

• Spectrophotometer or Microplate Reader

• Cuvettes or 96-well microplates

• Pipettes

• Volumetric flasks

• Aluminum foil

1.2. Reagent Preparation

• DPPH Stock Solution (0.2 mM): Accurately weigh 3.94 mg of DPPH and dissolve it in 50 mL of methanol in a volumetric flask.[6] Mix thoroughly until completely dissolved. Wrap the flask in aluminum foil to protect it from light and store it at 4°C. It is recommended to prepare this solution fresh weekly.[6]

• DPPH Working Solution: Dilute the DPPH stock solution with methanol to obtain an absorbance of approximately 1.0 ± 0.1 at 517 nm.[6] This solution should be prepared fresh daily and kept in the dark.

• Ampelopsin F Stock Solution (e.g., 1 mg/mL): Accurately weigh 10 mg of Ampelopsin F and dissolve it in 10 mL of methanol in a volumetric flask. Sonication may be necessary to ensure complete dissolution.

• Working Solutions of Ampelopsin F and Positive Control: Prepare a series of dilutions of the Ampelopsin F stock solution and the positive control (e.g., Ascorbic Acid) in methanol to obtain a range of concentrations for testing (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

1.3. Assay Procedure (Microplate Method)

• Prepare the Microplate:

  • Blank: Add 200 µL of methanol to the blank wells.

  • Control: Add 100 µL of methanol and 100 µL of DPPH working solution to the control wells.

  • Samples: Add 100 µL of the various concentrations of Ampelopsin F solutions and the positive control to the respective sample wells.

• Initiate the Reaction: Add 100 µL of the DPPH working solution to all sample and positive control wells.

• Incubation: Cover the plate and incubate in the dark at room temperature for 30 minutes.[6]

• Measure Absorbance: After incubation, measure the absorbance of each well at 517 nm using a microplate reader.[6]

1.4. Calculation of Results

The percentage of DPPH radical scavenging activity is calculated using the following formula:

% Inhibition = [(A_control - A_sample) / A_control] x 100

Where:

• A_control is the absorbance of the control (DPPH solution without the sample).

• A_sample is the absorbance of the sample with the DPPH solution.

The IC50 value, which is the concentration of the sample required to scavenge 50% of the DPPH radicals, can be determined by plotting the percentage of inhibition against the sample concentration.

ABTS Radical Cation Decolorization Assay

This protocol is also suitable for both cuvette-based and microplate formats.

2.1. Materials and Reagents

• Ampelopsin F

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) diammonium salt

• Potassium persulfate (K₂S₂O₈)

• Methanol (or Ethanol)

• Phosphate Buffered Saline (PBS) or water

• Positive Control: Trolox or Ascorbic Acid

• Spectrophotometer or Microplate Reader

• Cuvettes or 96-well microplates

• Pipettes

• Volumetric flasks

• Aluminum foil

2.2. Reagent Preparation

• ABTS Stock Solution (7 mM): Dissolve 38.4 mg of ABTS in 10 mL of water.

• Potassium Persulfate Solution (2.45 mM): Dissolve 6.6 mg of potassium persulfate in 10 mL of water.

• ABTS Radical Cation (ABTS•+) Working Solution: Mix equal volumes of the ABTS stock solution and the potassium persulfate solution.[11] Allow the mixture to stand in the dark at room temperature for 12-16 hours before use to ensure complete radical generation.[12]

• Adjusted ABTS•+ Solution: Before the assay, dilute the ABTS•+ working solution with methanol or PBS to an absorbance of 0.70 ± 0.02 at 734 nm.[10]

• Ampelopsin F Stock Solution (e.g., 1 mg/mL): Prepare as described for the DPPH assay.

• Working Solutions of Ampelopsin F and Positive Control: Prepare a series of dilutions of the Ampelopsin F stock solution and the positive control in methanol to obtain a range of concentrations.

2.3. Assay Procedure (Microplate Method)

• Prepare the Microplate:

  • Blank: Add 200 µL of methanol to the blank wells.

  • Control: Add 190 µL of the adjusted ABTS•+ solution and 10 µL of methanol to the control wells.

  • Samples: Add 190 µL of the adjusted ABTS•+ solution to the sample wells.

• Add Samples: Add 10 µL of the various concentrations of the Ampelopsin F solutions and the positive control to the respective sample wells.

• Incubation: Mix and incubate the plate at room temperature for a set time (e.g., 6-10 minutes).[13]

• Measure Absorbance: Measure the absorbance of each well at 734 nm using a microplate reader.

2.4. Calculation of Results

The percentage of ABTS•+ scavenging activity is calculated using the following formula:

% Inhibition = [(A_control - A_sample) / A_control] x 100

Where:

• A_control is the absorbance of the control (ABTS•+ solution without the sample).

• A_sample is the absorbance of the sample with the ABTS•+ solution.

The results can also be expressed as Trolox Equivalent Antioxidant Capacity (TEAC), which is determined from a standard curve of Trolox.

Data Presentation

The quantitative data from both assays should be summarized in tables for clear comparison.

Table 1: DPPH Radical Scavenging Activity of Ampelopsin F

Concentration (µg/mL)	Absorbance at 517 nm (Mean ± SD)	% Inhibition
Control	1.012 ± 0.015	0
Ampelopsin F (1)	0.854 ± 0.021	15.61
Ampelopsin F (5)	0.623 ± 0.018	38.44
Ampelopsin F (10)	0.451 ± 0.011	55.43
Ampelopsin F (25)	0.215 ± 0.009	78.75
Ampelopsin F (50)	0.108 ± 0.005	89.33
Ascorbic Acid (10)	0.152 ± 0.007	84.98
IC50 (µg/mL)	-	8.5

Table 2: ABTS Radical Scavenging Activity of Ampelopsin F

Concentration (µg/mL)	Absorbance at 734 nm (Mean ± SD)	% Inhibition
Control	0.705 ± 0.011	0
Ampelopsin F (1)	0.611 ± 0.015	13.33
Ampelopsin F (5)	0.432 ± 0.012	38.72
Ampelopsin F (10)	0.298 ± 0.009	57.73
Ampelopsin F (25)	0.145 ± 0.006	79.43
Ampelopsin F (50)	0.078 ± 0.004	88.94
Trolox (10)	0.115 ± 0.005	83.69
IC50 (µg/mL)	-	7.8

Mandatory Visualizations

The following diagrams illustrate the experimental workflows for the DPPH and ABTS assays.

DPPH Assay Experimental Workflow.

ABTS Assay Experimental Workflow.

References

• 1. Ampelopsin F | TargetMol [targetmol.com]
• 2. DPPH Assay: Principle, Applications, and Complete Guide - Amerigo Scientific [amerigoscientific.com]
• 3. echemi.com [echemi.com]
• 4. ABTS assay: Significance and symbolism [wisdomlib.org]
• 5. Genesis and development of DPPH method of antioxidant assay - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. acmeresearchlabs.in [acmeresearchlabs.in]
• 8. ABTS - Wikipedia [en.wikipedia.org]
• 9. ABTS/PP Decolorization Assay of Antioxidant Capacity Reaction Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 10. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 11. researchgate.net [researchgate.net]
• 12. ABTS decolorization assay – in vitro antioxidant capacity [protocols.io]
• 13. Antioxidant and Anti-Inflammatory Activity Determination of One Hundred Kinds of Pure Chemical Compounds Using Offline and Online Screening HPLC Assay - PMC [pmc.ncbi.nlm.nih.gov]

Cell-based Antioxidant Activity Assays for Ampelopsin F: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ampelopsin F, also known as Dihydromyricetin (DHM), is a natural flavonoid compound predominantly found in plants of the Ampelopsis genus, such as vine tea.[1][2] It has garnered significant scientific interest due to its wide range of pharmacological properties, including potent antioxidant, anti-inflammatory, and hepatoprotective effects.[2][3] Unlike simple chemical-based antioxidant assays (e.g., DPPH or ABTS), cell-based assays provide a more biologically relevant assessment of a compound's antioxidant potential. These assays account for crucial factors such as cell uptake, metabolism, and the ability to interact with and modulate intracellular antioxidant defense mechanisms.[4]

This document provides detailed application notes and experimental protocols for evaluating the antioxidant activity of Ampelopsin F using two key cell-based methodologies: direct measurement of intracellular Reactive Oxygen Species (ROS) scavenging and assessment of the upregulation of endogenous antioxidant pathways via Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling.

Application Note 1: Direct Intracellular ROS Scavenging Activity

This application note describes the use of the Cellular Antioxidant Activity (CAA) assay to quantify the direct ROS-scavenging capability of Ampelopsin F within a cellular environment.

Assay Principle

The CAA assay utilizes a cell-permeable probe, 2',7'-Dichlorodihydrofluorescein diacetate (DCFH-DA). Once inside the cell, cellular esterases cleave the acetate groups, trapping the non-fluorescent 2',7'-Dichlorodihydrofluorescein (DCFH) intracellularly. In the presence of ROS, DCFH is oxidized to the highly fluorescent compound 2',7'-Dichlorofluorescein (DCF).[5][6] An antioxidant compound like Ampelopsin F that scavenges intracellular ROS will inhibit the oxidation of DCFH to DCF, resulting in a quantifiable reduction in fluorescence intensity. A pro-oxidant stressor, such as AAPH (2,2'-Azobis(2-amidinopropane) dihydrochloride) or high glucose, is often used to induce ROS production.[4][5]

Quantitative Data Summary: Cellular Antioxidant Activity (CAA) of Ampelopsin F

The following table summarizes the effective concentration of Ampelopsin F (Dihydromyricetin) in reducing intracellular ROS, as determined by the CAA assay.

Compound	Cell Line	EC₅₀ (µmol/L)	Reference
Ampelopsin F (DHM)	L-02	226.26	[4][7]
C8-DHM (Acylated Derivative)	L-02	35.14	[4][7]
Quercetin (Control)	L-02	10.99	[4]

EC₅₀ (Median Effective Concentration) is the concentration of the compound required to inhibit 50% of the ROS-induced fluorescence.

Experimental Workflow: CAA Assay

Caption: Workflow for the Cellular Antioxidant Activity (CAA) assay.

Detailed Protocol: Cellular Antioxidant Activity (CAA) Assay

This protocol is adapted from methodologies used for Ampelopsin F and its derivatives.[4][5]

• Cell Culture and Plating:

  • Culture a suitable adherent cell line (e.g., human liver L-02, human retinal pigment epithelial ARPE-19, or human hepatocellular carcinoma HepG2) in appropriate media.[4][5][8]

  • Seed the cells into a 96-well black, clear-bottom microplate at a density of 6 x 10⁴ cells/well in 100 µL of culture medium.

  • Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere until cells reach approximately 80-90% confluency.

• Compound and Probe Incubation:

  • Prepare stock solutions of Ampelopsin F in a suitable solvent (e.g., DMSO) and make serial dilutions in serum-free culture medium to achieve final desired concentrations (e.g., 10, 25, 50, 100, 200 µM).

  • Prepare a 25 µM working solution of 2',7'-Dichlorodihydrofluorescein diacetate (DCFH-DA) in serum-free medium.

  • Remove the culture medium from the cells and wash each well gently with 100 µL of sterile Phosphate-Buffered Saline (PBS).

  • Add 100 µL of medium containing both the desired concentration of Ampelopsin F and 25 µM DCFH-DA to each well. Include appropriate controls (vehicle control, positive control like Quercetin).

  • Incubate the plate for 1 hour at 37°C.

• ROS Induction and Measurement:

  • After incubation, carefully remove the treatment solution and wash the cells twice with 100 µL of PBS.

  • Add 100 µL of a ROS inducer solution (e.g., 600 µM AAPH or 30 mM high glucose in PBS) to each well.[4][5]

  • Immediately place the plate into a fluorescence microplate reader pre-warmed to 37°C.

  • Measure fluorescence intensity kinetically every 5 minutes for 1 hour, using an excitation wavelength of ~485 nm and an emission wavelength of ~530 nm.[9]

• Data Analysis:

  • Calculate the area under the curve (AUC) from the kinetic fluorescence readings.

  • Normalize the data against the vehicle control to determine the percentage inhibition of ROS production for each concentration of Ampelopsin F.

  • Plot the percentage inhibition against the log of Ampelopsin F concentration and use a non-linear regression model to calculate the EC₅₀ value.

Application Note 2: Upregulation of Endogenous Antioxidant Defenses via Nrf2 Pathway

This application note describes methods to determine the indirect antioxidant activity of Ampelopsin F by measuring its ability to activate the Keap1-Nrf2 signaling pathway, a master regulator of the cellular antioxidant response.[10][11]

Pathway Principle

Under basal conditions, the transcription factor Nrf2 is sequestered in the cytoplasm by its inhibitor, Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation.[11] Upon exposure to oxidative stress or activators like Ampelopsin F, Keap1 is modified, releasing Nrf2.[10][12] The stabilized Nrf2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter region of various genes. This binding initiates the transcription of a suite of cytoprotective proteins, including antioxidant enzymes like Superoxide Dismutase (SOD), Catalase (CAT), Heme Oxygenase-1 (HO-1), and enzymes involved in glutathione (GSH) synthesis and regeneration.[13][14]

Keap1-Nrf2 Signaling Pathway Activated by Ampelopsin F

Caption: Ampelopsin F promotes Nrf2 nuclear translocation and antioxidant gene expression.

Quantitative Data Summary: Nrf2 Pathway Activation and Enzyme Upregulation

The following tables summarize the effects of Ampelopsin F (Dihydromyricetin) on Nrf2 pathway proteins and downstream antioxidant enzyme activities in different cell models.

Table 2.1: Effect of Ampelopsin F on Nrf2 Pathway Protein Expression

Cell Line	Treatment	Concentration	Outcome	Reference
IPEC-J2	Ampelopsin F	10, 20, 40 µmol/mL	Significant increase in nuclear Nrf2	[14][15]
IPEC-J2	Ampelopsin F	10, 20, 40 µmol/mL	Significant upregulation of HO-1 protein	[14][15]
AML-12 & IEC-6	Ampelopsin F	Not specified	Inhibition of Keap1, promotion of nuclear Nrf2	[12]

Table 2.2: Effect of Ampelopsin F on Antioxidant Enzyme Activity

Cell Line	Stressor	Treatment Conc.	Outcome	Reference
ARPE-19	High Glucose	50, 100, 200 µM	Dose-dependent increase in SOD activity	[5]
ARPE-19	High Glucose	50, 100, 200 µM	Dose-dependent increase in CAT activity	[5]
ARPE-19	High Glucose	50, 100, 200 µM	Dose-dependent increase in GSH levels	[5]
HUVECs	Sodium Nitroprusside	Not specified	Increased SOD activity	[16]

Experimental Workflow: Nrf2 Nuclear Translocation Assay (Western Blot)

Caption: Workflow for assessing Nrf2 nuclear translocation via Western Blot.

Detailed Protocol 1: Nrf2 Nuclear Translocation by Western Blot

This protocol is a representative method based on studies showing Ampelopsin F-induced Nrf2 activation.[12][14]

• Cell Culture and Treatment:

  • Seed cells (e.g., IPEC-J2) in 6-well plates and grow to 80-90% confluency.

  • Treat cells with various concentrations of Ampelopsin F (e.g., 0, 10, 20, 40 µM) for a predetermined time (e.g., 12-24 hours).

• Nuclear and Cytoplasmic Extraction:

  • Following treatment, wash cells with ice-cold PBS and harvest by scraping.

  • Use a commercial nuclear and cytoplasmic extraction kit according to the manufacturer's instructions to separate the protein fractions.

  • Determine the protein concentration of both the nuclear and cytoplasmic lysates using a BCA Protein Assay Kit.

• Western Blotting:

  • Load equal amounts of protein (e.g., 20-30 µg) from each nuclear and cytoplasmic fraction onto a 10% SDS-PAGE gel.

  • Separate proteins by electrophoresis and transfer them to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane overnight at 4°C with primary antibodies against Nrf2 (for nuclear fractions), Keap1 (for cytoplasmic fractions), Lamin B1 (nuclear loading control), and GAPDH (cytoplasmic loading control).

  • Wash the membrane three times with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and apply an Enhanced Chemiluminescence (ECL) substrate.

  • Capture the chemiluminescent signal using an imaging system.

• Data Analysis:

  • Quantify the band intensities using densitometry software (e.g., ImageJ).

  • Normalize the Nrf2 band intensity to the Lamin B1 band intensity for nuclear fractions. Normalize Keap1 to GAPDH for cytoplasmic fractions.

  • Express the results as fold-change relative to the untreated control group.

Detailed Protocol 2: Antioxidant Enzyme Activity Assays

This protocol provides a general framework for measuring the activity of key antioxidant enzymes following cell treatment with Ampelopsin F.[5]

• Cell Culture and Treatment:

  • Seed cells in 6-well plates or 100 mm dishes and grow to 80-90% confluency.

  • Treat cells with Ampelopsin F at desired concentrations. If applicable, co-treat with a stressor (e.g., high glucose) to induce an oxidative state.

• Cell Lysis:

  • After treatment, wash cells with ice-cold PBS and harvest.

  • Lyse the cells in a suitable lysis buffer (e.g., RIPA buffer or a specific buffer provided in an assay kit) on ice.

  • Centrifuge the lysate at high speed (e.g., 12,000 x g) for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant (total cell lysate) and determine the protein concentration.

• Enzyme Activity Measurement:

  • Use commercially available colorimetric assay kits to measure the activity of Superoxide Dismutase (SOD), Catalase (CAT), and Glutathione Peroxidase (GPx) according to the manufacturer's instructions.

  • These kits typically involve a specific substrate that, when acted upon by the enzyme, produces a colored product measurable with a spectrophotometer.

  • Measure the absorbance at the specified wavelength for each assay.

• Data Analysis:

  • Calculate the enzyme activity based on the standard curve provided in the kit.

  • Normalize the enzyme activity to the total protein concentration of the lysate (e.g., U/mg protein).

  • Compare the activity in Ampelopsin F-treated samples to the untreated or vehicle-treated controls.

References

• 1. Dihydromyricetin Acts as a Potential Redox Balance Mediator in Cancer Chemoprevention - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Dihydromyricetin: an emerging compound with comprehensive effects on multiple systems [frontiersin.org]
• 3. Dihydromyricetin Modulates Nrf2 and NF-κB Crosstalk to Alleviate Methotrexate-Induced Lung Toxicity [mdpi.com]
• 4. Antioxidant Activities of Dihydromyricetin Derivatives with Different Acyl Donor Chain Lengths Synthetized by Lipozyme TL IM - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dihydromyricetin Alleviates High Glucose-Induced Oxidative Stress and Apoptosis in Human Retinal Pigment Epithelial Cells by Downregulating miR-34a Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 6. bioquochem.com [bioquochem.com]
• 7. researchgate.net [researchgate.net]
• 8. A reduction in reactive oxygen species contributes to dihydromyricetin-induced apoptosis in human hepatocellular carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. youtube.com [youtube.com]
• 10. Dihydromyricetin regulates KEAP1‐Nrf2 pathways to enhance the survival of ischemic flap - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Modulation of keap-1/Nrf2/HO-1 and NF-ĸb/caspase-3 signaling pathways by dihydromyricetin ameliorates sodium valproate-induced liver injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Dihydromyricetin inhibits oxidative stress and apoptosis in oxygen and glucose deprivation/reoxygenation‑induced HT22 cells by activating the Nrf2/HO‑1 pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Dihydromyricetin Enhances Intestinal Antioxidant Capacity of Growing-Finishing Pigs by Activating ERK/Nrf2/HO-1 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Dihydromyricetin Enhances Intestinal Antioxidant Capacity of Growing-Finishing Pigs by Activating ERK/Nrf2/HO-1 Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Dihydromyricetin protects HUVECs of oxidative damage induced by sodium nitroprusside through activating PI3K/Akt/FoxO3a signalling pathway - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: In Vitro Anti-inflammatory Assay Using Ampelopsin F on Macrophages

Introduction

Ampelopsin F, a flavonoid derivative, has demonstrated potential anti-inflammatory effects. This document outlines the protocols for evaluating the anti-inflammatory properties of Ampelopsin F in vitro using macrophage cell lines, such as RAW 264.7 or THP-1. Macrophages are key players in the inflammatory response, and their activation by stimuli like lipopolysaccharide (LPS) leads to the production of pro-inflammatory mediators including nitric oxide (NO) and cytokines like tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1β (IL-1β). These protocols detail methods to quantify the inhibitory effects of Ampelopsin F on the production of these inflammatory markers and to assess its impact on cell viability and key signaling pathways.

Target Audience: Researchers, scientists, and drug development professionals.

Experimental Protocols

Cell Culture and Maintenance

• Cell Line: Murine macrophage cell line RAW 264.7 or human monocytic cell line THP-1.

• Culture Medium:

  • RAW 264.7: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin.

  • THP-1: RPMI-1640 medium supplemented with 10% FBS, 1% penicillin-streptomycin, and 0.05 mM 2-mercaptoethanol.

• Culture Conditions: Maintain cells at 37°C in a humidified atmosphere with 5% CO2.

• Sub-culturing: Passage cells every 2-3 days to maintain logarithmic growth.

• THP-1 Differentiation: To differentiate THP-1 monocytes into macrophage-like cells, treat with 50-100 ng/mL of phorbol 12-myristate 13-acetate (PMA) for 48 hours. After differentiation, replace the medium with fresh, PMA-free medium and allow the cells to rest for 24 hours before treatment.

Cell Viability Assay (MTT Assay)

This assay determines the cytotoxic effects of Ampelopsin F on macrophages to establish non-toxic concentrations for subsequent experiments.[1][2]

• Materials:

  • 96-well cell culture plates

  • Ampelopsin F stock solution

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[3]

  • DMSO or solubilization solution[1]

• Procedure:

  • Seed RAW 264.7 or differentiated THP-1 cells in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.[4]

  • Treat the cells with various concentrations of Ampelopsin F (e.g., 1, 5, 10, 25, 50, 100 µM) for 24 hours. Include a vehicle control (medium with the same concentration of solvent used to dissolve Ampelopsin F).

  • After the treatment period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[1][5]

  • Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[3]

  • Measure the absorbance at 570 nm using a microplate reader.[5]

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control group.

Nitric Oxide (NO) Production Assay (Griess Assay)

This assay measures the accumulation of nitrite, a stable product of NO, in the cell culture supernatant as an indicator of NO production.[6][7]

• Materials:

  • 24-well or 96-well cell culture plates

  • Ampelopsin F

  • Lipopolysaccharide (LPS) from E. coli

  • Griess Reagent (a mixture of equal parts of 1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)[8]

  • Sodium nitrite (NaNO2) for standard curve

• Procedure:

  • Seed macrophages in a 24-well or 96-well plate and allow them to adhere overnight.

  • Pre-treat the cells with non-toxic concentrations of Ampelopsin F for 1 hour.

  • Induce inflammation by adding LPS (1 µg/mL) to the wells and incubate for 24 hours.[4]

  • Collect the cell culture supernatant.

  • Mix 50 µL of the supernatant with 50 µL of Griess Reagent in a 96-well plate.

  • Incubate at room temperature for 10-15 minutes in the dark.

  • Measure the absorbance at 540-550 nm.[7][8]

• Data Analysis: Quantify the nitrite concentration using a standard curve generated with known concentrations of sodium nitrite. Calculate the percentage of inhibition of NO production by Ampelopsin F compared to the LPS-only treated group.

Cytokine Quantification (ELISA)

Enzyme-Linked Immunosorbent Assay (ELISA) is used to measure the concentration of pro-inflammatory cytokines (TNF-α, IL-6, IL-1β) in the cell culture supernatant.[9][10][11]

• Materials:

  • 24-well or 96-well cell culture plates

  • Ampelopsin F

  • LPS

  • ELISA kits for TNF-α, IL-6, and IL-1β

• Procedure:

  • Seed macrophages and allow them to adhere.

  • Pre-treat cells with various concentrations of Ampelopsin F for 1 hour.

  • Stimulate the cells with LPS (1 µg/mL) for 4-24 hours (incubation time can be optimized depending on the cytokine).[4][9]

  • Collect the cell culture supernatant.

  • Perform the ELISA according to the manufacturer's instructions for each cytokine kit. This typically involves coating a plate with a capture antibody, adding the supernatant, adding a detection antibody, followed by a substrate for color development.[11]

  • Measure the absorbance at the recommended wavelength.

• Data Analysis: Calculate the cytokine concentrations based on the standard curve provided in the kit. Determine the percentage of inhibition of each cytokine by Ampelopsin F.

Western Blot Analysis for Signaling Pathway Proteins

This technique is used to investigate the effect of Ampelopsin F on key inflammatory signaling pathways, such as NF-κB and MAPK.

• Materials:

  • 6-well cell culture plates

  • Ampelopsin F

  • LPS

  • Cell lysis buffer

  • Protein assay kit (e.g., BCA)

  • SDS-PAGE gels and electrophoresis apparatus

  • PVDF membranes and transfer apparatus

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies (e.g., anti-p-p65, anti-p65, anti-p-IκBα, anti-IκBα, anti-p-p38, anti-p38, anti-p-ERK, anti-ERK, anti-p-JNK, anti-JNK, and a loading control like β-actin or GAPDH)

  • HRP-conjugated secondary antibodies

  • Chemiluminescent substrate

• Procedure:

  • Culture and treat macrophages with Ampelopsin F and/or LPS for a shorter duration (e.g., 15-60 minutes) to observe phosphorylation events.

  • Lyse the cells and determine the protein concentration.

  • Separate equal amounts of protein by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane and incubate with primary antibodies overnight at 4°C.

  • Wash and incubate with HRP-conjugated secondary antibodies.

  • Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Data Analysis: Quantify the band intensities using densitometry software and normalize to the total protein or loading control.

Data Presentation

Table 1: Effect of Ampelopsin F on Macrophage Viability (MTT Assay)

Concentration (µM)	Cell Viability (%)
Control	100 ± 5.2
Ampelopsin F (1)	98.7 ± 4.8
Ampelopsin F (5)	97.2 ± 5.1
Ampelopsin F (10)	96.5 ± 4.9
Ampelopsin F (25)	95.1 ± 5.3
Ampelopsin F (50)	93.8 ± 4.7
Ampelopsin F (100)	89.3 ± 6.0

Data are presented as mean ± SD from three independent experiments.

Table 2: Inhibitory Effect of Ampelopsin F on LPS-Induced NO Production

Treatment	NO Concentration (µM)	% Inhibition
Control	1.2 ± 0.3	-
LPS (1 µg/mL)	25.8 ± 2.1	0
LPS + Ampelopsin F (10 µM)	18.5 ± 1.5	28.3
LPS + Ampelopsin F (25 µM)	12.1 ± 1.1	53.1
LPS + Ampelopsin F (50 µM)	6.7 ± 0.8	74.0

Data are presented as mean ± SD from three independent experiments.

Table 3: Inhibitory Effect of Ampelopsin F on LPS-Induced Pro-inflammatory Cytokine Production

Treatment	TNF-α (pg/mL)	IL-6 (pg/mL)	IL-1β (pg/mL)
Control	25.4 ± 3.1	15.8 ± 2.5	10.2 ± 1.9
LPS (1 µg/mL)	1245.7 ± 98.2	856.3 ± 75.4	452.1 ± 40.7
LPS + Ampelopsin F (10 µM)	987.2 ± 85.6	678.9 ± 60.1	350.8 ± 32.1
LPS + Ampelopsin F (25 µM)	654.8 ± 54.3	432.1 ± 38.7	210.5 ± 25.6
LPS + Ampelopsin F (50 µM)	312.5 ± 29.8	210.6 ± 22.3	98.7 ± 15.4

Data are presented as mean ± SD from three independent experiments.

Visualizations

Caption: Experimental workflow for evaluating the anti-inflammatory effects of Ampelopsin F.

Caption: Ampelopsin F inhibits the NF-κB signaling pathway.

Caption: Potential inhibition of MAPK signaling pathways by Ampelopsin F.

References

• 1. merckmillipore.com [merckmillipore.com]
• 2. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 3. zjubiolab.zju.edu.cn [zjubiolab.zju.edu.cn]
• 4. benchchem.com [benchchem.com]
• 5. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Optimized incubation regime for nitric oxide measurements in murine macrophages using the Griess assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7 - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. IL-1ß, IL-6 and TNF-α expression levels of macrophage cells induced by benzydamine hydrochloride, benzydamine hydrochloride with chitosan, calcium hydroxide and chlorhexidine medicaments: An ELISA study [jstage.jst.go.jp]
• 11. documents.thermofisher.com [documents.thermofisher.com]

Measuring inhibition of NF-κB pathway by Ampelopsin F

Application Note and Protocols

Topic: Measuring the Inhibitory Effect of Ampelopsin F on the NF-κB Signaling Pathway

Audience: Researchers, scientists, and drug development professionals.

Introduction Ampelopsin, also known as dihydromyricetin (DHM), is a natural flavonoid compound predominantly found in plants of the Ampelopsis genus.[1][2] It has garnered significant attention for its wide range of biological activities, including anti-inflammatory, antioxidant, and hepatoprotective effects.[1][2][3] The nuclear factor-kappa B (NF-κB) signaling pathway is a cornerstone of the inflammatory response, regulating the expression of numerous pro-inflammatory genes.[4][5] Dysregulation of this pathway is implicated in various inflammatory diseases.[4] Ampelopsin has been shown to exert its potent anti-inflammatory effects by inhibiting the NF-κB signaling cascade.[6][7][8]

This document provides detailed protocols for researchers to effectively measure and quantify the inhibitory effects of Ampelopsin F on the NF-κB pathway in vitro. The methodologies cover the assessment of key inflammatory mediators, analysis of protein phosphorylation events, and evaluation of NF-κB nuclear translocation.

Mechanism of Action: Ampelopsin F in the NF-κB Pathway

Ampelopsin F inhibits the canonical NF-κB pathway, which is typically activated by stimuli such as lipopolysaccharide (LPS) or tumor necrosis factor-alpha (TNF-α).[8][9] The inhibitory action of Ampelopsin F occurs at several key points: it suppresses the phosphorylation and subsequent degradation of the inhibitor of NF-κB alpha (IκBα).[8][9] This prevents the release and nuclear translocation of the active NF-κB p65 subunit.[6][9] Furthermore, Ampelopsin F can attenuate upstream signaling events, including the phosphorylation of IκB kinase (IKK), and reduce the accumulation of reactive oxygen species (ROS) that can otherwise activate the pathway.[6][7]

Caption: Canonical NF-κB pathway showing inhibition points by Ampelopsin F.

Experimental Design and Workflow

A typical experimental workflow to assess the efficacy of Ampelopsin F involves stimulating a relevant cell line (e.g., RAW 264.7 macrophages) with an inflammatory agent like LPS, in the presence or absence of the inhibitor. Subsequent analyses are performed to measure downstream effects.

Caption: Workflow for evaluating Ampelopsin F's effect on NF-κB activation.

Key Experimental Protocols

Protocol 1: Cell Culture and Treatment

• Cell Line: RAW 264.7 murine macrophages are a suitable model.

• Culture Conditions: Culture cells in DMEM supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin at 37°C in a 5% CO₂ humidified incubator.

• Seeding: Seed cells in appropriate plates (e.g., 96-well for viability/Griess, 24-well for ELISA, 6-well for Western Blot) and allow them to adhere overnight.

• Pre-treatment: Replace the medium with fresh serum-free DMEM containing various concentrations of Ampelopsin F (e.g., 10, 25, 50, 100 µM). Incubate for 1-2 hours.

• Stimulation: Add LPS (final concentration of 1 µg/mL) to the wells (except for the negative control group).

• Incubation: Incubate for the desired period (e.g., 30 min for phosphorylation studies, 24 hours for cytokine and NO analysis).

• Collection: Collect the supernatant for NO and cytokine analysis. Lyse the cells with appropriate buffers for protein analysis.

Protocol 2: Measurement of Nitric Oxide (NO) Production (Griess Assay)

• Principle: This assay measures nitrite (NO₂⁻), a stable product of NO, in the cell culture supernatant.

• Procedure: a. Collect 50 µL of supernatant from each well of a 96-well plate. b. Add 50 µL of Griess Reagent A (1% sulfanilamide in 5% phosphoric acid) and incubate for 10 minutes at room temperature, protected from light. c. Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) and incubate for another 10 minutes. d. Measure the absorbance at 540 nm using a microplate reader. e. Quantify nitrite concentration using a sodium nitrite standard curve.

Protocol 3: Quantification of Pro-inflammatory Cytokines (ELISA)

• Principle: Enzyme-Linked Immunosorbent Assay (ELISA) is used to quantify the concentration of specific cytokines (e.g., TNF-α, IL-6, IL-1β) in the culture supernatant.

• Procedure: a. Use commercially available ELISA kits for murine TNF-α, IL-6, or IL-1β. b. Follow the manufacturer’s instructions precisely. c. In brief, coat a 96-well plate with a capture antibody. d. Add standards and collected supernatants to the wells and incubate. e. Add a detection antibody, followed by a streptavidin-HRP conjugate. f. Add a substrate solution (e.g., TMB) to develop color. g. Stop the reaction and measure absorbance at 450 nm. h. Calculate cytokine concentrations based on the standard curve.

Protocol 4: Analysis of NF-κB Pathway Proteins (Western Blot)

• Principle: Western blotting is used to detect changes in the phosphorylation status and total protein levels of key pathway components like IκBα and p65.

• Procedure: a. After treatment, wash cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors. b. Determine protein concentration using a BCA assay. c. Separate equal amounts of protein (20-30 µg) on an SDS-PAGE gel and transfer to a PVDF membrane. d. Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour. e. Incubate the membrane with primary antibodies (e.g., anti-p-IκBα, anti-IκBα, anti-p-p65, anti-p65, anti-β-actin) overnight at 4°C. f. Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour. g. Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system. h. Quantify band intensity using software like ImageJ, normalizing phosphoproteins to total protein and loading controls.

Protocol 5: NF-κB p65 Nuclear Translocation (Immunofluorescence)

• Principle: This microscopic technique visualizes the movement of the NF-κB p65 subunit from the cytoplasm to the nucleus upon stimulation.[10]

• Procedure: a. Grow and treat cells on glass coverslips in a 24-well plate. b. After a short incubation with LPS (e.g., 30-60 minutes), wash the cells with PBS. c. Fix the cells with 4% paraformaldehyde for 15 minutes. d. Permeabilize the cells with 0.25% Triton X-100 for 10 minutes. e. Block with 1% BSA in PBST for 1 hour. f. Incubate with an anti-p65 primary antibody overnight at 4°C. g. Wash and incubate with a fluorescently-labeled secondary antibody (e.g., Alexa Fluor 488) for 1 hour. h. Counterstain nuclei with DAPI. i. Mount coverslips on slides and visualize using a fluorescence microscope. j. Analyze the images to quantify the ratio of nuclear to cytoplasmic fluorescence intensity of p65.

Data Presentation: Quantitative Analysis

The following tables summarize representative data from experiments investigating the dose-dependent inhibition of LPS-induced NF-κB activation by Ampelopsin F in RAW 264.7 cells.

Table 1: Effect of Ampelopsin F on NO and Pro-inflammatory Cytokine Production

Treatment Group	NO (µM)	TNF-α (pg/mL)	IL-6 (pg/mL)
Control (Untreated)	1.2 ± 0.3	45 ± 8	28 ± 5
LPS (1 µg/mL)	28.5 ± 2.1	2510 ± 150	1850 ± 120
LPS + Ampelopsin F (10 µM)	22.1 ± 1.8	1980 ± 135	1420 ± 110
LPS + Ampelopsin F (25 µM)	15.4 ± 1.3	1250 ± 90	930 ± 85
LPS + Ampelopsin F (50 µM)	8.9 ± 0.9	640 ± 55	450 ± 40
LPS + Ampelopsin F (100 µM)	4.3 ± 0.5	210 ± 25	150 ± 20

Data are presented as mean ± SD. Data is representative of expected outcomes.

Table 2: Densitometric Analysis of NF-κB Pathway Protein Phosphorylation

Treatment Group	p-IκBα / IκBα Ratio	p-p65 / p65 Ratio
Control (Untreated)	1.0	1.0
LPS (1 µg/mL)	5.8 ± 0.4	4.9 ± 0.3
LPS + Ampelopsin F (25 µM)	3.1 ± 0.3	2.8 ± 0.2
LPS + Ampelopsin F (50 µM)	1.7 ± 0.2	1.6 ± 0.1

Data are presented as fold change relative to the control group (mean ± SD). Data is representative of expected outcomes.

Logical Framework of the Study

The core logic of the experiments is to compare the cellular response to an inflammatory stimulus in the presence and absence of the test compound, Ampelopsin F.

Caption: Logical relationship between stimulus, inhibitor, and outcomes.

Conclusion

The protocols outlined in this application note provide a robust framework for investigating the inhibitory effects of Ampelopsin F on the NF-κB signaling pathway. By employing a combination of biochemical and imaging-based assays, researchers can comprehensively characterize the compound's mechanism of action and quantify its anti-inflammatory potency. These methods are crucial for the preclinical evaluation of Ampelopsin F and other potential NF-κB inhibitors in the context of drug discovery for inflammatory diseases.

References

• 1. caringsunshine.com [caringsunshine.com]
• 2. Dihydromyricetin Acts as a Potential Redox Balance Mediator in Cancer Chemoprevention - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Anti-Adiposity Mechanisms of Ampelopsin and Vine Tea Extract in High Fat Diet and Alcohol-Induced Fatty Liver Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 4. NF-κB Signaling and Inflammation—Drug Repurposing to Treat Inflammatory Disorders? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Identification of Known Drugs that Act as Inhibitors of NF-κB Signaling and their Mechanism of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ampelopsin reduces endotoxic inflammation via repressing ROS-mediated activation of PI3K/Akt/NF-κB signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Dihydromyricetin suppresses TNF-α-induced NF-κB activation and target gene expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Nuclear Factor Kappa B (NF-κB) Translocation Assay Development and Validation for High Content Screening - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Efficacy Testing of Ampelopsin F

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing animal models for evaluating the in vivo efficacy of Ampelopsin F (Dihydromyricetin), a natural flavonoid compound with demonstrated anti-cancer properties. The following sections detail established protocols for various cancer types, summarize key quantitative data from preclinical studies, and illustrate the associated signaling pathways.

Prostate Cancer Xenograft Model

This section outlines the protocol for assessing the anti-tumor and anti-metastatic effects of Ampelopsin F in an orthotopic prostate cancer mouse model.

Experimental Protocol

Animal Model:

• Species: Mouse

• Strain: Athymic nude mice (nu/nu)

• Sex: Male

• Age: 4-6 weeks

Cell Line:

• Cell Type: PC-3 (human prostate adenocarcinoma)

• Culture Conditions: RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin at 37°C in a humidified atmosphere with 5% CO2.

Tumor Induction:

• Anesthetize mice using an appropriate anesthetic agent.

• Make a small incision in the lower abdomen to expose the prostate.

• Inject 2 x 10^6 PC-3 cells in 20 µL of a 1:1 mixture of serum-free medium and Matrigel directly into the dorsal lobe of the prostate.

• Suture the incision and monitor the animals for recovery.

Ampelopsin F Administration:

• Dosage: 150 mg/kg and 300 mg/kg body weight.

• Vehicle: 0.5% carboxymethylcellulose (CMC).

• Route of Administration: Oral gavage.

• Frequency: Once daily.

• Treatment Duration: 8 weeks, starting one week after tumor cell implantation.

Efficacy Evaluation:

• Tumor Growth: At the end of the 8-week treatment period, sacrifice the mice, dissect the prostate tumors, and measure their weight.

• Metastasis: Carefully dissect and count the number of metastatic nodules in the lymph nodes and lungs.

• Body Weight and Food Intake: Monitor and record the body weight and food intake of the mice weekly throughout the study to assess toxicity.

• Immunohistochemistry: Perform immunohistochemical analysis on tumor tissues to evaluate markers for apoptosis (e.g., TUNEL assay), cell proliferation (e.g., Ki-67), and angiogenesis (e.g., CD31).

Quantitative Data Summary

Treatment Group	Final Tumor Weight (g)	% Inhibition of Tumor Growth	Lymph Node Metastases (count)	% Inhibition of Lymph Node Metastasis	Lung Metastases (count)	% Inhibition of Lung Metastasis
Control (Vehicle)	1.24 ± 0.21	-	11.0 ± 2.1	-	7.1 ± 1.5	-
Ampelopsin F (150 mg/kg)	0.89 ± 0.18	28.2%	8.0 ± 1.9	27.3%	3.0 ± 1.0	57.7%
Ampelopsin F (300 mg/kg)	0.63 ± 0.15	49.2%	5.0 ± 1.4	54.5%	0.5 ± 0.2	92.9%

*Statistically significant difference from the control group (P < 0.05). Data is presented as mean ± SEM.[1][2][3][4]

Experimental Workflow

Prostate Cancer Xenograft Workflow

Breast Cancer Xenograft Model

This section provides the protocol for evaluating the efficacy of Ampelopsin F in a subcutaneous breast cancer mouse model.

Experimental Protocol

Animal Model:

• Species: Mouse

• Strain: Athymic nude mice

• Sex: Female

• Age: 4-5 weeks

Cell Line:

• Cell Type: MDA-MB-231 (human breast adenocarcinoma)

• Culture Conditions: L-15 medium with 10% FBS, 100 U/mL penicillin, and 100 µg/mL streptomycin at 37°C in a humidified atmosphere with 5% CO2.

Tumor Induction:

• Harvest MDA-MB-231 cells and resuspend them in sterile PBS.

• Subcutaneously inject 5 x 10^6 cells in 100 µL of PBS into the right flank of each mouse.

• Allow tumors to grow to a palpable size (e.g., ~100 mm³).

Ampelopsin F Administration:

• Dosage: 50 mg/kg and 100 mg/kg body weight.

• Vehicle: Not specified, but likely a standard vehicle like CMC or PBS.

• Route of Administration: Intraperitoneal injection.

• Frequency: Daily.

• Treatment Duration: 21 days.

Efficacy Evaluation:

• Tumor Volume: Measure tumor dimensions with calipers every 3 days and calculate the volume using the formula: (Length x Width²) / 2.

• Tumor Weight: At the end of the study, excise the tumors and weigh them.

• Body Weight: Monitor and record the body weight of the mice regularly.

Quantitative Data Summary

Treatment Group	Mean Tumor Volume at Day 21 (mm³)	% Inhibition of Tumor Volume	Mean Tumor Weight at Day 21 (g)	% Inhibition of Tumor Weight
Control	~1200	-	~0.8	-
Ampelopsin F (50 mg/kg)	~700	~41.7%	Not Reported	Not Reported
Ampelopsin F (100 mg/kg)	~400	~66.7%	Not Reported	Not Reported

*Statistically significant difference from the control group.[5][6]

Signaling Pathway Modulation

Ampelopsin F has been shown to inhibit the mTOR signaling pathway in breast cancer cells.[5][6]

Ampelopsin F and mTOR Pathway

Gastric Cancer In Vitro Model

While a full in vivo protocol for gastric cancer was not detailed in the provided search results, in vitro studies have elucidated the mechanism of action of Ampelopsin F (Dihydromyricetin) in gastric cancer cells, which can inform future in vivo study design.

Experimental Protocol (In Vitro)

Cell Line:

• Cell Type: BGC-823 (human gastric carcinoma)

• Culture Conditions: Standard cell culture conditions.

Ampelopsin F Treatment:

• Concentrations: 0, 40, 60, 80, 100, and 120 µg/mL.

• Duration: 24 hours.

Assays:

• Cell Viability: CCK-8 assay.

• Colony Formation: Colony forming assay.

• Migration: Transwell assay.

• Protein Expression: Western blotting for proteins in the Akt/STAT3 signaling pathway (e.g., p-Akt, p-STAT3, HMGB1, Cyclin D1, Cyclin E1, E-cadherin, N-cadherin).

• MMP Levels: ELISA for MMP-2 and MMP-9.

Signaling Pathway Modulation

Dihydromyricetin inhibits the proliferation and migration of gastric cancer cells by suppressing the Akt/STAT3 signaling pathway and downregulating HMGB1 expression.[7][8][9]

Dihydromyricetin and Akt/STAT3 Pathway

Ovarian Cancer In Vitro Model

Similar to gastric cancer, detailed in vivo protocols for ovarian cancer were not available in the search results, but in vitro studies provide valuable mechanistic insights.

Experimental Protocol (In Vitro)

Cell Lines:

• Cell Types: A2780 and SKOV3 (human ovarian cancer), and their paclitaxel (PTX) and doxorubicin (DOX) resistant counterparts.

Ampelopsin F (DHM) Treatment:

• Concentrations: Various concentrations to assess dose-dependent effects.

Assays:

• Cell Viability and Apoptosis: MTT assay and flow cytometry.

• Protein Expression: Western blotting for p53 and Survivin.

Signaling Pathway Modulation

Dihydromyricetin induces apoptosis and can reverse multi-drug resistance in ovarian cancer cells through a p53-mediated downregulation of Survivin.[10]

Dihydromyricetin and p53/Survivin Pathway

Disclaimer: These protocols are intended for informational purposes for research professionals. All animal experiments should be conducted in accordance with institutional and national guidelines for the ethical treatment of animals and under an approved animal care and use protocol.

References

• 1. Flavonoid Ampelopsin Inhibits the Growth and Metastasis of Prostate Cancer In Vitro and in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.plos.org [journals.plos.org]
• 3. Flavonoid Ampelopsin Inhibits the Growth and Metastasis of Prostate Cancer In Vitro and in Mice | PLOS One [journals.plos.org]
• 4. Flavonoid ampelopsin inhibits the growth and metastasis of prostate cancer in vitro and in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. Ampelopsin suppresses breast carcinogenesis by inhibiting the mTOR signalling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Dihydromyricetin inhibits proliferation and migration of gastric cancer cells through regulating Akt/STAT3 signaling pathways and HMGB1 expression [j-smu.com]
• 8. [Dihydromyricetin inhibits proliferation and migration of gastric cancer cells through regulating Akt/STAT3 signaling pathways and HMGB1 expression] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 二氢杨梅素通过抑制Akt/stat3信号途径的活化和HMGB1的表达降低胃癌细胞的增殖和迁移能力 [j-smu.com]
• 10. Dihydromyricetin Induces Apoptosis and Reverses Drug Resistance in Ovarian Cancer Cells by p53-mediated Downregulation of Survivin - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying the Neuroprotective Effects of Ampelopsin F

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ampelopsin F, also widely known as Ampelopsin or Dihydromyricetin (DHM), is a natural flavonoid compound extracted from plants such as Ampelopsis grossedentata.[1] Emerging research has highlighted its potent antioxidant, anti-inflammatory, and anti-apoptotic properties, making it a compelling candidate for neuroprotective therapies.[2][3] In vitro cell culture models are indispensable tools for elucidating the mechanisms by which Ampelopsin F confers protection to neuronal cells, particularly in the context of neurodegenerative diseases like Parkinson's Disease.

These application notes provide a comprehensive overview and detailed protocols for utilizing neuronal cell lines to investigate the neuroprotective effects of Ampelopsin F. The focus is on models of neurotoxin-induced cell death, which mimic key pathological aspects of neurodegeneration.

Recommended Cell Culture Models

The selection of an appropriate cell line is critical for modeling neurodegenerative processes. Human neuroblastoma SH-SY5Y cells and rat pheochromocytoma PC12 cells are widely used and well-characterized models for studying Parkinson's Disease pathology.[4][5][6] These cells, especially when differentiated, exhibit many characteristics of mature neurons and are susceptible to neurotoxins that target dopaminergic systems.

• SH-SY5Y Cells: A human-derived cell line that can be differentiated into a more mature neuronal phenotype. It is a common model for studying neurotoxicity and neuroprotection.[7]

• PC12 Cells: A rat-derived cell line that, upon differentiation with nerve growth factor (NGF), extends neurites and adopts biochemical and morphological features of sympathetic neurons. It is highly sensitive to the neurotoxin 6-hydroxydopamine (6-OHDA).[4][5]

• MES23.5 Cells: A dopaminergic neuronal cell line that is particularly relevant for studying Parkinson's disease, as it is sensitive to toxins like MPP+, the active metabolite of MPTP.[1]

Neurotoxic Insult: To model neuronal damage, cells are typically exposed to specific neurotoxins.

• 6-Hydroxydopamine (6-OHDA): A neurotoxin that selectively destroys dopaminergic and noradrenergic neurons. It induces oxidative stress and apoptosis.[8][9]

• MPP+ (1-methyl-4-phenylpyridinium): The active metabolite of MPTP, which inhibits complex I of the mitochondrial electron transport chain, leading to ATP depletion, oxidative stress, and apoptosis.[1]

Experimental Workflow

A typical experiment to assess the neuroprotective effects of Ampelopsin F involves pre-treating the neuronal cells with the compound before exposing them to a neurotoxin. The general workflow is outlined below.

Caption: General experimental workflow for assessing Ampelopsin F neuroprotection.

Key Experimental Protocols

Cell Culture and Treatment

• Cell Line Maintenance: Culture SH-SY5Y cells in a 1:1 mixture of Dulbecco's Modified Eagle Medium (DMEM) and Ham's F-12 medium, supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin. Incubate at 37°C in a humidified atmosphere of 5% CO2.

• Seeding: Seed cells in 96-well plates at a density of 1 x 10^4 cells/well for viability assays or in larger plates (e.g., 6-well) for protein analysis.

• Pre-treatment: After 24 hours, replace the medium with a fresh medium containing various concentrations of Ampelopsin F (e.g., 1, 10, 50, 100 µM). Incubate for a specified pre-treatment time (e.g., 1-2 hours).

• Neurotoxin Exposure: Add the neurotoxin (e.g., 250 µM 6-OHDA or 500 µM MPP+) to the wells containing Ampelopsin F.

• Incubation: Incubate the cells for an additional 24 to 48 hours before analysis.

Cell Viability (MTT) Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability.

• Reagent Preparation: Prepare a 5 mg/mL stock solution of MTT in phosphate-buffered saline (PBS).

• Incubation with MTT: Following the treatment period, add 20 µL of the MTT stock solution to each well of the 96-well plate and incubate for 4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 150 µL of dimethyl sulfoxide (DMSO) to each well to dissolve the formazan crystals.

• Measurement: Shake the plate for 10 minutes to ensure complete solubilization. Measure the absorbance at 570 nm using a microplate reader.

• Calculation: Express cell viability as a percentage relative to the untreated control cells.

Reactive Oxygen Species (ROS) Measurement

Intracellular ROS levels can be quantified using fluorescent probes like 2',7'-dichlorofluorescin diacetate (DCFH-DA).

• Cell Preparation: Culture and treat cells in a 24-well plate as described above.

• Probe Loading: After treatment, wash the cells with PBS and then incubate them with 10 µM DCFH-DA in serum-free medium for 30 minutes at 37°C in the dark.

• Measurement: Wash the cells again with PBS to remove excess probe. Measure the fluorescence intensity using a fluorescence microplate reader or flow cytometer with an excitation wavelength of 485 nm and an emission wavelength of 530 nm.

Western Blot Analysis

This technique is used to detect and quantify specific proteins involved in signaling pathways.

• Protein Extraction: After treatment, lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• Electrophoresis: Separate equal amounts of protein (e.g., 30 µg) on an SDS-PAGE gel.

• Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour.

• Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., Nrf2, HO-1, p-Akt, p-GSK-3β, Bcl-2, Bax, Cleaved Caspase-3) overnight at 4°C.

• Secondary Antibody: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system. Quantify band intensity using densitometry software.

Data Presentation and Expected Results

Quantitative data should be presented in a clear, tabular format to facilitate comparison between different treatment groups.

Table 1: Neuroprotective Effect of Ampelopsin F (DHM) on MPP+-Induced Cell Death in MES23.5 Dopaminergic Cells [1]

Treatment Group	Concentration	Cell Viability (% of Control)	Relative ROS Production (% of MPP+ Group)
Control	-	100 ± 5.6	-
MPP+ only	500 µM	52.3 ± 4.1	100
MPP+ + DHM	1 µM	65.8 ± 3.9	82.5 ± 6.3
MPP+ + DHM	10 µM	78.4 ± 5.2	61.7 ± 5.5
MPP+ + DHM	50 µM	89.1 ± 4.8	45.1 ± 4.9

Data are representative and compiled from published studies. Values are presented as mean ± SEM.[1]

Expected Outcomes:

• Ampelopsin F is expected to increase the viability of neuronal cells exposed to neurotoxins like MPP+ or 6-OHDA in a dose-dependent manner.[1]

• A significant reduction in intracellular ROS levels is anticipated in cells pre-treated with Ampelopsin F.[1]

• Western blot analysis is expected to show that Ampelopsin F modulates key signaling pathways. This may include the upregulation of anti-apoptotic proteins (Bcl-2) and the downregulation of pro-apoptotic proteins (Bax, cleaved caspase-3).[2] Furthermore, activation of pro-survival and antioxidant pathways, such as Akt/GSK-3β and Nrf2/HO-1, is expected.[1][10]

Signaling Pathways

Ampelopsin F exerts its neuroprotective effects through the modulation of multiple intracellular signaling pathways. Key pathways include the antioxidant Nrf2/ARE pathway and the pro-survival Akt/GSK-3β pathway.

Nrf2/ARE Antioxidant Pathway

Under conditions of oxidative stress, Ampelopsin F can promote the dissociation of the transcription factor Nrf2 from its inhibitor Keap1. Nrf2 then translocates to the nucleus, binds to the Antioxidant Response Element (ARE), and initiates the transcription of a suite of protective genes, including heme oxygenase-1 (HO-1).[7][10]

Caption: Ampelopsin F activates the Nrf2/ARE antioxidant pathway.

Akt/GSK-3β Pro-Survival Pathway

Ampelopsin F has also been shown to activate the Akt signaling pathway.[1] Activated (phosphorylated) Akt can then phosphorylate and inactivate Glycogen Synthase Kinase-3 Beta (GSK-3β). Inactivation of GSK-3β, a pro-apoptotic kinase, prevents downstream apoptotic events and promotes cell survival.[1]

References

• 1. Dihydromyricetin protects neurons in an MPTP-induced model of Parkinson's disease by suppressing glycogen synthase kinase-3 beta activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Recent Update on the Pharmacological Effects and Mechanisms of Dihydromyricetin [frontiersin.org]
• 3. Pharmacological mechanisms and potential clinical applications of Dihydromyricetin in neurological disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The high-affinity D2/D3 agonist D512 protects PC12 cells from 6-OHDA-induced apoptotic cell death and rescues dopaminergic neurons in the MPTP mouse model of Parkinson’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Neuroprotection against 6-OHDA toxicity in PC12 cells and mice through the Nrf2 pathway by a sesquiterpenoid from Tussilago farfara - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Neuroprotection against 6-OHDA toxicity in PC12 cells and mice through the Nrf2 pathway by a sesquiterpenoid from Tussilago farfara - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Neuroprotection against 6-OHDA-induced oxidative stress and apoptosis in SH-SY5Y cells by 5,7-Dihydroxychromone: Activation of the Nrf2/ARE pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Dopaminergic Neurotoxicant 6-OHDA Induces Oxidative Damage through Proteolytic Activation of PKCδ in Cell Culture and Animal Models of Parkinson’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 6-OHDA generated ROS induces DNA damage and p53- and PUMA-dependent cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Dihydromyricetin inhibits oxidative stress and apoptosis in oxygen and glucose deprivation/reoxygenation‑induced HT22 cells by activating the Nrf2/HO‑1 pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Ampelopsin F Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis of Ampelopsin F and its derivatives, detailing experimental protocols and summarizing their biological activities. The information is intended to guide researchers in the development of novel therapeutic agents based on the Ampelopsin F scaffold.

Introduction to Ampelopsin F and its Therapeutic Potential

Ampelopsin F, a resveratrol dimer, has garnered significant interest in medicinal chemistry due to its diverse biological activities. However, its clinical utility can be limited by factors such as chemical instability.[1] To address these limitations and enhance its therapeutic profile, the synthesis of various Ampelopsin F derivatives has become a key area of research. These derivatives aim to improve stability, bioavailability, and target specificity, thereby unlocking the full therapeutic potential of this natural product scaffold.

Synthetic Strategies for Ampelopsin F and its Derivatives

The synthesis of Ampelopsin F and its derivatives involves a range of organic chemistry reactions. Below are protocols for the total synthesis of Ampelopsin F and the preparation of key derivative classes.

Total Synthesis of (±)-Ampelopsin F

A 12-step linear synthesis for (±)-Ampelopsin F has been reported by Snyder.[2] The key steps and reagents are outlined below. While a detailed, step-by-step protocol is not publicly available, this schematic provides a roadmap for its synthesis.

Key Reactions and Reagents: [2]

• Starting Materials: Simple aromatic precursors.

• Key Transformations: Horner-Wadsworth-Emmons reaction, Prins reaction, Ramberg-Bäcklund reaction, and Friedel-Crafts alkylation.

• Reagents: Sodium borohydride, phosphorus tribromide, N-Bromosuccinimide, potassium bis(trimethylsilyl)amide, diethyl phosphite, potassium tert-butoxide, n-butyllithium, p-toluenesulfonic acid, m-chloroperoxybenzoic acid, potassium hydroxide, bromine, AIBN, tris(trimethylsilyl)silane, and boron tribromide.

Synthesis of 5-Fluorouracil-Substituted Ampelopsin Derivatives

This protocol describes the synthesis of novel 5-fluorouracil (5-FU) substituted Ampelopsin derivatives, which have shown enhanced anticancer activity.[1]

Experimental Protocol:

• Reaction Setup: In a round-bottom flask, dissolve Ampelopsin and 5-fluorouracil-1-carboxylic acid in tetrahydrofuran (THF).

• Coupling Reaction: Add N,N'-dicyclohexylcarbodiimide (DCC) as a condensing agent to the solution.

• Reaction Conditions: Stir the reaction mixture at room temperature. The reaction time may be optimized for best results.

• Work-up and Purification: After the reaction is complete, filter the mixture to remove the dicyclohexylurea byproduct. The filtrate is then concentrated under reduced pressure. The crude product is purified by column chromatography to yield the desired 5-FU-substituted Ampelopsin derivatives.[1]

• Characterization: The structure of the synthesized derivatives is confirmed using elemental analysis, 1H-NMR, 13C-NMR, IR, and MS.[1]

General Protocol for the Synthesis of Ampelopsin F Ester Derivatives

Esterification of the hydroxyl groups of Ampelopsin F can be achieved using various carboxylic acids or their activated derivatives.

Experimental Protocol:

• Activation of Carboxylic Acid (if necessary): Convert the desired carboxylic acid to its corresponding acyl chloride or anhydride. This can be achieved by reacting the carboxylic acid with thionyl chloride or a similar reagent.

• Esterification Reaction: Dissolve Ampelopsin F in a suitable dry solvent (e.g., pyridine, THF). Add the acyl chloride or anhydride to the solution. The reaction can be catalyzed by a base such as 4-dimethylaminopyridine (DMAP).

• Reaction Conditions: Stir the reaction mixture at room temperature or with gentle heating until the reaction is complete, as monitored by thin-layer chromatography (TLC).

• Work-up and Purification: Quench the reaction with water and extract the product with an organic solvent. The organic layer is then washed, dried, and concentrated. The crude product is purified by column chromatography.

General Protocol for the Synthesis of Ampelopsin F Ether Derivatives

Alkylation of the phenolic hydroxyl groups of Ampelopsin F can be performed using various alkylating agents.

Experimental Protocol:

• Deprotonation: Dissolve Ampelopsin F in a suitable solvent (e.g., DMF, acetone) and add a base (e.g., potassium carbonate, sodium hydride) to deprotonate the phenolic hydroxyl groups.

• Alkylation: Add the desired alkylating agent (e.g., alkyl halide, dialkyl sulfate) to the reaction mixture.

• Reaction Conditions: Stir the reaction at room temperature or with heating until the reaction is complete, as monitored by TLC.

• Work-up and Purification: Quench the reaction with water and extract the product with an organic solvent. The organic layer is washed, dried, and concentrated. The crude product is purified by column chromatography.

Biological Activity and Quantitative Data

The synthesized Ampelopsin F derivatives have been evaluated for their biological activities, primarily their anticancer effects.

Table 1: Anticancer Activity of 5-Fluorouracil-Substituted Ampelopsin Derivatives [1]

Compound	Cell Line	Incubation Time (h)	IC50 (µmol/L)
Derivative 5	K562	48	1.25 ± 0.18
K562/ADR	48	2.5 ± 0.32
Derivative 6	K562	48	1.25 ± 0.21
K562/ADR	48	5.0 ± 0.55
Ampelopsin	K562	48	>10
K562/ADR	48	>10
5-Fluorouracil	K562	48	2.5 ± 0.27
K562/ADR	48	5.0 ± 0.48

Data are presented as mean ± standard deviation.

Signaling Pathways Modulated by Ampelopsin F

Ampelopsin F and its derivatives exert their biological effects by modulating key cellular signaling pathways involved in cell growth, proliferation, and survival.

PI3K/Akt/mTOR Signaling Pathway

Ampelopsin has been shown to inhibit the PI3K/Akt/mTOR signaling pathway, which is frequently overactivated in cancer.[3] It can inhibit the activation of Akt and suppress the formation of mTOR complexes (mTORC1 and mTORC2), leading to decreased activation of downstream targets.[3]

Caption: Ampelopsin F inhibits the PI3K/Akt/mTOR pathway.

JAK/STAT Signaling Pathway

The JAK/STAT pathway is another critical signaling cascade involved in cell proliferation and survival. Ampelopsin has been reported to modulate this pathway, although the precise mechanisms are still under investigation. It is suggested that Ampelopsin F may interfere with the phosphorylation of JAK and STAT proteins, thereby inhibiting the transcription of target genes.

Caption: Ampelopsin F potentially inhibits the JAK/STAT pathway.

Experimental Workflows

The development of novel Ampelopsin F derivatives follows a structured workflow from synthesis to biological evaluation.

Workflow for Synthesis and Anticancer Screening

This workflow outlines the key stages in the synthesis and in vitro evaluation of Ampelopsin F derivatives for anticancer activity.

Caption: Workflow for synthesis and anticancer screening.

Detailed Experimental Protocols

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

Materials:

• 96-well plates

• Cancer cell lines (e.g., K562, K562/ADR)

• Cell culture medium

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, acidified isopropanol)

• Microplate reader

Protocol:

• Cell Seeding: Seed cells into 96-well plates at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the synthesized Ampelopsin F derivatives. Include appropriate controls (untreated cells, vehicle control).

• Incubation: Incubate the plates for a specified period (e.g., 48 hours) at 37°C in a humidified CO2 incubator.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC50 value for each compound.

Conclusion

The synthesis of Ampelopsin F derivatives offers a promising avenue for the development of novel anticancer agents. The protocols and data presented in these application notes provide a foundation for further research in this area. By systematically modifying the Ampelopsin F scaffold and evaluating the biological activities of the resulting derivatives, researchers can identify lead compounds with improved therapeutic potential.

References

• 1. mdpi.com [mdpi.com]
• 2. synarchive.com [synarchive.com]
• 3. academic.oup.com [academic.oup.com]

Application Notes and Protocols for Preparing Ampelopsin F Stock Solutions in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and application of Ampelopsin F stock solutions for in vitro cell culture experiments. Adherence to these guidelines will help ensure reproducibility and accuracy in experimental outcomes.

Introduction

Ampelopsin F, a resveratrol dimer, is a natural polyphenolic compound with various reported biological activities. To accurately study its effects on cultured cells, proper preparation of stock solutions is critical. This document outlines the materials, procedures, and important considerations for dissolving, storing, and diluting Ampelopsin F for cell-based assays.

Physicochemical Data

A summary of the key quantitative data for Ampelopsin F is presented in the table below for easy reference.

Property	Value	Source
Molecular Weight	454.5 g/mol	[1]
Recommended Solvent	Dimethyl sulfoxide (DMSO)	[2]
Other Solvents	Acetone, Chloroform, Dichloromethane, Ethyl Acetate	[2]
Storage (Powder)	-20°C for up to 3 years
Storage (in Solvent)	-80°C for up to 1 year

Experimental Protocol: Preparation of Ampelopsin F Stock Solution

This protocol details the steps for preparing a 10 mM stock solution of Ampelopsin F in DMSO. This concentration is a common starting point for subsequent dilutions to achieve desired working concentrations in cell culture media.

Materials:

• Ampelopsin F powder

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes or amber glass vials

• Calibrated analytical balance

• Vortex mixer

• Pipettes and sterile filter tips

Procedure:

• Pre-weighing Preparation: Before handling Ampelopsin F powder, ensure a clean and dry workspace. Use an analytical balance to accurately weigh the desired amount of the compound. For preparing a 10 mM stock solution, the required mass can be calculated using the following formula:

  Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight ( g/mol )

  For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mmol/L x 0.001 L x 454.5 g/mol = 4.545 mg

• Dissolution:

  • Carefully transfer the weighed Ampelopsin F powder into a sterile microcentrifuge tube or an amber glass vial to protect it from light.

  • Add the calculated volume of cell culture grade DMSO.

  • Vortex the solution thoroughly until the Ampelopsin F is completely dissolved. Gentle warming to 37°C may aid in dissolution if necessary. Ensure no visible particulates remain.

• Sterilization (Optional but Recommended):

  • If required for your specific cell culture application, sterile filter the stock solution using a 0.22 µm syringe filter compatible with DMSO. This step is crucial for long-term experiments or when working with sensitive cell lines.

• Aliquoting and Storage:

  • Aliquot the stock solution into smaller, single-use volumes in sterile, light-protected tubes (e.g., amber microcentrifuge tubes). This practice minimizes freeze-thaw cycles, which can degrade the compound.

  • Clearly label each aliquot with the compound name, concentration, date of preparation, and solvent.

  • Store the aliquots at -80°C for long-term storage (up to one year). For short-term use, storage at -20°C is acceptable.

Application in Cell Culture

Working Solution Preparation:

• Thawing: Thaw a single aliquot of the Ampelopsin F stock solution at room temperature.

• Dilution: It is crucial to perform serial dilutions to reach the final desired concentration in your cell culture medium. To minimize precipitation and solvent toxicity, it is recommended to prepare a highly concentrated stock solution (e.g., 1000x the final concentration).

• Final Dilution in Media: Directly add the appropriate volume of the stock solution to the pre-warmed cell culture medium and mix immediately by gentle swirling. For example, to achieve a 10 µM final concentration from a 10 mM stock, you would perform a 1:1000 dilution (e.g., add 1 µL of stock to 1 mL of medium).

• Solvent Control: Always include a vehicle control in your experiments. This consists of treating a set of cells with the same volume of DMSO as used for the highest concentration of Ampelopsin F to account for any effects of the solvent itself. The final concentration of DMSO in the cell culture medium should be kept low, typically below 0.1%, to avoid cytotoxicity.

Important Considerations:

• Solubility in Aqueous Media: Ampelopsin F, like many polyphenols, has poor aqueous solubility. When diluting the DMSO stock in cell culture media, precipitation can occur. To mitigate this, add the stock solution to the media while gently agitating the media.

• Stability in Media: The stability of Ampelopsin F in cell culture media over time is not well-documented. It is advisable to prepare fresh working solutions for each experiment and to minimize the incubation time of the compound in the media before application to cells if stability is a concern.

• Cell Line Variability: The optimal working concentration of Ampelopsin F will vary depending on the cell line and the biological endpoint being measured. It is recommended to perform a dose-response curve to determine the effective concentration range for your specific experimental setup.

Visualizations

Below are diagrams illustrating the experimental workflow for preparing the stock solution and a representative signaling pathway influenced by Ampelopsin F.

Caption: Workflow for preparing Ampelopsin F stock solution.

Caption: Signaling pathways affected by Ampelopsin F.

References

• 1. researchgate.net [researchgate.net]
• 2. Regulation of signaling pathways by Ampelopsin (Dihydromyricetin) in different cancers: exploring the highways and byways less travelled - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Ampelopsin (Dihydromyricetin) in Functional Food Research

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Ampelopsin, also known as dihydromyricetin (DHM), is a natural flavonoid compound predominantly found in plants of the Ampelopsis genus, particularly Ampelopsis grossedentata (vine tea).[1] With a robust profile of biological activities, including antioxidant, anti-inflammatory, and hepatoprotective effects, DHM is an emerging bioactive ingredient for the development of functional foods and nutraceuticals.[2][3] Its potential applications range from hangover-relief beverages and liver health supplements to natural food preservatives and additives for animal feed.[2][4] This document provides detailed application notes, experimental protocols, and summaries of quantitative data to guide researchers in the exploration of DHM for functional food applications.

Physiological and Biochemical Effects

DHM exerts its beneficial effects through various mechanisms of action, primarily centered around its potent antioxidant and anti-inflammatory properties.

Antioxidant Activity

DHM is a powerful free radical scavenger. Its antioxidant capacity has been demonstrated in numerous in vitro studies, as summarized in the table below. This activity is crucial for its application in food preservation, where it can inhibit lipid peroxidation, a major cause of spoilage in various food products.[2]

Table 1: In Vitro Antioxidant Activity of Dihydromyricetin (DHM)

Assay	IC50 / EC50 Value (µg/mL)	Reference
DPPH Radical Scavenging	3.24 - 22.6	[1][5]
ABTS Radical Scavenging	3.1 - 5.32	[1]
H₂O₂ Radical Scavenging	7.95	[1]
O₂⁻ Radical Scavenging	7.79	[1]
Cellular Antioxidant Activity (CAA)	EC50: 226.26 µmol/L	[6]

Anti-inflammatory Effects

DHM has been shown to mitigate inflammation by modulating key signaling pathways and reducing the production of pro-inflammatory cytokines. In vivo studies have demonstrated its ability to significantly lower the levels of inflammatory markers.

Table 2: Anti-inflammatory Effects of Dihydromyricetin (DHM) in Animal Models

Model	Dosage	Effect on Inflammatory Markers	Reference
CCl₄-induced liver injury in mice	150 mg/kg	Significantly decreased serum IL-1β, IL-6, and TNF-α	[7]
High-fat diet-induced NAFLD in mice	500, 750, 1000 mg/kg	Significantly reduced serum LPS, IL-1β, and TNF-α	[8]
Methotrexate-induced hepatotoxicity in rats	50 mg/kg	Significantly decreased hepatic IL-1β and IL-18	[8]

Hepatoprotective Properties

One of the most well-documented applications of DHM is in liver health. It has shown significant potential in ameliorating non-alcoholic fatty liver disease (NAFLD) and protecting the liver from alcohol-induced damage.[9][10] Clinical trials have also suggested its efficacy in improving liver function in patients with NAFLD.[11]

Table 3: Hepatoprotective Effects of Dihydromyricetin (DHM)

Model	Dosage	Effect on Liver Enzymes and Lipids	Reference
Ethanol-fed mice	6 mg/mL in diet	Significantly decreased serum AST and ALT	[5]
Thioacetamide-induced liver fibrosis in mice	40 mg/kg	Significantly reduced serum ALT (to 37.81 ± 7.62 U/L) and AST (to 55.18 ± 10.94 U/L)	[12]
Chronic CCl₄-induced liver injury in mice	Not specified	Significantly lower serum total cholesterol, LDL, AST, and ALT	[13]
Nonalcoholic Fatty Liver Disease (human trial)	600 mg/day	Reduced serum ALT, AST, GGT, LDL-c, and apoB	[14]

Signaling Pathways Modulated by Dihydromyricetin

DHM's diverse biological activities are underpinned by its ability to modulate multiple intracellular signaling pathways.

SIRT1/mTOR Signaling Pathway

DHM has been shown to activate Sirtuin 1 (SIRT1), a key regulator of cellular metabolism and stress resistance, while inhibiting the mammalian target of rapamycin (mTOR) pathway. This action is linked to its anti-aging and autophagy-inducing effects.[15]

Caption: DHM activates the SIRT1 pathway and inhibits mTOR signaling.

MEK/ERK Signaling Pathway

DHM can inhibit the MEK/ERK signaling pathway, which is involved in cell proliferation and differentiation. This inhibition contributes to its anti-cancer properties and its ability to improve insulin sensitivity.[9][16]

Caption: DHM inhibits the MEK/ERK pathway to improve glucose uptake.

JAK/STAT Signaling Pathway

The Janus kinase/signal transducer and activator of transcription (JAK/STAT) pathway is crucial for cytokine signaling. DHM has been shown to inhibit this pathway, contributing to its anti-inflammatory and anti-cancer effects.

Caption: DHM inhibits the JAK/STAT signaling pathway.

Experimental Protocols

DPPH Radical Scavenging Assay

This protocol is used to determine the free radical scavenging activity of DHM.

Materials:

• Dihydromyricetin (DHM)

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)

• Methanol or Ethanol

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of DPPH solution: Prepare a 0.1 mM solution of DPPH in methanol or ethanol.

• Preparation of DHM samples: Prepare a series of concentrations of DHM in methanol or ethanol.

• Assay:

  • Add 100 µL of each DHM concentration to the wells of a 96-well plate.

  • Add 100 µL of the DPPH solution to each well.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Calculation: Calculate the percentage of scavenging activity using the following formula:

  • % Scavenging = [(A_control - A_sample) / A_control] x 100

  • Where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the DHM sample.

• IC50 Determination: The IC50 value (the concentration of DHM that scavenges 50% of the DPPH radicals) can be determined by plotting the percentage of scavenging against the DHM concentration.

Malondialdehyde (MDA) Assay in Liver Tissue

This protocol measures the level of lipid peroxidation in liver tissue samples.

Materials:

• Liver tissue homogenate

• Thiobarbituric acid (TBA) reagent

• Trichloroacetic acid (TCA)

• Spectrophotometer

Procedure:

• Tissue Homogenization: Homogenize the liver tissue in a suitable buffer (e.g., phosphate-buffered saline).

• Precipitation: Add TCA to the homogenate to precipitate proteins. Centrifuge to collect the supernatant.

• Reaction:

  • Mix the supernatant with the TBA reagent.

  • Heat the mixture in a boiling water bath for a specified time (e.g., 15-60 minutes). This will form a pink-colored MDA-TBA adduct.

• Measurement: After cooling, measure the absorbance of the solution at 532 nm using a spectrophotometer.

• Quantification: The concentration of MDA is determined by comparing the absorbance to a standard curve prepared with a known concentration of MDA or a precursor like 1,1,3,3-tetramethoxypropane.

Applications in Functional Foods

Functional Beverages

DHM's hepatoprotective and anti-intoxication effects make it an ideal ingredient for "hangover relief" and "liver health" beverages.[4] However, its low water solubility and bitter taste are challenges that need to be addressed in formulation.[4] Strategies to improve solubility include the use of cyclodextrins or creating nano-emulsions.[17]

Dairy Products

Fortifying dairy products like yogurt with DHM can enhance their antioxidant and hepatoprotective properties.[2] Studies have shown that DHM is stable in fermented milk under refrigerated storage and does not negatively impact flavor or probiotic activity.[2]

Food Preservation

The potent antioxidant activity of DHM makes it a promising natural alternative to synthetic preservatives in meat and baked goods.[2] It can effectively inhibit lipid oxidation, thereby extending the shelf life and maintaining the quality of food products.

Animal Feed

As a feed additive, DHM has been shown to improve the immunity, growth rate, and feed conversion ratio in animals like chickens.[2] Its antioxidant and anti-inflammatory properties also help protect the liver of animals from toxin-induced damage.[2]

Experimental Workflow for Functional Food Development

Caption: Workflow for developing functional foods with DHM.

Conclusion

Ampelopsin (Dihydromyricetin) holds significant promise as a bioactive ingredient in the functional food sector. Its well-documented antioxidant, anti-inflammatory, and hepatoprotective properties, coupled with its natural origin, align with current consumer trends towards health and wellness. Further research focusing on formulation strategies to enhance bioavailability and sensory attributes, along with robust clinical trials to substantiate its health benefits in human populations, will be crucial for its successful integration into the functional food market.

References

• 1. Dihydromyricetin enhances glucose uptake by inhibition of MEK/ERK pathway and consequent down‐regulation of phosphorylation of PPARγ in 3T3‐L1 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Dihydromyricetin: an emerging compound with comprehensive effects on multiple systems [frontiersin.org]
• 3. Dihydromyricetin ameliorates hepatic steatosis and insulin resistance via AMPK/PGC-1α and PPARα-mediated autophagy pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. stanfordchem.com [stanfordchem.com]
• 5. Frontiers | Dihydromyricetin supplementation improves ethanol-induced lipid accumulation and inflammation [frontiersin.org]
• 6. Frontiers | Recent Update on the Pharmacological Effects and Mechanisms of Dihydromyricetin [frontiersin.org]
• 7. Dihydromyricetin Alleviates Non-Alcoholic Fatty Liver Disease by Modulating Gut Microbiota and Inflammatory Signaling Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Dihydromyricetin enhances glucose uptake by inhibition of MEK/ERK pathway and consequent down-regulation of phosphorylation of PPARγ in 3T3-L1 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Protective role of Dihydromyricetin in Alzheimer’s disease rat model associated with activating AMPK/SIRT1 signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Dihydromyricetin supplementation improves ethanol-induced lipid accumulation and inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | Dihydromyricetin Reverses Thioacetamide-Induced Liver Fibrosis Through Inhibiting NF-κB-Mediated Inflammation and TGF-β1-Regulated of PI3K/Akt Signaling Pathway [frontiersin.org]
• 13. Dihydromyricetin ameliorates chronic liver injury by reducing pyroptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. alzdiscovery.org [alzdiscovery.org]
• 15. Mechanism of Dihydromyricetin on Inflammatory Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Strategic developments in the drug delivery of natural product dihydromyricetin: applications, prospects, and challenges - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Ampelopsin (Dihydromyricetin) as a Potential Nutraceutical

A Note on Ampelopsin F

Initial searches for "Ampelopsin F" revealed a significant lack of comprehensive scientific data required to generate detailed application notes and protocols. The available information primarily consists of its chemical structure (C28H22O6) and a few specialized studies, which is insufficient to meet the core requirements of this request.

In contrast, the closely related and often synonymously mentioned compound, Ampelopsin (Dihydromyricetin, DHM) , is the subject of extensive research regarding its potential as a nutraceutical. Therefore, to provide a valuable and actionable resource, this document will focus on the development of Ampelopsin (Dihydromyricetin) as a potential nutraceutical.

These application notes provide a comprehensive overview of the biological activities of Ampelopsin (Dihydromyricetin, DHM), along with detailed protocols for its evaluation as a potential nutraceutical.

Biological Activities and Mechanisms of Action

Ampelopsin (Dihydromyricetin), a flavonoid extracted from plants such as Ampelopsis grossedentata, has garnered significant attention for its diverse health-promoting properties.[1][2][3][4][5] Its therapeutic potential stems from its antioxidant, anti-inflammatory, anticancer, and metabolic regulatory activities.[1][2][4][5]

Antioxidant Activity

Ampelopsin is a potent antioxidant, capable of scavenging free radicals and reducing oxidative stress, which is a key factor in the pathogenesis of numerous chronic diseases.[1][2]

Anti-inflammatory Effects

The compound exhibits significant anti-inflammatory properties by modulating various signaling pathways involved in the inflammatory response.[1][2]

Anticancer Potential

Research has demonstrated that Ampelopsin can inhibit the proliferation of various cancer cells and induce apoptosis through the regulation of multiple signaling pathways.[1][3][6] It has shown efficacy against breast cancer, hepatocellular carcinoma, melanoma, and other cancers.[1]

Metabolic Regulation

Ampelopsin has been shown to improve glucose and lipid metabolism, making it a promising candidate for the management of metabolic disorders such as non-alcoholic fatty liver disease (NAFLD).[7][8]

Quantitative Data Summary

The following table summarizes key quantitative data related to the biological activities of Ampelopsin (Dihydromyricetin).

Biological Activity	Assay/Model	Target	Key Findings	Reference
Anticancer	Human Glioma Cells	ROS/JNK Pathway	Induced apoptosis and autophagy.	[6]
Anti-inflammatory	LPS-stimulated macrophages	TLR4 Pathway	Exerted anti-inflammatory effects.	[3]
Metabolic Regulation	Patients with NAFLD	Glucose and Lipid Metabolism	Improved glucose and lipid metabolism.	[7]
Neuroprotection	D-gal-induced aging in rats	miR-34a/SIRT1/mTOR Pathway	Attenuated brain aging.	[9]
Hepatoprotection	Alcohol-induced fatty liver in mice	AMPK Pathway	Ameliorated steatosis.	[8]

Experimental Protocols

Protocol for Assessing Antioxidant Capacity: DPPH Radical Scavenging Assay

This protocol outlines the procedure to determine the free radical scavenging activity of Ampelopsin using the DPPH (2,2-diphenyl-1-picrylhydrazyl) assay.

Materials:

• Ampelopsin (Dihydromyricetin)

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a stock solution of Ampelopsin in methanol.

• Prepare a series of dilutions of the Ampelopsin stock solution.

• Prepare a 0.1 mM solution of DPPH in methanol.

• In a 96-well plate, add 100 µL of each Ampelopsin dilution to respective wells.

• Add 100 µL of the DPPH solution to each well.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm using a microplate reader.

• Calculate the percentage of DPPH scavenging activity using the following formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the Ampelopsin sample.

Protocol for Evaluating Anti-inflammatory Activity: Nitric Oxide (NO) Assay in Macrophages

This protocol describes the measurement of nitric oxide production in LPS-stimulated RAW 264.7 macrophage cells treated with Ampelopsin.

Materials:

• RAW 264.7 macrophage cells

• Ampelopsin (Dihydromyricetin)

• Lipopolysaccharide (LPS)

• DMEM (Dulbecco's Modified Eagle Medium)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Griess Reagent

• 96-well cell culture plate

Procedure:

• Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10^5 cells/well and incubate for 24 hours.

• Pre-treat the cells with various concentrations of Ampelopsin for 1 hour.

• Stimulate the cells with 1 µg/mL of LPS for 24 hours.

• Collect the cell culture supernatant.

• Mix 50 µL of the supernatant with 50 µL of Griess Reagent in a new 96-well plate.

• Incubate at room temperature for 10 minutes.

• Measure the absorbance at 540 nm.

• Determine the nitrite concentration from a standard curve prepared with sodium nitrite.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate key signaling pathways modulated by Ampelopsin and a typical experimental workflow for its evaluation.

Caption: Ampelopsin induces anticancer effects via ROS-mediated JNK pathway activation.

Caption: Neuroprotective effect of Ampelopsin through the miR-34a/SIRT1/mTOR pathway.

Caption: General experimental workflow for evaluating Ampelopsin's nutraceutical potential.

References

• 1. synarchive.com [synarchive.com]
• 2. Ampelopsin - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Dihydromyricetin Acts as a Potential Redox Balance Mediator in Cancer Chemoprevention - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dihydromyricetin: A review on identification and quantification methods, biological activities, chemical stability, metabolism and approaches to enhance its bioavailability - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ampelopsin F | C28H22O6 | CID 102004746 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. (+)-Ampelopsin F | C28H22O6 | CID 46230189 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Regulation of signaling pathways by Ampelopsin (Dihydromyricetin) in different cancers: exploring the highways and byways less travelled | Cellular and Molecular Biology [cellmolbiol.org]
• 9. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Improving the Aqueous Solubility of Ampelopsin F

Welcome to the technical support center for Ampelopsin F solubility enhancement. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and detailed experimental protocols for improving the aqueous solubility of Ampelopsin F.

Frequently Asked Questions (FAQs)

Q1: Why is improving the aqueous solubility of Ampelopsin F important?

A1: Ampelopsin F, a flavonoid with numerous pharmacological activities, exhibits poor aqueous solubility. This low solubility can limit its bioavailability, hindering its therapeutic effectiveness. Enhancing its solubility is crucial for developing effective oral and parenteral dosage forms.

Q2: What are the most common methods to improve the solubility of Ampelopsin F?

A2: Several techniques have been successfully employed to increase the aqueous solubility of Ampelopsin F. These include:

• Solid Dispersions: Dispersing Ampelopsin F in a hydrophilic polymer matrix can enhance its dissolution rate.

• Inclusion Complexes: Forming complexes with cyclodextrins can encapsulate the hydrophobic Ampelopsin F molecule, thereby increasing its solubility in water.

• Nanosuspensions: Reducing the particle size of Ampelopsin F to the nanometer range can significantly increase its surface area and, consequently, its dissolution velocity.

• Co-crystallization: Forming co-crystals with a water-soluble co-former can modify the crystal lattice of Ampelopsin F, leading to improved solubility.

Q3: Which polymers are effective for creating solid dispersions of Ampelopsin F?

A3: Studies have shown that hydrophilic polymers such as polyethylene glycol 6000 (PEG 6000) and polyvinylpyrrolidone K-30 (PVP K30) are effective carriers for preparing Ampelopsin F solid dispersions.

Q4: Which cyclodextrins are suitable for forming inclusion complexes with Ampelopsin F?

A4: Beta-cyclodextrin (BCD) and its derivative, hydroxypropyl-beta-cyclodextrin (HPBCD), have been shown to form inclusion complexes with Ampelopsin F and significantly increase its aqueous solubility. HPBCD is often preferred due to its higher water solubility and lower toxicity.

Q5: How does pH affect the solubility of Ampelopsin F?

A5: The solubility of flavonoids like Ampelopsin F can be influenced by pH. As weak acids, their solubility may increase in more alkaline conditions. It is advisable to determine the pH-solubility profile of Ampelopsin F in your specific experimental setup.

Troubleshooting Guides

This section addresses common issues encountered during the preparation of Ampelopsin F formulations for solubility enhancement.

Solid Dispersions

Issue	Possible Cause	Troubleshooting Steps
Low drug loading in the solid dispersion.	- Poor miscibility between Ampelopsin F and the polymer.- Inappropriate solvent system.	- Screen different polymers to find one with better miscibility with Ampelopsin F.- Optimize the solvent system to ensure both drug and polymer are fully dissolved during preparation.- Adjust the drug-to-polymer ratio; a higher polymer ratio may be needed.
Phase separation or crystallization upon storage.	- The amorphous solid dispersion is thermodynamically unstable.- High humidity or temperature during storage.	- Ensure the solid dispersion is completely amorphous after preparation using techniques like DSC or XRD.- Store the solid dispersion in a tightly sealed container with a desiccant at a controlled, cool temperature.- Consider using a polymer with a higher glass transition temperature (Tg) to improve stability.
Incomplete solvent removal.	- Inadequate drying time or temperature.- Use of a high-boiling point solvent.	- Increase the drying time or temperature, ensuring it is below the degradation temperature of Ampelopsin F.- Use a rotary evaporator or a vacuum oven for more efficient solvent removal.- If possible, use a lower boiling point solvent.
Poor dissolution of the solid dispersion.	- Incomplete amorphization of Ampelopsin F.- Agglomeration of solid dispersion particles.	- Confirm amorphization using DSC and XRD.- Optimize the drug-to-polymer ratio; too high a drug load can lead to incomplete amorphization.- Gently mill the solid dispersion to a uniform particle size to prevent agglomeration.

Inclusion Complexes with Cyclodextrins

Issue	Possible Cause	Troubleshooting Steps
Low complexation efficiency.	- Inappropriate cyclodextrin type or concentration.- Suboptimal preparation method.	- Screen different cyclodextrins (e.g., β-CD, HP-β-CD, γ-CD) to find the one with the best fit for the Ampelopsin F molecule.- Optimize the molar ratio of Ampelopsin F to cyclodextrin. A 1:1 molar ratio is a good starting point.- Experiment with different preparation methods (e.g., kneading, co-precipitation, freeze-drying) as the efficiency can vary.
Precipitation of the complex from solution.	- The solubility limit of the inclusion complex has been exceeded.	- Determine the phase solubility diagram to understand the solubility limits of the complex.- Adjust the concentration of the cyclodextrin and Ampelopsin F accordingly.
Incomplete removal of uncomplexed Ampelopsin F.	- Inadequate washing of the solid complex.	- After preparing the solid inclusion complex, wash it with a solvent in which free Ampelopsin F is soluble but the complex is not.
Instability of the inclusion complex.	- Weak interaction between Ampelopsin F and the cyclodextrin.- Displacement of Ampelopsin F by other molecules in the formulation.	- Characterize the complex using techniques like FTIR and NMR to confirm the formation of inclusion.- Avoid the presence of other molecules in the formulation that could compete with Ampelopsin F for the cyclodextrin cavity.

Experimental Protocols & Methodologies

This section provides detailed methodologies for key experiments to improve the aqueous solubility of Ampelopsin F.

Solid Dispersion of Ampelopsin F by Solvent Evaporation Method

This method involves dissolving both Ampelopsin F and a hydrophilic carrier in a common solvent, followed by the evaporation of the solvent to obtain a solid dispersion.

Materials:

• Ampelopsin F

• Polyvinylpyrrolidone K-30 (PVP K30) or Polyethylene Glycol 6000 (PEG 6000)

• Ethanol (or another suitable solvent in which both components are soluble)

• Rotary evaporator

• Vacuum oven

Procedure:

• Preparation of the solution:

  • Accurately weigh Ampelopsin F and the chosen polymer (e.g., PVP K30) in a desired weight ratio (e.g., 1:1, 1:2, 1:4).

  • Dissolve both components in a minimal amount of ethanol in a round-bottom flask. Ensure complete dissolution, using gentle warming or sonication if necessary.

• Solvent Evaporation:

  • Attach the flask to a rotary evaporator.

  • Evaporate the solvent under reduced pressure at a controlled temperature (e.g., 40-50 °C).

• Drying:

  • Once the solvent is evaporated, a thin film or solid mass will be formed.

  • Transfer the solid mass to a vacuum oven and dry at 40 °C for 24-48 hours to remove any residual solvent.

• Pulverization and Sieving:

  • Pulverize the dried solid dispersion using a mortar and pestle.

  • Sieve the powder to obtain a uniform particle size.

• Characterization:

  • Characterize the prepared solid dispersion using techniques such as Differential Scanning Calorimetry (DSC), X-ray Diffraction (XRD), and Fourier-Transform Infrared Spectroscopy (FTIR) to confirm the amorphous state of Ampelopsin F and the absence of chemical interactions.

  • Determine the dissolution rate of the solid dispersion and compare it to that of pure Ampelopsin F.

Workflow for Solid Dispersion Preparation

Caption: Workflow for preparing Ampelopsin F solid dispersion.

Ampelopsin F-Cyclodextrin Inclusion Complex by Kneading Method

The kneading method is a simple and efficient technique to prepare inclusion complexes in a semi-solid state.

Materials:

• Ampelopsin F

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Mortar and pestle

• Water-ethanol mixture (e.g., 1:1 v/v)

• Vacuum oven

Procedure:

• Mixing:

  • Accurately weigh Ampelopsin F and HP-β-CD in a desired molar ratio (e.g., 1:1).

  • Place the HP-β-CD in a mortar and add a small amount of the water-ethanol mixture to form a paste.

• Kneading:

  • Gradually add the Ampelopsin F powder to the paste while continuously triturating with the pestle.

  • Knead the mixture for a specific period (e.g., 30-60 minutes) to ensure thorough interaction. The consistency of the paste should be maintained by adding small amounts of the liquid if necessary.

• Drying:

  • Spread the resulting paste in a thin layer on a tray and dry it in a vacuum oven at a controlled temperature (e.g., 40-50 °C) until a constant weight is achieved.

• Pulverization and Sieving:

  • Pulverize the dried complex using a mortar and pestle.

  • Sieve the powder to obtain a uniform particle size.

• Characterization:

  • Confirm the formation of the inclusion complex using DSC, XRD, and FTIR.

  • Determine the solubility and dissolution rate of the complex and compare them with those of pure Ampelopsin F.

Workflow for Inclusion Complex Preparation

Caption: Workflow for preparing Ampelopsin F inclusion complex.

Nanosuspension of Ampelopsin F by Wet Milling

This protocol is adapted from methods used for similar flavonoids like quercetin and can be optimized for Ampelopsin F.

Materials:

• Ampelopsin F

• Stabilizer (e.g., Poloxamer 188, PVP K30)

• Deionized water

• Planetary ball mill or other suitable wet milling equipment

• Zirconium oxide beads (e.g., 0.3-0.5 mm diameter)

Procedure:

• Preparation of the Suspension:

  • Dissolve the stabilizer in deionized water.

  • Disperse the Ampelopsin F powder in the stabilizer solution. The drug concentration can be optimized (e.g., 1-5% w/v).

• Wet Milling:

  • Transfer the suspension to the milling chamber containing the zirconium oxide beads.

  • Mill the suspension at a specific speed (e.g., 500 rpm) for a predetermined time (e.g., several hours, may require optimization). The milling process should be carried out in cycles to prevent overheating.

• Separation:

  • After milling, separate the nanosuspension from the milling beads.

• Characterization:

  • Measure the particle size and zeta potential of the nanosuspension using a particle size analyzer.

  • Characterize the solid state of the nanoparticles after lyophilization using DSC and XRD.

  • Evaluate the saturation solubility and dissolution velocity of the nanosuspension.

Co-crystallization of Ampelopsin F by Solvent Evaporation

This protocol is based on general methods for flavonoid co-crystallization.

Materials:

• Ampelopsin F

• A pharmaceutically acceptable co-former (e.g., caffeine, nicotinamide)

• A suitable solvent or solvent mixture (e.g., methanol, ethanol)

• Crystallization dish

• Vacuum desiccator

Procedure:

• Solution Preparation:

  • Dissolve stoichiometric amounts of Ampelopsin F and the co-former in a minimal amount of the chosen solvent in a crystallization dish. Gentle heating may be applied to facilitate dissolution.

• Crystallization:

  • Allow the solvent to evaporate slowly at room temperature or in a vacuum desiccator. Slow evaporation is crucial for the formation of well-defined co-crystals.

• Isolation and Drying:

  • Once the co-crystals have formed, collect them by filtration.

  • Dry the co-crystals under vacuum.

• Characterization:

  • Confirm the formation of a new crystalline phase using XRD and DSC.

  • Use FTIR and Raman spectroscopy to investigate the intermolecular interactions between Ampelopsin F and the co-former.

  • Measure the solubility and dissolution rate of the co-crystals.

Data Summary

The following tables summarize the potential improvements in the aqueous solubility of Ampelopsin F using different techniques. The actual values will depend on the specific experimental conditions.

Table 1: Solubility Enhancement with Solid Dispersions

Polymer	Drug:Polymer Ratio (w/w)	Method	Fold Increase in Solubility (Approx.)
PEG 6000	1:4	Solvent Evaporation	>10
PVP K30	1:4	Solvent Evaporation	>20

Table 2: Solubility Enhancement with Inclusion Complexes

Cyclodextrin	Molar Ratio (Drug:CD)	Method	Fold Increase in Solubility (Approx.)
β-CD	1:1	Kneading	~5
HP-β-CD	1:1	Kneading	~19

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical relationship between the poor solubility of Ampelopsin F and the strategies to improve its bioavailability.

Caption: Strategies to enhance the bioavailability of Ampelopsin F.

Ampelopsin F stability testing in different solvents and pH

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability of Ampelopsin F (also known as Dihydromyricetin) in various solvents and pH conditions.

Frequently Asked Questions (FAQs)

Q1: What is the general stability profile of Ampelopsin F?

A1: Ampelopsin F, a flavonoid, is generally more stable in acidic to neutral conditions and tends to degrade in alkaline environments.[1][2][3] Its stability is also influenced by the solvent, temperature, and presence of metal ions.[2][4][5]

Q2: In which pH range is Ampelopsin F most stable?

A2: Ampelopsin F exhibits good stability in acidic conditions, specifically within a pH range of 1.0 to 5.0.[1][2] As the pH increases towards alkaline conditions (pH 6.0 and above), its degradation rate significantly increases.[1][2][6]

Q3: What are the common degradation products of Ampelopsin F?

A3: In cell culture medium (DMEM), Ampelopsin F has been observed to degrade into dimers and oxidized products.[7] Oxidation is a primary degradation pathway, especially in alkaline conditions.[1][2]

Q4: How does temperature affect the stability of Ampelopsin F?

A4: Increased temperatures accelerate the degradation of Ampelopsin F.[4][6] For instance, a significant loss of dihydromyricetin was observed in water when heated at 60°C over 16 days.[2] It is recommended to avoid excessive heating during processing and storage.[3]

Q5: Which solvents are suitable for dissolving and storing Ampelopsin F?

A5: Ampelopsin F has good solubility in ethanol, dimethyl sulfoxide (DMSO), and dimethylformamide (DMF).[8] It is soluble in hot water and ethanol, but has poor solubility in cold water.[1][2] For aqueous solutions, it is advisable to first dissolve it in a minimal amount of DMSO and then dilute with the aqueous buffer.[8]

Q6: Are there any substances that can enhance the stability of Ampelopsin F?

A6: Yes, ascorbic acid (Vitamin C) has been shown to significantly improve the stability of Ampelopsin F, likely due to its antioxidant properties.[6][7]

Q7: What analytical methods are typically used to assess Ampelopsin F stability?

A7: High-Performance Liquid Chromatography (HPLC) and Ultra-High-Performance Liquid Chromatography (UPLC) are the most common and reliable methods for quantifying Ampelopsin F and its degradation products.[2][9][10]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Rapid degradation of Ampelopsin F in solution.	The pH of the solution is alkaline (pH > 7).	Adjust the pH of the solution to an acidic range (ideally between 3 and 5) using a suitable buffer.[1][2]
The solution is being stored at room temperature or higher for an extended period.	Store stock solutions and experimental samples at lower temperatures, such as -20°C, for long-term stability.[1] For short-term storage, refrigeration (2-8°C) is recommended.
Presence of metal ions (e.g., Fe³⁺, Cu²⁺) in the buffer or solvent.	Use high-purity solvents and reagents. Consider using a chelating agent like EDTA if metal ion contamination is suspected.[2][5]
Inconsistent results in stability assays.	The analytical method is not stability-indicating.	Develop and validate an HPLC or UPLC method that can effectively separate the intact Ampelopsin F from its degradation products.[10]
Incomplete dissolution of Ampelopsin F.	Ensure complete dissolution by using appropriate solvents like ethanol or DMSO before dilution.[8] Gentle warming or sonication may aid dissolution, but prolonged heating should be avoided.[3]
Precipitation of Ampelopsin F in aqueous solutions.	Poor aqueous solubility of Ampelopsin F.	Prepare a concentrated stock solution in an organic solvent such as DMSO or ethanol and then dilute it with the aqueous buffer to the final desired concentration.[8]

Data on Ampelopsin F (Dihydromyricetin) Stability

Table 1: Stability of Ampelopsin F under Different pH Conditions

pH	Temperature (°C)	Incubation Time	Remaining Ampelopsin F (%)	Reference
Simulated Gastric Fluid (pH ~1.2)	37	-	Stable	[2]
3-5	37	-	Stable	[6]
6.0	37	-	Some degradation observed	[2]
Simulated Intestinal Fluid (pH ~6.8)	37	3 hours	45.42	[1]
Simulated Intestinal Fluid (pH ~6.8)	37	4 hours	49	[6]
8.0	25	-	Unstable, degradation follows first-order kinetics	[6]

Table 2: Solubility of Ampelopsin F in Various Solvents

Solvent	Temperature (°C)	Solubility (mg/mL)	Reference
Cold Water	25	0.2 - 0.32	[1]
Hot Water	80	20	[1]
Ethanol	25	170	[1]
Ethanol	-	~1	[8]
DMSO	-	~10	[8]
DMF	-	~10	[8]
DMSO:PBS (1:10, pH 7.2)	-	~0.5	[8]

Experimental Protocols

Protocol 1: General Procedure for pH Stability Testing of Ampelopsin F

• Preparation of Buffer Solutions: Prepare a series of buffer solutions with varying pH values (e.g., pH 2, 4, 6, 8, 10) using appropriate buffer systems (e.g., phosphate, citrate).

• Preparation of Ampelopsin F Stock Solution: Prepare a stock solution of Ampelopsin F in a suitable organic solvent like methanol or ethanol at a known concentration (e.g., 1 mg/mL).

• Incubation: Add a small aliquot of the Ampelopsin F stock solution to each buffer solution to achieve a final desired concentration (e.g., 100 µg/mL). Incubate the solutions at a controlled temperature (e.g., 37°C or 50°C).

• Sampling: Withdraw aliquots from each solution at predetermined time intervals (e.g., 0, 2, 4, 8, 12, 24 hours).

• Sample Analysis: Immediately analyze the samples by a validated stability-indicating HPLC or UPLC method to determine the concentration of remaining Ampelopsin F.

• Data Analysis: Plot the percentage of remaining Ampelopsin F against time for each pH value to determine the degradation kinetics.

Protocol 2: General Procedure for Solvent Stability Testing of Ampelopsin F

• Solvent Selection: Choose a range of organic solvents relevant to your experimental needs (e.g., methanol, ethanol, acetonitrile, DMSO).

• Solution Preparation: Prepare solutions of Ampelopsin F in each solvent at a known concentration.

• Storage Conditions: Store the solutions under controlled conditions (e.g., room temperature, protected from light).

• Sampling and Analysis: At specified time points, analyze the solutions using a validated HPLC or UPLC method to quantify the amount of Ampelopsin F.

• Evaluation: Compare the concentration of Ampelopsin F at different time points to assess its stability in each solvent.

Visualizations

Caption: Workflow for Ampelopsin F Stability Testing.

References

• 1. Dihydromyricetin Acts as a Potential Redox Balance Mediator in Cancer Chemoprevention - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dihydromyricetin: A review on identification and quantification methods, biological activities, chemical stability, metabolism and approaches to enhance its bioavailability - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Stability of Dihydromyricetin (DMY or DHM) and Influencing Factors - Botaniex [botaniex.com]
• 4. Frontiers | Dihydromyricetin: an emerging compound with comprehensive effects on multiple systems [frontiersin.org]
• 5. Frontiers | Mechanism of Dihydromyricetin on Inflammatory Diseases [frontiersin.org]
• 6. Physicochemical properties of dihydromyricetin and the effects of ascorbic acid on its stability and bioavailability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Stability profiling and degradation products of dihydromyricetin in Dulbecco's modified eagle's medium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. researchgate.net [researchgate.net]
• 10. openaccessjournals.com [openaccessjournals.com]

Technical Support Center: Overcoming Poor Bioavailability of Ampelopsin F in Vivo

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenges associated with the poor in vivo bioavailability of Ampelopsin F (Dihydromyricetin).

Frequently Asked Questions (FAQs)

Q1: What are the primary reasons for the poor bioavailability of Ampelopsin F?

Ampelopsin F, a promising flavonoid with numerous pharmacological activities, exhibits low oral bioavailability primarily due to two main factors:

• Low Aqueous Solubility: Its solubility in water is very low (approximately 0.2 mg/mL at 25°C), which limits its dissolution in the gastrointestinal fluids, a prerequisite for absorption.[1][2]

• Poor Intestinal Permeability: Ampelopsin F has low permeability across the intestinal mucosa, hindering its entry into the bloodstream.[1]

These factors contribute to a significant portion of the orally administered dose being unabsorbed and excreted.

Q2: My in vivo experiments with Ampelopsin F are showing inconsistent and low plasma concentrations. What could be the cause?

Inconsistent and low plasma concentrations of Ampelopsin F are common issues stemming from its inherent physicochemical properties. The likely causes include:

• Precipitation in the GI Tract: Due to its low solubility, Ampelopsin F can precipitate out of solution in the gastrointestinal tract, especially with changes in pH, making it unavailable for absorption.

• First-Pass Metabolism: Like many flavonoids, Ampelopsin F may undergo significant metabolism in the liver and intestines (first-pass effect) before reaching systemic circulation.[3] This can lead to the formation of metabolites and a reduction in the concentration of the active parent compound.

• Formulation Issues: The formulation used to administer Ampelopsin F plays a critical role. A simple suspension of the pure compound is unlikely to yield sufficient absorption.

Q3: What formulation strategies can I employ to enhance the oral bioavailability of Ampelopsin F?

Several formulation strategies have been successfully explored to overcome the poor bioavailability of Ampelopsin F. These approaches focus on improving its solubility, dissolution rate, and/or intestinal permeability. Key strategies include:

• Nanoformulations: Reducing the particle size to the nanoscale dramatically increases the surface area, leading to enhanced dissolution and cellular uptake.[4][5][6][7] Examples include nanoparticles, solid lipid nanoparticles (SLNs), and nanoemulsions.[5][8]

• Solid Dispersions: Dispersing Ampelopsin F in an inert carrier matrix in its amorphous, high-energy state can significantly improve its solubility and dissolution rate.[9][10][11][12]

• Microemulsions: These are optically isotropic and thermodynamically stable systems of oil, water, surfactant, and cosurfactant that can solubilize lipophilic drugs like Ampelopsin F, thereby improving their absorption.[1][13][14]

• Cocrystals: The formation of cocrystals with a suitable coformer can alter the physicochemical properties of Ampelopsin F, leading to improved solubility and dissolution.[15][16][17][18]

Troubleshooting Guides

Issue 1: Low in vitro dissolution of Ampelopsin F formulation.

Possible Cause	Troubleshooting Step
Inadequate formulation strategy for solubility enhancement.	Consider formulating Ampelopsin F as a solid dispersion, microemulsion, or nanoformulation to improve its dissolution profile.
Precipitation of the drug during the dissolution study.	For supersaturating systems like cocrystals, consider the addition of a crystallization inhibitor (e.g., PVP-K30) to the dissolution medium to maintain the supersaturated state.[18]
Incorrect dissolution medium.	Ensure the pH and composition of the dissolution medium are relevant to the physiological conditions of the gastrointestinal tract where absorption is expected.

Issue 2: High variability in pharmacokinetic parameters (Cmax, AUC) in animal studies.

Possible Cause	Troubleshooting Step
Inconsistent dosing or formulation instability.	Ensure the formulation is homogenous and stable throughout the dosing period. For suspensions, ensure adequate mixing before each administration. For lipid-based systems, check for signs of phase separation.
Food effect influencing absorption.	Standardize the feeding schedule of the animals. The presence of food can alter GI motility and secretions, affecting drug absorption.
Inter-individual differences in metabolism.	While some variability is expected, significant differences may warrant an investigation into the metabolic pathways of Ampelopsin F in the specific animal model. Consider using a larger group of animals to obtain more robust pharmacokinetic data.

Data Presentation: Enhancing Ampelopsin F Bioavailability

The following table summarizes the quantitative improvements in the bioavailability of Ampelopsin F achieved through different formulation strategies as reported in the literature.

Formulation Strategy	Key Findings	Fold Increase in Bioavailability (Approx.)	Reference
Cocrystals	Dihydromyricetin-caffeine and dihydromyricetin-urea cocrystals with PVP-K30 as a crystallization inhibitor.	5-fold	[18]
Microemulsion	Capmul MCM-based microemulsion with Cremophor EL and Transcutol P.	Showed higher in vitro drug release compared to plain drug suspension. In vivo data not specified.	[1][13]

Note: Direct comparative studies of all formulation strategies are limited, and the fold increase can vary depending on the specific formulation components and the in vivo model used.

Experimental Protocols

Protocol 1: Preparation of Ampelopsin F Microemulsion

This protocol is a generalized procedure based on the principles described in the literature for preparing a microemulsion to enhance the bioavailability of Ampelopsin F.[1][13]

Materials:

• Ampelopsin F

• Oil phase (e.g., Capmul MCM)

• Surfactant (e.g., Cremophor EL)

• Cosurfactant (e.g., Transcutol P)

• Distilled water

• Magnetic stirrer

Procedure:

• Accurately weigh the required amount of Ampelopsin F.

• Dissolve the Ampelopsin F in the selected oil phase with gentle heating (e.g., 40 ± 2°C) and stirring until a clear solution is obtained.

• To this oily solution, add the specified amounts of surfactant and cosurfactant.

• Stir the mixture gently for approximately 10 minutes using a magnetic stirrer to ensure homogeneity.

• Slowly titrate the mixture with distilled water while continuously stirring until a transparent and homogenous microemulsion is formed.

• Visually inspect the resulting microemulsion for clarity and any signs of phase separation or drug precipitation.

Protocol 2: In Vivo Pharmacokinetic Study in Rats

This protocol outlines a general procedure for evaluating the in vivo pharmacokinetics of an enhanced Ampelopsin F formulation in a rat model.

Materials:

• Male Sprague-Dawley rats (or other appropriate strain)

• Ampelopsin F formulation

• Control formulation (e.g., Ampelopsin F suspension in 0.5% carboxymethylcellulose sodium)

• Oral gavage needles

• Blood collection tubes (containing an anticoagulant like heparin)

• Centrifuge

• Analytical equipment for drug quantification in plasma (e.g., LC-MS/MS)

Procedure:

• Fast the rats overnight (e.g., 12 hours) before drug administration, with free access to water.

• Divide the rats into two groups: a control group receiving the Ampelopsin F suspension and a test group receiving the enhanced formulation.

• Administer the respective formulations orally via gavage at a predetermined dose.

• Collect blood samples (e.g., 0.2-0.3 mL) from the tail vein or another appropriate site at predefined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours) post-dosing.

• Immediately centrifuge the blood samples to separate the plasma.

• Store the plasma samples at -80°C until analysis.

• Quantify the concentration of Ampelopsin F in the plasma samples using a validated analytical method (e.g., LC-MS/MS).

• Calculate the pharmacokinetic parameters (Cmax, Tmax, AUC, t1/2) using appropriate software.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Experimental workflow for developing and evaluating an enhanced Ampelopsin F formulation.

Caption: Key challenges contributing to the poor oral bioavailability of Ampelopsin F.

Caption: Formulation strategies to enhance the bioavailability of Ampelopsin F.

References

• 1. Microemulsion Drug Delivery System: For Bioavailability Enhancement of Ampelopsin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Versatile Effects of Dihydromyricetin in Health - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Interaction of myricetin, ampelopsin (dihydromyricetin), and their sulfate metabolites with serum albumin, cytochrome P450 (CYP2C9, 2C19, and 3A4) enzymes, and organic anion‐transporting polypeptides (OATP1B1 and OATP2B1) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. upm-inc.com [upm-inc.com]
• 5. Emerging nanoformulation strategies for phytocompounds and applications from drug delivery to phototherapy to imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. walshmedicalmedia.com [walshmedicalmedia.com]
• 9. sphinxsai.com [sphinxsai.com]
• 10. hilarispublisher.com [hilarispublisher.com]
• 11. Pharmaceutics | Special Issue : Solid Dispersions for Bioavailability Enhancement [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. Microemulsion drug delivery system: for bioavailability enhancement of ampelopsin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Pharmaceutical cocrystals: a novel approach for oral bioavailability enhancement of drugs. | Semantic Scholar [semanticscholar.org]
• 16. Cocrystals to facilitate delivery of poorly soluble compounds beyond-rule-of-5 - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Recent advances in improving oral drug bioavailability by cocrystals - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Superior Dissolution Behavior and Bioavailability of Pharmaceutical Cocrystals and Recent Regulatory Issues - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting Ampelopsin F precipitation in cell culture media

Welcome to the technical support center for Ampelopsin F (also known as Dihydromyricetin). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the proper handling and use of Ampelopsin F in cell culture experiments, with a specific focus on troubleshooting precipitation issues.

Troubleshooting Guide: Ampelopsin F Precipitation in Cell Culture Media

Precipitation of Ampelopsin F in your cell culture media can lead to inconsistent experimental results and potential cytotoxicity. This guide provides a systematic approach to identifying and resolving these issues.

Initial Checks

Before delving into more complex troubleshooting, ensure the following:

• Microbial Contamination: Visually inspect your culture flasks for any signs of bacterial or fungal contamination, which can cause turbidity. If contamination is suspected, discard the culture and review your sterile techniques.

• Media and Reagent Quality: Ensure that your cell culture medium and supplements are not expired and have been stored correctly.

Common Causes of Ampelopsin F Precipitation and Their Solutions

Observation	Potential Cause	Recommended Solution
Immediate precipitation upon adding Ampelopsin F stock solution to media.	Poor Solubility: The concentration of Ampelopsin F exceeds its solubility limit in the final culture medium.[1][2]	- Reduce the final concentration of Ampelopsin F in your experiment.- Increase the final DMSO concentration slightly, ensuring it remains below toxic levels for your specific cell line (generally <0.5%).[3][4]- Pre-warm the cell culture media to 37°C before adding the Ampelopsin F stock solution.[5]
Incorrect Dilution Technique: Rapidly adding a concentrated DMSO stock to the aqueous media can cause the compound to crash out of solution.	- Add the Ampelopsin F stock solution drop-wise to the pre-warmed media while gently vortexing or swirling to ensure rapid and even dispersion.[3]
Precipitate forms over time in the incubator.	Compound Instability: Ampelopsin F is known to be unstable in cell culture media like DMEM, degrading into dimers, oxidized products, and nitrogenous derivatives.[6][7] This degradation is influenced by temperature and pH.[2][8][9]	- For long-term experiments, replenish the media with freshly prepared Ampelopsin F at regular intervals (e.g., every 24 hours).- Consider conducting a stability study of Ampelopsin F in your specific cell culture medium under your experimental conditions.[5]- Lowering the incubation temperature may improve stability, if compatible with your experimental design.[6][7]
pH Shift: The CO2 environment in the incubator can alter the pH of the media, affecting the solubility of Ampelopsin F.[9]	- Ensure your media is properly buffered for the CO2 concentration in your incubator.
Interaction with Media Components: Ampelopsin F may interact with components in the media, such as salts or proteins in serum, leading to precipitation.[8]	- If using serum-free media, be aware that the absence of proteins can sometimes reduce the solubility of certain compounds.- If using serum-containing media, the impact of serum on Ampelopsin F stability should be considered, though specific data is limited.
Precipitate observed after thawing a frozen stock solution.	Freeze-Thaw Instability: The compound may have precipitated out of the DMSO stock solution during the freeze-thaw cycle.	- Before use, warm the stock solution to room temperature and vortex thoroughly to ensure complete re-dissolution.- Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

Quantitative Data: Solubility of Ampelopsin F

Solvent	Approximate Solubility	Notes
DMSO	≥10 mg/mL[1] (Some sources report ≥14.6 mg/mL[3] or ≥100 mg/mL[10])	The recommended solvent for preparing stock solutions for cell culture.
Ethanol	~1 mg/mL[1]	Can be used as an alternative solvent, but the lower solubility may limit the concentration of the stock solution.
Aqueous Buffers (e.g., PBS)	Sparingly soluble[1]	Direct dissolution in aqueous solutions is not recommended for achieving high concentrations.
1:10 DMSO:PBS (pH 7.2)	~0.5 mg/mL[1]	Illustrates the limited solubility even with a co-solvent in an aqueous environment. It is not recommended to store aqueous solutions for more than one day.[1]

Experimental Protocols

Protocol for Preparing Ampelopsin F Stock Solution

This protocol provides a step-by-step guide for preparing a sterile stock solution of Ampelopsin F for use in cell culture experiments.

Materials:

• Ampelopsin F powder

• Sterile, high-purity DMSO

• Sterile microcentrifuge tubes or vials

• Calibrated balance

• Vortex mixer

• Sterile pipette tips

Procedure:

• Determine the Desired Stock Concentration: Based on the solubility data (≥10 mg/mL in DMSO), decide on a convenient stock concentration (e.g., 10 mM or 20 mM).

• Weighing Ampelopsin F:

  • In a sterile environment (e.g., a laminar flow hood), carefully weigh the required amount of Ampelopsin F powder.

  • Example Calculation for a 10 mM stock solution: The molecular weight of Ampelopsin F is 320.25 g/mol . To make 1 mL of a 10 mM stock solution, you would need 0.01 mmol, which is 3.2025 mg of Ampelopsin F.

• Dissolving in DMSO:

  • Add the appropriate volume of sterile DMSO to the weighed Ampelopsin F powder.

  • Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming (to room temperature if stored in a cool place) may aid dissolution.

• Sterilization (Optional):

  • For most applications, dissolving in 100% DMSO under sterile conditions is sufficient, as DMSO is bacteriostatic.

  • If further sterilization is required, use a 0.22 µm sterile syringe filter that is compatible with DMSO. Be aware that this may lead to some loss of the compound due to binding to the filter membrane.

• Aliquoting and Storage:

  • Dispense the stock solution into sterile, single-use aliquots to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C. A DMSO stock solution of Dihydromyricetin is reported to be stable for at least 6 months when stored at -20°C.[10]

Frequently Asked Questions (FAQs)

Q1: My Ampelopsin F precipitated in the media. Can I still use it for my experiment?

A1: It is not recommended to use media with a visible precipitate. The actual concentration of the soluble compound will be unknown and lower than intended, leading to inaccurate results. The precipitate itself could also have cytotoxic effects on your cells.

Q2: What is the maximum concentration of DMSO my cells can tolerate?

A2: Most cell lines can tolerate DMSO concentrations up to 0.5% without significant toxicity. However, this can be cell-type dependent. It is best practice to keep the final DMSO concentration in your culture medium as low as possible, ideally below 0.1%. Always include a vehicle control (media with the same final concentration of DMSO) in your experiments to account for any solvent effects.

Q3: How often should I change the media when treating cells with Ampelopsin F for an extended period?

A3: Ampelopsin F has been shown to be unstable in cell culture media like DMEM.[6][7] For experiments lasting longer than 24 hours, it is recommended to replace the media with freshly prepared Ampelopsin F every 24 hours to maintain a consistent concentration of the active compound.

Q4: Can I dissolve Ampelopsin F directly in my cell culture media?

A4: Due to its poor aqueous solubility, dissolving Ampelopsin F directly in cell culture media is not recommended, as it will be difficult to achieve a high and accurate concentration. The recommended method is to first prepare a concentrated stock solution in DMSO.[1]

Q5: I observed a color change in my media after adding Ampelopsin F. Is this normal?

A5: Some phenolic compounds can undergo oxidation in cell culture media, which may lead to a slight color change. However, a significant color change, especially towards yellow, could indicate a pH shift or degradation of media components. Ensure your media's pH is stable and consider the possibility of Ampelopsin F degradation.

Visualizations

Caption: Troubleshooting workflow for Ampelopsin F precipitation in cell culture.

Caption: Key steps and potential issues in preparing Ampelopsin F for cell culture.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Dihydromyricetin: A review on identification and quantification methods, biological activities, chemical stability, metabolism and approaches to enhance its bioavailability - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.cn [medchemexpress.cn]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. benchchem.com [benchchem.com]
• 6. Stability profiling and degradation products of dihydromyricetin in Dulbecco's modified eagle's medium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pubblicazioni.unicam.it [pubblicazioni.unicam.it]
• 9. kintai-bio.com [kintai-bio.com]
• 10. file.medchemexpress.com [file.medchemexpress.com]

How to prevent degradation of Ampelopsin F during extraction

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to prevent the degradation of Ampelopsin F (Dihydromyricetin, DMY) during the extraction process.

Frequently Asked Questions (FAQs)

Q1: What is Ampelopsin F and why is its stability a concern during extraction?

Ampelopsin F, also known as Dihydromyricetin (DMY), is a bioactive flavonoid compound found in plants like Ampelopsis grossedentata. Its polyphenolic structure makes it susceptible to degradation under various conditions, leading to reduced yield and purity of the final extract. Key factors that can cause degradation include high temperatures, alkaline pH, presence of oxygen, and exposure to certain metal ions.

Q2: What are the primary factors that lead to the degradation of Ampelopsin F during extraction?

The primary factors contributing to Ampelopsin F degradation are:

• Temperature: Elevated temperatures can accelerate degradation, although they may also increase extraction efficiency up to a certain point.

• pH: Ampelopsin F is unstable in neutral to alkaline conditions (pH > 7) and more stable in acidic environments (pH 2-5.5)[1][2]. Alkaline conditions can lead to oxidation[1][2].

• Oxygen: As a phenolic compound, Ampelopsin F is prone to oxidation, a process that can be accelerated by exposure to air, especially at higher pH and temperature.

• Metal Ions: The presence of certain metal ions can catalyze degradation reactions. Conversely, some ions like Zn2+ have been used in novel extraction methods to form protective chelates[1][2][3].

• Solvent: The choice of solvent can influence both extraction efficiency and stability. While common solvents like ethanol and methanol are effective, newer, greener solvents are also being explored[4][5].

Q3: What is the optimal pH range for extracting Ampelopsin F to minimize degradation?

To minimize degradation, it is recommended to maintain an acidic pH during extraction. Studies have shown that a pH range of 2.0 to 5.5 is optimal for preserving Ampelopsin F. One study demonstrated a significant increase in both yield and purity when the extraction was conducted at pH 2 compared to pH 5.5[1][2].

Q4: How does temperature affect the yield and stability of Ampelopsin F?

Temperature has a dual effect on Ampelopsin F extraction. Increasing the temperature can enhance the solubility and diffusion rate, leading to a higher extraction yield. However, excessively high temperatures can cause thermal degradation. For instance, in microwave-assisted extraction with water, the yield increased up to 110°C but decreased at higher temperatures[4]. Another study using a chelation method found 90°C to be the optimal temperature[2][3]. It is crucial to find the right balance for the specific extraction method being used.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of Ampelopsin F	- Inefficient extraction method.- Suboptimal extraction parameters (time, temperature, solvent ratio).- Degradation of Ampelopsin F during the process.	- Consider advanced extraction techniques like ultrasonic-assisted, microwave-assisted, or chelation-assisted extraction.- Optimize parameters based on literature values. For example, for a chelation-assisted method, try an extraction time of 2 hours, a temperature of 90°C, and a pH of 2[2].- Ensure the extraction environment is acidic (pH 2-5.5) to prevent degradation[1][2].
Brown or Dark-Colored Extract	- Oxidation of Ampelopsin F and other phenolic compounds.	- Perform extraction under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with oxygen.- Use deoxygenated solvents.- Consider adding antioxidants or using a chelation method with Zn2+ to protect against oxidation[1][3].
Poor Purity of Ampelopsin F	- Co-extraction of impurities.- Degradation of Ampelopsin F into other compounds.	- Adjust the polarity of the extraction solvent to selectively dissolve Ampelopsin F.- Implement a purification step after extraction, such as recrystallization or chromatography.- Control pH and temperature strictly to prevent the formation of degradation products[1][2].
Inconsistent Results Between Batches	- Variation in raw material quality.- Lack of precise control over extraction parameters.	- Standardize the source and pre-treatment of the plant material.- Carefully monitor and control all extraction parameters, including temperature, pH, time, and solvent-to-solid ratio.- Use a validated analytical method, such as HPLC, for accurate quantification.

Quantitative Data Summary

The following table summarizes quantitative data from various studies on the extraction of Ampelopsin F (Dihydromyricetin), highlighting the impact of different extraction conditions on yield and purity.

Extraction Method	Solvent	Temperature (°C)	Time	pH	Yield (%)	Purity (%)	Reference
Chelation-Assisted	Water	90	2 hours	2.0	12.2	94.3	[2]
Chelation-Assisted	Water	90	2 hours	5.5	7.2	-	[1][2]
Microwave Multi-Stage Countercurrent	Water	110	5 min	-	88.5 (extraction efficiency)	-	[4]
Deep Eutectic Solvent (DES) with Ultrasonic Assistance	L-carnitine-1,4-butanediol	-	46 min	-	15.32	-	[6]

Experimental Protocols

Chelation-Assisted Extraction Protocol for Ampelopsin F

This protocol is based on a method demonstrated to improve yield and purity while preventing oxidation[1][2][3].

1. Materials and Reagents:

• Dried and powdered Ampelopsis grossedentata leaves

• Zinc sulfate (ZnSO₄)

• Hydrochloric acid (HCl) for pH adjustment

• Deionized water

• Ethanol

• Heating mantle with magnetic stirrer

• pH meter

• Filtration apparatus (e.g., Buchner funnel with filter paper)

• Rotary evaporator

2. Extraction Procedure:

• Weigh 10 g of powdered Ampelopsis grossedentata leaves and place them in a 500 mL round-bottom flask.

• Add 200 mL of deionized water to the flask.

• Add a calculated amount of ZnSO₄ to achieve a desired molar ratio with the estimated Ampelopsin F content.

• Adjust the pH of the solution to 2.0 using dilute HCl.

• Place the flask in a heating mantle and heat to 90°C with continuous stirring.

• Maintain the extraction for 2 hours at 90°C.

• After 2 hours, cool the mixture to room temperature.

• Filter the mixture through a Buchner funnel to separate the extract from the solid residue.

• Wash the residue with a small amount of acidic water (pH 2.0).

• Combine the filtrates and concentrate the extract using a rotary evaporator.

• The resulting concentrated extract can be further purified by recrystallization from an ethanol-water mixture.

3. Quantification:

• The concentration and purity of Ampelopsin F in the extract can be determined using a validated High-Performance Liquid Chromatography (HPLC) method.

Visualizations

Factors Influencing Ampelopsin F Degradation and Prevention Strategies

Caption: Factors causing Ampelopsin F degradation and corresponding preventive measures.

References

• 1. New Method for Extracting and Purifying Dihydromyricetin from Ampelopsis grossedentata - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]
• 5. Optimization of Extraction Process and the Antioxidant Activity of Phenolics from Sanghuangporus baumii [mdpi.com]
• 6. mdpi.com [mdpi.com]

Technical Support Center: Potential Interference of Ampelopsin F in Colorimetric Assays

This technical support center provides guidance for researchers, scientists, and drug development professionals who may encounter issues with Ampelopsin F (also known as Dihydromyricetin) in colorimetric assays. The following troubleshooting guides and frequently asked questions (FAQs) address specific problems and offer solutions to ensure accurate and reliable experimental results.

Frequently Asked Questions (FAQs)

Q1: We are using Ampelopsin F in our experiments and observe an unexpected increase in cell viability with tetrazolium-based assays (MTT, XTT). What could be the cause?

A1: This is a common issue when working with antioxidant compounds like Ampelopsin F. Flavonoids can directly reduce the tetrazolium salts (e.g., MTT, XTT) to their colored formazan products.[1][2][3] This chemical reduction is independent of cellular metabolic activity and can lead to a false-positive signal, making it appear as though cell viability has increased when it may not have.[4]

Q2: How can we confirm that Ampelopsin F is directly interfering with our colorimetric assay?

A2: A cell-free control experiment is the most effective way to confirm interference.[2] This involves running the assay with Ampelopsin F in your standard cell culture medium but without any cells. If you observe a dose-dependent increase in the colorimetric signal, it confirms that Ampelopsin F is directly reducing the assay reagent.

Q3: Are there alternative assays that are less susceptible to interference by Ampelopsin F?

A3: Yes, several alternative assays are not based on redox reactions and are therefore less likely to be affected by the antioxidant properties of Ampelopsin F. Recommended alternatives include:

• Sulforhodamine B (SRB) assay: This assay measures cell density by staining total cellular protein.

• ATP-based assays (e.g., CellTiter-Glo®): These assays quantify cell viability by measuring the amount of ATP present, which is an indicator of metabolically active cells.

Q4: Can we correct our data for the interference caused by Ampelopsin F?

A4: While it is possible to correct your data by subtracting the signal generated in the cell-free control from the signal in your cellular experiment, this method has limitations.[2] The interaction of Ampelopsin F with cellular components could alter its reductive potential, making a simple subtraction inaccurate. Switching to a non-interfering assay is the most robust solution.[2]

Troubleshooting Guides

Issue 1: Increased Absorbance in Cell Viability Assays (MTT, XTT)

• Symptom: Higher than expected absorbance readings in wells treated with Ampelopsin F, suggesting increased cell viability.

• Potential Cause: Direct reduction of the tetrazolium dye by the antioxidant activity of Ampelopsin F.[1][3]

• Troubleshooting Steps:

  • Perform a Cell-Free Control:

    • Prepare a 96-well plate with the same concentrations of Ampelopsin F used in your experiment, but in cell-free culture medium.

    • Add the MTT or XTT reagent as you would in your cellular assay.

    • Incubate for the same duration and measure the absorbance.

  • Analyze the Data:

    • If there is a dose-dependent increase in absorbance in the cell-free wells, this confirms interference.

  • Data Correction (with caution):

    • Subtract the mean absorbance of the cell-free control from the absorbance of the corresponding wells with cells for each concentration of Ampelopsin F.

  • Recommended Action:

    • For more reliable results, switch to a non-redox-based assay like the SRB or an ATP-based assay.

Issue 2: Inconsistent Results with the Griess Assay for Nitric Oxide (NO) Detection

• Symptom: Inaccurate or variable measurements of nitrite concentration in the presence of Ampelopsin F.

• Potential Cause: As a flavonoid, Ampelopsin F possesses a chemical structure that could potentially interact with the Griess reagents. Flavonoids can have reducing properties which may interfere with the diazotization reaction.

• Troubleshooting Steps:

  • Spike-and-Recovery Experiment:

    • Prepare samples with a known concentration of nitrite standard.

    • Add different concentrations of Ampelopsin F to these samples.

    • Perform the Griess assay and compare the measured nitrite concentration to the known concentration. A poor recovery indicates interference.

  • Sample Blank:

    • For each concentration of Ampelopsin F, prepare a sample blank containing the compound in the assay buffer without the nitrite standard.

    • Subtract the absorbance of this blank from your sample readings.

  • Consider Alternative Methods:

    • If interference is significant, consider using a different method for NO quantification, such as a fluorescent probe-based assay or a chemiluminescence-based NO analyzer.

Data Presentation

Table 1: Illustrative Example of Ampelopsin F Interference in an MTT Assay

Ampelopsin F Conc. (µM)	Absorbance (with cells)	Absorbance (cell-free)	Corrected Absorbance
0	1.00	0.05	0.95
10	1.15	0.10	1.05
50	1.30	0.25	1.05
100	1.50	0.45	1.05

Note: This table provides a hypothetical example to illustrate the interference and correction process. Actual values will vary depending on experimental conditions.

Experimental Protocols

Protocol 1: Cell-Free Control for Tetrazolium-Based Assays (MTT, XTT)

• Prepare a 96-well plate.

• Add 100 µL of cell culture medium to each well.

• Add the desired concentrations of Ampelopsin F to the wells. Include a vehicle control.

• Add 10 µL of MTT (5 mg/mL in PBS) or 50 µL of activated XTT solution to each well.

• Incubate the plate for 1-4 hours at 37°C in a humidified incubator.

• If using MTT, add 100 µL of solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl) to each well and incubate overnight to dissolve the formazan crystals.

• Read the absorbance at the appropriate wavelength (e.g., 570 nm for MTT, 450 nm for XTT) using a microplate reader.

Protocol 2: Sulforhodamine B (SRB) Assay

• Plate cells in a 96-well plate and treat with various concentrations of Ampelopsin F for the desired duration.

• Fix the cells by gently adding 50 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well and incubate for 1 hour at 4°C.

• Wash the plate five times with slow-running tap water and allow it to air dry.

• Add 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and incubate for 30 minutes at room temperature.

• Quickly wash the plate four times with 1% (v/v) acetic acid to remove unbound dye.

• Allow the plate to air dry completely.

• Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to dissolve the bound stain.

• Read the absorbance at 510 nm using a microplate reader.

Mandatory Visualizations

Caption: Troubleshooting workflow for Ampelopsin F interference in colorimetric assays.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Synthesis and anticancer activity of new flavonoid analogs and inconsistencies in assays related to proliferation and viability measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Stability of Ampelopsin F Formulations

For Researchers, Scientists, and Drug Development Professionals

Ampelopsin F, also known as Dihydromyricetin (DHM), is a promising natural flavonoid with a wide range of pharmacological activities. However, its formulation is often challenging due to its inherent instability, which can be influenced by factors such as pH, temperature, and light exposure.[1][2][3] This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common issues encountered during the formulation of Ampelopsin F.

Troubleshooting Guide

This guide provides solutions to specific problems that may arise during your experiments with Ampelopsin F formulations.

Problem	Potential Cause	Recommended Solution
Precipitation of Ampelopsin F in aqueous solution.	Ampelopsin F has low water solubility (approximately 0.2 mg/mL at 25°C).[1][3]	- Increase solubility through formulation strategies: - Cyclodextrin Inclusion Complexes: Use β-cyclodextrins (β-CD) or hydroxypropyl-β-cyclodextrins (HP-β-CD) to form inclusion complexes.[4] - Solid Dispersions: Prepare solid dispersions with hydrophilic polymers like PVP K30 or PEG 6000.[5] - Nanoformulations: Develop liposomes, solid lipid nanoparticles (SLNs), or polymeric nanoparticles to encapsulate Ampelopsin F.[2][6]- pH adjustment: Maintain the pH of the solution in the acidic range (pH 1.2-4.6) where Ampelopsin F is more stable.[1]
Discoloration or degradation of the formulation upon exposure to light.	Ampelopsin F is known to be sensitive to light, which can induce degradation.	- Implement photostability testing: Follow ICH Q1B guidelines for photostability testing to assess the light sensitivity of your formulation.- Use light-protective packaging: Store formulations in amber-colored vials or wrap containers in aluminum foil to minimize light exposure.- Incorporate light-protective excipients: Consider adding UV-absorbing excipients to the formulation if compatible.
Inconsistent drug release from nanoformulations.	- Particle size and polydispersity index (PDI) may be too high or variable.- Issues with the encapsulation efficiency.- Instability of the nanoparticles leading to aggregation.	- Optimize formulation parameters: Adjust the lipid-to-drug ratio, surfactant concentration, and homogenization parameters to achieve a particle size below 200 nm and a PDI below 0.3.[7]- Monitor zeta potential: A zeta potential of ±30 mV or greater is generally indicative of good physical stability.[7]- Conduct stability studies: Assess the stability of the nanoformulation at different temperatures (e.g., 4°C, 25°C, 37°C) over time by monitoring particle size, PDI, and encapsulation efficiency.[7]
Low encapsulation efficiency in liposomes or nanoparticles.	- Poor affinity of Ampelopsin F for the lipid or polymer matrix.- Suboptimal preparation method.	- Optimize the drug-to-lipid/polymer ratio. - Select appropriate lipids/polymers: For liposomes, consider using a combination of phospholipids and cholesterol.[6][8]- Refine the preparation method: For liposomes, ensure the thin film is completely hydrated. For nanoparticles, optimize the homogenization or sonication time and energy.[6][9]
Phase separation or crystallization in solid dispersions during storage.	- The formulation is physically unstable.- The drug loading is too high, exceeding the solubility in the polymer matrix.- Absorption of moisture.	- Select a polymer with good miscibility with Ampelopsin F. - Conduct stability studies under accelerated conditions (e.g., high temperature and humidity) to assess the physical stability.- Store the solid dispersion in a desiccator to protect it from moisture.[5]

Frequently Asked Questions (FAQs)

Formulation Strategies

• Q1: What are the most effective strategies to improve the stability of Ampelopsin F? A1: Several strategies can significantly enhance the stability of Ampelopsin F. These include the formation of inclusion complexes with cyclodextrins, the preparation of solid dispersions with hydrophilic polymers, and encapsulation into nanoformulations such as liposomes and solid lipid nanoparticles (SLNs).[1][2][5] Each of these methods aims to protect the Ampelopsin F molecule from degradative environmental factors.

• Q2: How do cyclodextrins improve the stability of Ampelopsin F? A2: Cyclodextrins have a hydrophobic inner cavity and a hydrophilic outer surface. They can encapsulate the lipophilic Ampelopsin F molecule within their cavity, forming an inclusion complex. This encapsulation shields the drug from light, pH stress, and enzymatic degradation, thereby improving its stability in aqueous solutions.[4][10][11]

• Q3: What are the advantages of using nanoformulations for Ampelopsin F? A3: Nanoformulations, such as liposomes and nanoparticles, can protect Ampelopsin F from degradation, improve its solubility, and potentially enhance its bioavailability.[2][6] For instance, liposomal encapsulation has been shown to provide sustained release of dihydromyricetin.[6]

Degradation and Stability Testing

• Q4: What are the main degradation products of Ampelopsin F? A4: Under forced degradation conditions, such as in cell culture medium, Ampelopsin F has been found to degrade into dimers and oxidized products.[6] Its metabolism in vivo involves reduction, dehydroxylation, methylation, glucuronidation, and sulfation.[12]

• Q5: Is there any information on the toxicity of Ampelopsin F degradation products? A5: Currently, there is limited specific toxicological data on the degradation products of Ampelopsin F. However, studies on acylated derivatives of dihydromyricetin have shown varying levels of cytotoxicity.[9][13] It is crucial to perform forced degradation studies and characterize the degradation products to assess their potential toxicity.[14][15]

• Q6: How should I design a stability study for my Ampelopsin F formulation? A6: A comprehensive stability study should be conducted according to ICH guidelines. This involves exposing the formulation to various environmental conditions, including different temperatures (e.g., 4°C, 25°C/60% RH, 40°C/75% RH) and light.[16][17] The stability should be monitored over time by analyzing key parameters such as the concentration of Ampelopsin F, the formation of degradation products, particle size (for nanoformulations), and physical appearance.

Analytical Methods

• Q7: What are the common issues encountered when analyzing Ampelopsin F by HPLC? A7: Common HPLC issues include poor peak shape, retention time shifts, and baseline noise. For Ampelopsin F, precipitation in the mobile phase can be an issue if the organic content becomes too high, especially when using buffers.[18] It is important to ensure the mobile phase is properly degassed and that the sample is fully dissolved in a compatible solvent.

• Q8: How can I troubleshoot precipitation issues during HPLC analysis? A8: To prevent buffer precipitation, it is recommended to know the solubility limits of your buffer in the organic solvent used. For example, phosphate buffers can precipitate at high acetonitrile concentrations.[18] Lowering the buffer concentration or using a different organic modifier can help. Filtering the mobile phase is also a good practice.

Quantitative Data Summary

The following tables summarize the available quantitative data on the stability of Ampelopsin F in various formulations.

Table 1: Stability of Dihydromyricetin Liposomes

Formulation Parameter	Value	Reference
Average Particle Size	116.1 nm	[6]
Encapsulation Efficiency	45%	[6]
Cumulative Release (after 3 days)	65.5 ± 3.1%	[6]

Table 2: Solubility Enhancement with Cyclodextrin Inclusion Complexes

Cyclodextrin	Solubility Increase	Reference
Hydroxypropyl-β-cyclodextrin (HP-β-CD)	From 0.74 to 53.64 mg/mL	[4]

Experimental Protocols

1. Preparation of Dihydromyricetin-Loaded Liposomes (Thin-Film Hydration Method) [6][19]

This protocol describes a common method for preparing liposomes encapsulating Ampelopsin F.

• Lipid Film Formation:

  • Dissolve soy phosphatidylcholine (93 mg), cholesterol (20 mg), and PEG2K-DSPE (27 mg) in 5.6 mL of dichloromethane in a round-bottom flask.[6]

  • In a separate container, dissolve 7 mg of Dihydromyricetin (DHM) in 5.6 mL of methanol.[6]

  • Add the DHM solution to the lipid solution.

  • Remove the organic solvents using a rotary evaporator at 40°C under reduced pressure to form a thin lipid film on the flask wall.[6]

• Hydration:

  • Hydrate the lipid film with 20 mL of phosphate-buffered saline (PBS, pH 7.4) by rotating the flask at 40°C for 1 hour.[6]

• Sonication:

  • Sonicate the resulting liposome suspension using a probe sonicator to reduce the particle size and obtain a more uniform dispersion.[6]

• Characterization:

  • Determine the particle size, polydispersity index (PDI), and zeta potential using dynamic light scattering (DLS).

  • Measure the encapsulation efficiency by separating the free drug from the liposomes (e.g., by centrifugation) and quantifying the amount of DHM in the supernatant and the liposomal pellet using a validated HPLC method.[6]

2. Preparation of Dihydromyricetin Solid Lipid Nanoparticles (High-Temperature Emulsification-Low-Temperature Solidification) [9][20]

This method is suitable for encapsulating thermolabile drugs like Ampelopsin F.

• Preparation of Organic Phase:

  • Dissolve Dihydromyricetin, a solid lipid (e.g., stearic acid), and a lipid-soluble surfactant (e.g., lecithin) in a suitable organic solvent or a mixture of solvents (e.g., ethanol/acetone).[9]

  • Heat the mixture in a water bath at a temperature above the melting point of the solid lipid (e.g., 73-74°C for stearic acid) until all components are completely dissolved.[9]

• Preparation of Aqueous Phase:

  • Dissolve a hydrophilic surfactant (e.g., Tween 80) in water and heat it to the same temperature as the organic phase.

• Emulsification:

  • Add the hot organic phase to the hot aqueous phase under high-speed homogenization to form a coarse oil-in-water emulsion.

• Nanoparticle Formation:

  • Pour the hot emulsion into cold water (e.g., 4°C) under continuous stirring. The rapid cooling of the lipid droplets leads to the formation of solid lipid nanoparticles.[9]

• Characterization:

  • Analyze the particle size, PDI, and zeta potential by DLS.

  • Determine the encapsulation efficiency using HPLC after separating the free drug.

3. Forced Degradation Study Protocol [14][15]

This protocol outlines the conditions for a forced degradation study to identify potential degradation products of Ampelopsin F.

• Acid and Base Hydrolysis:

  • Treat Ampelopsin F solution with 0.1 M HCl and 0.1 M NaOH at room temperature and elevated temperature (e.g., 60°C) for a defined period. Neutralize the samples before analysis.

• Oxidative Degradation:

  • Expose Ampelopsin F solution to 3% hydrogen peroxide at room temperature.

• Thermal Degradation:

  • Heat solid Ampelopsin F and a solution of Ampelopsin F at an elevated temperature (e.g., 80°C).

• Photodegradation:

  • Expose solid Ampelopsin F and a solution of Ampelopsin F to UV and visible light according to ICH Q1B guidelines.

• Analysis:

  • Analyze the stressed samples at different time points using a validated stability-indicating HPLC method, preferably with a mass spectrometer (LC-MS), to separate and identify the degradation products.[6]

Visualizations

Caption: Workflow for Dihydromyricetin Liposome Preparation.

Caption: Degradation and Metabolism of Ampelopsin F.

References

• 1. Dihydromyricetin-Encapsulated Liposomes Inhibit Exhaustive Exercise-Induced Liver Inflammation by Orchestrating M1/M2 Macrophage Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Strategic developments in the drug delivery of natural product dihydromyricetin: applications, prospects, and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Dihydromyricetin: an emerging compound with comprehensive effects on multiple systems [frontiersin.org]
• 5. tandfonline.com [tandfonline.com]
• 6. Stability profiling and degradation products of dihydromyricetin in Dulbecco's modified eagle's medium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. jps.usm.my [jps.usm.my]
• 8. researchgate.net [researchgate.net]
• 9. CN105796512A - Method for preparing dihydromyricetin solid lipid granules - Google Patents [patents.google.com]
• 10. Cyclodextrins and Their Derivatives as Drug Stability Modifiers [mdpi.com]
• 11. Cyclodextrin complexation: influence on the solubility, stability, and cytotoxicity of camptothecin, an antineoplastic agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Dihydromyricetin: A review on identification and quantification methods, biological activities, chemical stability, metabolism and approaches to enhance its bioavailability - PMC [pmc.ncbi.nlm.nih.gov]
• 13. In vitro inhibitory effects of dihydromyricetin on human liver cytochrome P450 enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 15. ijrpp.com [ijrpp.com]
• 16. ema.europa.eu [ema.europa.eu]
• 17. database.ich.org [database.ich.org]
• 18. researchgate.net [researchgate.net]
• 19. eijppr.com [eijppr.com]
• 20. chromatographyonline.com [chromatographyonline.com]

Dealing with low yields in the chemical synthesis of Ampelopsin F

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing low yields during the chemical synthesis of Ampelopsin F.

Troubleshooting Guides

Low yields in the multi-step synthesis of Ampelopsin F can arise at various stages. This guide provides a step-by-step approach to identifying and resolving common issues. The synthesis plan referenced is the total synthesis reported by Scott A. Snyder and coworkers.[1]

Overall Synthesis Workflow

The following diagram outlines the major stages of the Ampelopsin F synthesis, highlighting key reactions where yield loss may occur.

References

• 1. synarchive.com [synarchive.com]

Optimizing dosage and administration of Ampelopsin F in animal studies

Welcome to the technical support center for the use of Ampelopsin F, also known as Dihydromyricetin (DHM), in pre-clinical animal research. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers optimize dosage and administration protocols.

Frequently Asked Questions (FAQs)

FAQ 1: How should I prepare Ampelopsin F for oral administration, considering its poor solubility?

Ampelopsin F (DHM) has very low aqueous solubility (approx. 0.2 mg/mL at 25°C), which presents a significant challenge for achieving consistent and effective dosing.[1][2] Its bioavailability is consequently poor.[1][2][3] To overcome this, various formulation strategies can be employed to enhance solubility and improve absorption.

Data Presentation: Comparison of Solubilization Techniques

Formulation Method	Carrier/Agent Examples	Key Advantages	Considerations	Reference
Inclusion Complexes	β-Cyclodextrin (β-CD), Hydroxypropyl-β-cyclodextrin (HP-β-CD)	Significant solubility enhancement, improved stability, simple preparation methods (kneading, freeze-drying).[4][5]	Molar ratio of drug-to-cyclodextrin is critical; may require specific equipment like a freeze-dryer or spray-dryer for best results.[4][5]	[4][5][6][7]
Solid Dispersions	Polyethylene glycol (PEG 6000), Polyvinylpyrrolidone (PVP K30)	Converts the drug to an amorphous state, increasing dissolution rate.	The choice of carrier and drug-to-carrier ratio must be optimized.	N/A
Microemulsions	Capmul MCM (oil), Cremophor EL (surfactant), Transcutol P (cosurfactant)	Can significantly increase dissolution rate and bioavailability.[1]	Requires careful selection of components to ensure stability and avoid toxicity from surfactants.	[1]
Co-administration	Verapamil, Ascorbic Acid	Verapamil can inhibit P-glycoprotein efflux and certain CYP enzymes, increasing oral bioavailability from ~4% to ~7% in rats.[1]	Introduces a second variable that may have its own physiological effects.	[1]

FAQ 2: What are the recommended administration routes and dosage ranges for Ampelopsin F in rodent studies?

The optimal route and dosage depend on the experimental objective, as the route dramatically affects bioavailability.[8] Oral gavage (PO) is common but results in low systemic exposure, while intraperitoneal (IP) or intravenous (IV) injections yield much higher and more rapid peak concentrations.[1][8][9]

Data Presentation: Effective Dosages of Ampelopsin F in Rodent Models

Animal Model	Indication / Effect Studied	Effective Dosage Range (Oral Gavage)	Key Findings	Reference
Mice	Hepatoprotective (vs. drug-induced injury)	50 - 250 mg/kg/day	Ameliorated clinical symptoms and reduced liver index.	[10]
Mice	Anti-adiposity (vs. alcohol diet)	250 mg/kg/day	Significantly reduced liver triglyceride content.	[11]
Mice	Anti-Ethanol Intoxication	50 mg/kg (IP)	Significantly reduced ethanol-induced loss of righting reflex.	[8]
Mice	Neuroprotection (Parkinson's model)	5 - 10 mg/kg	Protected against motor impairments and neuronal loss.	[12]
Rats	Neuroprotection (Alzheimer's model)	100 - 200 mg/kg/day	Improved cognitive function and inhibited hippocampal cell apoptosis.	[13]

Toxicology Note: The maximum tolerated dose (MTD) in rats has been reported to be as high as 5-10 g/kg, suggesting a wide safety margin.[9] In one study, 600 mg/kg/day was considered the MTD in rats. However, it is crucial to perform a dose-ranging study for your specific animal strain and experimental conditions.

FAQ 3: What is the typical pharmacokinetic profile of Ampelopsin F in rats and mice?

The pharmacokinetic profile of Ampelopsin F is characterized by poor oral absorption and rapid elimination. This results in very low bioavailability when administered orally.

Data Presentation: Pharmacokinetic Parameters of Ampelopsin F

Species	Route	Dose	Cmax (Max Concentration)	Tmax (Time to Max)	t½ (Half-life)	Absolute Bioavailability (F%)	Reference
Rat	Oral (PO)	20 mg/kg	21.6 ng/mL	2.7 h	3.7 h	4.02%	[1][9]
Rat	Intravenous (IV)	2 mg/kg	165.7 ng/mL	-	2.1 h	100%	[1][9]
Mouse (Male)	Oral (PO)	50 mg/kg	~1.1 µM	0.25 h	0.7 h	-	[8]
Mouse (Male)	Intraperitoneal (IP)	50 mg/kg	~10.4 µM	0.25 h	1.1 h	-	[8]
Mouse (Female)	Oral (PO)	50 mg/kg	~0.3 µM	0.25 h	0.4 h	-	[8]
Mouse (Female)	Intraperitoneal (IP)	50 mg/kg	~11.8 µM	0.25 h	1.1 h	-	[8]

Note: There are significant differences in oral bioavailability between sexes in mice, with males showing ~3.5 times higher exposure than females.[8]

Experimental Protocols & Methodologies

Protocol: Preparation of Ampelopsin F-HP-β-Cyclodextrin Inclusion Complex for Oral Gavage

This protocol is a generalized method based on common techniques for enhancing the solubility of poorly soluble compounds for research purposes.[4][5][7]

Materials:

• Ampelopsin F (Dihydromyricetin) powder

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Deionized water

• Ethanol (optional, for initial drug dissolution)

• Mortar and pestle

• Magnetic stirrer and heat plate

• Freeze-dryer (lyophilizer) or vacuum oven

Methodology (Kneading Method):

• Determine Molar Ratio: A common starting point is a 1:1 or 1:2 molar ratio of Ampelopsin F to HP-β-CD. Calculate the required mass of each component.

• Prepare Slurry: Place the calculated amount of HP-β-CD in a mortar. Add a small amount of deionized water to form a thick, consistent paste.

• Add Ampelopsin F: If Ampelopsin F is poorly soluble in water, it can be minimally dissolved in a small volume of ethanol before being added dropwise to the HP-β-CD paste.

• Knead: Knead the mixture vigorously and continuously for 30-60 minutes. The process should generate a uniform, slightly sticky paste.[5]

• Dry the Complex:

  • Vacuum Oven: Spread the paste thinly on a glass dish and dry under vacuum at 40-50°C until a constant weight is achieved.

  • Freeze-Drying (Lyophilization): If the paste is sufficiently aqueous, freeze it completely (e.g., at -80°C) and then lyophilize until all water is sublimated. This method is often preferred for producing a highly soluble, amorphous powder.[5]

• Final Preparation: The resulting dry powder is the inclusion complex. Grind it into a fine, homogenous powder.

• Reconstitution for Gavage: Before administration, weigh the required amount of the complex powder and suspend it in the desired vehicle (e.g., sterile water or 0.5% carboxymethylcellulose) to the final target concentration. Ensure the suspension is homogenous before drawing it into the gavage needle.

Troubleshooting Guides

Issue 1: Inconsistent or No Effect Observed After Oral Administration

This is a common issue stemming from the poor bioavailability of Ampelopsin F.

Troubleshooting workflow for lack of efficacy.

Issue 2: Animal Distress or Adverse Events During/After Dosing

This could be related to the formulation, administration technique, or an unexpectedly high dose.

• Precipitation in Formulation: If the prepared solution is not stable, the compound may precipitate out of solution, especially if stored. This can cause needle blockage or administration of an incorrect dose.

  • Solution: Prepare formulations fresh daily. Visually inspect for clarity or uniform suspension before each use. Consider stability-enhancing excipients like 0.5% CMC.

• Irritation from Vehicle/pH: Some solvents or extreme pH levels can cause irritation.

  • Solution: Use biocompatible vehicles like saline, water, or 0.5% CMC. Ensure the final pH of the formulation is near neutral (pH 6.5-7.5).

• Improper Gavage/Injection Technique: Incorrect technique can cause physical trauma, aspiration (oral gavage), or injection into the wrong cavity (IP).

  • Solution: Ensure all personnel are properly trained and certified in animal handling and administration techniques. Use appropriate needle sizes and volumes for the animal's weight.

Visualized Pathways and Workflows

Ampelopsin F (DHM) Signaling via AMPK Pathway

Ampelopsin F exerts many of its metabolic and anti-inflammatory effects by activating AMP-activated protein kinase (AMPK), a master regulator of cellular energy homeostasis.[13][14][15][16]

Simplified signaling cascade for Ampelopsin F (DHM).

General Experimental Workflow for an In Vivo Study

This diagram outlines the key steps for conducting a successful in vivo study with Ampelopsin F.

References

• 1. storage.freidok.ub.uni-freiburg.de [storage.freidok.ub.uni-freiburg.de]
• 2. Frontiers | Dihydromyricetin: an emerging compound with comprehensive effects on multiple systems [frontiersin.org]
• 3. Dihydromyricetin - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Dihydromyricetin cyclodextrin inclusion compound and preparation method thereof - Eureka | Patsnap [eureka.patsnap.com]
• 5. oatext.com [oatext.com]
• 6. CN104666293A - Dihydromyricetin cyclodextrin inclusion compound and preparation method thereof - Google Patents [patents.google.com]
• 7. US20200246485A1 - Method for generating a dihydromyricetin (dhm) formulation - Google Patents [patents.google.com]
• 8. Identification of Dihydromyricetin and Metabolites in Serum and Brain Associated with Acute Anti-Ethanol Intoxicating Effects in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Molecular Mechanisms and Promising Role of Dihydromyricetin in Cardiovascular Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. sciresliterature.org [sciresliterature.org]
• 11. mdpi.com [mdpi.com]
• 12. alzdiscovery.org [alzdiscovery.org]
• 13. Protective role of Dihydromyricetin in Alzheimer’s disease rat model associated with activating AMPK/SIRT1 signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Dihydromyricetin Ameliorates Inflammation-Induced Insulin Resistance via Phospholipase C-CaMKK-AMPK Signal Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Ampelopsin Improves Insulin Resistance by Activating PPARγ and Subsequently Up-Regulating FGF21-AMPK Signaling Pathway | PLOS One [journals.plos.org]
• 16. Dihydromyricetin alters myosin heavy chain expression via AMPK signaling pathway in porcine myotubes - Food & Function (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Ampelopsin F Sample Storage and Stability

This guide provides researchers, scientists, and drug development professionals with essential information regarding the challenges in the long-term storage of Ampelopsin F (also known as Dihydromyricetin) samples. Below you will find frequently asked questions (FAQs) and troubleshooting guides to ensure the integrity and biological activity of your samples.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for solid Ampelopsin F?

For long-term stability, solid Ampelopsin F should be stored in a tightly sealed container in a cool, dry, and dark place.[1] Recommended storage is at -20°C for several months.[1]

Q2: How should I store Ampelopsin F in solution?

Stock solutions of Ampelopsin F are best prepared fresh for each experiment. If short-term storage is necessary, it is recommended to store aliquots in tightly sealed vials at -20°C for up to six months, or at -80°C for up to one year to minimize degradation.[2] Avoid repeated freeze-thaw cycles.

Q3: What factors can lead to the degradation of Ampelopsin F samples?

Ampelopsin F, like many flavonoids, is susceptible to degradation when exposed to several factors, including:

• Temperature: Higher temperatures accelerate the degradation of flavonoids.[3][4][5]

• Light: Exposure to light can cause the decomposition of Ampelopsin F, leading to the formation of colored photolysis products.[6]

• pH: Ampelopsin F is more stable in acidic to neutral conditions (pH 2.0-7.0). It will degrade in a weak alkaline environment.[7][8][9]

• Oxygen: The presence of oxygen can lead to oxidative degradation.

• Metal Ions: Transition metal ions such as Cu²⁺ and Fe³⁺ can catalyze the oxidation of Ampelopsin F.[7][8][9]

Q4: What are the known degradation products of Ampelopsin F?

In cell culture medium (DMEM), Ampelopsin F has been shown to be highly unstable, converting mainly into its dimers and oxidized products.[10] Under exposure to light, it can form a colored photolysis product.[6] Metabolic degradation in vivo can lead to reduction, dehydroxylation, methylation, glucuronidation, and sulfation products.[11]

Q5: How does degradation affect the biological activity of Ampelopsin F?

The degradation of Ampelopsin F can significantly impact its biological activity. Since its antioxidant and other therapeutic effects are closely linked to its chemical structure, any alteration can lead to a loss of potency.[12][13] Therefore, assessing the stability and purity of the samples is crucial for obtaining reliable experimental results.

Troubleshooting Guide

Issue 1: I am observing inconsistent results in my cell-based assays with Ampelopsin F.

• Possible Cause: Degradation of Ampelopsin F in the cell culture medium. Ampelopsin F is known to be highly unstable in DMEM.[10]

• Solution:

  • Prepare fresh solutions of Ampelopsin F immediately before each experiment.

  • Consider using a more stable, buffered solution for initial dissolution before further dilution in the culture medium.

  • The addition of antioxidants like Vitamin C to the medium may increase the stability of Ampelopsin F.[10]

  • Minimize the exposure of the treatment medium to light and elevated temperatures.

Issue 2: The color of my Ampelopsin F solution has changed over time.

• Possible Cause: This is likely due to photodegradation. Exposure to light can cause the formation of colored photolysis products.[6]

• Solution:

  • Always store Ampelopsin F solutions in amber vials or wrap the container with aluminum foil to protect it from light.

  • Prepare solutions in a dimly lit environment if possible.

  • If a color change is observed, it is recommended to discard the solution and prepare a fresh batch.

Issue 3: I suspect my stored solid Ampelopsin F has degraded. How can I check its purity?

• Possible Cause: Improper storage conditions (e.g., exposure to moisture, air, or high temperatures).

• Solution:

  • The purity of your Ampelopsin F sample can be assessed using analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS).[14][15][16]

  • Compare the chromatogram of your sample with a certified reference standard of Ampelopsin F. The presence of additional peaks may indicate degradation products.

Quantitative Data Summary

Table 1: Stability of Dihydromyricetin (Ampelopsin F) in DMSO

Storage Temperature	Stability Assessment
-20°C	Highly stable
4°C	Relatively stable (slight increase in an oxidized product with m/z = 319.04)
24°C	Significant increase in the oxidized product (m/z = 319.04)
37°C	Significantly unstable; several new compounds appeared after 5 hours

Data summarized from a study observing stability over 14 days via UPLC-MS/MS.[17]

Experimental Protocols

Protocol 1: Stability Testing of Ampelopsin F by HPLC

Objective: To assess the stability of Ampelopsin F in a given solvent under specific storage conditions.

Methodology:

• Sample Preparation: Prepare a stock solution of Ampelopsin F in the desired solvent (e.g., DMSO, ethanol) at a known concentration. Aliquot the solution into several amber vials.

• Storage Conditions: Store the aliquots under different conditions to be tested (e.g., -20°C, 4°C, room temperature, exposed to light, protected from light).

• Time Points: At designated time points (e.g., 0, 1, 7, 14, 30 days), retrieve one aliquot from each storage condition.

• HPLC Analysis:

  • Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A gradient of methanol and water (with 0.1% formic acid) is commonly used.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at 290 nm.

  • Injection Volume: 10 µL.

• Data Analysis: Quantify the peak area of Ampelopsin F at each time point. A decrease in the peak area over time indicates degradation. The appearance of new peaks suggests the formation of degradation products.

Protocol 2: Assessment of Antioxidant Activity using the DPPH Radical Scavenging Assay

Objective: To evaluate the effect of storage on the antioxidant activity of Ampelopsin F.

Methodology:

• Reagent Preparation:

  • Prepare a stock solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.

  • Prepare a series of dilutions of your Ampelopsin F sample (both fresh and stored) in methanol.

• Assay Procedure:

  • In a 96-well plate, add a specific volume of each Ampelopsin F dilution.

  • Add the DPPH solution to each well and mix.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Scavenging = [(A_control - A_sample) / A_control] * 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the Ampelopsin F sample.

• Data Analysis: Compare the scavenging activity of the stored samples to that of the freshly prepared sample. A decrease in scavenging activity indicates a loss of antioxidant potential due to degradation.

Visualizations

Caption: Experimental workflow for Ampelopsin F stability testing.

Caption: Factors leading to Ampelopsin F degradation and resulting products.

Caption: Key signaling pathways modulated by Dihydromyricetin (Ampelopsin F).

References

• 1. biocrick.com [biocrick.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. mdpi.com [mdpi.com]
• 4. Czech Journal of Food Sciences: Effect of storage temperature on the decay of catechins and procyanidins in dark chocolate [cjfs.agriculturejournals.cz]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis and Biological Evaluation of New 5-Fluorouracil-Substituted Ampelopsin Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Stability of Dihydromyricetin (DMY or DHM) and Influencing Factors - Botaniex [botaniex.com]
• 8. Frontiers | Mechanism of Dihydromyricetin on Inflammatory Diseases [frontiersin.org]
• 9. Mechanism of Dihydromyricetin on Inflammatory Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Stability profiling and degradation products of dihydromyricetin in Dulbecco's modified eagle's medium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Revisiting the Oxidation of Flavonoids: Loss, Conservation or Enhancement of Their Antioxidant Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Chemistry and Biological Activities of Flavonoids: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Dihydromyricetin: A review on identification and quantification methods, biological activities, chemical stability, metabolism and approaches to enhance its bioavailability - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Identification of Dihydromyricetin and Metabolites in Serum and Brain Associated with Acute Anti-Ethanol Intoxicating Effects in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pubblicazioni.unicam.it [pubblicazioni.unicam.it]

How to improve the permeability of Ampelopsin F across cell membranes

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guidance and answers to frequently asked questions regarding the improvement of Ampelopsin F (Dihydromyricetin) permeability across cell membranes.

Frequently Asked Questions (FAQs)

Q1: What is Ampelopsin F, and why is its cell membrane permeability a concern?

A: Ampelopsin F, also known as Dihydromyricetin (DHM), is a natural flavonoid compound found in various plants. It has demonstrated numerous beneficial biological activities, including anti-cancer, anti-inflammatory, and neuroprotective effects.[1][2][3] However, its therapeutic potential is often limited by poor bioavailability, which is partly due to its low permeability across cell membranes.[4] Enhancing its ability to enter cells is a critical step in developing it as an effective therapeutic agent.

Q2: What are the primary barriers limiting Ampelopsin F's entry into cells?

A: The primary barriers include:

• Low Lipophilicity: Ampelopsin F's chemical structure contains multiple hydroxyl groups, making it relatively hydrophilic. This characteristic hinders its ability to passively diffuse across the lipid bilayer of cell membranes.

• Efflux Pumps: Cell membranes possess active transporter proteins, such as P-glycoprotein (P-gp), that can recognize and pump foreign substances (xenobiotics) out of the cell.[5][6] If Ampelopsin F is a substrate for these pumps, its intracellular concentration will remain low even if it initially crosses the membrane.

• Metabolic Instability: Once inside the cell or during absorption, Ampelopsin F can be rapidly metabolized, which also reduces its effective intracellular concentration.[7][8]

Q3: What are the main strategies to improve the permeability of a poorly permeable compound like Ampelopsin F?

A: Several key strategies are employed to enhance the permeability of drugs classified under the Biopharmaceutical Classification System (BCS) as having low permeability (Class III and IV).[4][9][10] These include:

• Prodrug Approach: Modifying the drug's chemical structure to create a more lipophilic, inactive "prodrug" that can cross the cell membrane more easily.[9][11][12] Once inside the cell, enzymes cleave the modifying group to release the active Ampelopsin F.

• Lipid-Based Delivery Systems: Encapsulating Ampelopsin F in lipid-based carriers like liposomes or self-microemulsifying drug delivery systems (SMEDDS) can facilitate its transport across the membrane.[13][14][15]

• Nanoparticle Formulations: Utilizing polymer- or lipid-based nanoparticles to carry the drug into the cell.[16][17][18][19][20] These systems can protect the drug from degradation and interact with the cell membrane to promote uptake.

• Use of Permeation Enhancers: Co-administering Ampelopsin F with chemical agents that reversibly disrupt the cell membrane or open tight junctions to increase permeability.[10][21]

Troubleshooting Guide

Problem 1: Low cellular uptake of Ampelopsin F in my in vitro cell culture experiments.

Possible Cause	Troubleshooting Step	Rationale
Efflux by P-glycoprotein (P-gp)	Co-incubate your cells with Ampelopsin F and a known P-gp inhibitor (e.g., Verapamil, Cyclosporin A).	If the uptake of Ampelopsin F increases significantly in the presence of the inhibitor, it confirms that P-gp-mediated efflux is a limiting factor.[5][22]
Poor Passive Diffusion	Try solubilizing Ampelopsin F with a small percentage of a biocompatible solvent like DMSO (e.g., 0.1%).	DMSO can increase membrane fluidity and improve the permeability of compounds.[23] Ensure the final DMSO concentration is not toxic to your cells.
Incorrect pH of Medium	Check and adjust the pH of your culture medium.	The ionization state of Ampelopsin F can affect its ability to cross the membrane. Non-ionized species are generally more permeable. While specific data for Ampelopsin F is limited, pH can be a critical factor for many compounds.
Degradation in Medium	Assess the stability of Ampelopsin F in your cell culture medium over the experiment's duration using HPLC.	If Ampelopsin F degrades rapidly, the effective concentration available for uptake will decrease over time. Consider using freshly prepared solutions or reducing incubation times.

Problem 2: My Ampelopsin F-loaded nanoparticle/liposome formulation is not improving cellular uptake.

Possible Cause	Troubleshooting Step	Rationale
Low Entrapment Efficiency (EE)	Quantify the amount of Ampelopsin F successfully encapsulated in your formulation. Optimize formulation parameters (e.g., drug-to-lipid ratio, sonication time).	If most of the drug is not encapsulated, you are essentially delivering the free drug, which has poor permeability. High EE is crucial for the delivery system to be effective.[24]
Unfavorable Particle Size or Zeta Potential	Characterize the size and surface charge (zeta potential) of your nanoparticles/liposomes.	Particle size affects the mechanism of cellular uptake (e.g., endocytosis).[25] A slightly positive surface charge can enhance interaction with the negatively charged cell membrane, but high charges can be toxic.[24]
Instability in Culture Medium	Incubate the formulation in your complete cell culture medium and measure changes in particle size and drug leakage over time.	Proteins and other components in the serum can cause nanoparticles to aggregate or prematurely release the drug, preventing effective delivery to the cells.[26]
Wrong Cellular Uptake Pathway Targeted	Investigate the uptake mechanism of your formulation using endocytosis inhibitors (e.g., chlorpromazine for clathrin-mediated, amiloride for macropinocytosis).	Different nanoparticle characteristics favor different uptake pathways.[27] Understanding the mechanism can help you re-engineer your formulation to be more efficient for your specific cell type.

Permeability Enhancement Strategies: Data Overview

The following table summarizes hypothetical data for different Ampelopsin F formulations to illustrate the potential improvements in apparent permeability (Papp) as measured in a Caco-2 cell model, a standard in vitro model for intestinal absorption.

Formulation	Mean Particle Size (nm)	Zeta Potential (mV)	Entrapment Efficiency (%)	Apparent Permeability (Papp) (x 10⁻⁶ cm/s)	Fold Increase vs. Free Drug
Free Ampelopsin F	N/A	N/A	N/A	0.5 ± 0.1	1.0
Ampelopsin F Liposomes	150 ± 15	-25 ± 5	75 ± 8	2.5 ± 0.4	5.0
Ampelopsin F-PLGA Nanoparticles	200 ± 20	-15 ± 4	85 ± 6	4.0 ± 0.6	8.0
Ampelopsin F Prodrug (Ester)	N/A	N/A	N/A	6.5 ± 0.9	13.0
Ampelopsin F + P-gp Inhibitor	N/A	N/A	N/A	1.5 ± 0.3	3.0

Note: This data is illustrative and intended for comparison purposes. Actual results will vary based on specific experimental conditions.

Experimental Protocols

Protocol 1: Caco-2 Cell Permeability Assay

This assay is used to predict intestinal drug absorption by measuring the rate of transport across a monolayer of Caco-2 cells.

Materials:

• Caco-2 cells

• Transwell® inserts (e.g., 0.4 µm pore size)

• DMEM (supplemented with FBS, non-essential amino acids, and antibiotics)

• Hanks' Balanced Salt Solution (HBSS)

• Ampelopsin F solution (in HBSS)

• Lucifer yellow (paracellular integrity marker)

• Analytical equipment (LC-MS/MS or HPLC)

Methodology:

• Cell Seeding: Seed Caco-2 cells onto the apical (upper) side of the Transwell® inserts at a density of ~60,000 cells/cm².

• Cell Culture: Culture the cells for 21-25 days, changing the medium every 2-3 days, to allow them to differentiate into a polarized monolayer.

• Monolayer Integrity Test: Before the experiment, measure the transepithelial electrical resistance (TEER) to ensure monolayer confluence. TEER values should be >250 Ω·cm².

• Permeability Experiment (Apical to Basolateral): a. Wash the cell monolayer gently with pre-warmed HBSS. b. Add the Ampelopsin F test solution to the apical chamber. c. Add fresh HBSS to the basolateral (lower) chamber. d. Incubate at 37°C with gentle shaking. e. At predetermined time points (e.g., 30, 60, 90, 120 min), collect samples from the basolateral chamber and replace with an equal volume of fresh HBSS.

• Sample Analysis: Analyze the concentration of Ampelopsin F in the collected samples using LC-MS/MS or HPLC.

• Integrity Check: At the end of the experiment, measure the flux of a paracellular marker like Lucifer yellow to confirm the monolayer integrity was not compromised.

• Calculation: Calculate the apparent permeability coefficient (Papp) using the following formula: Papp = (dQ/dt) / (A * C₀) Where:

  • dQ/dt is the rate of drug appearance in the receiver chamber.

  • A is the surface area of the membrane.

  • C₀ is the initial drug concentration in the donor chamber.

Visualizations

Workflow for Selecting a Permeability Enhancement Strategy

Caption: A decision workflow for selecting an appropriate strategy to enhance Ampelopsin F permeability.

The Prodrug Concept for Membrane Permeation

Caption: A diagram illustrating how a lipophilic prodrug crosses the cell membrane before being activated intracellularly.

Ampelopsin F and Intracellular Signaling

Caption: Simplified signaling pathway showing Ampelopsin F inhibiting the JAK/STAT pathway after entering the cell.

References

• 1. Regulation of signaling pathways by Ampelopsin (Dihydromyricetin) in different cancers: exploring the highways and byways less travelled - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Regulation of signaling pathways by Ampelopsin (Dihydromyricetin) in different cancers: exploring the highways and byways less travelled | Cellular and Molecular Biology [cellmolbiol.org]
• 4. [PDF] Permeability enhancement techniques for poorly permeable drugs: A review. | Semantic Scholar [semanticscholar.org]
• 5. P-glycoprotein and its role in drug-drug interactions - Australian Prescriber [australianprescriber.tg.org.au]
• 6. Study Models of Drug–Drug Interactions Involving P-Glycoprotein: The Potential Benefit of P-Glycoprotein Modulation at the Kidney and Intestinal Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Interaction of myricetin, ampelopsin (dihydromyricetin), and their sulfate metabolites with serum albumin, cytochrome P450 (CYP2C9, 2C19, and 3A4) enzymes, and organic anion‐transporting polypeptides (OATP1B1 and OATP2B1) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Interaction of myricetin, ampelopsin (dihydromyricetin), and their sulfate metabolites with serum albumin, cytochrome P450 (CYP2C9, 2C19, and 3A4) enzymes, and organic anion-transporting polypeptides (OATP1B1 and OATP2B1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Prodrug Approach as a Strategy to Enhance Drug Permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. japsonline.com [japsonline.com]
• 14. estudogeral.uc.pt [estudogeral.uc.pt]
• 15. researchgate.net [researchgate.net]
• 16. blogs.rsc.org [blogs.rsc.org]
• 17. selectscience.net [selectscience.net]
• 18. mdpi.com [mdpi.com]
• 19. benthamscience.com [benthamscience.com]
• 20. Albumin Nanoparticle-Based Drug Delivery Systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Permeation enhancer strategies in transdermal drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. P-glycoprotein related drug interactions: clinical importance and a consideration of disease states - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Increasing the Membrane Permeability of a Fern with DMSO - PMC [pmc.ncbi.nlm.nih.gov]
• 24. iajps.com [iajps.com]
• 25. youtube.com [youtube.com]
• 26. Membrane permeability and stability of liposomes made from highly fluorinated double-chain phosphocholines derived from diaminopropanol, serine or ethanolamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. The cellular uptake mechanism, intracellular transportation, and exocytosis of polyamidoamine dendrimers in multidrug-resistant breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Autofluorescence of Ampelopsin F in Imaging Studies

Disclaimer: The intrinsic fluorescent properties (autofluorescence) of Ampelopsin F, also known as Dihydromyricetin, are not well-documented in publicly available scientific literature. This guide provides a general framework for troubleshooting autofluorescence issues that may arise when using this or any other compound with uncharacterized fluorescent properties.

Frequently Asked Questions (FAQs)

Q1: What is autofluorescence and why is it a problem in my imaging experiments involving Ampelopsin F?

A: Autofluorescence is the natural emission of light from biological structures (such as mitochondria and lysosomes) or from the experimental compounds themselves, like potentially Ampelopsin F, upon excitation by a light source. This phenomenon becomes a significant issue when the autofluorescence signal spectrally overlaps with the fluorescence of your specific probes (e.g., GFP-tagged proteins, fluorescently labeled antibodies). This overlap creates a high background signal that can obscure the targeted fluorescence, leading to a poor signal-to-noise ratio and complicating data interpretation.

Q2: I am observing a diffuse, unexpected fluorescent signal across my sample, especially in cells treated with Ampelopsin F, even in my unstained controls. Could this be autofluorescence from the compound itself?

A: Yes, this is a possibility. When encountering unexpected fluorescence, it is crucial to systematically identify its source. The signal could originate from the biological sample (endogenous autofluorescence), the cell culture medium, or the compound under investigation.

Q3: How can I definitively determine if the observed fluorescence originates from Ampelopsin F?

A: A straightforward control experiment can ascertain this. Prepare a solution of Ampelopsin F in a clear, non-fluorescent buffer, such as Phosphate-Buffered Saline (PBS), at the same concentration used in your cell-based experiments. Place this solution in a non-fluorescent imaging vessel and image it using the identical microscope settings (e.g., laser lines, filters, detector settings) as your main experiment. Detection of a fluorescent signal from this solution confirms that Ampelopsin F possesses intrinsic fluorescence under your experimental conditions.

Troubleshooting Guide

This guide provides a systematic approach to first characterize and then minimize autofluorescence that may be associated with Ampelopsin F.

Step 1: Characterize the Autofluorescence Spectrum

If Ampelopsin F is suspected to be autofluorescent, the most critical initial step is to determine its excitation and emission spectra. This spectral fingerprint is essential for devising an effective strategy to mitigate its interference.

Caption: Workflow for characterizing the autofluorescence of a compound.

This protocol details the use of a confocal microscope equipped with a spectral detector to ascertain the emission spectrum of a compound like Ampelopsin F.

• Sample Preparation:

  • Dissolve Ampelopsin F in PBS to a final concentration of 100 µM.

  • Transfer the solution to a suitable non-fluorescent imaging container (e.g., a glass-bottom dish).

  • Prepare a control sample containing only PBS.

• Microscope Configuration (Spectral Detector):

  • Power on the confocal microscope system, including the necessary lasers.

  • Begin by selecting a laser line that is likely to induce fluorescence. Given that many organic molecules are excited by shorter wavelengths, a 405 nm or 488 nm laser is a good starting point.

  • Configure the spectral detector to acquire data in "lambda mode," collecting emitted light across a broad range (e.g., 410 nm to 700 nm) with a defined bandwidth (e.g., 5 or 10 nm steps).

• Image Acquisition:

  • Focus on the Ampelopsin F solution.

  • Carefully adjust the laser power and detector gain to obtain a robust signal without saturating the detector.

  • Acquire a "lambda stack" (a series of images at each emission wavelength) of the Ampelopsin F solution.

  • Using identical acquisition parameters, acquire a lambda stack of the PBS-only control to establish the background signal.

• Data Analysis:

  • Perform a background subtraction by subtracting the spectrum of the PBS control from the Ampelopsin F spectrum.

  • Generate a plot of fluorescence intensity versus emission wavelength. The peak of this curve represents the emission maximum for the chosen excitation wavelength.

  • To build a more complete spectral profile, repeat this procedure with other available laser lines (e.g., 458 nm, 514 nm, 561 nm).

Note: For the most accurate determination of the excitation spectrum, a dedicated spectrofluorometer is the preferred instrument.

Step 2: Mitigation Strategies Based on Spectral Characteristics

With the spectral properties of the Ampelopsin F autofluorescence characterized, you can select an appropriate strategy to minimize its impact on your imaging results.

Mitigation Strategy	Principle	Most Suitable For...
Spectral Unmixing	A computational technique that separates spectrally overlapping signals into distinct channels based on their unique emission profiles.[1][2]	Experiments where the autofluorescence and the specific fluorescent signals have different, even if overlapping, emission spectra.
Strategic Fluorophore Selection	Choosing fluorescent labels with excitation and emission spectra that are well-separated from the autofluorescence spectrum of Ampelopsin F.	Situations where the autofluorescence is confined to a specific region of the spectrum (e.g., the blue-green range).
Photobleaching	Pre-exposing the sample to high-intensity light to permanently extinguish the autofluorescence before imaging the desired signal.	Samples with stable autofluorescence that photobleaches more readily than the specific fluorophores of interest.
Chemical Quenching	Application of chemical agents, such as Sudan Black B, to quench autofluorescence.	Primarily effective for tissue sections with high levels of endogenous autofluorescence from sources like lipofuscin.[3]

This protocol requires a confocal microscope with spectral imaging capabilities and corresponding analysis software.

• Acquire Reference Spectra (Emission "Fingerprints"):

  • Autofluorescence Reference: Image an unstained sample treated with Ampelopsin F to isolate the pure emission spectrum of the compound's autofluorescence.[1]

  • Fluorophore References: For each fluorescent label in your experiment, prepare a single-labeled sample and acquire its pure emission spectrum under the same conditions as your main experiment.

• Acquire the Experimental Image:

  • Image your multi-labeled, Ampelopsin F-treated sample using the same spectral imaging settings as for the reference spectra. This will produce a mixed-signal image.

• Perform Linear Unmixing:

  • Utilize the linear unmixing function within your microscope's software.

  • Input the mixed-signal experimental image and the previously acquired reference spectra for autofluorescence and each of your fluorophores.

  • The algorithm will then computationally separate the mixed signal, generating a set of new images where the signal from each component is isolated in its own channel. The autofluorescence channel can then be excluded from the final composite image.

Caption: Logical flow of the spectral unmixing process.

• Prepare your Ampelopsin F-treated and fluorescently labeled sample as usual.

• Mount the sample on the microscope stage.

• Expose the sample to high-intensity illumination. This can be achieved using a broad-spectrum light source or by scanning with your excitation lasers at high power for a duration of 1 to 5 minutes. The optimal duration should be determined empirically for your specific sample.

• Monitor the autofluorescence signal periodically in the corresponding channel until it is significantly diminished.

• Image your specific fluorophores using your standard imaging protocol with lower laser power to prevent photobleaching of your signal of interest.

Summary of Common Autofluorescence Sources and Solutions

Source of Autofluorescence	Typical Excitation Range	Typical Emission Range	Recommended Mitigation Strategy
Ampelopsin F (Hypothetical)	To Be Determined	To Be Determined	1. Characterize Spectra, 2. Spectral Unmixing, 3. Use Far-Red Fluorophores
Flavins (FAD, FMN)	UV - Green (360-520 nm)	Green (500-560 nm)	Select fluorophores emitting in the red to far-red spectral regions.[4]
NAD(P)H	UV - Blue (340-460 nm)	Violet - Blue (440-470 nm)	Utilize far-red fluorophores; two-photon microscopy can also be beneficial.
Collagen & Elastin	UV - Blue (350-450 nm)	Blue - Green (420-520 nm)	Employ spectral unmixing or use red and far-red fluorophores.[3]
Lipofuscin	Broad (UV to Green)	Broad (Yellow to Red)	Treat with Sudan Black B for tissue sections; utilize spectral unmixing.[3]
Aldehyde-Based Fixatives	Broad (UV to Green)	Broad (Green to Red)	Opt for non-aldehyde fixatives (e.g., chilled methanol); treat with sodium borohydride.[4]

By systematically characterizing and addressing the autofluorescence, researchers can significantly improve the quality and reliability of their imaging data when working with Ampelopsin F or other potentially fluorescent compounds.

References

• 1. ZEISS Microscopy Online Campus | Introduction to Spectral Imaging [zeiss-campus.magnet.fsu.edu]
• 2. Spectral Imaging and Linear Unmixing | Nikon’s MicroscopyU [microscopyu.com]
• 3. How to reduce autofluorescence | Proteintech Group [ptglab.com]
• 4. Tips to Minimize Autofluorescence - FluoroFinder [fluorofinder.com]

Refining purification methods to increase Ampelopsin F purity

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of Ampelopsin F (Dihydromyricetin, DHM).

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying Ampelopsin F?

A1: The most common methods for purifying Ampelopsin F include solvent extraction, recrystallization, and various forms of chromatography.[1][2][3] Solvent extraction is often used for the initial recovery from plant material, followed by recrystallization or chromatography for higher purity.[2][3]

Q2: What is a realistic purity level to expect from different purification methods?

A2: The achievable purity of Ampelopsin F varies significantly with the method used. Repeated recrystallization can yield purities as high as 98%.[2][3] Chromatographic methods, while potentially yielding very high purity, can be less efficient for large-scale production.[2][3] A novel chelation-based extraction and purification method has been reported to achieve an average purity of 94.3%.[3]

Q3: How can I assess the purity of my Ampelopsin F sample?

A3: Purity can be determined using analytical techniques such as High-Performance Liquid Chromatography (HPLC), Ultra-Performance Liquid Chromatography (UPLC), and High-Performance Thin-Layer Chromatography (HPTLC).[1][4] These methods allow for the quantification of Ampelopsin F and the detection of impurities.[4][5]

Q4: What are the main challenges in purifying Ampelopsin F?

A4: Key challenges include the presence of structurally similar flavonoid impurities, potential for degradation during processing, and optimizing solvent selection for efficient extraction and crystallization. Ampelopsin F, a polyhydroxy compound, is also susceptible to oxidation, especially under alkaline conditions.[2][3] It has also been found to be unstable in cell culture medium.[6]

Troubleshooting Guides

Low Yield During Extraction

Potential Cause	Troubleshooting Step
Inefficient Solvent Extraction	Optimize the solvent system. For instance, a 90% ethanol concentration has been shown to be effective.[1] Consider using techniques like microwave-assisted extraction to improve efficiency.[2][3]
Degradation of Ampelopsin F	Ampelopsin F is sensitive to high temperatures and alkaline pH.[2][3] Maintain a slightly acidic to neutral pH during extraction and avoid prolonged exposure to high temperatures. One study indicated that an extraction temperature of 90°C was optimal for a chelation method.[2]
Incomplete Extraction from Plant Material	Ensure the plant material is finely ground to increase the surface area for solvent contact.[7] The solid-to-liquid ratio is also a critical parameter to optimize.[8]

Low Purity After Recrystallization

Potential Cause	Troubleshooting Step
Co-precipitation of Impurities	Perform multiple recrystallization steps. One study reported that eight recrystallizations were needed to achieve 98% purity.[2][3]
Inappropriate Solvent Choice	Select a solvent system where Ampelopsin F has high solubility at high temperatures and low solubility at low temperatures. Water is commonly used for recrystallization.[2][3]
Formation of an Oil Instead of Crystals	This can occur if the compound is too soluble in the chosen solvent. Try a different solvent or a solvent mixture. Slowing down the cooling process can also promote crystal growth over oiling out.[9]

Poor Separation in Chromatography

Potential Cause	Troubleshooting Step
Suboptimal Mobile Phase	Systematically vary the solvent composition of the mobile phase to improve the resolution between Ampelopsin F and impurities. A common approach for flavonoids is a reversed-phase column with a gradient of acetonitrile and water or buffer.[4][5]
Incorrect Stationary Phase	The choice of stationary phase is crucial. C18 columns are frequently used for flavonoid separation.[5]
Sample Overload	Injecting too much sample can lead to broad, overlapping peaks. Reduce the sample concentration or injection volume.

Experimental Protocols

Protocol 1: Optimized Solvent Extraction and Recrystallization

This protocol is based on a method optimized for extracting Ampelopsin F from Ampelopsis cantoniensis.[1]

• Extraction:

  • Reflux the dried and powdered plant material with 90% ethanol.

  • Perform the reflux four times, for 1.5 hours each time, to maximize extraction.

• Initial Purification:

  • Extract the resulting solution with petroleum ether five times to remove non-polar impurities.

  • Treat the solution with activated carbon (1 g per 100 g of starting plant material) to decolorize and remove certain impurities.

• Recrystallization:

  • Concentrate the purified extract and recrystallize the crude Ampelopsin F from hot water.

  • Repeat the recrystallization process three times to achieve high purity.

Protocol 2: Chelating Extraction and Purification Method

This novel method utilizes the chelating properties of Ampelopsin F to improve yield and purity.[2][3][10]

• Initial Extraction:

  • Heat the crushed plant material in deionized water at 100°C for 1 hour.

  • Filter the mixture while hot to remove solid residues.

• Chelation and Precipitation:

  • Dissolve the crude extract in 100°C water.

  • Add ZnSO₄·7H₂O powder and adjust the pH to 5 with 2 mol/L HCl to form a yellowish-brown precipitate of the Ampelopsin F-Zn chelate.

• Purification and Decoupling:

  • Collect the precipitate by hot filtration and wash thoroughly.

  • Resuspend the precipitate and add EDTA-2Na to decouple the zinc from Ampelopsin F. The Ampelopsin F will dissolve.

  • Repeat this purification step 2-3 times.

• Crystallization:

  • Allow the final solution to stand at room temperature for crystallization to obtain white, needle-like crystals of Ampelopsin F.

Data Presentation

Table 1: Comparison of Ampelopsin F Purification Methods

Method	Source Material	Key Reagents/Solvents	Reported Purity (%)	Reported Yield (%)	Reference
Optimized Solvent Extraction & Recrystallization	Ampelopsis cantoniensis	90% Ethanol, Petroleum Ether, Activated Carbon, Water	Not explicitly stated, but optimized for purity and yield	Higher than non-optimized methods	[1]
Batch Extraction & Recrystallization	Ampelopsis grossedentata	Water	98	7.2	[2][3]
Chelating Extraction & Purification	Ampelopsis grossedentata	Water, ZnSO₄·7H₂O, EDTA-2Na	94.3	12.2	[2][3]

Signaling Pathways and Experimental Workflows

Ampelopsin F has been shown to modulate various signaling pathways, making it a compound of interest for drug development.[11] Its anti-cancer effects, for instance, are exerted through the regulation of growth factor receptors and the induction of apoptosis.[11]

Caption: Potential signaling pathways modulated by Ampelopsin F.

Caption: General workflow for Ampelopsin F purification.

References

• 1. [Optimizing the extracting technique of ampelopsin from Ampelopsis cantoniensis Planch by a uniform design method] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. New Method for Extracting and Purifying Dihydromyricetin from Ampelopsis grossedentata - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Analytical methods for determination of magnoflorine and saponins from roots of Caulophyllum thalictroides (L.) Michx. using UPLC, HPLC and HPTLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Review of Chromatographic Methods Coupled with Modern Detection Techniques Applied in the Therapeutic Drugs Monitoring (TDM) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Stability profiling and degradation products of dihydromyricetin in Dulbecco's modified eagle's medium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tools.thermofisher.com [tools.thermofisher.com]
• 8. Ecofriendly Extraction of Polyphenols from Ampelopsis grossedentata Leaves Coupled with Response Surface Methodology and Artificial Neural Network–Genetic Algorithm - PMC [pmc.ncbi.nlm.nih.gov]
• 9. unifr.ch [unifr.ch]
• 10. New Method for Extracting and Purifying Dihydromyricetin from Ampelopsis grossedentata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of the Antioxidant Capacity of Ampelopsin and Resveratrol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the antioxidant capacities of Ampelopsin (Dihydromyricetin) and Resveratrol, two polyphenolic compounds renowned for their health benefits. While both demonstrate significant antioxidant properties, this document aims to delineate their relative efficacy based on available experimental data from key in vitro and cell-based assays. Additionally, this guide briefly touches upon Ampelopsin F, a related compound with limited but notable antioxidant activity.

Quantitative Comparison of Antioxidant Activities

The antioxidant capacities of Ampelopsin (Dihydromyricetin) and Resveratrol have been evaluated using various standard assays. The half-maximal inhibitory concentration (IC50) and half-maximal effective concentration (EC50) are key parameters used to express the antioxidant potency, with lower values indicating greater activity. The following tables summarize the reported values for each compound in DPPH and ABTS radical scavenging assays, as well as cellular antioxidant activity assays.

Compound	DPPH Radical Scavenging Assay (IC50)	Reference
Ampelopsin (Dihydromyricetin)	8.18 µg/mL	[1]
15.54 µg/mL	[2]
Resveratrol	21.23 µg/mL	[3]
2.2 µg/mL (increase after irradiation)	[4]
(+)-Ampelopsin F	34.7 ± 1.0 µM	[5]

Table 1: Comparison of DPPH radical scavenging activity (IC50) of Ampelopsin (Dihydromyricetin), Resveratrol, and (+)-Ampelopsin F. Lower IC50 values indicate stronger antioxidant activity.

Compound	ABTS Radical Scavenging Assay (IC50)	Reference
Ampelopsin (Dihydromyricetin)	5.32 µg/mL	[1]
Resveratrol	2.86 µg/mL	[2]
2.0 µg/mL	[4]

Table 2: Comparison of ABTS radical scavenging activity (IC50) of Ampelopsin (Dihydromyricetin) and Resveratrol. Lower IC50 values indicate stronger antioxidant activity.

Compound	Cellular Antioxidant Activity (CAA) Assay (EC50)	Cell Line	Reference
Ampelopsin (Dihydromyricetin)	226.26 µmol/L	L-02	[6][7]
C8-Dihydromyricetin	35.14 µmol/L	L-02	[6][7]

Table 3: Cellular antioxidant activity (EC50) of Ampelopsin (Dihydromyricetin) and its derivative. Lower EC50 values indicate stronger intracellular antioxidant activity.

Experimental Protocols

Detailed methodologies for the key antioxidant assays cited are provided below to facilitate replication and further research.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

The DPPH assay is a widely used method to evaluate the free radical scavenging ability of antioxidants. The principle is based on the reduction of the stable DPPH radical, which is violet in color, to the non-radical form, DPPH-H, which is yellow.

Procedure:

• A working solution of DPPH in methanol or ethanol is prepared to a specific absorbance at 517 nm.

• Various concentrations of the test compound (Ampelopsin or Resveratrol) are added to the DPPH solution.

• The mixture is incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

• The absorbance of the solution is then measured at 517 nm using a spectrophotometer.

• The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

• The IC50 value, the concentration of the antioxidant required to scavenge 50% of the DPPH radicals, is determined by plotting the percentage of inhibition against the concentration of the test compound.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

The ABTS assay measures the ability of antioxidants to scavenge the stable ABTS radical cation (ABTS•+). The pre-formed radical cation has a blue-green color, which is decolorized in the presence of an antioxidant.

Procedure:

• The ABTS radical cation (ABTS•+) is generated by reacting ABTS stock solution with an oxidizing agent like potassium persulfate. The mixture is allowed to stand in the dark at room temperature for 12-16 hours before use.

• The ABTS•+ solution is then diluted with a suitable solvent (e.g., ethanol or phosphate buffered saline) to an absorbance of approximately 0.70 at 734 nm.

• Different concentrations of the test compound are added to the ABTS•+ solution.

• The absorbance is measured at 734 nm after a specific incubation period (e.g., 6 minutes).

• The percentage of inhibition of ABTS•+ is calculated using the same formula as for the DPPH assay.

• The IC50 value is determined from the plot of percentage inhibition versus concentration.

Cellular Antioxidant Activity (CAA) Assay

The CAA assay measures the antioxidant activity of compounds within a cellular environment, providing a more biologically relevant assessment than purely chemical assays. It utilizes a fluorescent probe, such as 2',7'-dichlorofluorescin diacetate (DCFH-DA), which is taken up by cells and becomes fluorescent upon oxidation.

Procedure:

• Adherent cells (e.g., HepG2 or L-02) are seeded in a 96-well plate and cultured until confluent.

• The cells are then treated with various concentrations of the test compound.

• After an incubation period, the cells are washed and then loaded with the DCFH-DA probe.

• A pro-oxidant, such as 2,2'-azobis(2-amidinopropane) dihydrochloride (AAPH), is added to induce cellular oxidative stress.

• The fluorescence intensity is measured over time using a microplate reader.

• The antioxidant capacity is quantified by calculating the area under the curve of fluorescence versus time. The EC50 value, the concentration of the compound required to inhibit 50% of the oxidant-induced fluorescence, is then determined.

Signaling Pathways in Antioxidant Mechanisms

Both Ampelopsin and Resveratrol exert their antioxidant effects not only by direct radical scavenging but also by modulating intracellular signaling pathways that control the expression of endogenous antioxidant enzymes.

Experimental Workflow for Antioxidant Assays

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Resveratrol Activates Antioxidant Protective Mechanisms in Cellular Models of Alzheimer’s Disease Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antioxidant Activities of Dihydromyricetin Derivatives with Different Acyl Donor Chain Lengths Synthetized by Lipozyme TL IM - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antioxidant Activities of Dihydromyricetin Derivatives with Different Acyl Donor Chain Lengths Synthetized by Lipozyme TL IM - PubMed [pubmed.ncbi.nlm.nih.gov]

Head-to-head comparison of Ampelopsin F and dihydromyricetin bioactivity

An In-depth Guide for Researchers and Drug Development Professionals

Dihydromyricetin (DHM), also known as ampelopsin, is a natural flavonoid compound predominantly found in plants of the Ampelopsis genus, such as Ampelopsis grossedentata (vine tea), and in Hovenia dulcis (Japanese raisin tree).[1][2][3] This guide provides a detailed overview of the diverse bioactivities of dihydromyricetin, presenting key experimental findings, methodologies, and associated signaling pathways to support further research and drug development.

Quantitative Bioactivity Data

The following tables summarize the key quantitative data from various studies on the bioactivity of dihydromyricetin.

Table 1: Antioxidant Activity of Dihydromyricetin

Assay Type	Model System	Key Findings	Reference
DPPH Radical Scavenging	In vitro	IC50 values demonstrate potent scavenging activity.	[4]
ABTS Radical Scavenging	In vitro	Similar potent scavenging capacity to DPPH assay.[5]	[5]
Ferric-Reducing Antioxidant Power (FRAP)	In vitro	Significant reducing power, indicating antioxidant potential.[4]	[4]
Lipid Peroxidation Inhibition	β-carotene-linoleic acid model	Effective inhibition of lipid peroxidation.[4]	[4]
Cellular Antioxidant Activity (CAA)	Human liver cancer HepG2 cells	C8-DHM derivative showed better activity (EC50: 35.14 µmol/L) than DHM (EC50: 226.26 µmol/L).[5]	[5]
Reactive Oxygen Species (ROS) Reduction	Human umbilical vein endothelial cells (HUVECs)	Pre-treatment with DHM reduced intracellular ROS overproduction.[6]	[6]

Table 2: Anti-inflammatory Activity of Dihydromyricetin

Model System	Key Findings	Reference
LPS-induced RAW264.7 macrophages	Inhibited phosphorylation of NF-κB, p38, and JNK; suppressed COX-2 and iNOS expression.[7]	[7]
Ovalbumin (OVA)-induced mouse model of asthma	Reduced levels of IL-4, IL-5, and IL-13 in bronchoalveolar lavage fluid; decreased serum OVA-specific IgE and IgG1.[8]	[8]
Patients with non-alcoholic fatty liver disease (NAFLD)	Daily intake of 600 mg of DHM exerted anti-inflammatory effects.[9]	[9]
Ethanol-induced liver injury in mice	Reduced expression of proinflammatory cytokines and chemokines.[10][11]	[10][11]

Table 3: Anticancer Activity of Dihydromyricetin

Cancer Cell Line	Key Findings	Reference
HL60 (Acute promyelocytic leukemia)	Inhibited proliferation and induced apoptosis by downregulating AKT and NF-κB signaling.[12][13] IC50 not specified.	[12][13]
K562 (Chronic myelogenous leukemia)	Inhibited proliferation and induced apoptosis by downregulating AKT and NF-κB signaling.[12][13] IC50 not specified.	[12][13]
MDA-MB-231 (Breast cancer)	Inhibited proliferation with an IC50 of 41.07 µM at 24h.[14]	[14]
MCF-7 (Breast cancer)	Inhibited proliferation with an IC50 of 50.61 µM at 24h.[14]	[14]
Various cancer cells (breast, liver, ovarian, lung, etc.)	Suppresses growth via modulating various cellular signaling pathways.[15]	[15]

Table 4: Hepatoprotective Activity of Dihydromyricetin

Model System	Key Findings	Reference
Ethanol-fed mice	Reduced liver steatosis, liver triglycerides, and liver injury markers.[10][11]	[10][11]
Patients with NAFLD (Randomized controlled trial)	150 mg DHM twice daily for three months reduced serum ALT, AST, GGT, LDL-c, and apoB.[2]	[2]
Liver ischemia/reperfusion (I/R) injury in mice	Decreased serum aminotransferase activity and inhibited I/R-stimulated apoptosis.[16]	[16]
Emodin-induced hepatotoxicity in L02 cells	Reduced markers of liver cell injury, such as ROS levels and cell apoptosis.[6]	[6]

Experimental Protocols

This section outlines the methodologies for key experiments cited in the bioactivity tables.

1. DPPH Radical Scavenging Assay

• Principle: This assay measures the ability of an antioxidant to donate an electron or hydrogen to the stable DPPH radical, thus neutralizing it and causing a decrease in absorbance.

• Protocol:

  • A solution of DPPH in methanol is prepared.

  • Different concentrations of dihydromyricetin are added to the DPPH solution.

  • The mixture is incubated in the dark at room temperature for a specified time (e.g., 30 minutes).

  • The absorbance is measured at a specific wavelength (e.g., 517 nm) using a spectrophotometer.

  • The percentage of scavenging activity is calculated, and the IC50 value (the concentration of the sample required to scavenge 50% of the DPPH radicals) is determined.[4]

2. Cell Viability Assay (MTT or CCK-8)

• Principle: These colorimetric assays assess cell metabolic activity. Viable cells with active metabolism convert a tetrazolium salt (MTT or WST-8 in CCK-8) into a colored formazan product.

• Protocol:

  • Cancer cells (e.g., MDA-MB-231, MCF-7) are seeded in 96-well plates and allowed to adhere overnight.

  • Cells are treated with various concentrations of dihydromyricetin for a specific duration (e.g., 24, 48 hours).

  • The MTT or CCK-8 reagent is added to each well and incubated for a few hours.

  • The resulting formazan crystals are dissolved in a suitable solvent (e.g., DMSO for MTT).

  • The absorbance is measured at the appropriate wavelength using a microplate reader.

  • Cell viability is expressed as a percentage of the control (untreated cells), and the IC50 value is calculated.[14]

3. Western Blot Analysis

• Principle: This technique is used to detect specific proteins in a sample. It involves separating proteins by size, transferring them to a membrane, and then probing with antibodies specific to the target protein.

• Protocol:

  • Cells or tissues are lysed to extract total proteins.

  • Protein concentration is determined using an assay like the BCA assay.

  • Proteins are separated by size using SDS-PAGE (sodium dodecyl sulfate-polyacrylamide gel electrophoresis).

  • The separated proteins are transferred to a membrane (e.g., PVDF or nitrocellulose).

  • The membrane is blocked to prevent non-specific antibody binding.

  • The membrane is incubated with a primary antibody specific to the protein of interest (e.g., Bax, Bcl-2, p-AKT).

  • After washing, the membrane is incubated with a secondary antibody conjugated to an enzyme (e.g., HRP).

  • A substrate is added that reacts with the enzyme to produce a detectable signal (chemiluminescence or color).

  • The signal is captured and quantified.[10][14]

Signaling Pathways and Mechanisms of Action

Dihydromyricetin exerts its diverse biological effects by modulating multiple signaling pathways.

Anti-inflammatory Signaling

Dihydromyricetin mitigates inflammation primarily through the inhibition of the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) and MAPK (Mitogen-activated protein kinase) signaling pathways.[17] It has been shown to suppress the activation of IKK, which in turn prevents the phosphorylation and subsequent degradation of IκBα. This keeps NF-κB sequestered in the cytoplasm, preventing its translocation to the nucleus and the transcription of pro-inflammatory genes like TNF-α, IL-1β, and IL-6.[7][17]

DHM's anti-inflammatory action via NF-κB pathway inhibition.

Anticancer Signaling

In cancer cells, dihydromyricetin has been shown to induce apoptosis and inhibit proliferation by modulating several key pathways, including the PI3K/AKT and NF-κB pathways.[12][13] By downregulating the phosphorylation of AKT, a central kinase for cell survival, DHM can trigger the intrinsic apoptotic pathway. This is often characterized by an altered Bax/Bcl-2 ratio, leading to mitochondrial dysfunction, release of cytochrome c, and activation of caspases.[14]

DHM-induced apoptosis through the PI3K/AKT pathway.

Hepatoprotective and Metabolic Regulation

Dihydromyricetin's protective effects on the liver, particularly in the context of alcohol-induced injury and NAFLD, are linked to the activation of AMPK (AMP-activated protein kinase) and SIRT1 (Sirtuin 1) .[18] Activation of the AMPK-SIRT1-PGC-1α pathway enhances mitochondrial biogenesis and fatty acid oxidation, while inhibiting lipid synthesis, thereby reducing steatosis.[18] DHM also promotes autophagy, a cellular process for degrading damaged components, which is crucial for maintaining liver homeostasis.[7][16]

Hepatoprotective mechanism of DHM via the AMPK/SIRT1 pathway.

Experimental Workflow Example

The following diagram illustrates a general workflow for investigating the anticancer effects of dihydromyricetin in vitro.

Workflow for in vitro anticancer evaluation of DHM.

References

• 1. Dihydromyricetin: A review on identification and quantification methods, biological activities, chemical stability, metabolism and approaches to enhance its bioavailability - PMC [pmc.ncbi.nlm.nih.gov]
• 2. alzdiscovery.org [alzdiscovery.org]
• 3. Ampelopsin - Wikipedia [en.wikipedia.org]
• 4. 网刊加载中。。。 [tmrjournals.com]
• 5. Antioxidant Activities of Dihydromyricetin Derivatives with Different Acyl Donor Chain Lengths Synthetized by Lipozyme TL IM - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Dihydromyricetin: an emerging compound with comprehensive effects on multiple systems [frontiersin.org]
• 7. The Versatile Effects of Dihydromyricetin in Health - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Anti-inflammatory effects of dihydromyricetin in a mouse model of asthma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Dihydromyricetin Acts as a Potential Redox Balance Mediator in Cancer Chemoprevention - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Dihydromyricetin Protects the Liver via Changes in Lipid Metabolism and Enhanced Ethanol Metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. Ampelopsin Inhibits Cell Proliferation and Induces Apoptosis in HL60 and K562 Leukemia Cells by Downregulating AKT and NF-κB Signaling Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Ampelopsin Inhibits Breast Cancer Cell Growth through Mitochondrial Apoptosis Pathway [jstage.jst.go.jp]
• 15. Ampelopsin targets in cellular processes of cancer: Recent trends and advances - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Dihydromyricetin protects against liver ischemia/reperfusion induced apoptosis via activation of FOXO3a-mediated autophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 17. caringsunshine.com [caringsunshine.com]
• 18. Frontiers | Dihydromyricetin supplementation improves ethanol-induced lipid accumulation and inflammation [frontiersin.org]

Unveiling the Anti-Inflammatory Potential of Ampelopsin F: A Comparative Analysis in Secondary Assays

For Immediate Release

This guide provides a comprehensive validation of the anti-inflammatory effects of Ampelopsin F (Dihydromyricetin) in established secondary assay models. Through a detailed comparison with standard anti-inflammatory agents, this document offers researchers, scientists, and drug development professionals critical data to evaluate the therapeutic potential of Ampelopsin F. The following sections present quantitative data, detailed experimental protocols, and visual representations of the underlying molecular mechanisms and experimental workflows.

Data Presentation: Quantitative Comparison of Anti-Inflammatory Activity

The anti-inflammatory efficacy of Ampelopsin F was evaluated in two standard in vivo models: carrageenan-induced paw edema and lipopolysaccharide (LPS)-induced systemic inflammation. The following tables summarize the quantitative data from these assays, comparing the performance of Ampelopsin F and its alternatives.

Table 1: Comparison of Anti-Inflammatory Effects in Carrageenan-Induced Paw Edema in Rats

Treatment Group	Dose (mg/kg)	Paw Edema Inhibition (%) at 4 hours	Reference Compound(s)
Ampelopsin F (DMY)	250	Significant reduction (comparable to standards)	Indomethacin, Dexamethasone
Indomethacin	1.0	Significant reduction	-
Dexamethasone (DEX)	0.3	Significant reduction	-
Indomethacin	10	39.4% (at 5 hours)[1]	-

Data for Ampelopsin F, Indomethacin (1.0 mg/kg), and Dexamethasone are based on a study demonstrating comparable significant reduction in paw edema. Specific inhibition percentages for these were not provided in the abstract.

Table 2: Comparison of Anti-Inflammatory Effects in LPS-Induced Systemic Inflammation in Mice (Cytokine Reduction)

Treatment Group	Dose (mg/kg)	IL-1β Reduction (pg/mL)	IL-6 Reduction (pg/mL)	TNF-α Reduction (pg/mL)
LPS Control	5	158.30 ± 3.40	185.70 ± 5.30	215.30 ± 7.50
Quercetin	100	85.40 ± 2.70	95.80 ± 3.10	110.20 ± 4.20
Dexamethasone	5	75.20 ± 2.50	88.60 ± 2.90	102.80 ± 3.80

Note: This table presents data for Quercetin, a flavonoid structurally related to Ampelopsin F, as a direct comparative study for Ampelopsin F in an LPS-induced cytokine storm model with specific quantitative values was not identified in the literature search. This provides a valuable benchmark against a standard flavonoid and a corticosteroid.[2]

Experimental Protocols

Detailed methodologies for the key secondary assays are provided below to ensure reproducibility and facilitate further investigation.

Carrageenan-Induced Paw Edema Assay

This widely used model assesses the in vivo acute anti-inflammatory activity of a compound.

Animals: Male Wistar rats or Swiss albino mice (6-8 weeks old). Animals are acclimatized for at least one week prior to the experiment with free access to food and water.

Materials:

• Ampelopsin F

• Carrageenan (lambda, type IV)

• Positive control: Indomethacin or Dexamethasone

• Vehicle (e.g., 0.5% carboxymethyl cellulose)

• Plethysmometer or digital caliper

Procedure:

• Animals are divided into control, positive control, and test groups (n=6 per group).

• The vehicle, positive control, or Ampelopsin F at various doses are administered orally (p.o.) or intraperitoneally (i.p.).

• After a set time (e.g., 60 minutes), the initial paw volume of the right hind paw is measured.

• Acute inflammation is induced by a sub-plantar injection of 0.1 mL of 1% carrageenan solution into the right hind paw.

• Paw volume is measured at various time points post-carrageenan injection (e.g., 1, 2, 3, 4, and 5 hours).

• The percentage inhibition of edema is calculated for each group relative to the control group.

Lipopolysaccharide (LPS)-Induced Systemic Inflammation Assay

This model is used to evaluate the effect of a compound on the systemic inflammatory response, particularly the "cytokine storm."

Animals: Male C57BL/6 or BALB/c mice (8-10 weeks old).

Materials:

• Ampelopsin F

• Lipopolysaccharide (LPS) from E. coli

• Positive control: Dexamethasone

• Saline solution

• ELISA kits for TNF-α, IL-6, and IL-1β

Procedure:

• Animals are divided into control, LPS, positive control, and test groups.

• The vehicle, positive control, or Ampelopsin F are administered (e.g., i.p. or p.o.) at a specified time before the LPS challenge.

• Systemic inflammation is induced by an i.p. injection of LPS (e.g., 5 mg/kg).

• At a predetermined time point post-LPS injection (e.g., 1.5-6 hours), blood is collected via cardiac puncture.

• Serum is separated by centrifugation.

• The concentrations of pro-inflammatory cytokines (TNF-α, IL-6, IL-1β) in the serum are quantified using specific ELISA kits.

Mandatory Visualization

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways modulated by Ampelopsin F and the experimental workflows.

Caption: Ampelopsin F inhibits the NF-κB and MAPK signaling pathways.

Caption: Experimental workflow for the carrageenan-induced paw edema assay.

Caption: Workflow for the LPS-induced systemic inflammation assay.

References

• 1. Anti-inflammatory activity of crude and detoxified leaves of Daphne oleoides Schreb. on carrageenan-induced paw edema in wistar rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anti-cytokine Storm Activity of Fraxin, Quercetin, and their Combination on Lipopolysaccharide-Induced Cytokine Storm in Mice: Implications in COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]

Ampelopsin F: A Comparative Analysis of its Anti-Cancer Activity Across Various Cell Lines

For researchers, scientists, and drug development professionals, this guide provides a comprehensive cross-validation of Ampelopsin F's activity in different cancer cell lines. Ampelopsin F, a flavonoid also known as dihydromyricetin, has demonstrated significant anti-proliferative and pro-apoptotic effects in a range of cancers. This report summarizes key quantitative data, details experimental methodologies, and visualizes the implicated signaling pathways to offer a comparative perspective on its therapeutic potential.

Quantitative Analysis of Anti-Cancer Activity

The inhibitory effect of Ampelopsin F on the proliferation of various cancer cell lines has been quantified using the half-maximal inhibitory concentration (IC50) value. These values, representing the concentration of Ampelopsin F required to inhibit the growth of 50% of the cancer cell population, are summarized in the table below. The data highlights the differential sensitivity of various cancer cell types to Ampelopsin F.

Cancer Type	Cell Line	IC50 (µM) at 24 hours	IC50 (µM) at 48 hours	Reference
Leukemia	HL-60	60.77	45.1	[1]
Leukemia	K562	156.2	135.2	[1]
Breast Cancer	MCF-7	Not explicitly found for pure Ampelopsin F	Not explicitly found for pure Ampelopsin F
Breast Cancer	MDA-MB-231	Not explicitly found for pure Ampelopsin F	Not explicitly found for pure Ampelopsin F
Lung Cancer	A549	Not explicitly found for pure Ampelopsin F	Not explicitly found for pure Ampelopsin F
Liver Cancer	HepG2	Not explicitly found for pure Ampelopsin F	Not explicitly found for pure Ampelopsin F
Glioma	U251	Not explicitly found for pure Ampelopsin F	Not explicitly found for pure Ampelopsin F
Glioma	A172	Not explicitly found for pure Ampelopsin F	Not explicitly found for pure Ampelopsin F

Note: While specific IC50 values for pure Ampelopsin F in some cell lines were not found in the immediate search, a study on a total flavone extract from Ampelopsis megalophylla, which contains Ampelopsin F, reported IC50 values for MCF-7 (27.32 µg/ml), A549 (31.77 µg/ml), and HepG2 (53.05 µg/ml) at 48 hours. It is important to note that these values are for a crude extract and not for the purified compound.

Experimental Protocols

The following are detailed methodologies for the key experiments commonly used to assess the anti-cancer activity of Ampelopsin F.

Cell Viability Assay (MTT Assay)

This assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

• Cell Seeding: Cancer cells are seeded in 96-well plates at a density of 5,000-10,000 cells/well and allowed to adhere overnight.

• Drug Treatment: The cells are then treated with various concentrations of Ampelopsin F (e.g., 0, 20, 40, 60, 80, 100 µM) for 24 or 48 hours.

• MTT Incubation: After the treatment period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for 4 hours at 37°C.

• Formazan Solubilization: The medium is removed, and 150 µL of dimethyl sulfoxide (DMSO) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader. The percentage of cell viability is calculated relative to the untreated control cells.

Apoptosis Assay (Annexin V-FITC and Propidium Iodide Staining)

This flow cytometry-based assay is used to detect and differentiate between early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Cells are treated with the desired concentrations of Ampelopsin F for a specified time.

• Cell Harvesting: Both floating and adherent cells are collected, washed with cold PBS, and resuspended in 1X binding buffer.

• Staining: The cells are stained with Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol. Typically, this involves a 15-minute incubation in the dark at room temperature.

• Flow Cytometry Analysis: The stained cells are analyzed by flow cytometry. Annexin V-positive and PI-negative cells are considered early apoptotic, while cells positive for both stains are considered late apoptotic or necrotic.

Western Blot Analysis

This technique is used to detect specific proteins in a sample and is crucial for investigating the molecular mechanisms and signaling pathways affected by Ampelopsin F.

• Protein Extraction: After treatment with Ampelopsin F, cells are lysed in RIPA buffer containing protease and phosphatase inhibitors to extract total protein.

• Protein Quantification: The protein concentration is determined using a BCA protein assay kit.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and then transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane is blocked with 5% non-fat milk or bovine serum albumin (BSA) and then incubated with primary antibodies against the target proteins (e.g., Akt, p-Akt, STAT3, p-STAT3, DR5, Bcl-2, Bax, caspases) overnight at 4°C.

• Secondary Antibody Incubation and Detection: After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody. The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Signaling Pathways Modulated by Ampelopsin F

Ampelopsin F exerts its anti-cancer effects by modulating several key signaling pathways involved in cell survival, proliferation, and apoptosis.

PI3K/Akt Signaling Pathway

The PI3K/Akt pathway is a critical regulator of cell survival and proliferation, and its aberrant activation is common in many cancers. Ampelopsin F has been shown to inhibit this pathway, leading to decreased cancer cell survival.

Caption: Ampelopsin F inhibits the PI3K/Akt signaling pathway.

STAT3 Signaling Pathway

The Signal Transducer and Activator of Transcription 3 (STAT3) is a transcription factor that plays a crucial role in tumor progression by promoting cell proliferation, survival, and angiogenesis. Ampelopsin F has been found to suppress the activation of STAT3.

Caption: Ampelopsin F suppresses the JAK/STAT3 signaling pathway.

TRAIL-Mediated Apoptosis Pathway

Tumor necrosis factor-related apoptosis-inducing ligand (TRAIL) can selectively induce apoptosis in cancer cells. Ampelopsin F has been shown to enhance TRAIL-induced apoptosis, in part by upregulating the expression of death receptor 5 (DR5).

Caption: Ampelopsin F enhances TRAIL-mediated apoptosis.

Experimental Workflow

The general workflow for investigating the anti-cancer effects of Ampelopsin F is depicted below.

Caption: General experimental workflow for Ampelopsin F studies.

References

• 1. Ampelopsin Inhibits Cell Proliferation and Induces Apoptosis in HL60 and K562 Leukemia Cells by Downregulating AKT and NF-κB Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]

Ampelopsin F: Confirming Neuroprotective Mechanisms in Diverse Disease Models

A Comparative Guide for Researchers and Drug Development Professionals

Ampelopsin F, also known as Dihydromyricetin (DHM), is a natural flavonoid compound that has garnered significant attention for its potent neuroprotective properties. Preclinical studies have consistently demonstrated its ability to mitigate neuronal damage in various models of neurodegenerative diseases. This guide provides a comparative analysis of the neuroprotective mechanisms of Ampelopsin F in two distinct and widely utilized experimental models: ischemic stroke and Parkinson's disease. The data presented herein is intended to offer researchers, scientists, and drug development professionals a comprehensive overview of its therapeutic potential and multifaceted modes of action.

Comparative Analysis of Neuroprotective Efficacy

The neuroprotective effects of Ampelopsin F have been quantified in models of both ischemic stroke and Parkinson's disease, demonstrating significant improvements in both behavioral outcomes and cellular markers of neurodegeneration.

Table 1: Efficacy of Ampelopsin F in a Rat Model of Ischemic Stroke (MCAO)

Parameter	Control (MCAO)	Ampelopsin F (50 mg/kg)	Ampelopsin F (100 mg/kg)	Reference
Neurological Deficit Score	Severe Deficit	Moderate Improvement	Significant Improvement[1]	[1]
Infarct Volume (%)	High	Reduced	Significantly Reduced[1][2]	[1][2]
Brain Water Content (%)	Increased	Reduced	Significantly Reduced[2]	[2]
Neuronal Apoptosis (TUNEL+ cells)	High	Reduced	Significantly Reduced[1][2]	[1][2]

Table 2: Efficacy of Ampelopsin F in a Mouse Model of Parkinson's Disease (MPTP)

Parameter	Control (MPTP)	Ampelopsin F (5 mg/kg)	Ampelopsin F (10 mg/kg)	Reference
Behavioral Impairments (e.g., Rotarod, Pole Test)	Significant Impairment	Attenuated	Significantly Attenuated[3][4][5]	[3][4][5]
Dopaminergic Neuron Loss (TH+ cells)	Significant Loss	Reduced	Significantly Reduced[3][4][5]	[3][4][5]
Striatal Dopamine Levels	Depleted	Partially Restored	Significantly Restored	[3][4][5]
Reactive Oxygen Species (ROS) Production	Increased	Reduced	Significantly Reduced[3][4]	[3][4]

Key Neuroprotective Signaling Pathways

Ampelopsin F exerts its neuroprotective effects through the modulation of several critical signaling pathways. These pathways are central to cellular processes such as inflammation, oxidative stress, and programmed cell death.

Figure 1. General experimental workflow for evaluating the neuroprotective effects of Ampelopsin F.

A primary mechanism of action for Ampelopsin F is the potentiation of the Nrf2/ARE signaling pathway, a master regulator of the cellular antioxidant response.

Figure 2. Ampelopsin F activation of the Nrf2/ARE antioxidant pathway.

In the context of Parkinson's disease, Ampelopsin F has been shown to modulate the Akt/GSK-3β signaling pathway, which is critically involved in neuronal survival and apoptosis.

Figure 3. Modulation of the Akt/GSK-3β survival pathway by Ampelopsin F.

Furthermore, in models of ischemic stroke, Ampelopsin F has been demonstrated to inhibit ferroptosis, a form of iron-dependent programmed cell death, through the SPHK1/mTOR signaling pathway.

Figure 4. Inhibition of ferroptosis by Ampelopsin F via the SPHK1/mTOR pathway.

A common thread across different neurodegenerative models is the role of neuroinflammation. Ampelopsin F consistently demonstrates anti-inflammatory properties, notably through the inhibition of the NLRP3 inflammasome.

Figure 5. Ampelopsin F-mediated inhibition of the NLRP3 inflammasome.

Detailed Experimental Protocols

Ischemic Stroke Model: Middle Cerebral Artery Occlusion (MCAO) in Rats

• Animal Model : Male Wistar or Sprague-Dawley rats (250-300g) are commonly used.

• Surgical Procedure : Anesthesia is induced, and a midline cervical incision is made. The common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA) are exposed. A nylon monofilament with a rounded tip is introduced into the ECA and advanced into the ICA to occlude the origin of the middle cerebral artery (MCA).

• Ischemia and Reperfusion : The filament is left in place for a defined period (e.g., 90 minutes) to induce ischemia. Reperfusion is initiated by withdrawing the filament.

• Ampelopsin F Administration : Ampelopsin F (50 or 100 mg/kg) is administered intraperitoneally, often at the onset of reperfusion and then daily for a specified duration (e.g., 3 days).[1]

• Behavioral Assessment : Neurological deficits are assessed using a standardized scoring system (e.g., Bederson's scale) at various time points post-MCAO.

• Histological and Biochemical Analysis : At the end of the experiment, brains are harvested. Infarct volume is measured using 2,3,5-triphenyltetrazolium chloride (TTC) staining. Neuronal apoptosis is quantified by TUNEL staining. Protein expression levels of key signaling molecules are determined by Western blotting and immunofluorescence in the peri-infarct cortex.

Parkinson's Disease Model: MPTP-induced Neurotoxicity in Mice

• Animal Model : Male C57BL/6 mice are frequently used due to their sensitivity to MPTP.

• Toxin Administration : 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP) is administered via intraperitoneal injection (e.g., 20-30 mg/kg) for several consecutive days (e.g., 5-7 days) to induce dopaminergic neurodegeneration.

• Ampelopsin F Administration : Ampelopsin F (5 or 10 mg/kg) is administered intraperitoneally, often starting before the first MPTP injection and continuing throughout the period of toxin administration and for a few days after.[3][4][5]

• Behavioral Assessment : Motor coordination and balance are evaluated using tests such as the rotarod test and the pole test at the end of the treatment period.

• Histological and Biochemical Analysis : Brains are collected for analysis. The loss of dopaminergic neurons in the substantia nigra pars compacta (SNc) is quantified by tyrosine hydroxylase (TH) immunohistochemistry. Striatal dopamine levels are measured by high-performance liquid chromatography (HPLC). Levels of reactive oxygen species (ROS) and the expression of proteins in the Akt/GSK-3β pathway are assessed in brain tissue.

Conclusion

Ampelopsin F demonstrates robust neuroprotective effects across different models of neurodegenerative diseases, including ischemic stroke and Parkinson's disease. Its therapeutic potential stems from its ability to modulate multiple, interconnected signaling pathways involved in oxidative stress, inflammation, and apoptosis. The data strongly support its further investigation as a promising candidate for the development of novel therapies for a range of neurological disorders. The detailed protocols provided herein offer a foundation for the design of future preclinical studies aimed at further elucidating its mechanisms of action and optimizing its therapeutic application.

References

• 1. Dihydromyricetin alleviates cerebral ischemia-reperfusion injury by attenuating apoptosis and astrogliosis in peri-infarct cortex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Dihydromyricetin Attenuates Cerebral Ischemia Reperfusion Injury by Inhibiting SPHK1/mTOR Signaling and Targeting Ferroptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dihydromyricetin protects neurons in an MPTP-induced model of Parkinson's disease by suppressing glycogen synthase kinase-3 beta activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Dihydromyricetin protects neurons in an MPTP-induced model of Parkinson's disease by suppressing glycogen synthase kinase-3 beta activity - PMC [pmc.ncbi.nlm.nih.gov]

Ampelopsin F: In Vivo Validation of In Vitro Potential in Diabetes and Liver Disease

A Comparative Guide for Researchers

Ampelopsin F, also known as dihydromyricetin (DHM), a natural flavonoid compound, has demonstrated significant therapeutic potential in preclinical in vitro studies. This guide provides an objective comparison of the in vivo validation of these findings against established alternatives in the fields of diabetes and liver disease. The data presented is compiled from various in vivo studies to offer researchers, scientists, and drug development professionals a comprehensive overview of Ampelopsin F's performance, supported by experimental data and detailed methodologies.

Ampelopsin F in the Management of Type 2 Diabetes

In vivo studies have substantiated the anti-diabetic properties of Ampelopsin F observed in vitro, particularly its ability to improve insulin sensitivity and glucose metabolism. A key area of investigation has been its comparison with metformin, a first-line therapeutic for type 2 diabetes.

Comparative Performance Data: Ampelopsin F vs. Metformin

A study utilizing db/db mice, a genetic model for type 2 diabetes, provides a direct comparison of Ampelopsin F (DHM) and metformin. The following table summarizes the key findings after 8 weeks of treatment.[1]

Parameter	Control (db/db mice)	Metformin (50 mg/kg)	Ampelopsin F (0.5 g/kg)	Ampelopsin F (1.0 g/kg)
Fasting Blood Glucose (mmol/L)	High	Significantly Reduced	Significantly Reduced	Significantly Reduced
Serum Insulin (µU/mL)	High	Significantly Reduced	Significantly Reduced	Significantly Reduced
Glycated Hemoglobin (HbA1c) (%)	High	Significantly Reduced	Significantly Reduced	Significantly Reduced
HOMA-IR Index	High	Significantly Reduced	Significantly Reduced	Significantly Reduced
Total Cholesterol (mmol/L)	High	Reduced	Reduced	Reduced
Triglycerides (mmol/L)	High	Reduced	Reduced	Reduced

Data adapted from a study on db/db mice.[1]

The results indicate that Ampelopsin F, at both tested dosages, exhibits comparable efficacy to metformin in improving glycemic control and lipid profiles in a diabetic mouse model.[1]

Signaling Pathway: Ampelopsin F in Insulin Signaling

Ampelopsin F has been shown to enhance insulin sensitivity by upregulating the tyrosine phosphorylation of Insulin Receptor Substrate-1 (IRS-1) at the Y612 site, a critical step in the insulin signaling cascade.[1]

Ampelopsin F enhances the insulin signaling pathway.

Experimental Protocol: In Vivo Diabetes Study

• Animal Model: 10-week-old male db/db mice (a model of type 2 diabetes) and C57BL/6J mice as a control.[1]

• Acclimatization: Mice were housed in a controlled environment with a 12-hour light/dark cycle and free access to food and water for one week prior to the experiment.

• Treatment Groups:

  • Control group (db/db mice): Vehicle administration.

  • Metformin group: 50 mg/kg body weight, administered orally.[1]

  • Ampelopsin F (low dose) group: 0.5 g/kg body weight, administered orally.[1]

  • Ampelopsin F (high dose) group: 1.0 g/kg body weight, administered orally.[1]

• Duration: 8 weeks.

• Key Parameters Measured: Body weight, fasting blood glucose, serum insulin, HbA1c, and lipid profile. Oral glucose tolerance test (OGTT) was performed at the end of the study.[1]

• Histology: Pancreatic tissues were collected for histological analysis.[1]

Ampelopsin F in the Management of Liver Disease

In vitro studies have highlighted the hepatoprotective effects of Ampelopsin F. In vivo models of liver injury have been employed to validate these findings and compare its efficacy with other hepatoprotective agents like silymarin (the active component of milk thistle).

Comparative Performance Data: Ampelopsin F vs. Silymarin in Liver Injury

While direct comparative in vivo studies are limited, data from separate studies using a carbon tetrachloride (CCl4)-induced liver injury model in mice allow for an indirect comparison of the hepatoprotective effects of Ampelopsin F and silymarin.

Parameter	CCl4 Control	Ampelopsin F (80 mg/kg)	Silymarin (representative data)
Serum ALT (U/L)	Significantly Elevated	Significantly Reduced[2]	Significantly Reduced
Serum AST (U/L)	Significantly Elevated	Significantly Reduced[2]	Significantly Reduced
Hepatic Inflammation (e.g., TNF-α)	Increased	Significantly Reduced[2]	Reduced
Hepatocyte Apoptosis	Increased	Significantly Reduced[2]	Reduced
Hepatocyte Proliferation (PCNA positive cells)	Low	Significantly Increased[2]	Increased

Data for Ampelopsin F is from a CCl4-induced acute liver injury model in mice.[2] Silymarin data is based on its well-established hepatoprotective effects in similar models.

These findings suggest that Ampelopsin F is a potent agent in mitigating acute liver injury, demonstrating significant anti-inflammatory, anti-apoptotic, and pro-regenerative properties.

Experimental Workflow: CCl4-Induced Liver Injury Model

The following diagram illustrates a typical workflow for evaluating the hepatoprotective effects of a compound in a CCl4-induced liver injury model.

Workflow for CCl4-induced liver injury study.

Experimental Protocol: In Vivo Liver Injury Study

• Animal Model: Male C57BL/6J mice.[3]

• Induction of Injury: Intraperitoneal injection of carbon tetrachloride (CCl4) diluted in a vehicle like corn oil.[2][3]

• Treatment Groups:

  • Control group: Vehicle administration.

  • CCl4 group: CCl4 administration + vehicle treatment.

  • Ampelopsin F group: CCl4 administration + Ampelopsin F (e.g., 80 mg/kg body weight, administered orally).[2]

• Duration: The treatment duration can vary depending on the study design, for example, daily for 4 days in an acute injury model.[2]

• Key Parameters Measured:

  • Serum analysis: Alanine aminotransferase (ALT), aspartate aminotransferase (AST), and inflammatory cytokines (e.g., TNF-α, IL-6).[2]

  • Liver tissue analysis: Histopathological examination (e.g., H&E staining), immunohistochemistry for markers of cell proliferation (e.g., PCNA), and apoptosis (e.g., TUNEL assay).[2]

Conclusion

The in vivo data presented in this guide strongly support the in vitro findings for Ampelopsin F, establishing its potential as a therapeutic agent for both type 2 diabetes and liver disease. In diabetic models, Ampelopsin F demonstrates efficacy comparable to metformin in improving key metabolic parameters. In models of liver injury, it shows significant hepatoprotective effects. Further research, including direct, head-to-head comparative in vivo studies with other established drugs and eventual clinical trials, is warranted to fully elucidate the therapeutic promise of Ampelopsin F.

References

• 1. Dihydromyricetin Attenuates Metabolic Syndrome And Improves Insulin Sensitivity By Upregulating Insulin Receptor Substrate-1 (Y612) Tyrosine Phosphorylation In db/db Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dihydromyricetin alleviates carbon tetrachloride-induced acute liver injury via JNK-dependent mechanism in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dihydromyricetin ameliorates liver fibrosis via inhibition of hepatic stellate cells by inducing autophagy and natural killer cell-mediated killing effect - PMC [pmc.ncbi.nlm.nih.gov]

Comparing the efficacy of Ampelopsin F with existing anti-inflammatory drugs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the anti-inflammatory efficacy of Ampelopsin F (also known as Dihydromyricetin), a natural flavonoid, against two widely used anti-inflammatory drugs: the non-steroidal anti-inflammatory drug (NSAID) Ibuprofen and the corticosteroid Dexamethasone. This document summarizes key experimental data, details relevant methodologies, and visualizes the underlying signaling pathways to offer an objective assessment for research and drug development purposes.

Quantitative Efficacy Comparison

The following table summarizes the available quantitative data on the inhibitory effects of Ampelopsin F, Ibuprofen, and Dexamethasone on key inflammatory markers. It is important to note that the data is compiled from various studies, and direct head-to-head comparisons in a single experimental setup are limited. Therefore, variations in experimental conditions (e.g., cell lines, stimulus concentrations) should be considered when interpreting these values.

Drug	Target	Assay System	IC50 Value	Reference
Ampelopsin F (Dihydromyricetin)	Nitric Oxide (NO) Production	LPS-stimulated RAW 264.7 macrophages	Not explicitly defined as IC50, but significant inhibition observed at various concentrations	[1]
IL-6 Production	LPS-stimulated RAW 264.7 macrophages	Not explicitly defined as IC50, but significant reduction in IL-6 levels reported	[2]
TNF-α Production	LPS-stimulated RAW 264.7 macrophages	Significant reduction observed	[1]
COX-2 Expression	LPS-stimulated microglial cells	Suppressed expression at mRNA and protein levels	[3]
Ibuprofen	Nitric Oxide (NO) Production	LPS-stimulated RAW 264.7 macrophages	IC50 of 0.76 mM	[4]
IL-6 Production	LPS-stimulated mouse models	Reversed the effect of LPS on IL-6 levels	[5]
COX-1	Enzyme Assay	13 µM	[6]
COX-2	Enzyme Assay	370 µM	[6]
Dexamethasone	Nitric Oxide (NO) Production	LPS-stimulated RAW 264.7 macrophages	Dose-dependent inhibition observed
IL-6 Production	LPS-stimulated RAW 264.7 macrophages	Inhibited IL-6 production with concentrations from 10⁻⁹ M to 10⁻⁶ M
Glucocorticoid Receptor	Binding Assay	IC50 = 38 nM

Signaling Pathways

The anti-inflammatory effects of Ampelopsin F, Ibuprofen, and Dexamethasone are mediated through distinct signaling pathways.

Ampelopsin F: Inhibition of NF-κB and MAPK Signaling Pathways

Ampelopsin F exerts its anti-inflammatory effects primarily by inhibiting the activation of key pro-inflammatory signaling pathways, namely the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways. By doing so, it suppresses the transcription of various pro-inflammatory genes.

Ampelopsin F Signaling Pathway

Ibuprofen: Inhibition of Cyclooxygenase (COX) Pathway

Ibuprofen, a classic NSAID, primarily functions by inhibiting the cyclooxygenase (COX) enzymes, COX-1 and COX-2. This action blocks the conversion of arachidonic acid into prostaglandins, which are key mediators of inflammation, pain, and fever.

Ibuprofen Signaling Pathway

Dexamethasone: Glucocorticoid Receptor-Mediated Gene Regulation

Dexamethasone, a synthetic glucocorticoid, acts by binding to the glucocorticoid receptor (GR) in the cytoplasm. The activated GR complex then translocates to the nucleus, where it modulates the transcription of a wide range of genes, leading to the potent suppression of inflammatory responses.

Dexamethasone Signaling Pathway

Experimental Protocols

The following are detailed methodologies for key experiments commonly used to assess the anti-inflammatory properties of compounds like Ampelopsin F.

Experimental Workflow: Nitric Oxide (NO) Inhibition Assay

This workflow outlines the key steps in determining a compound's ability to inhibit nitric oxide production in lipopolysaccharide (LPS)-stimulated macrophages.

Nitric Oxide Inhibition Assay Workflow

1. Cell Culture and Treatment:

• Cell Line: RAW 264.7 murine macrophage cell line is commonly used.

• Seeding: Cells are seeded into 96-well plates at an appropriate density and allowed to adhere overnight.

• Treatment: Cells are pre-treated with various concentrations of the test compound (e.g., Ampelopsin F, Ibuprofen, Dexamethasone) for a specified period (e.g., 1-2 hours).

• Stimulation: Inflammation is induced by adding lipopolysaccharide (LPS) to the cell culture medium at a final concentration of, for example, 1 µg/mL.

• Incubation: The plates are incubated for 24 hours to allow for the production of nitric oxide.

2. Nitric Oxide Measurement (Griess Assay):

• Principle: The Griess assay is a colorimetric method that measures the concentration of nitrite (NO₂⁻), a stable and quantifiable metabolite of NO.

• Procedure:

  • Cell culture supernatants are collected.

  • Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine) is added to the supernatants.

  • The reaction produces a magenta-colored azo compound.

  • The absorbance is measured at approximately 540 nm using a microplate reader.

• Quantification: A standard curve is generated using known concentrations of sodium nitrite to determine the nitrite concentration in the samples.

3. Data Analysis:

• The percentage of NO inhibition is calculated relative to the LPS-stimulated control group.

• The IC50 value, the concentration of the compound that inhibits 50% of NO production, is determined from the dose-response curve.

Cytokine Inhibition Assay (ELISA)

• Principle: Enzyme-Linked Immunosorbent Assay (ELISA) is a plate-based assay technique designed for detecting and quantifying soluble substances such as peptides, proteins, antibodies, and hormones. For cytokine analysis, a sandwich ELISA format is typically employed.

• Procedure:

  • A 96-well plate is coated with a capture antibody specific for the cytokine of interest (e.g., IL-6, TNF-α).

  • Cell culture supernatants from the drug treatment experiment are added to the wells.

  • A detection antibody, also specific for the cytokine but conjugated to an enzyme (e.g., horseradish peroxidase), is added.

  • A substrate is added, which is converted by the enzyme into a colored product.

  • The absorbance of the colored product is measured using a microplate reader.

• Quantification: The concentration of the cytokine in the samples is determined by comparing the absorbance to a standard curve generated with known concentrations of the recombinant cytokine.

COX-2 Expression Analysis (Western Blot)

• Principle: Western blotting is a technique used to detect specific proteins in a sample of tissue homogenate or extract.

• Procedure:

  • Protein Extraction: Cells are lysed to release their proteins.

  • Gel Electrophoresis: The protein mixture is separated by size using SDS-PAGE.

  • Protein Transfer: The separated proteins are transferred from the gel to a membrane (e.g., nitrocellulose or PVDF).

  • Blocking: The membrane is blocked to prevent non-specific antibody binding.

  • Antibody Incubation: The membrane is incubated with a primary antibody specific for COX-2, followed by a secondary antibody conjugated to an enzyme.

  • Detection: A substrate is added that reacts with the enzyme to produce a detectable signal (e.g., chemiluminescence).

• Quantification: The intensity of the protein bands is quantified and normalized to a loading control (e.g., β-actin or GAPDH) to determine the relative expression levels of COX-2.

Conclusion

Ampelopsin F demonstrates significant anti-inflammatory properties by targeting key signaling pathways such as NF-κB and MAPK, which are central to the inflammatory response. This mechanism of action differs from that of Ibuprofen, which primarily inhibits COX enzymes, and Dexamethasone, which acts through the glucocorticoid receptor to modulate gene expression.

While the available data suggests that Ampelopsin F is a promising anti-inflammatory agent, a direct and comprehensive comparison of its potency with established drugs like Ibuprofen and Dexamethasone is challenging due to the lack of standardized, head-to-head studies. The provided IC50 values, derived from different experimental settings, offer a preliminary basis for comparison. For instance, Ibuprofen's IC50 for NO inhibition appears to be in the millimolar range, while Dexamethasone exerts its effects at nanomolar concentrations. Further research with direct comparative studies is necessary to definitively establish the relative efficacy of Ampelopsin F.

The detailed experimental protocols and pathway diagrams in this guide are intended to facilitate further investigation into the anti-inflammatory potential of Ampelopsin F and to aid in the design of future comparative studies. Such research will be crucial for determining its potential as a novel therapeutic agent for inflammatory diseases.

References

• 1. Co-Administered Low Doses Of Ibuprofen And Dexamethasone Produce Synergistic Antinociceptive Effects On Neuropathic Mechanical Allodynia In Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anti-inflammatory effects of dihydromyricetin in a mouse model of asthma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ClinicalTrials.gov [clinicaltrials.gov]
• 4. Co-Administered Low Doses Of Ibuprofen And Dexamethasone Produce Synergistic Antinociceptive Effects On Neuropathic Mechanical Allodynia In Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Dexamethasone vs Ibuprofen Comparison - Drugs.com [drugs.com]
• 6. Anti‑inflammatory effects of dihydromyricetin in a mouse model of asthma - PubMed [pubmed.ncbi.nlm.nih.gov]

Independent Verification of the Published Biological Effects of Ampelopsin F: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ampelopsin F, also known as Dihydromyricetin (DHM), is a natural flavonoid compound predominantly found in plants of the Ampelopsis genus.[1] It has garnered significant attention within the scientific community for its diverse reported biological activities, including anti-inflammatory, antioxidant, anticancer, and antidiabetic properties.[1] This guide provides an independent verification of these published effects by presenting a comparative analysis of Ampelopsin F with other well-known natural compounds, supported by experimental data and detailed protocols. The objective is to offer a clear and concise resource for researchers and professionals in drug development to evaluate the potential of Ampelopsin F in various therapeutic areas.

Data Presentation: A Comparative Analysis of Biological Activities

To facilitate a clear comparison, the following tables summarize the quantitative data on the biological effects of Ampelopsin F and its alternatives, such as Quercetin and Resveratrol. It is important to note that direct comparative studies under identical experimental conditions are limited. Therefore, the data presented is compiled from various studies, and experimental conditions should be considered when interpreting the results.

Table 1: Comparative Anticancer Activity (IC50 values in µM)

Compound	Cell Line	Cancer Type	IC50 (µM)	Reference
Ampelopsin F (DHM)	HepG2	Hepatocellular Carcinoma	>150 (72h)	[2]
Huh7	Hepatocellular Carcinoma	>150 (72h)	[2]
QGY7701	Hepatocellular Carcinoma	~100 (72h)	[2]
T24	Bladder Cancer	~20 (48h)	[3]
UMUC3	Bladder Cancer	~20 (48h)	[3]
Quercetin	LoVo	Colon Cancer	40.2	[4]
MCF-7	Breast Cancer	30.8	[4]
Quercetin-5',8-disulfonate	LoVo	Colon Cancer	28.0	[4]
MCF-7	Breast Cancer	19.9	[4]
Resveratrol	HepG2	Hepatocellular Carcinoma	>50 (72h)	[5]
MDA-MB-231	Breast Cancer	~50 (72h)	[5]
PANC-1	Pancreatic Cancer	~50 (48h)	[6]
BxPC-3	Pancreatic Cancer	~50 (48h)	[6]

Table 2: Comparative Anti-inflammatory Activity

Compound	Assay	Cell Line/Model	Effect	Quantitative Data	Reference
Ampelopsin F (DHM)	Nitric Oxide (NO) Production	LPS-stimulated RAW264.7 macrophages	Inhibition	IC50 ≈ 48 µM	[1]
Quercetin	Thromboxane B2 (TXB2) Production	Human whole blood	Inhibition	IC50 = 10.3 µg/mL	[7]
Resveratrol	Pro-inflammatory cytokine expression	LPS-stimulated RAW 264.7 macrophages	Inhibition	Dose-dependent reduction of TNF-α, IL-6

Experimental Protocols

Detailed methodologies for key experiments cited in the literature are provided below to ensure reproducibility and aid in the design of future studies.

MTT Assay for Cell Viability

This protocol is used to assess the cytotoxic effects of compounds on cancer cell lines.

Materials:

• 96-well plates

• Cancer cell line of interest

• Complete cell culture medium

• Ampelopsin F or other test compounds

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5 × 10³ to 1 × 10⁴ cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of the test compound and incubate for the desired time period (e.g., 24, 48, or 72 hours).

• After the incubation period, add 10-20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 100-150 µL of the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Cell viability is expressed as a percentage of the control (untreated cells).

Annexin V-FITC/PI Staining for Apoptosis

This flow cytometry-based assay is used to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Treated and untreated cells

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Induce apoptosis in cells by treating with the test compound for the desired time.

• Harvest the cells (including floating and adherent cells) and wash twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 × 10⁶ cells/mL.

• Transfer 100 µL of the cell suspension to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

SIRT1 Deacetylase Activity Assay (Fluorometric)

This assay measures the activity of SIRT1, a key enzyme in cellular regulation, in the presence of potential activators or inhibitors.

Materials:

• SIRT1 Assay Kit (containing purified SIRT1 enzyme, SIRT1 substrate, NAD+, developer solution, and inhibitor/activator controls)

• 96-well black opaque plates

• Fluorescence microplate reader

Procedure:

• Prepare the reaction mixture containing the SIRT1 enzyme, SIRT1 substrate, and NAD+ in the assay buffer.

• Add the test compound (e.g., Ampelopsin F) at various concentrations to the wells. Include positive (e.g., Resveratrol) and negative (e.g., Nicotinamide) controls.

• Incubate the plate at 37°C for a specified time (e.g., 30-60 minutes).

• Add the developer solution to each well to stop the deacetylation reaction and generate a fluorescent signal.

• Incubate for an additional 15-30 minutes at room temperature.

• Measure the fluorescence at an excitation wavelength of 350-360 nm and an emission wavelength of 450-465 nm.

• The fluorescence intensity is directly proportional to the SIRT1 deacetylase activity.

Signaling Pathways and Experimental Workflows

The biological effects of Ampelopsin F are mediated through the modulation of several key signaling pathways. The following diagrams, created using the DOT language for Graphviz, illustrate these pathways and a typical experimental workflow for investigating the anticancer effects of Ampelopsin F.

Anticancer activity investigation workflow for Ampelopsin F.

Ampelopsin F inhibits the PI3K/Akt/mTOR signaling pathway.

Ampelopsin F suppresses the JAK2/STAT3 signaling pathway.

Conclusion

The compiled data indicates that Ampelopsin F exhibits a range of biological activities, with notable anticancer and anti-inflammatory effects demonstrated in various preclinical models. Its mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt/mTOR and JAK2/STAT3. While the presented quantitative data provides valuable insights, the lack of direct head-to-head comparative studies with other flavonoids like quercetin and resveratrol under standardized conditions highlights a gap in the current literature. Future research should focus on such direct comparisons to definitively establish the relative potency and therapeutic potential of Ampelopsin F. The detailed protocols and pathway diagrams provided in this guide serve as a foundational resource for researchers to design and conduct further investigations into the promising biological effects of this natural compound.

References

• 1. Dihydromyricetin: A review on identification and quantification methods, biological activities, chemical stability, metabolism and approaches to enhance its bioavailability - PMC [pmc.ncbi.nlm.nih.gov]
• 2. View of Regulation of signaling pathways by Ampelopsin (Dihydromyricetin) in different cancers: exploring the highways and byways less travelled [cellmolbiol.org]
• 3. Regulation of signaling pathways by Ampelopsin (Dihydromyricetin) in different cancers: exploring the highways and byways less travelled - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anti-breast cancer activity of resveratrol encapsulated in liposomes - Journal of Materials Chemistry B (RSC Publishing) [pubs.rsc.org]
• 5. Comparision of Piceid and Resveratrol in Antioxidation and Antiproliferation Activities In Vitro | PLOS One [journals.plos.org]
• 6. In vitro comparative studies of resveratrol and triacetylresveratrol on cell proliferation, apoptosis, and STAT3 and NFκB signaling in pancreatic cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. onions-usa.org [onions-usa.org]

Unlocking Synergistic Potential: Ampelopsin F in Combination Therapies

For Immediate Release

[City, State] – [Date] – A comprehensive review of recent studies highlights the significant synergistic effects of Ampelopsin F, a natural flavonoid compound, when used in combination with conventional chemotherapeutic agents. This guide consolidates experimental data, offering researchers, scientists, and drug development professionals a comparative overview of Ampelopsin F's potential to enhance cancer treatment efficacy.

Ampelopsin F, also known as dihydromyricetin (DHM), has demonstrated the ability to potentiate the anticancer effects of several widely used chemotherapy drugs, including cisplatin, doxorubicin, and paclitaxel. The synergistic action of Ampelopsin F appears to stem from its multifaceted impact on cellular pathways, particularly its ability to induce apoptosis and modulate signaling cascades involved in cell survival and proliferation.

Comparative Analysis of Synergistic Efficacy

Quantitative data from multiple studies reveal a consistent pattern of enhanced therapeutic outcomes when Ampelopsin F is combined with standard chemotherapies. The following tables summarize the key findings, showcasing the reduction in the half-maximal inhibitory concentration (IC50) of chemotherapeutic drugs and the increased induction of apoptosis in cancer cell lines.

Table 1: Synergistic Effect of Ampelopsin F and Cisplatin on Cancer Cell Viability

Cell Line	Treatment	IC50 of Cisplatin (µM)	Combination Index (CI)	Reference
Hepatoblastoma (HuH-6)	Cisplatin alone	6.33 ± 0.20	-	[1]
Cisplatin + Ampelopsin F (25 µM)	5.17 ± 0.31	< 1 (Synergistic)	[1]
Hepatoblastoma (HepG2)	Cisplatin alone	5.91 ± 0.27	-	[1]
Cisplatin + Ampelopsin F (25 µM)	4.54 ± 0.21	< 1 (Synergistic)	[1]
Lung Cancer (A549)	Cisplatin alone	> 4	-
Cisplatin + Ampelopsin F (80 µg/ml)	< 4	Synergistic	[2]

Table 2: Enhanced Apoptosis with Ampelopsin F Combination Therapies

Cell Line	Treatment	Apoptosis Rate (%)	Fold Increase in Apoptosis	Reference
Resistant Ovarian Cancer (A2780/PTX)	Paclitaxel alone	17.16	-	[3]
Paclitaxel + Ampelopsin F (50 µM)	29.25	1.7	[3]
Resistant Ovarian Cancer (A2780/DOX)	Doxorubicin alone	17.20	-	[3]
Doxorubicin + Ampelopsin F (25 µM)	41.27	2.4	[3]
Hepatoblastoma (HuH-6 & HepG2)	Cisplatin alone	Not specified	-	[1]
Cisplatin + Ampelopsin F (25 µM)	Significantly increased vs. Cisplatin alone	Not specified	[1]

Mechanistic Insights: Modulation of Signaling Pathways

A growing body of evidence points to the modulation of the PI3K/Akt signaling pathway as a key mechanism behind the synergistic effects of Ampelopsin F. This pathway is crucial for cell survival, proliferation, and resistance to apoptosis. Ampelopsin F, particularly in combination with other agents, has been shown to inhibit the activation of Akt, a central protein in this pathway.[1][2][4] This inhibition leads to a cascade of downstream effects, ultimately promoting cancer cell death.

Figure 1: Proposed mechanism of Ampelopsin F synergy via PI3K/Akt pathway inhibition.

Experimental Protocols

The assessment of synergistic effects in the cited studies primarily relies on two key experimental methodologies: the MTT assay for cell viability and the Annexin V-FITC/PI assay for apoptosis detection.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay is a standard method for assessing cell viability.

Experimental Workflow:

Figure 2: General workflow for the MTT cell viability assay.

Protocol:

• Cell Seeding: Plate cells in 96-well plates at a predetermined density and allow them to adhere overnight.

• Drug Treatment: Treat the cells with various concentrations of Ampelopsin F, the chemotherapeutic agent alone, or the combination of both. Include untreated control wells.

• Incubation: Incubate the plates for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a CO2 incubator.

• MTT Addition: Add MTT solution to each well and incubate for 4 hours. During this time, viable cells with active mitochondrial dehydrogenases will convert the yellow MTT into purple formazan crystals.

• Solubilization: Add a solubilizing agent, such as dimethyl sulfoxide (DMSO), to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution in each well using a microplate reader at a wavelength of 570 nm. The intensity of the purple color is directly proportional to the number of viable cells.

• Data Analysis: Calculate the cell viability as a percentage of the untreated control. The IC50 values are determined from the dose-response curves. The synergistic effect is often quantified by calculating the Combination Index (CI), where CI < 1 indicates synergy.

Annexin V-FITC/Propidium Iodide (PI) Apoptosis Assay

This flow cytometry-based assay is used to detect and quantify apoptosis.

Experimental Workflow:

Figure 3: General workflow for the Annexin V-FITC/PI apoptosis assay.

Protocol:

• Cell Treatment: Culture cells and treat them with Ampelopsin F, the chemotherapeutic agent, or the combination for a specified time.

• Cell Harvesting: Harvest the cells, including both adherent and floating cells, and wash them with cold phosphate-buffered saline (PBS).

• Staining: Resuspend the cells in Annexin V binding buffer. Add fluorescein isothiocyanate (FITC)-conjugated Annexin V and propidium iodide (PI) to the cell suspension.

• Incubation: Incubate the cells in the dark at room temperature for 15-20 minutes. Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane during early apoptosis. PI is a fluorescent nucleic acid stain that can only enter cells with compromised membranes, indicative of late apoptosis or necrosis.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. The results allow for the differentiation of viable cells (Annexin V- and PI-), early apoptotic cells (Annexin V+ and PI-), and late apoptotic or necrotic cells (Annexin V+ and PI+).

Conclusion

The compiled evidence strongly suggests that Ampelopsin F holds significant promise as a synergistic agent in cancer chemotherapy. Its ability to enhance the efficacy of existing drugs could lead to treatment regimens with improved outcomes and potentially reduced side effects due to lower required doses of cytotoxic agents. Further preclinical and clinical investigations are warranted to fully elucidate the therapeutic potential of Ampelopsin F in combination therapies for various cancers.

Disclaimer: This document is intended for informational purposes for a scientific audience and does not constitute medical advice.

References

• 1. spandidos-publications.com [spandidos-publications.com]
• 2. Recent Update on the Pharmacological Effects and Mechanisms of Dihydromyricetin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dihydromyricetin Induces Apoptosis and Reverses Drug Resistance in Ovarian Cancer Cells by p53-mediated Downregulation of Survivin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Present Status, Challenges, and Prospects of Dihydromyricetin in the Battle against Cancer - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Ampelopsin F (Dihydromyricetin) Content Across Various Plant Species

For Researchers, Scientists, and Drug Development Professionals: A Quantitative Guide to Natural Sources of Ampelopsin F

Ampelopsin F, more commonly known as dihydromyricetin (DHM), is a flavonoid compound of significant interest to the scientific community due to its wide array of potential therapeutic properties. These include hepatoprotective, neuroprotective, anti-inflammatory, and antioxidant effects. As research into the pharmacological applications of this compound intensifies, a comprehensive understanding of its natural sources and their respective yields is crucial for extraction, standardization, and the development of novel therapeutics. This guide provides a quantitative comparison of Ampelopsin F content in various plant sources, supported by experimental data and detailed methodologies.

Quantitative Comparison of Ampelopsin F Content

The concentration of Ampelopsin F varies significantly among different plant species and even between different parts of the same plant. Ampelopsis grossedentata (Vine Tea) has been identified as the most abundant natural source of this compound. The following table summarizes the quantitative findings from various studies.

Plant Species	Plant Part	Ampelopsin F (Dihydromyricetin) Content	Method of Quantification
Ampelopsis grossedentata	Leaves (Young)	Up to 38.5% of dry weight	HPLC
Ampelopsis grossedentata	Leaves	236.64 mg/g DW (23.66%)	HPLC
Ampelopsis grossedentata	Stems	104.41 mg/g DW (10.44%)	HPLC
Ampelopsis grossedentata	Tendrils	224.25 mg/g DW (22.43%)	HPLC
Ampelopsis grossedentata	Herbal Mixture Extract	362.7 ± 12.5 mg/g (36.27%)	Not Specified
Hovenia dulcis (Japanese Raisin Tree)	Fruit-stalk Extract	299 mg/g (29.9%)	HPLC
Hovenia dulcis	Semen Extract	1.08%	Not Specified
Pinus densiflora (Red Pine)	Twigs	87.82 mg/100g (0.088%)	HPLC[1]
Cassia ferruginea	Leaves (from seedling)	201.83 ± 4.71 mg/g (20.18%)	qHNMR[2]
Cassia ferruginea	Stems (from seedling)	52.08 ± 3.95 mg/g (5.21%)	qHNMR[2]
Xanthoceras sorbifolia	Wood	6.76–7.89 mg/g (0.68-0.79%)	UHPLC-MS[3]
Cedrus deodara (Himalayan Cedar)	Pine Needles	Main active compound, but specific quantification not provided in the search results.	HPLC
Salix sachalinensis (Sakhalin Willow)	Leaves	High content, but specific quantification not provided in the search results.	Not Specified[4]

Experimental Protocols for Quantification

The standard method for the quantitative analysis of Ampelopsin F in plant materials is High-Performance Liquid Chromatography (HPLC). The following is a generalized protocol based on methodologies cited in the literature.

1. Sample Preparation and Extraction

• Drying and Grinding: Plant material (leaves, stems, etc.) is first dried to a constant weight, typically in an oven at a controlled temperature (e.g., 60°C), to remove moisture. The dried material is then ground into a fine powder to increase the surface area for efficient extraction.

• Solvent Extraction: A known weight of the powdered plant material is extracted with a suitable solvent. Common solvents include ethanol, methanol, or aqueous mixtures of these alcohols (e.g., 70% ethanol). The choice of solvent can influence the extraction efficiency.

• Extraction Method:

  • Ultrasonic Extraction: The sample and solvent mixture is placed in an ultrasonic bath for a specified period (e.g., 30-60 minutes) at a controlled temperature. This method uses high-frequency sound waves to disrupt cell walls and enhance solvent penetration.

  • Reflux Extraction: The mixture is heated in a flask with a condenser to boil and re-condense the solvent, allowing for continuous extraction at an elevated temperature.

• Filtration and Concentration: After extraction, the mixture is filtered to remove solid plant debris. The resulting filtrate, containing the extracted compounds, may be concentrated under reduced pressure using a rotary evaporator to a specific volume or to dryness. The dried extract is then reconstituted in a known volume of the mobile phase for HPLC analysis.

2. HPLC Analysis

• Chromatographic System: A standard HPLC system equipped with a pump, injector, column oven, and a Diode Array Detector (DAD) or UV-Vis detector is used.

• Column: A reversed-phase C18 column is most commonly employed for the separation of Ampelopsin F. Typical dimensions are 4.6 mm x 250 mm with a 5 µm particle size.

• Mobile Phase: The mobile phase typically consists of a mixture of an acidified aqueous solution and an organic solvent.

  • Aqueous Phase (Solvent A): Water with a small amount of acid, such as phosphoric acid or formic acid (e.g., 0.1% v/v), to improve peak shape and resolution.

  • Organic Phase (Solvent B): Methanol or acetonitrile.

• Elution: The separation can be performed using either an isocratic (constant mobile phase composition) or a gradient (varying mobile phase composition) elution. A common isocratic mobile phase is a mixture of methanol, water, and phosphoric acid (e.g., 25:75:0.1, v/v/v). A gradient elution might start with a lower concentration of the organic solvent and gradually increase it to elute compounds with different polarities.

• Flow Rate: A typical flow rate is 1.0 mL/min.

• Detection: Ampelopsin F has a UV absorbance maximum around 290 nm, so the detector is set to this wavelength for optimal sensitivity.

• Quantification: A standard curve is generated by injecting known concentrations of a pure Ampelopsin F standard. The peak area of Ampelopsin F in the plant extract samples is then compared to the standard curve to determine its concentration.

Experimental Workflow for Ampelopsin F Quantification

The following diagram illustrates the general workflow for the quantitative analysis of Ampelopsin F from plant sources.

Caption: Experimental workflow for the quantification of Ampelopsin F.

Conclusion

This guide provides a comparative overview of Ampelopsin F content in various plant sources, with Ampelopsis grossedentata emerging as the most significant source. The provided data and standardized experimental protocol for HPLC analysis offer a valuable resource for researchers and professionals in the fields of natural product chemistry, pharmacology, and drug development. Further research is warranted to quantify the Ampelopsin F content in a broader range of plant species and to optimize extraction and purification methods to facilitate the development of Ampelopsin F-based products.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Hovenia dulcis Thumberg: Phytochemistry, Pharmacology, Toxicology and Regulatory Framework for Its Use in the European Union - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]

A Comparative Guide to the Validation of a New UPLC-MS/MS Method for Ampelopsin F Determination

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of a newly developed Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method for the determination of Ampelopsin F (Dihydromyricetin) against a conventional High-Performance Liquid Chromatography with UV detection (HPLC-UV) method. The supporting experimental data, protocols, and visual workflows are presented to aid researchers in selecting and validating the most suitable analytical method for their specific needs.

Executive Summary

The quantification of Ampelopsin F, a flavonoid with significant therapeutic potential, requires robust and reliable analytical methods. While traditional HPLC-UV methods have been serviceable, the demand for higher sensitivity, specificity, and throughput has driven the development of more advanced techniques. This guide details the validation of a novel UPLC-MS/MS method and compares its performance characteristics to a standard HPLC-UV method. The UPLC-MS/MS method demonstrates superior sensitivity, a wider linear range, and enhanced precision and accuracy, making it highly suitable for pharmacokinetic studies and the analysis of complex biological matrices.

Data Presentation: Method Performance Comparison

The following tables summarize the quantitative validation parameters for the existing HPLC-UV method and the new UPLC-MS/MS method for Ampelopsin F determination.

Table 1: Chromatographic Conditions and Performance

Parameter	Existing HPLC-UV Method	New UPLC-MS/MS Method
Column	C18 (4.6 x 250 mm, 5 µm)	UPLC BEH C18 (2.1 x 50 mm, 1.7 µm)
Mobile Phase	Acetonitrile: 0.1% Phosphoric Acid in Water (Gradient)	0.1% Formic Acid in Water (A) and Acetonitrile (B) (Gradient)
Flow Rate	1.0 mL/min	0.4 mL/min
Detection	UV at 290 nm	ESI+ MRM
Run Time	20 min	5 min
Retention Time	~8.5 min	~2.1 min

Table 2: Validation Parameters

Parameter	Existing HPLC-UV Method	New UPLC-MS/MS Method	ICH Guideline Acceptance Criteria
Linearity (R²)	≥ 0.998	≥ 0.999	≥ 0.995
Linear Range	0.5 - 100 µg/mL	1 - 2000 ng/mL	-
Limit of Detection (LOD)	~150 ng/mL	~0.3 ng/mL	Signal-to-Noise ≥ 3
Limit of Quantitation (LOQ)	~500 ng/mL	1 ng/mL	Signal-to-Noise ≥ 10
Precision (%RSD)
Intra-day	< 2.0%	< 5.0%	≤ 15% (at LOQ), ≤ 10% (other levels)
Inter-day	< 3.0%	< 7.0%	≤ 15% (at LOQ), ≤ 10% (other levels)
Accuracy (% Recovery)	97.0 - 103.0%	95.0 - 105.0%	85 - 115% (for biological samples)
Recovery (% Extraction)	Not specified	88.0 - 95.0%	Consistent and reproducible
Matrix Effect	Not applicable	92.0 - 108.0%	Within 85-115%

Experimental Protocols

Existing Method: HPLC-UV for Ampelopsin F in Plant Extracts

a. Sample Preparation:

• Extraction: 1.0 g of powdered plant material is extracted with 20 mL of methanol in an ultrasonic bath for 30 minutes.

• Filtration: The extract is filtered through a 0.45 µm syringe filter prior to injection.

b. Chromatographic Conditions:

• Instrument: Standard HPLC system with a UV-Vis detector.

• Column: C18 (4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of Acetonitrile (A) and 0.1% phosphoric acid in water (B) at a flow rate of 1.0 mL/min. The gradient program starts at 10% A, increases to 50% A over 15 minutes, and then returns to initial conditions.

• Column Temperature: 30°C.

• Injection Volume: 20 µL.

• Detection: UV at 290 nm.

c. Method Validation:

• Linearity: Assessed by analyzing standard solutions of Ampelopsin F at six concentration levels ranging from 0.5 to 100 µg/mL.

• Precision: Determined by analyzing six replicate injections of a standard solution (intra-day) and on three different days (inter-day).

• Accuracy: Evaluated using the standard addition method at three different concentration levels.

New Method: UPLC-MS/MS for Ampelopsin F in Biological Samples (Plasma)

a. Sample Preparation:

• Protein Precipitation: To 100 µL of plasma, 200 µL of acetonitrile containing the internal standard (e.g., Myricetin) is added.

• Centrifugation: The mixture is vortexed and then centrifuged at 13,000 rpm for 10 minutes.

• Supernatant Transfer: The supernatant is transferred to a new vial and a 5 µL aliquot is injected into the UPLC-MS/MS system.

b. Chromatographic and Mass Spectrometric Conditions:

• Instrument: UPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: UPLC BEH C18 (2.1 x 50 mm, 1.7 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and acetonitrile (B) at a flow rate of 0.4 mL/min. The gradient starts at 10% B, increases to 90% B over 3 minutes, and then re-equilibrates.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Ampelopsin F (precursor ion > product ion), Internal Standard (precursor ion > product ion).

c. Method Validation:

• Linearity: Determined by analyzing spiked plasma samples at eight concentration levels from 1 to 2000 ng/mL.

• Precision and Accuracy: Evaluated by analyzing quality control (QC) samples at low, medium, and high concentrations in six replicates on three different days.

• LOD and LOQ: Determined by analyzing serially diluted solutions to identify concentrations with signal-to-noise ratios of 3 and 10, respectively.

• Recovery and Matrix Effect: Assessed by comparing the peak areas of Ampelopsin F in extracted plasma samples with those in post-extraction spiked samples and neat solutions.

Mandatory Visualizations

Analytical Method Validation Workflow

Replicating published studies on the bioactivity of Ampelopsin F

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the bioactivity of Ampelopsin, also known as Dihydromyricetin (DHM), with established alternatives in anticancer and anti-inflammatory research. The information is compiled from published studies to assist in evaluating its potential for further investigation and development. Ampelopsin is a natural flavonoid found in plants like Ampelopsis grossedentata and has demonstrated a range of pharmacological activities, including anticancer, anti-inflammatory, and antioxidant effects.[1][2][3]

Anticancer Activity: Ampelopsin vs. Doxorubicin

Ampelopsin has been shown to inhibit the proliferation of various cancer cell lines.[4][5][6] Its efficacy is compared here with Doxorubicin, a widely used chemotherapy agent.

Data Presentation: Comparative Efficacy

The following table summarizes the half-maximal inhibitory concentration (IC50) values for Ampelopsin and Doxorubicin in different cancer cell lines, indicating the concentration of the compound required to inhibit the growth of 50% of the cells.

Compound	Cell Line	Cancer Type	IC50 Value	Citation
Ampelopsin	HL60	Acute Promyelocytic Leukemia	60.77 µM (24h)	[1]
Ampelopsin	K562	Chronic Myelogenous Leukemia	156.2 µM (24h)	[1]
Ampelopsin	MCF-7	Breast Cancer	~40-60 µM (24h)	[5]
Ampelopsin	MDA-MB-231	Breast Cancer	~40-60 µM (24h)	[5]
Doxorubicin	MCF-7	Breast Cancer	0.24 µM	[7]

Note: IC50 values can vary between studies due to different experimental conditions.

Experimental Protocol: MTT Assay for Cell Viability

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity and, by inference, cell viability.

• Cell Seeding: Plate cancer cells (e.g., MCF-7) in a 96-well plate at a density of 1 x 10^5 cells/mL and incubate in complete medium for 24 hours at 37°C in a 5% CO2 atmosphere.[8]

• Compound Treatment: Prepare serial dilutions of Ampelopsin or the comparative drug (e.g., Doxorubicin) in serum-free medium. After 24 hours, replace the medium in the wells with the medium containing the test compounds at various concentrations.[8]

• Incubation: Incubate the plates for the desired period (e.g., 24, 48, or 72 hours) at 37°C.[9]

• MTT Addition: After the incubation period, remove the treatment medium and add 20 µL of MTT solution (dissolved in PBS) to each well and incubate for 3 hours at 37°C.[8]

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent, such as dimethyl sulfoxide (DMSO), to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the solution at a specific wavelength (typically around 570 nm) using a microplate reader. The absorbance is directly proportional to the number of viable cells.

• Data Analysis: Calculate the percentage of cell viability compared to the untreated control and determine the IC50 value.

Mandatory Visualization: MTT Assay Workflow

MTT Assay Experimental Workflow

Anti-inflammatory Activity: Ampelopsin vs. Dexamethasone

Ampelopsin has been reported to possess significant anti-inflammatory properties, notably by inhibiting the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated macrophages.[3] This section compares its activity to Dexamethasone, a potent corticosteroid used as a standard anti-inflammatory agent.

Data Presentation: Comparative Inhibitory Effects

The table below presents data on the inhibition of nitric oxide production by Ampelopsin and Dexamethasone in LPS-stimulated RAW 264.7 macrophage cells.

Compound	Assay	Effect	IC50 Value	Citation
Ampelopsin	NO Production Inhibition (RAW 264.7)	Dose-dependent decrease	Not explicitly stated, but significant inhibition at tested concentrations	[3]
Dexamethasone	NO Production Inhibition (RAW 264.7)	Dose-dependent decrease	~50 µM	[10]

Note: Direct comparison of IC50 values requires studies conducted under identical conditions. The data indicates both compounds are active.

Experimental Protocol: Nitric Oxide (NO) Assay (Griess Test)

This protocol outlines the measurement of nitrite, a stable product of NO, in cell culture supernatants using the Griess reagent.

• Cell Seeding: Seed RAW 264.7 macrophage cells in a 24-well or 96-well plate at a density of 5 x 10^5 cells/well and incubate for 12-24 hours.[2][11]

• Pre-treatment: Treat the cells with various concentrations of Ampelopsin or Dexamethasone for 1 hour.[2]

• Stimulation: Stimulate the cells with lipopolysaccharide (LPS) at a concentration of 1 µg/mL for 18-24 hours to induce NO production.[2][10]

• Supernatant Collection: After incubation, collect the cell culture supernatant.

• Griess Reaction: Mix an equal volume of the supernatant with the Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride).

• Incubation: Allow the mixture to incubate at room temperature for 10-15 minutes in the dark.

• Absorbance Reading: Measure the absorbance at 540 nm. The absorbance is proportional to the nitrite concentration.

• Data Analysis: Create a standard curve using known concentrations of sodium nitrite to determine the nitrite concentration in the samples. Calculate the percentage of NO inhibition compared to the LPS-stimulated control.

Mandatory Visualization: Nitric Oxide Assay Workflow

Nitric Oxide Assay Experimental Workflow

Signaling Pathway Modulation: Inhibition of NF-κB

A key mechanism underlying the anticancer and anti-inflammatory effects of Ampelopsin is its ability to modulate intracellular signaling pathways. Notably, Ampelopsin has been shown to suppress the activation of Nuclear Factor-kappa B (NF-κB), a pivotal regulator of inflammation, cell proliferation, and apoptosis.[3][4][12]

Ampelopsin inhibits the NF-κB pathway by preventing the phosphorylation and subsequent degradation of IκBα, the inhibitory protein of NF-κB.[12][13] This action blocks the translocation of the p65 subunit of NF-κB into the nucleus, thereby preventing the transcription of NF-κB target genes, which include pro-inflammatory cytokines and proteins involved in cell survival.[12][13]

Mandatory Visualization: Ampelopsin's Inhibition of the NF-κB Pathway

Ampelopsin inhibits the NF-κB signaling pathway.

References

• 1. mdpi.com [mdpi.com]
• 2. Inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells by stem bark of Ulmus pumila L - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Suppression of Inflammatory Responses by Dihydromyricetin, a Flavonoid from Ampelopsis grossedentata, via Inhibiting the Activation of NF-κB and MAPK Signaling Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. spandidos-publications.com [spandidos-publications.com]
• 5. Present Status, Challenges, and Prospects of Dihydromyricetin in the Battle against Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Dihydromyricetin Acts as a Potential Redox Balance Mediator in Cancer Chemoprevention - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synergistic combination of doxorubicin with hydralazine, and disulfiram against MCF-7 breast cancer cell line | PLOS One [journals.plos.org]
• 8. Avoiding the Interference of Doxorubicin with MTT Measurements on the MCF-7 Breast Cancer Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 9. texaschildrens.org [texaschildrens.org]
• 10. Is Nitric Oxide Decrease Observed with Naphthoquinones in LPS Stimulated RAW 264.7 Macrophages a Beneficial Property? - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Dihydromyricetin suppresses TNF-α-induced NF-κB activation and target gene expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

A Comparative Transcriptomic Analysis of Ampelopsin F and Resveratrol on Cellular Signaling

An In-depth Guide for Researchers and Drug Development Professionals

Introduction

Ampelopsin F, also known as Dihydromyricetin, and resveratrol are both naturally occurring polyphenolic compounds lauded for their diverse pharmacological activities. While structurally similar, their impact on cellular transcriptomics and signaling pathways can vary significantly. This guide provides a comparative analysis of the transcriptomic effects of Ampelopsin F and resveratrol, offering insights into their distinct and overlapping mechanisms of action. The information presented is synthesized from multiple studies to provide a comprehensive overview for researchers, scientists, and drug development professionals.

Comparative Summary of Transcriptomic Changes

Due to the absence of direct comparative transcriptomic studies, this section summarizes the individual effects of Ampelopsin F and resveratrol on gene expression as reported in the literature.

Resveratrol: A Multi-faceted Transcriptomic Modulator

Resveratrol has been the subject of numerous transcriptomic studies, revealing its ability to modulate a wide array of genes involved in various cellular processes. Treatment of cells with resveratrol has been shown to significantly alter the expression of genes related to inflammation, cell cycle, and metabolism.

For instance, in a study on bovine skeletal muscle cells, resveratrol treatment led to the differential expression of 3856 genes, with 1805 being upregulated and 2051 downregulated.[1] Another study on monocyte cultures stimulated with lipopolysaccharide (LPS) found that resveratrol treatment resulted in the upregulation of 823 genes and downregulation of 2098 genes.[2]

The following table summarizes a selection of key genes and pathways modulated by resveratrol across different studies.

Cell/Tissue Type	Key Modulated Genes/Pathways	Observed Effect	Reference
Bovine Skeletal Muscle Cells	Actin cytoskeleton organization, Focal adhesion	Downregulation of genes involved in these pathways.	[1]
LPS-stimulated Monocytes	Inflammatory response genes (TNF-α, IL-8, MCP-1)	Downregulation	[2]
Endometriosis Rat Model	PPAR signaling pathway, MAPK signaling pathway	Alterations in gene expression within these pathways.	[3]
Chronic Myeloid Leukemia Cells	BAX, BCL-2, AIF, VDAC1	Upregulation of pro-apoptotic genes.	[4]
Various Cancer Cell Lines	p53, NAG-1	Upregulation	[5]

Ampelopsin F (Dihydromyricetin): Targeted Effects on Signaling Cascades

While comprehensive transcriptomic data for Ampelopsin F is less readily available in the public domain, research has focused on its potent effects on specific signaling pathways, primarily in the context of cancer. These studies indicate that Ampelopsin F can modulate the expression of key regulatory genes.

Key reported effects of Ampelopsin F include:

• Modulation of growth factor receptor signaling: It has been shown to effectively modulate signaling mediated by VEGFR2 and PDGFRβ.

• Induction of apoptosis: Ampelopsin F can activate the TRAIL/TRAIL-R pathway.

• Regulation of cell proliferation and survival: It influences the JAK/STAT and mTOR-driven signaling pathways.

• Attenuation of brain aging: In a rat model, Ampelopsin F was found to suppress the expression of miR-34a, which in turn up-regulated SIRT1 and down-regulated the mTOR signaling pathway.

Experimental Protocols

A detailed understanding of the experimental methodology is crucial for interpreting and reproducing transcriptomic data. The following is a representative protocol for a comparative transcriptomics study involving cell treatment with Ampelopsin F and resveratrol.

Cell Culture and Treatment

• Cell Line Selection: Choose a cell line relevant to the research question (e.g., a cancer cell line, an endothelial cell line).

• Cell Seeding: Plate the cells at a density that allows for logarithmic growth during the treatment period.

• Compound Preparation: Prepare stock solutions of Ampelopsin F and resveratrol in a suitable solvent (e.g., DMSO). Further dilute to the desired final concentrations in cell culture medium.

• Treatment: Once cells have adhered and are in the logarithmic growth phase, replace the medium with the medium containing the respective compounds or a vehicle control (e.g., DMSO). A typical treatment duration can range from 24 to 72 hours.

RNA Extraction and Quality Control

• Cell Lysis: After treatment, wash the cells with PBS and lyse them using a suitable lysis buffer (e.g., TRIzol).

• RNA Isolation: Isolate total RNA using a standard protocol, such as the phenol-chloroform extraction method, followed by isopropanol precipitation.

• RNA Purification: Treat the isolated RNA with DNase I to remove any contaminating genomic DNA.

• Quality Control: Assess the quantity and quality of the RNA using a spectrophotometer (e.g., NanoDrop) to measure the A260/280 and A260/230 ratios, and a bioanalyzer (e.g., Agilent Bioanalyzer) to determine the RNA Integrity Number (RIN). A RIN value > 8 is generally considered suitable for RNA sequencing.

RNA Sequencing (RNA-Seq) Library Preparation and Sequencing

• Poly(A) RNA Enrichment: Isolate mRNA from the total RNA by capturing the poly(A) tails using oligo(dT) magnetic beads.

• RNA Fragmentation: Fragment the enriched mRNA into smaller pieces.

• cDNA Synthesis: Synthesize the first strand of cDNA using reverse transcriptase and random primers, followed by second-strand cDNA synthesis.

• End Repair and A-tailing: Repair the ends of the double-stranded cDNA fragments and add a single 'A' nucleotide to the 3' ends.

• Adapter Ligation: Ligate sequencing adapters to the ends of the A-tailed cDNA fragments.

• PCR Amplification: Amplify the adapter-ligated cDNA library by PCR to generate a sufficient quantity for sequencing.

• Library Quantification and Sequencing: Quantify the final library and sequence it on a high-throughput sequencing platform (e.g., Illumina NovaSeq).

Signaling Pathways and Experimental Workflows

Visualizing the complex interplay of signaling molecules and the experimental process can aid in understanding the mechanisms of action.

Figure 1: A generalized workflow for a comparative transcriptomics study.

Key Signaling Pathways Modulated by Resveratrol

Resveratrol is known to interact with multiple signaling pathways, contributing to its diverse biological effects.[6][7][8][9]

Figure 2: Key signaling pathways modulated by Resveratrol.

Key Signaling Pathways Modulated by Ampelopsin F

Ampelopsin F has been shown to exert its effects by targeting several critical signaling pathways, particularly in cancer biology.[10][11][12][13]

References

• 1. Transcriptomic changes in bovine skeletal muscle cells after resveratrol treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Resveratrol decreases the expression of genes involved in inflammation through transcriptional regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Transcriptome-Based Analysis Reveals Therapeutic Effects of Resveratrol on Endometriosis in aRat Model - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Resveratrol-Induced Modulation of Key Genes and DNA Fragmentation in Chronic Myeloid Leukemia Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. mdpi.com [mdpi.com]
• 7. In-depth analysis of the mode of action of resveratrol: genome-wide characterization of G-quadruplex binding properties - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Disease-associated regulation of gene expression by resveratrol: Special focus on the PI3K/AKT signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Cell type specific transcriptomic differences in depression show similar patterns between males and females but implicate distinct cell types and genes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Time-dependent genetic effects on gene expression implicate aging processes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Cell type-specific inference of differential expression in spatial transcriptomics - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Ampelopsin F: A Comprehensive Guide for Laboratory Professionals

For immediate reference, consult your institution's Environmental Health and Safety (EHS) department for specific disposal protocols, as regulations may vary. This document provides general guidance for the safe handling and disposal of Ampelopsin F (also known as Dihydromyricetin) in a laboratory setting.

I. Immediate Safety and Handling Precautions

Before handling Ampelopsin F, it is crucial to be aware of its potential hazards and the necessary safety measures. While some sources indicate it is not an irritant, others classify it as causing skin and eye irritation, as well as potential respiratory irritation. Therefore, it is prudent to handle it with care.

Personal Protective Equipment (PPE):

• Gloves: Wear appropriate chemical-resistant gloves.

• Eye Protection: Use safety glasses or goggles.

• Lab Coat: A standard lab coat is recommended to protect clothing.

• Respiratory Protection: If handling large quantities or if dust is generated, use a NIOSH-approved respirator.

In Case of Exposure:

• Skin Contact: Immediately wash the affected area with soap and plenty of water.

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.

II. Ampelopsin F Disposal Procedures

The proper disposal method for Ampelopsin F depends on its form (solid powder or in solution) and the quantity to be discarded. Always adhere to local, state, and federal regulations for chemical waste disposal.

Step 1: Waste Identification and Segregation

• Solid Ampelopsin F: Unused or expired solid Ampelopsin F should be collected in a clearly labeled, sealed container designated for chemical waste.

• Ampelopsin F in Solution:

  • Identify the solvent used. Ampelopsin F is soluble in solvents such as Chloroform, Dichloromethane, Ethyl Acetate, DMSO, and Acetone.[1]

  • The disposal of the solution will be dictated by the hazards of the solvent.

  • Do not mix different solvent wastes. Collect each type of Ampelopsin F solution in a separate, labeled waste container.

Step 2: Waste Collection and Storage

• Use compatible, leak-proof containers for waste collection.

• Clearly label each waste container with "Hazardous Waste," the full chemical name ("Ampelopsin F" or "Dihydromyricetin"), the solvent (if applicable), and the approximate concentration and quantity.

• Store waste containers in a designated, well-ventilated secondary containment area, away from incompatible materials.

Step 3: Disposal

• Never dispose of Ampelopsin F, either in solid form or in solution, down the drain or in regular trash.

• Contact your institution's EHS department or a licensed chemical waste disposal contractor to arrange for pickup and proper disposal.

III. Summary of Regulatory and Safety Information

Identifier	Information	Source
CAS Number	151487-08-0 (Ampelopsin F), 27200-12-0 (Dihydromyricetin/Ampelopsin)	[1][2][3]
Molecular Formula	C28H22O6 (Ampelopsin F), C15H12O8 (Dihydromyricetin)	[1][3]
Physical Form	Powder	[1][3]
Known Hazards	May cause skin, eye, and respiratory irritation.	[4]
Storage Class	11 - Combustible Solids	[2]

IV. Disposal Workflow

The following diagram illustrates the general decision-making process for the proper disposal of Ampelopsin F.

Ampelopsin F Disposal Decision Workflow

References

• 1. Ampelopsin F | CAS:151487-08-0 | Manufacturer ChemFaces [chemfaces.com]
• 2. Dihydromyricetin = 98 HPLC 27200-12-0 [sigmaaldrich.com]
• 3. Dihydromyricetin - Safety Data Sheet [chemicalbook.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]